Methotrexate Hydrate

Core Science & Biosynthesis

Methotrexate Hydrate in Oncology: A Technical Guide to its Core Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methotrexate (MTX), a folate analog, remains a cornerstone of chemotherapeutic regimens for a variety of malignancies, including acute lymphoblastic leukemia and non-Hodgkin lymphoma.[1] Its efficacy is primarily attributed to its potent inhibition of dihydrofolate reductase (DHFR), a critical enzyme in folate metabolism.[2][3] This disruption of one-carbon metabolism leads to the depletion of essential precursors for DNA and RNA synthesis, ultimately inducing cell cycle arrest and apoptosis in rapidly proliferating cancer cells.[4][5] This technical guide provides an in-depth exploration of the molecular mechanisms underpinning the anticancer activity of methotrexate hydrate, detailing its cellular uptake, enzymatic targets, metabolic consequences, and the role of polyglutamylation in its intracellular retention and enhanced cytotoxicity. Furthermore, it outlines key experimental protocols for evaluating its mechanism of action and summarizes its cytotoxic efficacy across various cancer cell lines.

Introduction

Methotrexate, initially synthesized in 1947, was one of the first rationally designed anticancer agents.[2][6] It functions as an antimetabolite, specifically an antifolate, by mimicking the structure of folic acid to competitively inhibit dihydrofolate reductase (DHFR).[2][7] The affinity of methotrexate for DHFR is approximately 1000-fold greater than that of its natural substrate, dihydrofolate (DHF).[2] This high-affinity binding effectively blocks the regeneration of tetrahydrofolate (THF), a crucial cofactor for the synthesis of purines and thymidylate, which are essential building blocks for DNA and RNA.[1][8] The cytotoxic effects of methotrexate are most pronounced in rapidly dividing cells, such as cancer cells, which have a high demand for nucleotide biosynthesis.[4][9]

Cellular Uptake and Intracellular Metabolism

The journey of methotrexate into the cancer cell and its subsequent metabolic activation are critical determinants of its therapeutic efficacy.

Cellular Transport

At extracellular concentrations below 20 µmol/l, methotrexate primarily enters cancer cells through the reduced folate carrier (SLC19A1).[1][10] The proton-coupled folate transporter (SLC46A1) may also play a role in its absorption.[1] At higher concentrations (>20 µM), methotrexate can also enter cells via passive diffusion.[11] Efflux of methotrexate from the cell is mediated by various ATP-binding cassette (ABC) transporters, and their overexpression is a known mechanism of drug resistance.[1][10]

Polyglutamylation: The Key to Intracellular Retention and Enhanced Activity

Once inside the cell, methotrexate is converted into methotrexate polyglutamates (MTXPGs) by the enzyme folylpolyglutamate synthetase (FPGS).[10][12] This process involves the addition of two to seven glutamic acid residues to the methotrexate molecule.[12] Polyglutamylation is a critical step for several reasons:

• Intracellular Trapping: The negatively charged polyglutamate tail prevents the drug from being effluxed from the cell, leading to its accumulation and prolonged intracellular action.[13][14][15]

• Enhanced Enzyme Inhibition: MTXPGs are more potent inhibitors of not only DHFR but also other folate-dependent enzymes, including thymidylate synthase (TYMS) and aminoimidazole-4-carboxamide ribonucleotide transformylase (ATIC).[10][16] The inhibitory potency of methotrexate polyglutamates against thymidylate synthase can be 75-300 times greater than that of methotrexate itself.[16]

The conversion of MTXPGs back to methotrexate is catalyzed by the lysosomal enzyme gamma-glutamyl hydrolase (GGH).[10] The balance between FPGS and GGH activity is a crucial determinant of intracellular MTXPG levels and, consequently, cellular sensitivity to methotrexate.[12]

Core Mechanism of Action: Disruption of Folate Metabolism

The primary mechanism of action of methotrexate is the competitive inhibition of DHFR.[2][4] This inhibition sets off a cascade of events that ultimately cripple the cell's ability to synthesize DNA and RNA.

Inhibition of Dihydrofolate Reductase (DHFR)

DHFR catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF).[8] THF is a vital one-carbon carrier required for the de novo synthesis of purines and the conversion of deoxyuridine monophosphate (dUMP) to deoxythymidine monophosphate (dTMP), a reaction catalyzed by thymidylate synthase (TYMS).[2][8] By binding tightly to DHFR, methotrexate prevents the regeneration of THF, leading to a depletion of the intracellular pool of reduced folates.[4][17]

Downstream Effects on Nucleotide Synthesis

The depletion of THF has two major consequences for nucleotide biosynthesis:

• Inhibition of Purine Synthesis: THF is required for two steps in the de novo purine synthesis pathway, which are catalyzed by glycinamide ribonucleotide formyltransferase (GART) and aminoimidazole-4-carboxamide ribonucleotide transformylase (ATIC).[10] Inhibition of these steps leads to a decrease in the synthesis of adenine and guanine, essential components of DNA and RNA.[18][19]

• Inhibition of Thymidylate Synthesis: The conversion of dUMP to dTMP by TYMS requires 5,10-methylenetetrahydrofolate, a derivative of THF.[1][20] Depletion of this cofactor leads to a halt in thymidylate synthesis, resulting in "thymineless death."[21] The accumulation of DHF polyglutamates, a consequence of DHFR inhibition, also directly inhibits TYMS.[21]

The combined effect of purine and thymidylate depletion is the inhibition of DNA synthesis and repair, leading to cell cycle arrest, primarily in the S phase, and subsequent apoptosis.[4][22]

Signaling Pathways and Cellular Responses

The metabolic stress induced by methotrexate triggers a complex network of cellular responses.

Caption: Core mechanism of action of methotrexate in cancer cells.

Quantitative Data: Cytotoxicity of Methotrexate

The cytotoxic efficacy of methotrexate, often quantified by the half-maximal inhibitory concentration (IC50), varies across different cancer cell lines. This variability can be attributed to differences in the expression levels of transporters (SLC19A1), metabolic enzymes (FPGS, GGH), and the primary target (DHFR).

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (h)	Reference
Daoy	Medulloblastoma	0.095	144 (6 days)	[23][24]
Saos-2	Osteosarcoma	0.035	144 (6 days)	[23][24]
HTC-116	Colorectal Cancer	2.3	12	[25][26]
HTC-116	Colorectal Cancer	0.37	24	[25][26]
HTC-116	Colorectal Cancer	0.15	48	[25][26]
A-549	Lung Carcinoma	0.10	48	[25]
HeLa	Cervical Cancer	305.95	24	[27]
HeLa	Cervical Cancer	3.20	96	[27]

Experimental Protocols

Dihydrofolate Reductase (DHFR) Inhibition Assay (Colorimetric)

This protocol outlines a standard in vitro biochemical assay to determine the inhibitory activity of methotrexate on purified DHFR enzyme.[28]

Principle: The activity of DHFR is determined by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP⁺ during the reduction of DHF to THF. The rate of this decrease is proportional to DHFR activity.[28][29]

Materials:

• Purified DHFR enzyme

• DHFR Assay Buffer (e.g., 50 mM Tris-HCl, 50 mM NaCl, pH 7.5)[28]

• NADPH solution

• Dihydrofolate (DHF) solution

• Methotrexate hydrate

• 96-well UV-transparent microplate

• Microplate reader capable of kinetic measurements at 340 nm

Procedure:

• Reagent Preparation: Prepare stock solutions of DHFR enzyme, NADPH, DHF, and methotrexate in the assay buffer. Protect the DHF solution from light.[28][30]

• Assay Setup: In a 96-well plate, set up the following reactions:

  • Blank: Assay buffer, DHF, and NADPH (no enzyme).

  • Negative Control (No Inhibitor): Assay buffer, DHFR enzyme, and NADPH.

  • Test Wells: Assay buffer, DHFR enzyme, NADPH, and serial dilutions of methotrexate.

• Pre-incubation: Add the assay buffer, inhibitor (or vehicle), and DHFR enzyme to the appropriate wells. Mix gently and incubate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.[28]

• Reaction Initiation: Start the reaction by adding the DHF substrate solution to all wells.[28]

• Measurement: Immediately place the plate in a microplate reader and begin kinetic measurement of the absorbance at 340 nm every 15-30 seconds for 10-20 minutes.[28][31]

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percent inhibition for each methotrexate concentration relative to the negative control.

  • Plot the percent inhibition against the logarithm of the methotrexate concentration and fit the data to a suitable model to determine the IC50 value.[28]

Caption: Experimental workflow for a DHFR inhibition assay.

Cell Viability Assay (MTT Assay)

This protocol describes a colorimetric assay to assess the cytotoxic effects of methotrexate on cancer cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures cell metabolic activity as an indicator of cell viability. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of living cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Methotrexate hydrate

• MTT reagent

• Solubilization solution (e.g., DMSO or acidic isopropanol)

• 96-well cell culture plate

• Microplate reader capable of measuring absorbance at the appropriate wavelength (e.g., 570 nm)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an optimal density and allow them to adhere overnight.[32]

• Drug Treatment: Treat the cells with a serial dilution of methotrexate. Include a vehicle control (e.g., DMSO).[32]

• Incubation: Incubate the plate for a desired period (e.g., 24, 48, 72 hours).[32]

• MTT Addition: Add the MTT reagent to each well and incubate according to the manufacturer's instructions (typically 2-4 hours).[32]

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.[32]

• Measurement: Measure the absorbance at the appropriate wavelength using a plate reader.[32]

• Data Analysis:

  • Normalize the absorbance values to the vehicle control to determine the percent viability for each methotrexate concentration.

  • Plot the percent viability against the logarithm of the methotrexate concentration and fit the data to a dose-response curve to calculate the IC50 value.

Mechanisms of Resistance

Resistance to methotrexate, both intrinsic and acquired, is a significant clinical challenge. The primary mechanisms of resistance include:

• Impaired Cellular Uptake: Decreased expression or mutations in the reduced folate carrier (SLC19A1) can limit the entry of methotrexate into cancer cells.[33][34]

• Increased Drug Efflux: Overexpression of ABC transporters can actively pump methotrexate out of the cell.[33]

• Altered DHFR: Gene amplification leading to increased DHFR levels or mutations in the DHFR gene that decrease its affinity for methotrexate can overcome the inhibitory effects of the drug.[33][34][35]

• Defective Polyglutamylation: Decreased activity of FPGS or increased activity of GGH can lead to lower intracellular levels of MTXPGs, reducing the drug's retention and efficacy.[33][35][36]

Conclusion

Methotrexate hydrate's anticancer activity is a well-defined process initiated by its cellular uptake and subsequent polyglutamylation. Its core mechanism of action lies in the potent and specific inhibition of dihydrofolate reductase, leading to the depletion of reduced folates and the consequent disruption of purine and thymidylate synthesis. This ultimately results in the inhibition of DNA and RNA synthesis, cell cycle arrest, and apoptosis in cancer cells. A thorough understanding of these molecular mechanisms, including the factors that contribute to drug resistance, is essential for the continued optimization of methotrexate-based therapies and the development of novel strategies to overcome resistance in the clinical setting.

References

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• 2. Methotrexate - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. proteopedia.org [proteopedia.org]
• 5. Possible Interaction: Methotrexate and Folate - SUPP.AI by AI2 [supp.ai]
• 6. Methotrexate-DHFR Inhibitor Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 7. Overview of Dual-Acting Drug Methotrexate in Different Neurological Diseases, Autoimmune Pathologies and Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Interaction of dihydrofolate reductase with methotrexate: Ensemble and single-molecule kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cancerresearchuk.org [cancerresearchuk.org]
• 10. ClinPGx [clinpgx.org]
• 11. Cellular pharmacokinetic of methotrexate and its modulation by folylpolyglutamate synthetase and γ-glutamyl hydrolase in tumor cells | PLOS One [journals.plos.org]
• 12. Combating Methotrexate Resistance in Cancer Treatment: A Review on Navigating Pathways and Enhancing Its Efficacy With Fat-Soluble Vitamins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Polyglutamylation, an important element in methotrexate cytotoxicity and selectivity in tumor versus murine granulocytic progenitor cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. Intracellular pharmacokinetics of methotrexate polyglutamates in human breast cancer cells. Selective retention and less dissociable binding of 4-NH2-10-CH3-pteroylglutamate4 and 4-NH2-10-CH3-pteroylglutamate5 to dihydrofolate reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Effect of methotrexate on blood purine and pyrimidine levels in patients with rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. Dihydrofolate Reductase and Thymidylate Synthase Transgenes Resistant to Methotrexate Interact to Permit Novel Transgene Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Mechanism of thymidylate synthase inhibition by methotrexate in human neoplastic cell lines and normal human myeloid progenitor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Effects of methotrexate on purine and pyrimidine metabolism and cell-kinetic parameters in human malignant lymphoblasts of different lineages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. spandidos-publications.com [spandidos-publications.com]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. arrow.tudublin.ie [arrow.tudublin.ie]
• 28. benchchem.com [benchchem.com]
• 29. assaygenie.com [assaygenie.com]
• 30. assaygenie.com [assaygenie.com]
• 31. abcam.com [abcam.com]
• 32. benchchem.com [benchchem.com]
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• 34. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 35. Resistance Mechanisms to Methotrexate in Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 36. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Crystalline Structure of Methotrexate Hydrate

This guide provides a comprehensive overview of the crystalline structure of methotrexate (B535133) hydrate (B1144303), with a specific focus on the tetrahydrate form. It is intended for researchers, scientists, and drug development professionals, offering detailed crystallographic data, experimental protocols, and a visual representation of the experimental workflow.

Introduction

Methotrexate (MTX), a folate analog, is a cornerstone of chemotherapy and immunosuppressive treatments. Its therapeutic efficacy is intrinsically linked to its three-dimensional structure, which allows it to bind to and inhibit dihydrofolate reductase (DHFR). The crystalline structure of methotrexate, particularly in its hydrated form, provides crucial insights into its conformational flexibility and the intermolecular interactions that govern its packing in the solid state. Understanding these structural details is paramount for drug formulation, polymorphism screening, and the design of novel derivatives.

This document focuses on the well-characterized methotrexate tetrahydrate (MTX·4H₂O), presenting its crystallographic parameters, molecular geometry, and hydrogen bonding network as determined by single-crystal X-ray diffraction.

Crystallographic Data

The quantitative crystallographic data for methotrexate tetrahydrate are summarized in the tables below. This information is essential for understanding the crystal packing and molecular conformation.

Table 1: Crystal Data and Structure Refinement for Methotrexate Tetrahydrate [1]

Parameter	Value
Empirical Formula	C₂₀H₂₂N₈O₅ · 4H₂O
Formula Weight	526.5 g/mol
Crystal System	Tetragonal
Space Group	P4₁2₁2
Unit Cell Dimensions	a = 10.372(1) Å
c = 45.546(7) Å
Volume	4899.7(2) ų
Z (molecules per unit cell)	8
Calculated Density	1.42 g/cm³
Agreement Index (R)	0.078 for 2240 unique reflections

Table 2: Selected Bond Lengths in Methotrexate Tetrahydrate [1]

Bond	Length (Å)
C(2)-N(1)	1.372(8)
C(2)-N(2)	1.326(8)
C(4)-N(3)	1.340(8)
C(4)-N(4)	1.332(8)
C(6)-C(9)	1.503(9)
C(9)-N(10)	1.472(8)
C(11)-C(12)	1.383(9)
C(12)-C(13)	1.379(9)
C(14)-N(10)	1.458(8)
C(15)-O(1)	1.251(8)
C(15)-O(2)	1.255(8)
C(19)-O(3)	1.253(8)
C(19)-O(4)	1.258(8)

Table 3: Selected Bond Angles in Methotrexate Tetrahydrate [1]

Angle	Degree (°)
N(1)-C(2)-N(2)	118.9(6)
N(3)-C(4)-N(4)	119.3(6)
C(5)-C(6)-C(9)	120.4(6)
C(6)-C(9)-N(10)	112.4(5)
C(9)-N(10)-C(14)	117.7(5)
C(11)-C(14)-N(10)	121.2(6)
O(1)-C(15)-O(2)	124.6(6)
O(3)-C(19)-O(4)	124.1(6)

Hydrogen Bonding Network

The hydrogen bonding network is critical in stabilizing the crystal structure of methotrexate tetrahydrate. The pteridine (B1203161) ring's hydrogen bonding pattern in this crystalline form shows remarkable similarity to that observed when methotrexate is bound to the active site of an enzyme. Key hydrogen bonds involve the carboxylate oxygens forming connections with N(1) and N(2) of the pteridine ring. The major conformer of the γ-carboxylate forms hydrogen bonds with N(2) and N(4), while the carbonyl oxygen of the peptide backbone is hydrogen-bonded to N(8).[1]

Experimental Protocols

The determination of the crystalline structure of methotrexate tetrahydrate involved the following key experimental procedures.

Crystals of methotrexate tetrahydrate were grown from an aqueous ethanol (B145695) solution (10:1 v/v). The pH of the solution was adjusted to a range of 3.5 to 4.5 using NaH₂PO₄ and H₃PO₄.[1]

A suitable single crystal was mounted for X-ray diffraction analysis. Data were collected on an automated four-circle diffractometer using graphite-monochromated Cu Kα radiation. The cell parameters were determined by a least-squares fit of the setting angles of 25 high-angle reflections. Intensity data were collected using the ω-2θ scan technique.

The structure was solved by direct methods. The positions of all non-hydrogen atoms were located from an E-map. The structure was then refined by full-matrix least-squares methods. Hydrogen atoms were located from a difference Fourier map and were included in the final refinement cycles with isotropic thermal parameters. The final agreement index (R-factor) for the model was 0.078 for 2240 unique reflections with I > 3σ(I).[1]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the crystalline structure of methotrexate hydrate.

Caption: Experimental workflow for methotrexate hydrate crystal structure determination.

Conclusion

The detailed analysis of the crystalline structure of methotrexate tetrahydrate provides invaluable data for understanding its solid-state properties. The tetragonal crystal system and the intricate network of hydrogen bonds define the conformation and packing of the molecule. This structural information is fundamental for pharmaceutical scientists and researchers in the fields of drug design and formulation, offering a basis for studies on polymorphism, stability, and bioavailability. The provided experimental protocols serve as a methodological reference for the crystallographic analysis of related compounds.

References

• 1. pubs.acs.org [pubs.acs.org]

Methotrexate Hydrate as a Dihydrofolate Reductase Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methotrexate (B535133) (MTX), a folate analog, is a cornerstone of therapy in oncology and autoimmune diseases.[1][2][3] Its primary mechanism of action involves the potent and competitive inhibition of dihydrofolate reductase (DHFR), a critical enzyme in folate metabolism.[4][5] This inhibition depletes intracellular pools of tetrahydrofolate (THF), a vital one-carbon donor for the synthesis of purine (B94841) and pyrimidine (B1678525) nucleotides, thereby disrupting DNA synthesis, repair, and cellular replication.[4][6][7][8] This technical guide provides an in-depth overview of methotrexate hydrate's function as a DHFR inhibitor, presenting key quantitative data, detailed experimental protocols, and visualizations of the associated molecular pathways.

Mechanism of Action

Methotrexate's structural similarity to dihydrofolate (DHF) allows it to bind with high affinity to the active site of the DHFR enzyme.[2][5] This binding is a slow, tight, and competitive inhibition, with an affinity for DHFR that is approximately 1000 times greater than that of its natural substrate, DHF.[2][5] This effectively blocks the reduction of DHF to THF.[4][6]

The depletion of THF has profound downstream effects. THF and its derivatives are essential cofactors for several key enzymes, including thymidylate synthetase (TYMS) and 5-aminoimidazole-4-carboxamide (B1664886) ribonucleotide formyltransferase (AICARFT).[9][10] Inhibition of these enzymes leads to a cessation of de novo purine and thymidylate synthesis, which are essential for DNA and RNA production.[9][11][12] This ultimately results in cell cycle arrest, primarily in the S-phase, and can induce apoptosis.[13][14]

Within the cell, methotrexate is converted to polyglutamated forms (MTX-PGs) by the enzyme folylpolyglutamate synthetase (FPGS).[4][10] These polyglutamated metabolites are retained more effectively within the cell and exhibit even stronger inhibitory effects on DHFR and other folate-dependent enzymes.[3][4]

Beyond its canonical role in DHFR inhibition, methotrexate has also been shown to affect other signaling pathways. Notably, it can inhibit the JAK/STAT pathway, which may contribute to its anti-inflammatory effects in diseases like rheumatoid arthritis.[8][10] Additionally, inhibition of AICARFT leads to an accumulation of AICAR, which can increase the release of adenosine, a potent anti-inflammatory molecule.[4][15]

Caption: Mechanism of Methotrexate as a DHFR inhibitor.

Quantitative Data

The efficacy of methotrexate is quantified by its inhibitory constants (Kᵢ) and half-maximal inhibitory concentrations (IC₅₀). These values can vary depending on the species and the specific experimental conditions.

Table 1: Inhibitory Potency of Methotrexate against Dihydrofolate Reductase

Species/System	Parameter	Value	Notes	Reference(s)
Human (recombinant)	Kᵢ	3.4 pM	Slow, tight-binding competitive inhibitor.	[16]
Human (recombinant)	KD	9.5 nM	Equilibrium dissociation constant for modified DHFR.	[17]
Neisseria gonorrhoeae	Kᵢ	13 pM	Tight-binding inhibitor.	[18]
General Enzymatic Assay	IC₅₀	0.12 ± 0.07 µM	Compared to pyrimethamine (B1678524) (52 ± 35 µM).	[19]
Toxoplasma gondii	IC₅₀	1.35 nM	For Trimetrexate, a related DHFR inhibitor.	[20]
Human	IC₅₀	4.74 nM	For Trimetrexate, a related DHFR inhibitor.	[20]

Table 2: Pharmacokinetic Properties of Methotrexate

Parameter	Value	Condition/Notes	Reference(s)
Bioavailability (Oral)	~60%	At doses ≤30 mg/m².	[21]
Peak Plasma Concentration	0.31 - 0.72 µM	After a single 7.5 mg oral dose in RA patients.	[22]
Time to Peak (Oral)	45 minutes - 6 hours	[21]
Protein Binding (Serum)	~50%	Primarily to albumin.	[21][23]
Volume of Distribution	0.18 L/kg (initial)	0.4 - 0.8 L/kg (steady-state).	[23]
Metabolism	Hepatic and intracellular	Metabolized to active polyglutamated forms.	[21]
Elimination	Primarily renal excretion	~90% of an IV dose within 24 hours.	[1][21]
Elimination Half-life	3 - 10 hours	Low-dose therapy.	[21]
Elimination Half-life	8 - 15 hours	High-dose therapy.	[1][21]

Experimental Protocols

DHFR Enzyme Inhibition Assay (Spectrophotometric)

This assay measures the activity of DHFR by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP⁺.[24][25]

Objective: To determine the IC₅₀ value of methotrexate against purified DHFR.

Materials:

• Purified recombinant DHFR enzyme

• DHFR Assay Buffer (e.g., 50 mM Tris-HCl, 50 mM NaCl, pH 7.5)[24]

• Dihydrofolate (DHF) stock solution (10 mM)[24]

• NADPH stock solution (10 mM)[24]

• Methotrexate hydrate (B1144303) stock solution (1 mM)[24]

• 96-well, clear, flat-bottom microplate

• Microplate spectrophotometer

Procedure:

• Reagent Preparation: Prepare fresh working solutions of DHF and NADPH in DHFR Assay Buffer. Prepare serial dilutions of methotrexate to create a range of concentrations for testing.

• Assay Plate Setup:

  • Blank (No Enzyme): Assay Buffer + DHF + NADPH.

  • Negative Control (No Inhibitor): Assay Buffer + DHFR Enzyme + DMSO (vehicle) + DHF + NADPH.

  • Test Wells: Assay Buffer + DHFR Enzyme + Methotrexate dilution + DHF + NADPH.

• Pre-incubation: To each well (except the Blank), add the assay buffer, DHFR enzyme, and either methotrexate dilution or DMSO. Mix gently and incubate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.[24]

• Reaction Initiation: Add the DHF solution to all wells to start the reaction.[24]

• Measurement: Immediately place the plate in a microplate reader and measure the kinetic decrease in absorbance at 340 nm every 15-30 seconds for 10-20 minutes.[24][26]

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each methotrexate concentration relative to the negative control.

  • Plot the percent inhibition against the logarithm of the methotrexate concentration and fit the data using a suitable nonlinear regression model to determine the IC₅₀ value.[24]

Caption: Workflow for a DHFR spectrophotometric inhibition assay.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Objective: To determine the effect of methotrexate on the viability of a cancer cell line.

Materials:

• Cancer cell line (e.g., Daoy, Saos-2)[13]

• Complete cell culture medium

• Methotrexate hydrate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[13]

• Solubilization solution (e.g., DMSO)[13]

• 96-well cell culture plate

• Incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 1x10⁴ cells/well) and allow them to adhere overnight.[13][25]

• Compound Treatment: Remove the medium and replace it with fresh medium containing various concentrations of methotrexate. Include untreated and vehicle-only (DMSO) controls. Incubate for a specified period (e.g., 48-72 hours).[13][25]

• MTT Incubation: Remove the treatment medium and add medium containing MTT reagent to each well. Incubate for 2.5 to 4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.[13][25]

• Formazan Solubilization: Carefully remove the MTT-containing medium. Add a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[13][25]

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the untreated control. Plot the percent viability against the logarithm of the methotrexate concentration to determine the GI₅₀ (concentration for 50% growth inhibition).[25]

Cell Cycle Analysis by Flow Cytometry

This protocol allows for the analysis of cell cycle distribution in a population of cells treated with methotrexate.

Objective: To determine if methotrexate induces cell cycle arrest.

Materials:

• Cell line of interest

• Methotrexate hydrate

• Phosphate-buffered saline (PBS)

• Ethanol (B145695) (70%, ice-cold) for fixation

• Propidium Iodide (PI)/RNase Staining Buffer

• Flow cytometer

Procedure:

• Cell Treatment: Culture cells and treat with the desired concentration of methotrexate for a specific duration (e.g., 24-72 hours). Include an untreated control.

• Cell Harvesting: Harvest both adherent and floating cells. Wash the cells with cold PBS.

• Fixation: Resuspend the cell pellet and add ice-cold 70% ethanol dropwise while vortexing gently to fix the cells. Incubate on ice or at -20°C for at least 30 minutes.

• Staining: Wash the fixed cells with PBS to remove the ethanol. Resuspend the cell pellet in PI/RNase Staining Buffer and incubate in the dark for 15-30 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The PI fluorescence intensity is proportional to the DNA content.

• Data Analysis: Use appropriate software to generate DNA content histograms. Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. Compare the cell cycle distribution of methotrexate-treated cells to the control cells to identify any accumulation in a specific phase (e.g., S-phase arrest).[13]

Downstream Signaling and Cellular Effects

The inhibition of DHFR by methotrexate sets off a cascade of events that ultimately impacts cell fate. The depletion of THF directly impairs the synthesis of dTMP and purines, leading to an imbalance in the nucleotide pool. This creates replicative stress and is a primary cause of the observed S-phase cell cycle arrest.[13] Prolonged cell cycle arrest can trigger apoptosis through various pathways, including those involving p53 and the JNK signaling pathway.[27][28] In some contexts, methotrexate can induce the expression of cell cycle checkpoint proteins like p21 and p53, further contributing to cell cycle arrest.[14][27]

Caption: Downstream cellular effects of DHFR inhibition by Methotrexate.

Conclusion

Methotrexate hydrate remains a clinically vital drug due to its potent and well-characterized mechanism as a dihydrofolate reductase inhibitor. By disrupting the folate metabolic pathway, it effectively halts the proliferation of rapidly dividing cells. A thorough understanding of its pharmacokinetics, pharmacodynamics, and the downstream cellular consequences of DHFR inhibition is essential for its continued effective use in clinical settings and for the development of novel antifolate therapies. The experimental protocols and data presented in this guide serve as a valuable resource for researchers in this field.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Methotrexate - Proteopedia, life in 3D [proteopedia.org]
• 3. PharmGKB summary: methotrexate pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. letstalkacademy.com [letstalkacademy.com]
• 6. researchgate.net [researchgate.net]
• 7. scbt.com [scbt.com]
• 8. Methotrexate Is a JAK/STAT Pathway Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of methotrexate on nucleotide pools in normal human T cells and the CEM T cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. portlandpress.com [portlandpress.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Consequences of methotrexate inhibition of purine biosynthesis in L5178Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. Methotrexate increases expression of cell cycle checkpoint genes via Jun-N-terminal kinase activation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Multiple Conformers in Active Site of Human Dihydrofolate Reductase F31R/Q35E Double Mutant Suggest Structural Basis for Methotrexate Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Interaction of dihydrofolate reductase with methotrexate: Ensemble and single-molecule kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Kinetics of methotrexate binding to dihydrofolate reductase from Neisseria gonorrhoeae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. medchemexpress.com [medchemexpress.com]
• 21. Methotrexate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. Methotrexate pharmacokinetics in patients with rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Pharmacokinetics of MTX - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. benchchem.com [benchchem.com]
• 25. benchchem.com [benchchem.com]
• 26. scispace.com [scispace.com]
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• 28. ovid.com [ovid.com]

The Dawn of Chemotherapy: Early Studies of Methotrexate Hydrate in Leukemia Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The mid-20th century marked a pivotal turning point in the fight against cancer, largely initiated by the groundbreaking work on folic acid antagonists. This guide delves into the seminal early studies of methotrexate (B535133) and its precursor, aminopterin (B17811), in the context of leukemia research. It provides a technical overview of the foundational experiments that laid the groundwork for modern chemotherapy, offering insights into the experimental protocols, quantitative outcomes, and the molecular mechanisms that were beginning to be unraveled. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals, illuminating the origins of one of the most critical classes of anti-cancer agents.

The Pioneering Work of Dr. Sidney Farber

The story of methotrexate begins with the astute observations of Dr. Sidney Farber. In the 1940s, leukemia was a uniformly fatal disease in children, with a median survival of only 3.9 months from the first symptom to death.[1] Farber, a pathologist at Children's Hospital in Boston, noted that folic acid, a vitamin essential for cell division, seemed to accelerate the progression of leukemia in his patients.[2][3] This led to the logical, yet revolutionary, hypothesis that blocking the action of folic acid could inhibit the proliferation of leukemic cells.[4]

At Farber's request, a series of folic acid antagonists were synthesized, including aminopterin.[1] In 1947, Farber and his team began a clinical trial to test the efficacy of aminopterin in children with acute leukemia.[1][4] This study, published in 1948 in the New England Journal of Medicine, is widely regarded as the dawn of the modern era of chemotherapy.[2][5]

Quantitative Data from Early Clinical Trials

The initial results of Farber's work with aminopterin, while not a cure, were unprecedented. For the first time, temporary remissions were achieved in a significant number of patients with acute leukemia. The quantitative outcomes from these early studies are summarized below.

Table 1: Results of Farber's 1948 Study on Aminopterin in Childhood Acute Leukemia[1][2][3]

Parameter	Value
Number of Patients Treated	16
Number of Patients Achieving Temporary Remission	10
Patients with No Remission	2
Patients Who Died Within a Few Months	4
Longest Complete Remission (off therapy)	47 days[3]

In a follow-up study published in 1949, Farber reported on approximately 60 additional children treated with aminopterin or the closely related compound, amethopterin (B1665966) (methotrexate). More than half of these patients also experienced significant temporary remissions.[1][6]

Experimental Protocols of Early Studies

While detailed, step-by-step protocols from the 1940s are not available in the same format as modern clinical trial documentation, key aspects of the methodology used in Farber's pioneering 1948 study can be reconstructed from historical accounts.

Farber's 1948 Aminopterin Trial Protocol Overview

• Drug Administered: Aminopterin (4-aminopteroyl-glutamic acid), a folic acid antagonist.[2][5]

• Patient Population: 16 critically ill children with acute leukemia.[1][2]

• Dosage: The daily dose of aminopterin was adjusted for each patient, ranging from 0.25 to 1.0 mg.[1]

• Route of Administration: The exact route of administration in the initial study is not consistently specified in all retrospective accounts, but later reports on similar protocols mention oral administration.[7]

• Monitoring and Dose Adjustment: Patients were monitored closely. The administration of aminopterin was halted if toxic side effects, such as stomatitis (ulceration of the mucous membrane of the mouth), internal hemorrhage, or severe bone marrow depletion (aplasia), became severe and could not be mitigated by crude liver extract.[1]

• Definition of Remission: Remission was characterized by a significant reduction or complete disappearance of leukemic blast cells from the peripheral blood and bone marrow, accompanied by the recovery of normal blood cell production (hematopoiesis).[2][3] Clinical improvements, such as the regression of enlarged liver and spleen (hepatosplenomegaly), were also considered.[2][3]

It is important to note that these early trials were conducted before the establishment of modern clinical trial phases and rigorous statistical analysis. The dramatic nature of the remissions, however, provided a clear and compelling signal of the drug's activity.[1]

Mechanism of Action: The Molecular Basis of Folic Acid Antagonism

Methotrexate and aminopterin exert their cytotoxic effects by acting as potent inhibitors of the enzyme dihydrofolate reductase (DHFR).[8][9][10] DHFR is a critical enzyme in the folate metabolic pathway, responsible for converting dihydrofolate (DHF) into its active form, tetrahydrofolate (THF).[8][9][11] THF is an essential cofactor for the synthesis of purines and thymidylate, which are the building blocks of DNA and RNA.[8][9]

By competitively inhibiting DHFR, methotrexate leads to a depletion of intracellular THF.[8][9] This, in turn, disrupts the de novo synthesis of purines and thymidylate, thereby inhibiting DNA replication and cell division.[8][9][12] This effect is most pronounced in rapidly dividing cells, such as cancer cells, making them particularly susceptible to the effects of the drug.[9]

The inhibition of DHFR leads to a cascade of downstream effects, including:

• Inhibition of Thymidylate Synthesis: THF is a necessary cofactor for thymidylate synthase, the enzyme that converts deoxyuridine monophosphate (dUMP) to deoxythymidine monophosphate (dTMP), a precursor for DNA synthesis.[8][13]

• Inhibition of Purine (B94841) Synthesis: THF derivatives are also essential for the de novo synthesis of purines.[8][14][15]

Visualizing the Molecular Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways and experimental workflows related to the early studies of methotrexate.

Diagram 1: Mechanism of Action of Methotrexate via DHFR Inhibition.

Diagram 2: Experimental Workflow of Farber's 1948 Aminopterin Study.

Conclusion

The early studies on folic acid antagonists, spearheaded by Dr. Sidney Farber, represent a monumental leap in the history of medicine. The initial trials with aminopterin, and subsequently methotrexate, demonstrated for the first time that chemical agents could induce remissions in a previously incurable disease. While these early remissions were temporary, they provided the crucial proof-of-concept that fueled decades of research, leading to the development of combination chemotherapy regimens that have dramatically improved survival rates for childhood leukemia. The foundational understanding of the mechanism of action of methotrexate as a DHFR inhibitor has paved the way for the rational design of other antimetabolites and targeted cancer therapies. This historical perspective serves as a powerful reminder of the importance of keen clinical observation, courageous experimentation, and a deep understanding of the underlying biology of disease in the ongoing quest to conquer cancer.

References

• 1. Observations of unprecedented remissions following novel treatment for acute leukemia in children in 1948 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The first achievement of complete remission in childhood leukemia by treatment with the folic acid antagonist aminopterin | Haematologica [haematologica.org]
• 3. The first achievement of complete remission in childhood leukemia by treatment with the folic acid antagonist aminopterin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bloodcancer.org.uk [bloodcancer.org.uk]
• 5. Temporary remissions in acute leukemia in children produced by folic acid antagonist, 4-aminopteroyl-glutamic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jameslindlibrary.org [jameslindlibrary.org]
• 7. ccjm.org [ccjm.org]
• 8. benchchem.com [benchchem.com]
• 9. What are DHFR inhibitors and how do they work? [synapse.patsnap.com]
• 10. Dihydrofolate reductase inhibitor - Wikipedia [en.wikipedia.org]
• 11. DHFR Inhibitors: Reading the Past for Discovering Novel Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development of a whole cell assay to measure methotrexate-induced inhibition of thymidylate synthase and de novo purine synthesis in leukaemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mechanism of thymidylate synthase inhibition by methotrexate in human neoplastic cell lines and normal human myeloid progenitor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Purine metabolism - Wikipedia [en.wikipedia.org]
• 15. Purine de novo synthesis as the basis of synergism of methotrexate and 6-mercaptopurine in human malignant lymphoblasts of different lineages - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Immunosuppressive Properties of Methotrexate Hydrate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methotrexate (B535133) (MTX), originally developed as a folate antagonist for chemotherapy, is a cornerstone in the treatment of various autoimmune and inflammatory diseases.[1][2] Administered in low, weekly doses, its efficacy extends beyond its classical anti-proliferative effects, delving into complex immunomodulatory pathways.[1][3] This technical guide provides a detailed exploration of the core immunosuppressive mechanisms of methotrexate, its impact on specific immune cell populations, and the experimental protocols used to elucidate these properties. While its high-dose regimen acts primarily through the inhibition of dihydrofolate reductase (DHFR) to block DNA synthesis in rapidly dividing cancer cells, the anti-inflammatory and immunosuppressive effects of low-dose MTX are attributed to a distinct and multifaceted set of mechanisms.[1][4]

Core Immunosuppressive Mechanisms

The immunosuppressive character of low-dose methotrexate is not reliant on a single pathway but rather a synergistic interplay of several mechanisms, most notably the promotion of adenosine (B11128) release and the inhibition of key inflammatory signaling cascades.

Adenosine Signaling Pathway

A primary mechanism underlying the anti-inflammatory effects of low-dose MTX is the enhancement of extracellular adenosine concentrations.[5][6][7][8] Adenosine is a potent endogenous purine (B94841) nucleoside that regulates inflammation and immune responses through specific cell surface receptors (A1, A2A, A2B, A3).[5][7]

Upon entering the cell, methotrexate is converted into methotrexate polyglutamates (MTX-PGs), which are more potent inhibitors and are retained intracellularly.[6][9][10] MTX-PGs inhibit 5-aminoimidazole-4-carboxamide (B1664886) ribonucleotide (AICAR) transformylase (ATIC), an enzyme involved in de novo purine synthesis.[7][9][10] This inhibition leads to the intracellular accumulation of AICAR, which subsequently inhibits AMP deaminase and adenosine deaminase (ADA), resulting in increased intracellular levels of AMP and adenosine.[5] This surplus of intracellular adenosine is then released into the extracellular space, where it can bind to adenosine receptors on immune cells, such as T cells and neutrophils, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent immunosuppression.[5]

Caption: Methotrexate-induced adenosine release pathway.

Inhibition of the JAK/STAT Signaling Pathway

Recent studies have identified methotrexate as a potent suppressor of the Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway.[11][12][13] This pathway is critical for transducing signals from numerous pro-inflammatory cytokines that are central to the pathogenesis of autoimmune diseases.[11][13][14] Methotrexate has been shown to reduce the phosphorylation of STAT5 in a dose-dependent manner, an effect comparable to dedicated JAK1/2 inhibitors like ruxolitinib.[11][15]

Importantly, this inhibitory effect on the JAK/STAT pathway appears to be independent of DHFR inhibition.[11][12][13] This suggests that suppression of cytokine signaling via the JAK/STAT cascade is likely a principal anti-inflammatory and immunosuppressive mechanism of low-dose methotrexate therapy.[12][13][14]

Caption: Inhibition of the JAK/STAT signaling pathway by Methotrexate.

Inhibition of Folate Metabolism and Cell Proliferation

The classical mechanism of methotrexate involves the competitive inhibition of dihydrofolate reductase (DHFR).[2][4][16] DHFR is essential for converting dihydrofolate to tetrahydrofolate, a co-factor required for the synthesis of purine and pyrimidine (B1678525) nucleotides, the building blocks of DNA and RNA.[17][4] By inhibiting DHFR, methotrexate disrupts DNA synthesis and repair, thereby suppressing the proliferation of rapidly dividing cells, including activated T and B lymphocytes.[17][10] While this anti-proliferative effect is central to its use in chemotherapy, it also contributes to its immunosuppressive action in autoimmune diseases by limiting clonal expansion of immune cells.[17][10]

Effects on Specific Immune Cell Populations

Methotrexate exerts distinct effects on various immune cells involved in inflammatory pathogenesis.

• T Cells: Methotrexate significantly inhibits the proliferation of activated T cells.[18] It can induce apoptosis (programmed cell death) in activated T cells, helping to reduce the aberrant immune activity characteristic of autoimmune diseases.[4] Studies have shown that in active rheumatoid arthritis (RA) patients, methotrexate reduces the predominant CD4+ CD28+ T cell subpopulation by 30% and the minor CD4+ CD28- subpopulation by 34%.[19] It also efficiently inhibits the production of T-cell-induced cytokines such as IFN-γ, TNF-α, IL-4, and IL-13.[20][21]

• B Cells: The drug can suppress B-cell proliferation and subsequent antibody production.[3] Clinical data indicates that methotrexate treatment can lead to lower serum immunoglobulin levels in patients with juvenile idiopathic arthritis.[22] This effect on the humoral immune response may also contribute to its therapeutic benefit.

• Neutrophils and Monocytes: Methotrexate has been shown to decrease the chemotaxis of polymorphonuclear leukocytes and monocytes.[3] It inhibits neutrophil adherence and the production of reactive oxygen species (ROS).[23][24] This is largely mediated by the induction of adenosine release from connective tissue cells like fibroblasts.[23] However, its effect on monocyte-derived cytokines (like IL-1β and IL-6) when stimulated by bacterial products is minimal compared to its strong inhibition of T-cell-derived cytokines.[20][21]

Quantitative Data Presentation

The following tables summarize key quantitative data regarding the inhibitory effects of methotrexate.

Table 1: IC₅₀ Values of Methotrexate on Various Cell Lines

Cell Line	Cell Type	Incubation Time	IC₅₀ Value (µM)	Reference
Daoy	Medulloblastoma	6 days	0.095	[25]
Saos-2	Osteosarcoma	6 days	0.035	[25]
HTC-116	Colorectal Cancer	24 hours	0.37	[26]
HTC-116	Colorectal Cancer	48 hours	0.15	[26]
A-549	Lung Carcinoma	24 hours	0.45	[26]
A-549	Lung Carcinoma	48 hours	0.21	[26]
DHFR Enzyme	Enzymatic Assay	30 minutes	0.12 ± 0.07	[27]

Table 2: Effect of Methotrexate on T-Cell Induced Cytokine Production

Cytokine	Effect	Note	Reference
IFN-γ	Inhibition	Effect seen at concentrations achievable in patient plasma.	[20][21]
TNF-α	Inhibition	Effect seen at concentrations achievable in patient plasma.	[20][21]
IL-4	Inhibition	Effect seen at concentrations achievable in patient plasma.	[20][21]
IL-13	Inhibition	Effect seen at concentrations achievable in patient plasma.	[20][21]
GM-CSF	Inhibition	Effect seen at concentrations achievable in patient plasma.	[20][21]
IL-8	Hardly Influenced	Minimal effect on T-cell induced IL-8.	[20]

Key Experimental Protocols

Protocol: T Cell Proliferation Assay via Flow Cytometry

This protocol outlines a method to assess the inhibitory effect of methotrexate on T cell proliferation using a fluorescent dye and flow cytometry.

Objective: To quantify the dose-dependent inhibition of T cell proliferation by methotrexate.

Materials:

• Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI-1640 medium (supplemented with 10% FBS, L-glutamine, penicillin-streptomycin)

• CellTrace™ Violet (CTV) or CFSE dye

• Anti-CD3/anti-CD28 antibodies or beads for T cell stimulation

• Methotrexate Hydrate (B1144303) (stock solution)

• Folinic Acid (as a rescue control)

• FACS buffer (PBS + 2% FBS)

• Flow cytometer

Methodology:

• Cell Labeling: Isolate PBMCs from whole blood. Resuspend cells at 1x10⁶ cells/mL in pre-warmed PBS and add CTV dye to a final concentration of 1 µM. Incubate for 20 minutes at 37°C, protected from light. Quench the staining by adding 5 volumes of cold complete RPMI medium and incubate for 5 minutes on ice. Wash cells twice.

• Cell Plating: Resuspend labeled cells in complete RPMI medium and plate in a 96-well plate at 2x10⁵ cells/well.

• Drug Treatment: Add serial dilutions of methotrexate to the designated wells. Include vehicle-only (control), unstimulated, and folinic acid rescue wells.

• Stimulation: Add anti-CD3/anti-CD28 stimulating agents to all wells except the unstimulated control.

• Incubation: Culture the cells for 4-5 days at 37°C in a 5% CO₂ incubator.

• Staining for Flow Cytometry: Harvest cells and stain with antibodies for cell surface markers (e.g., CD3, CD4, CD8) and a viability dye.

• Data Acquisition: Acquire data on a flow cytometer. Gate on live, singlet lymphocytes, then on T cell subsets (CD4+ or CD8+).

• Analysis: Analyze the CTV fluorescence histogram. Each cell division results in a halving of the dye intensity, creating distinct peaks. Quantify the percentage of divided cells and the proliferation index.

Caption: Experimental workflow for T cell proliferation assay.

Protocol: Cytokine Production Inhibition Assay (ELISA)

This protocol details a method to measure the effect of methotrexate on the production of specific cytokines from stimulated whole blood cultures.

Objective: To determine the inhibitory effect of methotrexate on the production of T-cell-derived cytokines (e.g., TNF-α, IFN-γ).

Materials:

• Freshly drawn heparinized whole blood

• RPMI-1640 medium

• Stimulants (e.g., anti-CD3/anti-CD28 monoclonal antibodies)

• Methotrexate Hydrate (stock solution)

• Enzyme-Linked Immunosorbent Assay (ELISA) kits for target cytokines

• 96-well culture plates

• Microplate reader

Methodology:

• Culture Setup: Dilute whole blood 1:1 with RPMI-1640 medium in a 96-well culture plate.

• Drug Addition: Add methotrexate at various concentrations to the wells. Include a vehicle control.

• Stimulation: Add stimulants (e.g., anti-CD3/CD28 antibodies) to induce T-cell activation and cytokine production.[20][28] Include an unstimulated control.

• Incubation: Incubate the plates for 24-72 hours at 37°C in a 5% CO₂ incubator (optimal time depends on the target cytokine).[28][29]

• Supernatant Collection: Centrifuge the plates and carefully collect the cell-free supernatant. Supernatants can be used immediately or stored at -20°C.[28]

• ELISA: Perform ELISAs for the target cytokines (e.g., TNF-α, IFN-γ) on the collected supernatants according to the manufacturer's protocol. This typically involves coating a plate with a capture antibody, adding supernatants, adding a detection antibody, adding a substrate, and stopping the reaction.

• Data Analysis: Read the absorbance on a microplate reader. Calculate cytokine concentrations based on a standard curve. Determine the percentage of inhibition for each methotrexate concentration relative to the stimulated control.

Conclusion

Methotrexate hydrate exerts its profound immunosuppressive effects through a sophisticated and multi-pronged approach. While its classical role as a DHFR inhibitor contributes to its anti-proliferative capacity, the primary mechanisms for low-dose therapy in autoimmune disease are now understood to involve the induction of adenosine release and the suppression of the JAK/STAT signaling pathway. These actions collectively lead to the inhibition of T cell activation and proliferation, reduced pro-inflammatory cytokine production, and modulation of neutrophil and B cell function. A thorough understanding of these intricate pathways is paramount for optimizing its clinical use and for the development of novel therapeutics that target these key immunomodulatory nodes.

References

• 1. portlandpress.com [portlandpress.com]
• 2. youtube.com [youtube.com]
• 3. ccjm.org [ccjm.org]
• 4. What is the mechanism of Methotrexate? [synapse.patsnap.com]
• 5. Anti-inflammatory mechanisms of methotrexate in rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methotrexate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Adenosine and Adenosine Receptors in the Pathogenesis and Treatment of Rheumatic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. frontiersin.org [frontiersin.org]
• 9. go.drugbank.com [go.drugbank.com]
• 10. droracle.ai [droracle.ai]
• 11. Methotrexate Is a JAK/STAT Pathway Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Methotrexate Is a JAK/STAT Pathway Inhibitor | PLOS One [journals.plos.org]
• 13. S-EPMC4489434 - Methotrexate Is a JAK/STAT Pathway Inhibitor. - OmicsDI [omicsdi.org]
• 14. researchgate.net [researchgate.net]
• 15. ashpublications.org [ashpublications.org]
• 16. proteopedia.org [proteopedia.org]
• 17. youtube.com [youtube.com]
• 18. Frontiers | Methotrexate Inhibits T Cell Proliferation but Not Inflammatory Cytokine Expression to Modulate Immunity in People Living With HIV [frontiersin.org]
• 19. The immunosuppressive effect of methotrexate in active rheumatoid arthritis patients vs. its stimulatory effect in nonactive patients, as indicated by cytometric measurements of CD4+ T cell subpopulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Inhibition of cytokine production by methotrexate. Studies in healthy volunteers and patients with rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Distinct Effects of Methotrexate and Etanercept on the B Cell Compartment in Patients With Juvenile Idiopathic Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Methotrexate inhibits neutrophil function by stimulating adenosine release from connective tissue cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Methotrexate Treatment Is Associated with Reduction of Neutrophil Reactive Oxygen Species and CD177 in RA Patients - ACR Meeting Abstracts [acrabstracts.org]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. academic.oup.com [academic.oup.com]
• 29. Methotrexate specifically modulates cytokine production by T cells and macrophages in murine collagen-induced arthritis (CIA): a mechanism for methotrexate-mediated immunosuppression - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacokinetic Profile and Metabolic Fate of Methotrexate Hydrate in Preclinical Animal Models: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics and metabolism of methotrexate (B535133) hydrate (B1144303) (MTX) in various animal models, crucial for the preclinical evaluation and development of this widely used antimetabolite. The following sections detail the absorption, distribution, metabolism, and excretion (ADME) of MTX, supported by quantitative data, detailed experimental protocols, and visual representations of key processes.

Pharmacokinetics of Methotrexate Hydrate in Animal Models

The pharmacokinetic profile of methotrexate exhibits significant variability across different animal species, dosages, and routes of administration. Understanding these differences is paramount for extrapolating preclinical data to human clinical scenarios.

Bioavailability and Absorption

Oral bioavailability of methotrexate can be inconsistent and is influenced by factors such as dose and the presence of food. In dogs, the oral bioavailability of MTX was found to be 30%, while subcutaneous administration resulted in a much higher bioavailability of 93%[1][2]. Studies in rats have also shown dose-dependent and variable oral bioavailability[3]. For instance, at a dose of 0.5 mg/kg, the oral bioavailability in rats was low at 10%, which was attributed to incomplete absorption and degradation by intestinal bacteria[4]. In contrast, the low oral bioavailability in monkeys (5% at 0.5 mg/kg) was primarily due to an extensive first-pass metabolism to 7-hydroxymethotrexate[4]. The co-administration of polysorbate 80 has been shown to enhance the oral absorption of MTX in mice[5].

Distribution

Following administration, methotrexate distributes to various tissues. In rats, after intravenous injection, MTX concentrations in bone marrow, kidney, and liver initially decline in parallel with plasma concentrations[6]. However, the terminal half-life in bone marrow is significantly prolonged (37 hours) compared to plasma (4.2 hours)[6]. In rats bearing brain tumors, a magnetic microsphere-methotrexate drug delivery system resulted in 3.5 to 5-fold greater MTX concentrations in the brain tumor compared to an MTX solution[7]. The volume of distribution at steady-state (Vss) in rabbits was estimated to be between 0.16 to 0.25 L/kg[8].

Clearance and Elimination

Methotrexate clearance is dose- and species-dependent. In dogs, plasma clearance was reported to be 2.35 ml/min/kg[2]. In rabbits, an increase in dose from 15 to 50 mg/kg resulted in a reduction of mean total body clearance (from 7.49 to 4.26 ml/min/kg) and renal clearance (from 4.89 to 2.76 ml/min/kg), indicating nonlinear disposition[8]. In dogs, renal clearance of MTX was found to be concentration-dependent, decreasing at higher plasma concentrations, which suggests saturation of active tubular secretion[9]. Enterohepatic recirculation plays a role in the pharmacokinetics of MTX, and this process can be inhibited by bile salts in rats[10][11].

Quantitative Pharmacokinetic Parameters

The following tables summarize key pharmacokinetic parameters of methotrexate in various animal models.

Table 1: Pharmacokinetic Parameters of Methotrexate in Rats

Parameter	Value	Dose & Route	Reference
Terminal Half-life (Plasma)	4.2 h	31 mg/kg IV	[6]
Terminal Half-life (Bone Marrow)	37 h	31 mg/kg IV	[6]
Oral Bioavailability	10%	0.5 mg/kg PO	[4]

Table 2: Pharmacokinetic Parameters of Methotrexate in Dogs

Parameter	Value	Dose & Route	Reference
Oral Bioavailability	30%	7.5 mg/dog PO	[1][2]
Subcutaneous Bioavailability	93%	7.5 mg/dog SC	[1][2]
Plasma Clearance	4.02 - 4.68 ml/min/kg	1 - 100 µg/ml (steady-state) IV	[9]
Renal Clearance	2.62 - 4.28 ml/min/kg	1 - 100 µg/ml (steady-state) IV	[9]
Non-renal Clearance	0.35 - 1.74 ml/min/kg	1 - 100 µg/ml (steady-state) IV	[9]

Table 3: Pharmacokinetic Parameters of Methotrexate in Rabbits

Parameter	Value	Dose & Route	Reference
Terminal Half-life	2.4 - 3.6 h	1.33, 4, 12 mg/kg IV	[12]
Total Body Clearance	7.49 ml/min/kg	15 mg/kg IV	[8]
Total Body Clearance	4.26 ml/min/kg	50 mg/kg IV	[8]
Volume of Distribution (Vss)	0.16 - 0.25 L/kg	15, 50 mg/kg IV	[8]

Table 4: Pharmacokinetic Parameters of Methotrexate in Monkeys

Parameter	Value	Dose & Route	Reference
Oral Bioavailability	5%	0.5 mg/kg PO	[4]

Metabolism of Methotrexate Hydrate

Methotrexate undergoes metabolism to form two major types of metabolites: 7-hydroxymethotrexate (7-OH-MTX) and methotrexate polyglutamates (MTX-PGs).

Formation of 7-Hydroxymethotrexate

The primary oxidative metabolite of methotrexate is 7-hydroxymethotrexate, formed by the action of aldehyde oxidase, which is predominantly found in the liver. The formation of 7-OH-MTX is dose-dependent and more significant at higher MTX doses in both humans and rhesus monkeys[13]. In rats, the hepatic metabolism of MTX to 7-OH-MTX was not saturated even at high doses, though biliary secretion of the parent drug showed saturation[14][15]. This metabolite has significantly lower aqueous solubility than MTX, and its precipitation in renal tubules can contribute to nephrotoxicity, particularly with high-dose regimens[14]. In rabbits, approximately 15% of an intravenous dose was excreted in the urine as 7-OH-MTX[12].

Formation of Methotrexate Polyglutamates

Inside cells, methotrexate is converted to polyglutamated derivatives through the sequential addition of glutamate (B1630785) residues by the enzyme folylpolyglutamate synthetase (FPGS). These polyglutamated forms are retained within the cell for longer periods and are potent inhibitors of dihydrofolate reductase (DHFR) and other folate-dependent enzymes. The synthesis of MTX-PGs has been demonstrated in various tissues of rats and mice, including the liver, kidney, small intestine, and bone marrow[16][17][18][19]. In rats, higher polyglutamates (with more than three glutamate residues) were detected in the brain, liver, kidneys, and testes as early as 3 hours after a single injection[16]. The percentage of MTX-PGs in these tissues increases over time[16]. In rhesus monkeys treated with chronic low-dose MTX, over 80% of the total tissue MTX was in the form of polyglutamated derivatives, primarily with 3 to 5 glutamate residues[20].

Caption: Metabolic pathways of methotrexate.

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of pharmacokinetic studies.

Animal Models and Dosing

• Rats: Male Fischer 344 rats were used in studies investigating tissue distribution, receiving 3 mg/kg of MTX as a solution or magnetic microsphere conjugate over 5 minutes[7]. In other studies, male rats were given intravenous doses of 0.31, 3.1, and 31 mg/kg MTX to assess nonlinear pharmacokinetics[21]. For metabolism studies, rats received a single intraperitoneal injection of 10 mg/kg MTX[16].

• Dogs: Healthy beagle dogs were used in a crossover study design, receiving 7.5 mg of MTX per dog via intravenous, subcutaneous, and oral routes[1][2].

• Rabbits: Intravenous kinetics were studied in rabbits with doses of 1.33, 4, and 12 mg/kg of MTX[12].

• Monkeys: Rhesus monkeys were treated with weekly intramuscular MTX for one year to study chronic effects and tissue levels of MTX and its polyglutamates[20].

Sample Collection and Preparation

• Plasma/Serum: Blood samples are typically collected at various time points post-administration. For plasma, blood is collected in tubes containing an anticoagulant (e.g., heparin, EDTA) and centrifuged. Serum is obtained by allowing the blood to clot before centrifugation.

• Tissues: Animals are euthanized at predetermined times, and organs of interest (e.g., liver, kidney, brain, bone marrow) are harvested, weighed, and homogenized for drug analysis[6][7][16].

• Sample Preparation: Protein precipitation is a common step in preparing plasma/serum samples for analysis. This can be achieved by adding agents like acetonitrile (B52724) or perchloric acid, followed by centrifugation to remove the precipitated proteins[22][23].

Analytical Methods

• High-Performance Liquid Chromatography (HPLC): HPLC with UV or fluorescence detection is a widely used method for the quantification of methotrexate and its metabolites in biological samples[22][23][24][25][26]. A common method involves a reversed-phase C18 column with a mobile phase consisting of a phosphate (B84403) buffer and an organic modifier like acetonitrile[22][23].

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique offers high sensitivity and specificity and is used for the simultaneous quantification of MTX and its metabolites, including polyglutamates[24].

• Enzymatic Assay: The concentration of MTX can also be determined by its inhibitory effect on the enzyme dihydrofolate reductase[6].

Caption: General experimental workflow for pharmacokinetic studies.

Drug Interactions

The pharmacokinetics of methotrexate can be altered by co-administered drugs. Nonsteroidal anti-inflammatory drugs (NSAIDs) have been reported to reduce the tubular secretion of methotrexate in animal models, potentially increasing its toxicity[27]. Oral antibiotics may decrease the intestinal absorption of MTX or interfere with its enterohepatic circulation[27]. In a rat model, prednisolone (B192156) was shown to have a dose-dependent interaction with methotrexate, either antagonizing or enhancing its effects[28]. A comprehensive understanding of potential drug-drug interactions is crucial for the safe and effective use of methotrexate.

Conclusion

The pharmacokinetics and metabolism of methotrexate hydrate in animal models are complex and influenced by a multitude of factors including species, dose, and route of administration. This guide has summarized key quantitative data, detailed common experimental protocols, and provided visual aids to facilitate a deeper understanding of these processes. The information presented herein is intended to serve as a valuable resource for researchers and professionals involved in the development and preclinical evaluation of methotrexate and related folate antagonists. Further research is warranted to fully elucidate the mechanisms underlying the observed interspecies differences and to refine the extrapolation of preclinical findings to humans.

References

• 1. Pharmacokinetics of low-dose methotrexate in healthy beagle dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Variability of oral bioavailability for low dose methotrexate in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Species differences in oral bioavailability of methotrexate between rats and monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of polysorbate 80 on the absorption and distribution of oral methotrexate (MTX) in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics and organ distribution of methotrexate in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tissue distribution of methotrexate following administration as a solution and as a magnetic microsphere conjugate in rats bearing brain tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics of methotrexate and 7-hydroxy-methotrexate in rabbits after intravenous administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Clearance studies of methotrexate in dogs after multiple-rate infusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The enterohepatic circulation of methotrexate in vivo: inhibition by bile salt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Population pharmacokinetic modeling for enterohepatic recirculation in Rhesus monkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pharmacokinetics of methotrexate and 7-hydroxy-methotrexate in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dose-dependent metabolism of methotrexate in man and rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Dose-dependent pharmacokinetics of methotrexate and 7-hydroxymethotrexate in the rat in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. In situ methotrexate polyglutamate formation in rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Differential synthesis of methotrexate polyglutamates in normal proliferative and neoplastic mouse tissues in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Tissue-specific synthesis of methotrexate polyglutamates in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Studies on the in vivo synthesis of methotrexate polyglutamates and their efflux properties in normal, proliferative, and neoplastic mouse tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Folate and methotrexate polyglutamate tissue levels in rhesus monkeys following chronic low-dose methotrexate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Evidence of nonlinear pharmacokinetics of methotrexate in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pjps.pk [pjps.pk]
• 23. researchgate.net [researchgate.net]
• 24. ijpsjournal.com [ijpsjournal.com]
• 25. brieflands.com [brieflands.com]
• 26. Analytical methodologies for determination of methotrexate and its metabolites in pharmaceutical, biological and environmental samples - PMC [pmc.ncbi.nlm.nih.gov]
• 27. METHOTREXATE, VIALS (methotrexate, vials) 9 Drug Interactions | Pfizer Medical Information - Canada [pfizermedicalinformation.ca]
• 28. Interactions of steroid, methotrexate, and radiation determine neurotoxicity in an animal model to study therapy for childhood leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]

Methotrexate Hydrate's Role in Purine Metabolism Inhibition: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methotrexate (B535133) (MTX), a cornerstone therapeutic agent for a spectrum of diseases ranging from cancer to autoimmune disorders, exerts its effects primarily through the disruption of nucleotide biosynthesis. This technical guide provides an in-depth exploration of the molecular mechanisms underpinning methotrexate hydrate's role in the inhibition of purine (B94841) metabolism. We will dissect the enzymatic targets of methotrexate and its polyglutamated forms, detail the subsequent impact on purine nucleotide pools, and provide comprehensive experimental protocols for the investigation of these effects. Quantitative data from seminal studies are collated for comparative analysis, and key pathways and workflows are visualized to facilitate a deeper understanding of methotrexate's complex pharmacological profile.

Introduction

Methotrexate (MTX) is a folate analog that functions as a potent antimetabolite.[1] Its therapeutic efficacy is largely attributed to its ability to interfere with the synthesis of purines and pyrimidines, essential components of DNA and RNA. This interference leads to the inhibition of cellular proliferation and the modulation of inflammatory responses.[2][3] While initially recognized for its high-affinity binding to dihydrofolate reductase (DHFR), the intracellular conversion of methotrexate to methotrexate polyglutamates (MTX-PGs) significantly broadens its inhibitory profile to other key enzymes within the purine biosynthesis pathway.[4][5] This guide will provide a detailed technical overview of these mechanisms.

Mechanism of Action

The inhibitory effects of methotrexate on purine metabolism are multifaceted, primarily revolving around the depletion of reduced folates and the direct inhibition of crucial enzymes in the de novo purine synthesis pathway.

Dihydrofolate Reductase (DHFR) Inhibition

The primary and most well-understood mechanism of action of methotrexate is the competitive inhibition of dihydrofolate reductase (DHFR).[1] DHFR is responsible for the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF). THF and its derivatives are essential one-carbon donors in numerous biosynthetic reactions, including the synthesis of purine nucleotides and thymidylate. By binding to DHFR with high affinity, methotrexate prevents the regeneration of THF, leading to a depletion of the intracellular pool of reduced folates. This folate depletion cripples the de novo purine synthesis pathway at two key steps that require THF-derived one-carbon units.[6]

Polyglutamation and Inhibition of Other Enzymes

Upon entering the cell via the reduced folate carrier (RFC), methotrexate is metabolized into a series of methotrexate polyglutamates (MTX-PGs) by the enzyme folylpolyglutamate synthetase (FPGS).[4][5] This process involves the sequential addition of glutamate (B1630785) residues to the methotrexate molecule. Polyglutamation enhances the intracellular retention of methotrexate and significantly increases its inhibitory potency against several enzymes.[4]

Long-chain MTX-PGs are particularly potent inhibitors of:

• 5-Aminoimidazole-4-carboxamide ribonucleotide (AICAR) Transformylase (ATIC): This is a key folate-dependent enzyme in the de novo purine synthesis pathway. The inhibition of ATIC by MTX-PGs is a critical component of methotrexate's anti-inflammatory effects.[6][7] This inhibition leads to the intracellular accumulation of AICAR.[8][9]

• Thymidylate Synthase (TS): While primarily involved in pyrimidine (B1678525) synthesis, the inhibition of TS by MTX-PGs further contributes to the overall disruption of DNA synthesis.[4]

Downstream Effects: AICAR Accumulation and Adenosine (B11128) Release

The inhibition of ATIC by MTX-PGs results in the accumulation of its substrate, AICAR.[10] This accumulation has two major consequences:

• Inhibition of AMP Deaminase and Adenosine Deaminase: AICAR can inhibit AMP deaminase and adenosine deaminase, leading to an increase in intracellular AMP and adenosine levels.[10][11]

• Increased Extracellular Adenosine: The increased intracellular adenosine is released into the extracellular space.[8][9] Extracellular adenosine then binds to its receptors (e.g., A2A) on the surface of inflammatory cells, triggering anti-inflammatory signaling pathways.[12] This adenosine-mediated mechanism is thought to be a major contributor to the anti-inflammatory effects of low-dose methotrexate seen in the treatment of rheumatoid arthritis.[8][9]

Quantitative Data on Methotrexate's Effects

The following tables summarize quantitative data from various studies on the inhibitory effects of methotrexate and its polyglutamates.

Table 1: IC50 Values of Methotrexate for Dihydrofolate Reductase (DHFR)

Cell Line	IC50 (nM)	Reference
AGS	6.05 ± 0.81	[6]
HCT-116	13.56 ± 3.76	[6]
NCI-H23	38.25 ± 4.91	[6]
A549	38.33 ± 8.42	[6]
MCF-7	114.31 ± 5.34	[6]
Saos-2	> 1000	[6]
Daoy	95	[2]
Saos-2	35	[2]

Table 2: Inhibitory Constants (Ki) of Methotrexate and its Polyglutamates for Thymidylate Synthase

Inhibitor	Ki (µM)	Reference
Methotrexate (MTX-Glu1)	13	[13]
MTX-Glu2	0.17	[13]
MTX-Glu3	Not specified	[13]
MTX-Glu4	Not specified	[13]
MTX-Glu5	0.047	[13]

Table 3: Effects of Methotrexate on Purine and Pyrimidine Nucleotide Pools in MOLT-4 Cells

Treatment	Time (hr)	ATP (% of Control)	GTP (% of Control)	UTP (% of Control)	CTP (% of Control)
0.02 µM MTX	24	~90	~80	~110	~120
48	~100	~90	~100	~100
0.2 µM MTX	8	~70	~50	~80	~90
24	~40	~20	~50	~60

Data are estimated from graphical representations in the cited literature.[14]

Table 4: Effect of Methotrexate on Blood Purine and Pyrimidine Levels in Rheumatoid Arthritis Patients

Metabolite	Pre-MTX (µM)	24 hr Post-MTX (µM)	P-value
Uric Acid	205.5 ± 13.5	160.9 ± 13.5	< 0.05
Hypoxanthine	Decreased in parallel with uric acid	Not specified	Not specified
Uridine	Not specified	Decreased at 48 hr	Not specified
Adenosine	0.073 ± 0.013	No significant change	Not specified

Data presented as mean ± SEM.[15]

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the effects of methotrexate on purine metabolism.

Dihydrofolate Reductase (DHFR) Inhibition Assay

This protocol is adapted from a microplate-based spectrophotometric assay.[16]

Materials:

• 96-well flat-bottom microplate

• Microplate reader capable of measuring absorbance at 340 nm

• Tris buffer (0.5 M, pH 7.5)

• Dihydrofolate (FH2) stock solution

• NADPH stock solution

• Dihydrofolate Reductase (DHFR) enzyme solution

• Methotrexate calibrators or test samples

• 2-mercaptoethanol

Procedure:

• Prepare Reaction Solutions:

  • FH2 Reaction Solution: Dilute the FH2 stock solution in 0.05 M Tris buffer (pH 7.5).

  • NADPH/DHFR Reaction Solution: Combine the NADPH and DHFR stock solutions in 0.05 M Tris buffer (pH 7.5).

• Assay Protocol:

  • Add 130 µL of the FH2 reaction solution to each well of the 96-well plate.

  • Add 20 µL of methotrexate calibrators or unknown samples to duplicate wells.

  • Shake the microplate for 1 minute.

  • Add 50 µL of the NADPH/DHFR reaction solution to each well.

  • Shake the microplate again for 1 minute.

• Measurement:

  • Immediately measure the decrease in absorbance at 340 nm over time in a kinetic mode. The rate of decrease is proportional to DHFR activity.

• Data Analysis:

  • Calculate the percentage of inhibition of DHFR for each methotrexate concentration compared to a control without the inhibitor.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the methotrexate concentration.

AICAR Transformylase (ATIC) Inhibition Assay

This protocol is based on the purification and characterization of ATIC from human breast cancer cells.[8]

Materials:

• Purified AICAR Transformylase (ATIC)

• AICAR substrate

• 10-formyl-tetrahydrofolate (10-CHO-THF) cofactor

• Potassium phosphate (B84403) buffer (pH 7.2)

• Methotrexate or MTX-PGs as inhibitors

• Spectrophotometer capable of measuring absorbance at 298 nm

Procedure:

• Enzyme Purification (if necessary):

  • Disrupt cells (e.g., MCF-7) by sonication in a buffer containing 10 mM potassium phosphate (pH 7.2) and 10 mM 2-mercaptoethanol.

  • Clarify the supernatant by ultracentrifugation.

  • Purify the enzyme using column chromatography techniques (e.g., affinity chromatography).

• Enzyme Assay:

  • The reaction mixture should contain the purified enzyme, AICAR, and 10-CHO-THF in the potassium phosphate buffer.

  • The reaction is initiated by the addition of the enzyme.

  • Monitor the conversion of AICAR to FAICAR by measuring the increase in absorbance at 298 nm.

• Inhibition Studies:

  • Pre-incubate the enzyme with varying concentrations of methotrexate or MTX-PGs before initiating the reaction.

  • Perform the enzyme assay as described above.

• Data Analysis:

  • Determine the initial reaction velocities at different inhibitor concentrations.

  • Calculate the Ki (inhibition constant) using appropriate kinetic models (e.g., Michaelis-Menten with competitive inhibition).

HPLC Analysis of Intracellular Nucleotide Pools

This protocol outlines a general method for the analysis of purine and pyrimidine nucleotides by HPLC.[13][15]

Materials:

• Cell culture and methotrexate treatment reagents

• Perchloric acid (for extraction)

• Potassium hydroxide (B78521) (for neutralization)

• HPLC system with a UV detector

• Anion-exchange or reverse-phase C18 column

• Mobile phase buffers (e.g., ammonium (B1175870) acetate/acetonitrile or phosphate buffer with a salt gradient)

• Nucleotide standards

Procedure:

• Cell Culture and Treatment:

  • Culture cells to the desired density.

  • Treat cells with varying concentrations of methotrexate for a specified duration.

• Extraction of Nucleotides:

  • Harvest the cells and wash with cold phosphate-buffered saline.

  • Lyse the cells with cold perchloric acid.

  • Centrifuge to pellet the protein precipitate.

  • Neutralize the supernatant with potassium hydroxide.

  • Centrifuge to remove the potassium perchlorate (B79767) precipitate.

• HPLC Analysis:

  • Inject the neutralized extract onto the HPLC column.

  • Elute the nucleotides using a suitable gradient of the mobile phase.

  • Detect the nucleotides by their UV absorbance at a specific wavelength (e.g., 254 nm).

• Data Analysis:

  • Identify and quantify the individual nucleotide peaks by comparing their retention times and peak areas to those of known standards.

  • Express the nucleotide concentrations as a percentage of the control (untreated) cells.

Visualizations

Signaling Pathways

Caption: Inhibition of purine metabolism by methotrexate and its polyglutamates.

Experimental Workflow

Caption: A typical experimental workflow for studying methotrexate's effects.

Conclusion

Methotrexate hydrate's inhibition of purine metabolism is a complex process involving multiple enzymatic targets and downstream signaling events. The primary inhibition of DHFR, coupled with the potent, targeted inhibition of ATIC by its polyglutamated metabolites, leads to a significant disruption of purine biosynthesis and an increase in anti-inflammatory adenosine. A thorough understanding of these mechanisms, supported by robust experimental data, is crucial for the continued development and optimization of methotrexate-based therapies and for the discovery of novel therapeutics targeting this critical metabolic pathway. The protocols and data presented in this guide offer a comprehensive resource for researchers in this field.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. De novo purine synthesis inhibition and antileukemic effects of mercaptopurine alone or in combination with methotrexate in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Analytical methodologies for determination of methotrexate and its metabolites in pharmaceutical, biological and environmental samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolomic Profiling to Identify Molecular Biomarkers of Cellular Response to Methotrexate In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pnas.org [pnas.org]
• 9. ovid.com [ovid.com]
• 10. academic.oup.com [academic.oup.com]
• 11. Methotrexate-mediated activation of an AMPK-CREB-dependent pathway: a novel mechanism for vascular protection in chronic systemic inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effects of methotrexate on nucleotide pools in normal human T cells and the CEM T cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dose-related effects of methotrexate on purine and pyrimidine nucleotides and on cell-kinetic parameters in MOLT-4 malignant human T-lymphoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Rapid and inexpensive enzyme inhibition assay of methotrexate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Consequences of methotrexate inhibition of purine biosynthesis in L5178Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Inhibitory Effect of Methotrexate on Rheumatoid Arthritis Inflammation and Comprehensive Metabolomics Analysis Using Ultra-Performance Liquid Chromatography-Quadrupole Time of Flight-Mass Spectrometry (UPLC-Q/TOF-MS) - PMC [pmc.ncbi.nlm.nih.gov]

The Dawn of a Chemotherapeutic Era: A Technical History of Methotrexate in Oncology

A comprehensive guide for researchers, scientists, and drug development professionals on the pioneering discovery and evolution of methotrexate (B535133) as a cornerstone of modern cancer treatment.

Introduction

In the landscape of cancer therapy, the development of methotrexate stands as a landmark achievement, heralding the age of chemotherapy and fundamentally altering the prognosis for several malignancies. This technical guide provides an in-depth exploration of the discovery, history, and mechanism of action of methotrexate as a cancer treatment. It is intended for an audience of researchers, scientists, and drug development professionals, offering a detailed look at the pivotal experiments, quantitative outcomes, and the biochemical pathways that underpin its efficacy.

The Genesis of a Folate Antagonist: From Aminopterin (B17811) to Methotrexate

The story of methotrexate begins in the late 1940s, a time when cancer was largely considered an untreatable disease outside of surgical intervention or radiation therapy[1]. The prevailing hypothesis, championed by Dr. Sidney Farber, was that the rapid proliferation of cancer cells necessitated a high consumption of essential nutrients, including folic acid, a key player in DNA synthesis[2][3]. Farber theorized that by blocking the action of folic acid, one could selectively starve and kill these malignant cells[2].

This revolutionary idea led to a collaboration with chemists at Lederle Laboratories, who were synthesizing analogs of folic acid. The first of these "antifolates" to show promise was aminopterin.

The Landmark Trial in Childhood Leukemia

In 1947, Dr. Farber initiated a clinical trial at the Children's Hospital Boston, administering aminopterin to children with acute lymphoblastic leukemia (ALL)[4]. The results were unprecedented. While not a cure, the treatment induced temporary remissions in 10 out of 16 children, a feat previously thought impossible[4]. This marked the first time a drug had demonstrated a significant and reproducible effect against a systemic cancer.

Following the initial success with aminopterin, a derivative, amethopterin, was synthesized. This compound, later named methotrexate, proved to be less toxic and easier to synthesize than its predecessor, eventually supplanting it in clinical use[2].

Early Clinical Trials and Quantitative Outcomes

The initial success in leukemia spurred further investigation into the efficacy of methotrexate against a range of cancers. The following tables summarize the key quantitative data from these pioneering studies.

Table 1: Early Methotrexate (Aminopterin) Trials in Acute Lymphoblastic Leukemia (ALL)
Investigator(s)	Sidney Farber
Year	1948
Drug	Aminopterin
Patient Population	16 children with ALL
Dosage Regimen	Daily intramuscular injections
Key Outcome	10 out of 16 patients (62.5%) achieved temporary remission[4]
Definition of Remission	Clinical improvement and a decrease in blast cells in the bone marrow and peripheral blood[4]

Table 2: Early Methotrexate Trials in Solid Tumors
Investigator(s)	Jane C. Wright
Year	1951
Cancer Type	Breast Cancer
Key Outcome	Demonstrated the first evidence of methotrexate's efficacy against solid tumors[5]
Investigator(s)	Roy Hertz and Min Chiu Li
Year	1956
Cancer Type	Choriocarcinoma
Dosage Regimen	10-30 mg daily for 5 days
Key Outcome	Sustained complete remissions in a significant proportion of patients, marking the first cure of a solid tumor with chemotherapy[3]

Experimental Protocols: A Reconstruction of Pioneering Methodologies

Detailed experimental protocols from the mid-20th century are not always preserved with the precision of modern clinical trial documentation. However, based on published accounts and later standardized practices, we can reconstruct the likely methodologies of these groundbreaking studies.

Reconstructed Protocol: Farber's Aminopterin Trial in Childhood ALL (1947)

• Patient Selection: Children diagnosed with acute lymphoblastic leukemia, often in advanced stages of the disease, for whom no other treatment options were available.

• Drug Administration: Aminopterin was administered via daily intramuscular injections. Dosing was likely empirical and adjusted based on patient tolerance and response.

• Monitoring: Patients were closely monitored for signs of clinical improvement, including reduction in fever, bleeding, and organomegaly. Peripheral blood smears and bone marrow aspirates were examined to assess the percentage of leukemic blast cells.

• Assessment of Remission: A "temporary remission" was characterized by a significant improvement in the patient's clinical condition and a marked decrease in the percentage of blast cells in the bone marrow and peripheral blood, with a return of normal hematopoietic elements.

The workflow for this pioneering, albeit rudimentary, clinical trial can be visualized as follows:

Reconstructed workflow of Farber's 1947 aminopterin trial.

The Molecular Mechanism of Action: Dihydrofolate Reductase Inhibition

Methotrexate's efficacy as an anticancer agent stems from its potent inhibition of dihydrofolate reductase (DHFR), a critical enzyme in the folate metabolic pathway.

Folic acid is a vital precursor for the synthesis of purines and thymidylate, which are the building blocks of DNA and RNA. In its active form, tetrahydrofolate (THF), it participates in one-carbon transfer reactions. DHFR catalyzes the reduction of dihydrofolate (DHF) to THF.

Methotrexate, being structurally similar to DHF, acts as a competitive inhibitor of DHFR, binding to the enzyme with an affinity approximately 1000 times greater than that of its natural substrate. This tight binding effectively blocks the regeneration of THF, leading to a depletion of the intracellular folate pool. The consequences of this are twofold:

• Inhibition of DNA Synthesis: The lack of THF stalls the synthesis of thymidylate and purines, thereby arresting DNA replication and cell division. This effect is most pronounced in rapidly proliferating cells, such as cancer cells.

• Induction of Apoptosis: The disruption of cellular metabolism and the accumulation of toxic intermediates can trigger programmed cell death, or apoptosis, in malignant cells.

The central role of DHFR in methotrexate's mechanism of action is depicted in the following signaling pathway diagram:

Methotrexate's inhibition of DHFR and the folate pathway.

The Emergence of Resistance

Despite its initial efficacy, the development of resistance to methotrexate remains a significant clinical challenge. Several mechanisms contribute to acquired resistance:

• Impaired Drug Transport: Reduced influx or increased efflux of methotrexate from the cancer cell.

• DHFR Gene Amplification: An increase in the number of copies of the DHFR gene, leading to overproduction of the target enzyme.

• Mutations in DHFR: Alterations in the DHFR gene that reduce its affinity for methotrexate.

• Decreased Polyglutamylation: Methotrexate is retained within cells through the addition of glutamate (B1630785) residues, a process known as polyglutamylation. Reduced activity of the enzyme responsible for this process, folylpolyglutamate synthetase (FPGS), can lead to resistance.

The interplay of these resistance mechanisms is illustrated below:

Key mechanisms of methotrexate resistance in cancer cells.

Conclusion

The discovery and development of methotrexate as a cancer treatment represent a pivotal moment in the history of medicine. From Sidney Farber's audacious hypothesis to the first curative chemotherapy regimens, the story of methotrexate is one of scientific ingenuity and clinical perseverance. Its mechanism of action, centered on the inhibition of dihydrofolate reductase, provided a rational basis for targeted cancer therapy and paved the way for the development of countless other chemotherapeutic agents. While the challenge of drug resistance persists, ongoing research into the intricacies of folate metabolism and the mechanisms of resistance continues to refine and improve the use of this remarkable drug, ensuring its enduring legacy in the fight against cancer.

References

• 1. Overview of Dual-Acting Drug Methotrexate in Different Neurological Diseases, Autoimmune Pathologies and Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medscape.com [medscape.com]
• 3. Discovery – Methotrexate: Chemotherapy Treatment for Cancer - NCI [cancer.gov]
• 4. ccjm.org [ccjm.org]
• 5. A Passion for Solving the Puzzle of Cancer: Jane Cooke Wright, M.D., 1919-2013 - PMC [pmc.ncbi.nlm.nih.gov]

Methotrexate Hydrate: A Technical Guide for Autoimmune Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methotrexate (B535133) (MTX), a folate antagonist, remains a cornerstone therapy for a multitude of autoimmune diseases, including rheumatoid arthritis (RA), psoriasis, and inflammatory bowel disease.[1][2] Its efficacy in controlling inflammation and disease progression is well-established, yet its precise mechanisms of action are multifaceted and continue to be an active area of research. This technical guide provides an in-depth overview of methotrexate hydrate's core mechanisms, supported by quantitative data, detailed experimental protocols, and visual representations of key signaling pathways to aid researchers in the study and development of novel therapeutics for autoimmune disorders.

Core Mechanisms of Action

Methotrexate's therapeutic effects in autoimmune diseases are not solely attributable to its well-known role as an inhibitor of dihydrofolate reductase (DHFR).[3][4] At the low doses used in rheumatology, several interconnected mechanisms contribute to its anti-inflammatory and immunomodulatory properties.

Folate Antagonism and Antiproliferative Effects

Methotrexate competitively inhibits DHFR, an enzyme crucial for the reduction of dihydrofolate to tetrahydrofolate.[3][4] Tetrahydrofolate is a vital cofactor in the synthesis of purines and pyrimidines, the building blocks of DNA and RNA.[3] By disrupting this pathway, methotrexate curtails the proliferation of rapidly dividing cells, including activated lymphocytes, which play a central role in the pathogenesis of autoimmune diseases.[5]

Adenosine (B11128) Signaling

A primary mechanism of action for low-dose methotrexate is the enhancement of extracellular adenosine levels.[6] Methotrexate, particularly in its polyglutamated form, inhibits 5-aminoimidazole-4-carboxamide (B1664886) ribonucleotide (AICAR) transformylase, leading to the intracellular accumulation of AICAR.[6] This, in turn, inhibits adenosine deaminase, an enzyme that degrades adenosine. The resulting increase in extracellular adenosine allows it to bind to its receptors (primarily A2A and A3) on immune cells, triggering potent anti-inflammatory downstream signaling cascades.[7][8]

JAK/STAT Pathway Inhibition

Recent evidence has illuminated methotrexate's role as an inhibitor of the Janus kinase (JAK)/signal transducer and activator of transcription (STAT) pathway.[9][10][11] This pathway is critical for signaling downstream of numerous pro-inflammatory cytokines implicated in autoimmune diseases. By suppressing the phosphorylation of JAKs (including JAK1 and JAK2) and STATs, methotrexate can dampen the inflammatory response driven by these cytokines.[9][12]

Modulation of Cytokine Production and T-Cell Activation

Methotrexate has been shown to modulate the production of various cytokines. It can suppress the production of pro-inflammatory cytokines such as TNF-α, IL-1β, IL-6, and IL-17.[13][14][15] Furthermore, it can inhibit T-cell activation and proliferation, a critical step in the autoimmune response.[16][17]

Data Presentation

The following tables summarize key quantitative data regarding the efficacy and inhibitory concentrations of methotrexate in various experimental settings.

Table 1: In Vitro Inhibitory Concentrations (IC50) of Methotrexate

Target/Process	Cell Line/System	IC50	Reference(s)
Dihydrofolate Reductase (DHFR)	Enzymatic Assay	0.12 ± 0.07 µM	[18]
Dihydrofolate Reductase (DHFR)	Saos-2 (Osteosarcoma)	~10 nM	[19][20]
Dihydrofolate Reductase (DHFR)	AGS (Gastric Adenocarcinoma)	6.05 ± 0.81 nM	[20]
Dihydrofolate Reductase (DHFR)	HCT-116 (Colorectal Carcinoma)	13.56 ± 3.76 nM	[20]
T-Cell Proliferation	Jurkat T cells	~0.05 µM	[5]
T-Cell Proliferation	Mitogen-stimulated PBMCs	>10 nM	[21]
Lymphocyte Proliferation (PHA-stimulated)	Human PBMCs	Inhibition at ≥0.1 µM	[21]

Table 2: Efficacy of Methotrexate in Animal Models of Autoimmune Arthritis

Animal Model	Dosing Regimen	Key Outcomes	% Inhibition/Reduction	Reference(s)
Collagen-Induced Arthritis (CIA) - Mouse	20 mg/kg, weekly, s.c.	Reduced clinical disease score	Significant reduction (p<0.05)	[22]
Reduced paw volume expansion	~83%	[22]
Reduced joint histology score	Significant reduction (p=0.02)	[22]
Collagen-Induced Arthritis (CIA) - Rat	2.7 mg/kg/week + Prednisone	Significantly decreased ankle joint destruction	Significant (p<0.05)	[23]
Adjuvant-Induced Arthritis (AIA) - Rat	1 mg/kg/week	Decreased progression of hind paw swelling	Significant	[14]
Pristane-Induced Arthritis - Rat	Low and High Doses	Improved joint histology	Qualitative improvement	[24]

Table 3: Clinical Efficacy of Methotrexate in Rheumatoid Arthritis Patients

Study Design	Number of Patients	Dosing	Key Efficacy Endpoint	Outcome	Reference(s)
5-year prospective multicenter study	123	Oral, individualized	"Marked improvement" in joint pain/tenderness index	71% of patients	[25]
"Marked improvement" in joint swelling index	69% of patients	[25]
Meta-analysis of RCTs	Multiple	Varied	DAS28-ESR ≤2.6 (symptom remission)	Higher number of remissions vs. control	[26][27]

Experimental Protocols

This section provides detailed methodologies for key experiments commonly employed in methotrexate research for autoimmune diseases.

Induction and Assessment of Collagen-Induced Arthritis (CIA) in Mice

Objective: To induce an animal model of rheumatoid arthritis to evaluate the therapeutic efficacy of methotrexate.

Materials:

• Male DBA/1J mice (8-10 weeks old)

• Bovine type II collagen (CII)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Incomplete Freund's Adjuvant (IFA)

• Methotrexate hydrate (B1144303)

• Sterile 0.9% saline

• Syringes and needles (27G and 30G)

• Caliper for paw thickness measurement

Protocol:

• Preparation of Collagen Emulsion: Dissolve CII in 0.1 M acetic acid at 4°C overnight to a final concentration of 2 mg/mL. Emulsify the CII solution with an equal volume of CFA to a final concentration of 1 mg/mL.

• Primary Immunization (Day 0): Inject 100 µL of the CII/CFA emulsion intradermally at the base of the tail of each mouse.

• Booster Immunization (Day 21): Prepare a second emulsion of CII with IFA (1 mg/mL). Administer a 100 µL booster injection intradermally at a different site near the base of the tail.

• Methotrexate Administration: Prepare a stock solution of methotrexate hydrate in sterile saline. Beginning at the onset of clinical signs of arthritis (typically around day 24-28), administer methotrexate (e.g., 1-3 mg/kg) or vehicle (saline) subcutaneously three times a week.

• Clinical Assessment: Monitor mice daily for signs of arthritis. Score the severity of arthritis in each paw based on a scale of 0-4 (0=normal, 1=erythema and mild swelling of one digit, 2=erythema and mild swelling of the ankle or wrist, 3=erythema and moderate swelling of the entire paw, 4=severe swelling and ankylosis). The maximum score per mouse is 16. Measure paw thickness using a caliper.

• Histological Analysis: At the end of the study, sacrifice the mice and collect hind paws. Fix the paws in 10% neutral buffered formalin, decalcify, and embed in paraffin. Section the joints and stain with Hematoxylin and Eosin (H&E) to assess synovial inflammation, pannus formation, and bone/cartilage erosion.

In Vitro T-Cell Proliferation Assay

Objective: To assess the inhibitory effect of methotrexate on T-cell proliferation.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), penicillin/streptomycin, and L-glutamine

• Phytohemagglutinin (PHA) or anti-CD3/anti-CD28 antibodies

• Methotrexate hydrate

• [³H]-Thymidine or Carboxyfluorescein succinimidyl ester (CFSE)

• 96-well cell culture plates

• Scintillation counter or flow cytometer

Protocol:

• Cell Preparation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation. Wash the cells and resuspend in complete RPMI-1640 medium.

• Assay Setup: Seed PBMCs in a 96-well plate at a density of 2 x 10⁵ cells/well.

• Methotrexate Treatment: Prepare serial dilutions of methotrexate in complete medium. Add the desired concentrations of methotrexate to the wells. Include a vehicle control (medium only).

• T-Cell Stimulation: Add a mitogen such as PHA (e.g., 5 µg/mL) or a combination of anti-CD3 and anti-CD28 antibodies to stimulate T-cell proliferation.

• Incubation: Incubate the plate for 72-96 hours at 37°C in a humidified 5% CO₂ incubator.

• Proliferation Measurement:

  • [³H]-Thymidine Incorporation: 18 hours before harvesting, add 1 µCi of [³H]-thymidine to each well. Harvest the cells onto glass fiber filters and measure the incorporated radioactivity using a scintillation counter.

  • CFSE Staining: Prior to stimulation, label the PBMCs with CFSE. After the incubation period, stain the cells with fluorescently labeled antibodies against T-cell markers (e.g., CD3, CD4, CD8) and analyze by flow cytometry. The dilution of CFSE fluorescence indicates cell division.

• Data Analysis: Calculate the percentage of inhibition of proliferation for each methotrexate concentration compared to the stimulated control. Determine the IC50 value.

Quantification of Methotrexate Polyglutamates in Erythrocytes by HPLC

Objective: To measure the intracellular active metabolites of methotrexate.[1][2][28][29]

Materials:

• Packed red blood cells (RBCs) from patients treated with methotrexate

• Perchloric acid

• Dithiothreitol (DTT)

• HPLC system with a C18 reverse-phase column and fluorescence detector

• Post-column photo-oxidation system

• Methotrexate polyglutamate standards (MTX-PG1 to MTX-PG5)

Protocol:

• Sample Preparation: Collect whole blood in EDTA tubes. Centrifuge to separate plasma and buffy coat. Wash the packed RBCs with saline.

• Extraction: Lyse a known volume of packed RBCs with a solution containing a reducing agent like DTT. Precipitate proteins by adding cold perchloric acid. Centrifuge to collect the supernatant.

• HPLC Analysis:

  • Inject the supernatant onto the C18 column.

  • Use a gradient elution with a mobile phase consisting of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile).

  • After separation on the column, pass the eluent through a post-column photochemical reactor to oxidize the methotrexate polyglutamates into highly fluorescent derivatives.

  • Detect the fluorescent products using a fluorescence detector.

• Quantification: Create a standard curve using known concentrations of methotrexate polyglutamate standards. Calculate the concentration of each polyglutamate species in the RBC samples based on the standard curve.

Mandatory Visualizations

The following diagrams illustrate the key signaling pathways and experimental workflows discussed in this guide.

Caption: Overview of Methotrexate's Mechanisms of Action.

Caption: Methotrexate's Impact on the Adenosine Signaling Pathway.

Caption: Inhibition of the JAK/STAT Signaling Pathway by Methotrexate.

References

• 1. academic.oup.com [academic.oup.com]
• 2. ovid.com [ovid.com]
• 3. The effect of in vivo and in vitro methotrexate on lymphocyte proliferation as measured by the uptake of tritiated thymidine and tritiated guanosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methotrexate treatment strategies for rheumatoid arthritis: a scoping review on doses and administration routes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficient Selection of Genetically Modified Human T Cells Using Methotrexate-Resistant Human Dihydrofolate Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Experimental immunology High-dose methotrexate ameliorates collagen-induced arthritis but does not inhibit the release of proinflammatory cytokines by peritoneal macrophages in mice [ceji.termedia.pl]
• 7. Suppression of inflammation by low-dose methotrexate is mediated by adenosine A2A receptor but not A3 receptor activation in thioglycollate-induced peritonitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Adenosine A2A or A3 receptors are required for inhibition of inflammation by methotrexate and its analog MX-68 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Methotrexate Is a JAK/STAT Pathway Inhibitor | PLOS One [journals.plos.org]
• 10. Methotrexate Is a JAK/STAT Pathway Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. JAK inhibition by methotrexate (and csDMARDs) may explain clinical efficacy as monotherapy and combination therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Methotrexate-loaded nanoparticles ameliorate experimental model of autoimmune arthritis by regulating the balance of interleukin-17-producing T cells and regulatory T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Methotrexate Inhibits T Cell Proliferation but Not Inflammatory Cytokine Expression to Modulate Immunity in People Living With HIV [frontiersin.org]
• 17. Methotrexate Inhibits T Cell Proliferation but Not Inflammatory Cytokine Expression to Modulate Immunity in People Living With HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. e-crt.org [e-crt.org]
• 21. mdpi.com [mdpi.com]
• 22. Evaluation of the Relationship Between Methotrexate Polyglutamation and Efficacy in the Collagen-Induced Arthritis Mouse Model - ACR Meeting Abstracts [acrabstracts.org]
• 23. pjps.pk [pjps.pk]
• 24. researchgate.net [researchgate.net]
• 25. Methotrexate in rheumatoid arthritis. A five-year prospective multicenter study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Systematic review and meta-analysis on the efficacy of methotrexate in rheumatoid arthritis - Jiang - Annals of Palliative Medicine [apm.amegroups.org]
• 28. [PDF] HPLC determination of erythrocyte methotrexate polyglutamates after low-dose methotrexate therapy in patients with rheumatoid arthritis. | Semantic Scholar [semanticscholar.org]
• 29. researchgate.net [researchgate.net]

Methotrexate Hydrate: A Deep Dive into its Immunomodulatory Effects on T-Cell Activation and Apoptosis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methotrexate (MTX), a folate antagonist, is a cornerstone in the treatment of various autoimmune diseases and cancers. Its therapeutic efficacy is largely attributed to its profound effects on the immune system, particularly on T-lymphocytes. This technical guide provides an in-depth analysis of the mechanisms by which methotrexate hydrate modulates T-cell activation and induces apoptosis. We will explore the intricate signaling pathways affected by MTX, present quantitative data on its cellular effects, and provide detailed experimental protocols for researchers investigating its immunomodulatory properties.

Core Mechanisms of Methotrexate Action on T-Cells

Methotrexate's primary mechanism of action is the competitive inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of purines and pyrimidines, which are the building blocks of DNA and RNA.[1][2] This inhibition disrupts DNA synthesis and repair, thereby exerting antiproliferative effects on rapidly dividing cells, including activated T-cells.[1][2]

Beyond its antiproliferative effects, low-dose MTX exhibits significant anti-inflammatory and immunomodulatory properties through several key mechanisms:

• Induction of Apoptosis in Activated T-Cells: MTX selectively induces apoptosis in activated T-lymphocytes, a key mechanism for its immunosuppressive effects.[3][4] This process is multifaceted and can be independent of the Fas/FasL pathway.[3][4]

• Inhibition of Pro-inflammatory Cytokine Production: MTX has been shown to inhibit the production of several pro-inflammatory cytokines by T-cells, including IFN-γ and TNF-α.[5][6]

• Modulation of T-Cell Signaling Pathways: MTX interferes with critical intracellular signaling cascades that govern T-cell activation, proliferation, and survival, including the JAK/STAT and JNK pathways.[7][8]

• Increase in Adenosine Levels: MTX can lead to an accumulation of extracellular adenosine, which has potent anti-inflammatory effects.[1][2]

Quantitative Effects of Methotrexate on T-Cell Functions

The following tables summarize the quantitative data from various studies on the effects of methotrexate on T-cell proliferation, cytokine production, and apoptosis.

Table 1: Effect of Methotrexate on T-Cell Proliferation

Cell Type	MTX Concentration	Incubation Time	Proliferation Change	Citation
CD4+ T-cells (JIA patients)	In vivo (low-dose)	6 months	Increased to 75.3% from 58.5%	[9]
CD8+ T-cells (JIA patients)	In vivo (low-dose)	6 months	Increased to 75.6% from 58.1%	[9]
PB CD4+ and CD8+ T-cells	1 and 10 nM	Not specified	No inhibition	[9]
Jurkat T-cells	0.001 - 10 µM	24 hours	Significant reduction in cell viability	[10]

Table 2: Effect of Methotrexate on T-Cell Cytokine Production

Cell Type	MTX Concentration	Cytokine	Change in Production	Citation
T-cells (in whole blood)	Clinically relevant concentrations	IL-4, IL-13, IFN-γ, TNF-α, GM-CSF	Inhibited	[5]
Splenic T-cells (mice)	0.01–0.001 μg/ml	TNF-α	Reduced	[6]
Splenic T-cells (mice)	Not specified	IL-6, IL-4	Not reduced	[6]
PBMCs (from PWH and controls)	12.5nM - 100nM	IFN-γ, TNF, IL-2	No effect	[11]

Table 3: Effect of Methotrexate on T-Cell Apoptosis

Cell Type	MTX Concentration	Incubation Time	Apoptosis Outcome	Citation
In vitro activated T-cells (human)	0.1-10 µM	8 hours pretreatment	Induces apoptosis	[3][4]
Jurkat T-cells	0.1 - 1.0 µM	48 hours pretreatment	Markedly increased sensitivity to apoptosis	[12]
tmTNF-expressing Jurkat cells	0.1 µM	20 hours	7.2% apoptosis (vs. 2.4% in control)	[13]
tmTNF-expressing Jurkat cells	0.1 µM MTX + 0.01 µM Infliximab	20 hours (MTX), last 6 hours (Infliximab)	34.2% apoptosis	[13]

Signaling Pathways Modulated by Methotrexate in T-Cells

Methotrexate's influence on T-cell function is intricately linked to its ability to modulate key intracellular signaling pathways.

Dihydrofolate Reductase (DHFR) Inhibition Pathway

The canonical pathway of MTX action involves the inhibition of DHFR, leading to a depletion of tetrahydrofolate (THF) and subsequent disruption of DNA and RNA synthesis. This directly impacts the proliferation of activated T-cells which have a high demand for nucleotide synthesis.

References

• 1. youtube.com [youtube.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Immunosuppressive properties of methotrexate: apoptosis and clonal deletion of activated peripheral T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Methotrexate specifically modulates cytokine production by T cells and macrophages in murine collagen-induced arthritis (CIA): a mechanism for methotrexate-mediated immunosuppression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methotrexate Is a JAK/STAT Pathway Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Methotrexate increases expression of cell cycle checkpoint genes via JNK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Low dose methotrexate induces apoptosis with reactive oxygen species involvement in T lymphocytic cell lines to a greater extent than in monocytic lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Methotrexate Inhibits T Cell Proliferation but Not Inflammatory Cytokine Expression to Modulate Immunity in People Living With HIV [frontiersin.org]
• 12. Increased sensitivity to apoptosis induced by methotrexate is mediated by Jun N-terminal kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Methotrexate Enhances Apoptosis of Transmembrane TNF-Expressing Cells Treated With Anti-TNF Agents [frontiersin.org]

Methotrexate Hydrate: A Technical Guide to its Function in DNA and RNA Synthesis Inhibition

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methotrexate (B535133) (MTX), a folate analog, is a cornerstone of chemotherapy and immunosuppressive therapy. Its efficacy is primarily attributed to its potent inhibition of dihydrofolate reductase (DHFR), a critical enzyme in folate metabolism. This action depletes the intracellular pool of tetrahydrofolate (THF), a vital cofactor for the synthesis of purines and thymidylate, the essential building blocks of DNA and RNA. This technical guide provides an in-depth analysis of the molecular mechanisms by which methotrexate hydrate (B1144303) disrupts nucleic acid synthesis, supported by quantitative data, detailed experimental protocols, and visual representations of the key pathways and workflows.

Core Mechanism of Action: Dihydrofolate Reductase Inhibition

Methotrexate's primary mechanism of action is the competitive inhibition of dihydrofolate reductase (DHFR).[1][2][3] DHFR is responsible for the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF). THF is a crucial one-carbon carrier in various metabolic pathways, including the de novo synthesis of purine (B94841) nucleotides and thymidylate.[3][4] By binding to DHFR with high affinity, methotrexate prevents the regeneration of THF, leading to a deficiency of essential precursors for DNA and RNA synthesis.[2][3]

Inside the cell, methotrexate is converted to methotrexate polyglutamates (MTXPGs) by the enzyme folylpolyglutamate synthetase (FPGS).[4][5][6] These polyglutamated forms are more potent inhibitors of DHFR and are retained within the cell for longer periods, enhancing the cytotoxic effects of the drug.[5][6]

Inhibition of DNA Synthesis

The inhibition of DNA synthesis by methotrexate is a multi-faceted process stemming from the depletion of both purines and thymidylate.

Disruption of Purine Synthesis

The de novo synthesis of purine nucleotides (adenosine and guanosine) requires two THF-dependent steps. Specifically, N¹⁰-formyl-THF is a cofactor for two key enzymes in the purine biosynthesis pathway:

• Glycinamide ribonucleotide (GAR) transformylase

• 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR) transformylase [5]

Methotrexate-induced THF depletion leads to the inhibition of these enzymes, thereby blocking the synthesis of inosine (B1671953) monophosphate (IMP), the precursor for both adenosine (B11128) monophosphate (AMP) and guanosine (B1672433) monophosphate (GMP).[7][8] This results in a significant reduction in the intracellular pools of adenosine triphosphate (ATP) and guanosine triphosphate (GTP), which are essential for DNA replication.[7][8]

Inhibition of Thymidylate Synthesis

Thymidylate is a pyrimidine (B1678525) nucleotide unique to DNA. Its synthesis is catalyzed by thymidylate synthase (TS), which converts deoxyuridine monophosphate (dUMP) to deoxythymidine monophosphate (dTMP). This reaction requires N⁵,N¹⁰-methylene-THF as a methyl group donor.[1][9] The depletion of THF pools by methotrexate indirectly inhibits TS activity by reducing the availability of its essential cofactor.[1] Furthermore, methotrexate and its polyglutamated derivatives can directly inhibit thymidylate synthase, further contributing to the block in DNA synthesis.[1][10][11]

The combined effect of purine and thymidylate depletion leads to an S-phase arrest in the cell cycle, as cells are unable to replicate their DNA.[12]

Inhibition of RNA Synthesis

While the primary impact of methotrexate is on DNA synthesis, it also significantly inhibits RNA synthesis. The depletion of purine nucleotides (ATP and GTP) directly limits the availability of substrates for RNA polymerases, which are responsible for transcribing DNA into RNA.[7][13] Studies have shown that methotrexate treatment leads to a decrease in the incorporation of labeled uridine (B1682114) into RNA, indicating a reduction in overall RNA synthesis.[7][13] This inhibition of RNA synthesis further contributes to the cytostatic and cytotoxic effects of the drug.

Signaling Pathways and Cellular Processes Affected

The following diagram illustrates the central role of methotrexate in disrupting the folate pathway and subsequent nucleic acid synthesis.

References

• 1. scribd.com [scribd.com]
• 2. Microsystem to evaluate the incorporation of 3H-uridine in macrophage RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluating In Vitro DNA Damage Using Comet Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Methotrexate cytotoxicity determination using the MTT assay following enzymatic depletion of thymidine and hypoxanthine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Inhibition of Protein Kinase CK2 Affects Thymidylate Synthesis Cycle Enzyme Level and Distribution in Human Cancer Cells [frontiersin.org]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 8. 4.8. Cell viability assay [bio-protocol.org]
• 9. m.youtube.com [m.youtube.com]
• 10. BrdU plus Propidium Iodide for Cell Cycle | Flow Cytometry - Carver College of Medicine | The University of Iowa [flowcytometry.medicine.uiowa.edu]
• 11. researchgate.net [researchgate.net]
• 12. 3H-thymidine is a defective tool with which to measure rates of DNA synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. antibody-creativebiolabs.com [antibody-creativebiolabs.com]

Protocols & Analytical Methods

Application Notes and Protocols for Methotrexate Hydrate Solution in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of methotrexate (B535133) hydrate (B1144303) solutions in cell culture experiments. Methotrexate is a potent anti-metabolite and anti-folate agent widely used in cancer research and for the selection of transfected cells.

Mechanism of Action

Methotrexate's primary mechanism of action is the competitive inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of purines and pyrimidines, which are essential for DNA synthesis and cellular replication.[1][2][3] By blocking DHFR, methotrexate depletes the intracellular pool of tetrahydrofolate (THF), a vital cofactor in the synthesis of thymidylate and purine (B94841) nucleotides. This disruption of DNA synthesis ultimately leads to cell cycle arrest and apoptosis.[2]

Beyond its role as a DHFR inhibitor, methotrexate's anti-inflammatory effects are attributed to its ability to increase adenosine (B11128) levels.[2][4] Polyglutamated methotrexate can inhibit 5-aminoimidazole-4-carboxamide (B1664886) ribonucleotide (AICAR) transformylase (ATIC), leading to an accumulation of intracellular AICAR and subsequent release of adenosine.[2][4][5] Adenosine, in turn, acts on its receptors to produce anti-inflammatory effects.[2][4] Recent evidence also suggests that methotrexate can inhibit the Janus kinase (JAK)-signal transducer and activator of transcription (STAT) pathway, which is central to inflammatory and immune responses.[2][5][6]

Applications in Cell Culture

• Anticancer Drug Studies: Methotrexate is extensively used to study its cytotoxic and anti-proliferative effects on various cancer cell lines.[7][8][9]

• Selection Agent: It is employed in gene expression systems, particularly for the selection of cells that have been successfully transfected with a DHFR-expressing plasmid.[10]

• Immunosuppressive Studies: Its immunosuppressive properties are investigated in in vitro models of autoimmune and inflammatory diseases.[11]

Quantitative Data Summary

Parameter	Value	Solvent/Conditions	Source(s)
Molecular Weight	454.44 g/mol (anhydrous)	-	[1][12]
Solubility
Insoluble	Water, Ethanol, Chloroform, Ether	[1][3]
~3 mg/mL	DMSO	[12]
~14 mg/mL	Dimethylformamide (DMF)	[12]
~1 mg/mL	PBS (pH 7.2)	[12]
Soluble	Dilute solutions of alkali hydroxides (e.g., NaOH) and carbonates	[1][3]
Storage (Powder)	-20°C, protected from light	-	[1]
Stock Solution Stability	At least 3 years (powder at -20°C)	-	[1]
~1 week (diluted stock)	4-8°C	[1][3]
~1 month (diluted stock)	-20°C	[1][3]
Working Concentration	Varies by cell line and application (typically nM to µM range)	Cell Culture Medium	[7][8][9]
IC50 Values	~10⁻⁸ M (Saos-2 and Daoy cell lines)	Cell Culture Medium	[7]

Experimental Protocols

Preparation of a 10 mM Methotrexate Stock Solution

This protocol describes the preparation of a 10 mM stock solution of methotrexate hydrate. As methotrexate is insoluble in water and ethanol, a small amount of sodium hydroxide (B78521) (NaOH) is used for initial dissolution.[1][3]

Materials:

• Methotrexate hydrate powder (e.g., Sigma-Aldrich A6770)

• 1 M Sodium Hydroxide (NaOH) solution, sterile

• Sterile cell culture grade water or saline

• Sterile conical tubes (15 mL or 50 mL)

• Sterile 0.22 µm syringe filter

• Sterile syringes

Procedure:

• Weighing: Accurately weigh the desired amount of methotrexate hydrate powder in a sterile microcentrifuge tube or weighing boat. For example, to prepare 10 mL of a 10 mM solution, weigh 45.44 mg of methotrexate (anhydrous molecular weight).

• Dissolution: Add a minimum amount of 1 M NaOH dropwise to the methotrexate powder to dissolve it completely. Gently vortex or swirl the tube to aid dissolution.

• Dilution: Once the methotrexate is fully dissolved, bring the final volume to 10 mL with sterile cell culture grade water or saline. For example, if you used 100 µL of 1 M NaOH, add 9.9 mL of sterile water.

• Sterilization: Sterile filter the 10 mM methotrexate stock solution using a 0.22 µm syringe filter into a sterile conical tube.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 100 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C, protected from light.[1] The diluted stock is stable for about a month at -20°C.[1][3]

Preparation of a Methotrexate Working Solution in Cell Culture Medium

This protocol details the dilution of the stock solution to the final working concentration in cell culture medium.

Materials:

• 10 mM Methotrexate stock solution (prepared as above)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile serological pipettes and pipette tips

• Sterile conical tubes

Procedure:

• Thawing: Thaw a single aliquot of the 10 mM methotrexate stock solution at room temperature.

• Serial Dilution (Example for a 10 µM working solution):

  • Prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL of complete cell culture medium in a sterile microcentrifuge tube. This results in a 100 µM intermediate solution.

  • Prepare the final working solution by adding 1 mL of the 100 µM intermediate solution to 9 mL of complete cell culture medium in a sterile conical tube. This yields a final working concentration of 10 µM.

• Application to Cells: Remove the existing medium from your cell culture plates and replace it with the medium containing the desired final concentration of methotrexate.

• Incubation: Incubate the cells for the desired experimental duration. The effective concentration and exposure time will vary depending on the cell line and the specific assay being performed.[9]

Note: The final concentration of NaOH in the cell culture medium should be negligible and not affect the pH of the medium. Always perform a vehicle control (medium with the equivalent amount of NaOH and diluent) in your experiments.

Visualizations

Caption: Workflow for preparing methotrexate hydrate solutions.

Caption: Simplified signaling pathway of Methotrexate.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. droracle.ai [droracle.ai]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]
• 6. Methotrexate and its mechanisms of action in inflammatory arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. DHFR-mediated effects of methotrexate in medulloblastoma and osteosarcoma cells: The same outcome of treatment with different doses in sensitive cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effect of methotrexate concentration and exposure time on mammalian cell survival in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. powder, suitable for cell culture, BioReagent | Sigma-Aldrich [sigmaaldrich.com]
• 11. Methotrexate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]

Application Notes and Protocols for Methotrexate Hydrate in DHFR-Based Protein Expression Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing methotrexate (B535133) (MTX) hydrate (B1144303) for the selection and amplification of high-producing recombinant cell lines in dihydrofolate reductase (DHFR)-based expression systems. The protocols detailed herein are designed to offer a robust framework for developing stable and high-yield cell lines for therapeutic protein and antibody production.

Introduction

The DHFR/methotrexate selection system is a powerful and widely used tool for generating stable mammalian cell lines, particularly Chinese Hamster Ovary (CHO) cells, capable of high-level recombinant protein expression.[1][2][3][4] This system relies on a DHFR-deficient host cell line that is co-transfected with a plasmid carrying the gene of interest (GOI) and a functional dhfr gene. Methotrexate, a potent folic acid analog, competitively inhibits DHFR, an essential enzyme for de novo synthesis of purines and thymidylate.[5] In a selection medium lacking nucleotides, only cells that have successfully integrated the dhfr gene can survive.

Subsequent exposure to increasing concentrations of MTX selects for cells that have amplified the dhfr gene, and consequently the co-linked GOI, leading to a significant increase in recombinant protein production.[1][4][6] This stepwise selection process is a cornerstone of modern biopharmaceutical manufacturing.

Mechanism of Action: DHFR Inhibition and Gene Amplification

Methotrexate acts as a competitive inhibitor of DHFR, binding to the enzyme's active site with high affinity. This inhibition blocks the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF), a crucial one-carbon carrier in the synthesis of purines and thymidylate, which are essential for DNA synthesis and cellular replication.[5]

In a DHFR-deficient host cell line cultured in a nucleoside-free medium, the introduction of a functional dhfr gene rescues the cells. The application of MTX creates a selective pressure where cells can only survive by overproducing DHFR to overcome the inhibition. This overproduction is primarily achieved through the amplification of the genomic region containing the integrated dhfr gene. As the GOI is physically linked to the dhfr gene on the expression vector, it is co-amplified, leading to a higher copy number of the GOI and a corresponding increase in the expression of the recombinant protein.[1][6][7]

References

• 1. Proteomic analysis of CHO cell lines producing high and low quantities of a recombinant antibody before and after selection with methotrexate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Proteomic analysis of CHO cell lines producing high and low quantities of a recombinant antibody before and after selection with methotrexate: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. aiche.org [aiche.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. diva-portal.org [diva-portal.org]
• 7. Amplification of the dihydrofolate reductase gene is a mechanism of acquired resistance to methotrexate in patients with acute lymphoblastic leukemia and is correlated with p53 gene mutations - PubMed [pubmed.ncbi.nlm.nih.gov]

Dissolving Methotrexate Hydrate in DMSO: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and supporting data for the dissolution of methotrexate (B535133) hydrate (B1144303) in dimethyl sulfoxide (B87167) (DMSO). This information is intended to guide researchers in preparing stable stock solutions for various in vitro and in vivo experimental applications.

Introduction

Methotrexate is a folate antagonist widely used as a chemotherapeutic agent and an immunosuppressant.[1][2] Its mechanism of action primarily involves the inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of purines and pyrimidines necessary for DNA and RNA synthesis.[3][4] Additionally, methotrexate is known to modulate inflammatory responses through pathways such as the Janus kinase (JAK)-signal transducer and activator of transcription (STAT) pathway and by promoting the release of adenosine.[1][3][5]

Due to its hydrophobic nature, methotrexate hydrate exhibits limited solubility in aqueous solutions, making DMSO a common solvent for preparing concentrated stock solutions in research settings.[6][7]

Quantitative Data: Solubility of Methotrexate in DMSO

The solubility of methotrexate in DMSO can vary depending on several factors, including the specific form of the compound (e.g., hydrate vs. anhydrous), its purity, the quality and water content of the DMSO, and the temperature at which dissolution is performed. Below is a summary of reported solubility data from various suppliers. It is recommended to use fresh, anhydrous DMSO for optimal solubility.[8][9]

Form of Methotrexate	Reported Solubility in DMSO	Source
Methotrexate (hydrate)	~ 3 mg/mL	Cayman Chemical[10]
Methotrexate hydrate	Up to 90 mg/mL	Santa Cruz Biotechnology[8]
Methotrexate	91 mg/mL (200.24 mM)	Selleck Chemicals[11]
Methotrexate	≥ 50 mg/mL (110.03 mM)	MedChemExpress[12]
Methotrexate	3900 mg/mL (8582 mM)	BOC Sciences[]

Note: The significant variation in reported solubilities highlights the importance of starting with a lower concentration and gradually increasing it to determine the saturation point for a specific batch of methotrexate hydrate and DMSO.

Experimental Protocol: Preparation of a Methotrexate Hydrate Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mg/mL stock solution of methotrexate hydrate in DMSO.

3.1. Materials

• Methotrexate hydrate (crystalline solid)[10]

• Anhydrous Dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Water bath or heating block (optional)

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Procedure

• Preparation: In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of methotrexate hydrate powder. For a 10 mg/mL stock solution, weigh 10 mg of the compound.

• Aliquotting Solvent: Add the appropriate volume of anhydrous DMSO to a sterile tube. For a 10 mg/mL solution, add 1 mL of DMSO.

• Dissolution: Carefully add the weighed methotrexate hydrate powder to the DMSO.

• Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. The solution should be clear.

• Warming (Optional): If the compound does not readily dissolve, gentle warming in a water bath (e.g., at 37°C) for a short period can aid dissolution. Vortex again after warming.

• Sterilization (Optional): If required for the application (e.g., cell culture), the DMSO stock solution can be sterilized by filtration through a 0.22 µm syringe filter compatible with DMSO.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.[14]

3.3. Preparation of Working Solutions For most biological experiments, the concentrated DMSO stock solution needs to be further diluted in an aqueous buffer or cell culture medium.[10]

• Perform serial dilutions to reach the desired final concentration.

• Ensure that the final concentration of DMSO in the working solution is low (typically <0.5%) to avoid solvent-induced toxicity to cells.[14]

• It is advisable to include a vehicle control (culture medium with the same final concentration of DMSO) in your experiments.[14]

Stability and Storage

• Powder: Methotrexate hydrate as a crystalline solid is stable for years when stored at -20°C.[10]

• DMSO Stock Solution: When stored at -80°C, the DMSO stock solution is stable for at least 6 months. At -20°C, it is stable for about one month.[12][14] It is recommended to protect the solution from light.

• Aqueous Solutions: Aqueous solutions of methotrexate are less stable and it is not recommended to store them for more than one day.[10] A study on methotrexate in 0.9% sodium chloride injection showed stability for 28 days at 25°C when protected from light, while in 5% dextrose injection at a low concentration (0.2 mg/mL), it was stable for only 3 days.[15]

Visualizations

Experimental Workflow for Dissolving Methotrexate Hydrate

References

• 1. portlandpress.com [portlandpress.com]
• 2. Methotrexate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Methotrexate and its mechanisms of action in inflammatory arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 8. scbt.com [scbt.com]
• 9. selleckchem.com [selleckchem.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. selleckchem.com [selleckchem.com]
• 12. lifetechindia.com [lifetechindia.com]
• 14. medchemexpress.cn [medchemexpress.cn]
• 15. Stability study of methotrexate in 0.9% sodium chloride injection and 5% dextrose injection with limit tests for impurities - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Methotrexate Hydrate in Transfected Cell Selection

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols detail the use of methotrexate (B535133) (MTX) hydrate (B1144303) for the selection and amplification of transfected mammalian cells. This powerful technique is widely employed in academic research and the biopharmaceutical industry for the generation of stable cell lines expressing high levels of recombinant proteins.

Introduction

Methotrexate (MTX) is a potent inhibitor of dihydrofolate reductase (DHFR), a key enzyme in the de novo synthesis of purines and thymidylate, which are essential for DNA replication and cell proliferation. In the context of genetic engineering, the DHFR gene is a widely used selectable marker. When a plasmid carrying a functional DHFR gene alongside a gene of interest is transfected into DHFR-deficient cells, only the successfully transfected cells will survive and proliferate in a selection medium containing MTX. Furthermore, by gradually increasing the concentration of MTX, it is possible to select for cells that have amplified the integrated plasmid DNA, leading to a higher copy number of both the DHFR gene and the co-transfected gene of interest, and consequently, increased expression of the desired recombinant protein.

Principle of DHFR-MTX Selection

The DHFR-MTX selection system is based on the metabolic dependency of cells on the folate pathway.

• DHFR-Deficient Host Cells: The process typically begins with a host cell line that lacks a functional endogenous DHFR gene, such as the Chinese Hamster Ovary (CHO) DG44 or DXB11 cell lines. These cells are auxotrophic for glycine, hypoxanthine, and thymidine (B127349) (GHT) and require these supplements in the culture medium to survive.

• Transfection: A plasmid vector containing a functional DHFR gene and the gene of interest (GOI) is introduced into the DHFR-deficient host cells.

• Initial Selection: After transfection, the cells are cultured in a medium lacking GHT. This initial selection step eliminates the non-transfected cells, as they are unable to synthesize these essential precursors.

• Methotrexate Selection and Amplification: Methotrexate is then added to the culture medium. MTX competitively inhibits the DHFR enzyme. To survive, the transfected cells must overexpress the DHFR enzyme. By progressively increasing the MTX concentration, a selection pressure is applied that favors the survival of cells that have amplified the genomic region containing the integrated DHFR gene and the linked GOI. This leads to a population of cells with multiple copies of the GOI and, consequently, high-level expression of the recombinant protein.

Data Presentation: Methotrexate Concentrations for Selection

The optimal concentration of methotrexate hydrate for selection and gene amplification is cell-line dependent and must be determined empirically. Below is a table summarizing typical concentration ranges reported in the literature for various cell lines. It is crucial to perform a dose-response curve (kill curve) to determine the optimal starting concentration for your specific cell line and experimental conditions.

Cell Line	Application	Initial Selection Concentration	Gene Amplification Range	Reference
CHO-DG44	Stable cell line generation	50 - 100 nM	100 nM - 1 µM (stepwise)	[1]
CHO-K1 (DHFR knockout)	Stable cell line generation	20 - 50 nM	100 nM - 1 µM (stepwise)	[2]
Jurkat (Human T lymphoblast)	Selection of transduced cells	50 nM	Up to 250 nM	[3]
CTLL-2 (Mouse T cell)	Selection of transduced cells	25 - 50 nM	Up to 750 nM	[3]
Human CD34+ Hematopoietic Stem Cells	Selection of transduced cells	Not specified	Not specified	[4]
Saos-2 (Human Osteosarcoma)	Development of resistant cell line	Not specified	Up to 4.4 µM	[5]
T24 (Human Bladder Cancer)	Cytotoxicity studies (ED50)	16.7 nM	Not applicable	[6]

Note: The concentrations listed above are for guidance only. The actual optimal concentrations can vary depending on the specific vector, transfection efficiency, and culture conditions.

Experimental Protocols

Protocol 1: Preparation of Methotrexate Hydrate Stock Solution

Methotrexate hydrate is sparingly soluble in water. A concentrated stock solution is typically prepared in a slightly alkaline solution.

Materials:

• Methotrexate hydrate powder (e.g., Sigma-Aldrich, Cat. No. M8407)

• 1 M Sodium Hydroxide (NaOH)

• Sterile, nuclease-free water or phosphate-buffered saline (PBS)

• Sterile 0.22 µm filter

Procedure:

• Weigh out the desired amount of methotrexate hydrate powder in a sterile container.

• Add a minimal amount of 1 M NaOH dropwise while vortexing to dissolve the powder completely.

• Once dissolved, immediately dilute the solution to the desired final concentration (e.g., 10 mM) with sterile, nuclease-free water or PBS.

• Sterile-filter the stock solution through a 0.22 µm filter into a sterile, light-protected container.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light. The stock solution is stable for at least one month at -20°C.

Protocol 2: Determination of Optimal Methotrexate Concentration (Kill Curve)

Before initiating a selection experiment, it is essential to determine the minimum concentration of MTX that is toxic to the untransfected host cells.

Materials:

• DHFR-deficient host cells (e.g., CHO-DG44)

• Complete growth medium (e.g., DMEM/F-12 with 10% FBS and GHT supplement)

• Selection medium (complete growth medium without GHT supplement)

• Methotrexate hydrate stock solution

• 24-well or 96-well cell culture plates

• Cell counting device (e.g., hemocytometer or automated cell counter)

Procedure:

• Seed the DHFR-deficient host cells into a multi-well plate at a low density (e.g., 1 x 10^4 cells/well for a 24-well plate) in complete growth medium.

• Allow the cells to attach and resume growth for 24 hours.

• Prepare a series of dilutions of the methotrexate hydrate stock solution in the selection medium to achieve a range of final concentrations (e.g., 0 nM, 10 nM, 25 nM, 50 nM, 100 nM, 250 nM, 500 nM, 1 µM).

• Aspirate the complete growth medium from the cells and replace it with the selection medium containing the different concentrations of MTX. Include a control well with selection medium only (0 nM MTX).

• Incubate the cells under standard culture conditions (37°C, 5% CO2).

• Observe the cells daily for signs of cytotoxicity (e.g., rounding, detachment, and cell death).

• After 7-10 days, determine the cell viability in each well using a viability assay (e.g., Trypan Blue exclusion, MTT assay).

• The optimal starting concentration for selection is the lowest concentration of MTX that results in complete cell death of the untransfected host cells within 7-10 days.

Protocol 3: Stable Transfection and Selection of CHO Cells using DHFR-MTX

This protocol describes the generation of a stable pool of transfected CHO cells.

Materials:

• DHFR-deficient CHO cells (e.g., CHO-DG44)

• Expression vector containing the GOI and a functional DHFR gene

• Transfection reagent

• Complete growth medium (with GHT)

• Selection medium (without GHT)

• Methotrexate hydrate stock solution

• Cell culture flasks and plates

Procedure:

• Transfection:

  • One day before transfection, seed the CHO-DG44 cells in complete growth medium at a density that will result in 70-90% confluency on the day of transfection.

  • Transfect the cells with the expression vector using your preferred method (e.g., lipid-based transfection, electroporation) according to the manufacturer's instructions.

• Initial Selection (GHT-free medium):

  • 24-48 hours post-transfection, passage the cells into selection medium (without GHT). Split the cells at a ratio of 1:10 or 1:15 into new culture flasks.

  • Culture the cells for 10-14 days, replacing the selection medium every 3-4 days. During this period, non-transfected cells will die off.

• Methotrexate Selection:

  • Once a population of resistant cells has been established in the GHT-free medium, add MTX to the selection medium at the predetermined optimal starting concentration (from the kill curve).

  • Continue to culture the cells, passaging them as they reach confluency. Initially, cell growth may be slow, and a significant number of cells may die.

• Gene Amplification (Stepwise MTX Increase):

  • Once the cells have adapted and are growing robustly in the initial MTX concentration, you can begin the gene amplification process.

  • Increase the MTX concentration in the selection medium in a stepwise manner (e.g., 2-fold to 5-fold increments). A typical progression might be 50 nM -> 100 nM -> 250 nM -> 500 nM -> 1 µM.

  • Allow the cells to adapt and recover at each new MTX concentration before proceeding to the next level. This process can take several weeks to months.

• Isolation of High-Producing Clones (Single-Cell Cloning):

  • After the desired level of MTX resistance is achieved, it is recommended to isolate single-cell clones to obtain a homogenous population of high-producing cells.

  • This can be done by limiting dilution cloning or by using an automated cell sorter.

  • Expand the individual clones and screen for the expression of your gene of interest to identify the highest producers.

Mandatory Visualizations

Signaling Pathway: Mechanism of Methotrexate Action

Caption: Mechanism of methotrexate action and resistance in transfected cells.

Experimental Workflow: DHFR-MTX Selection and Amplification

Caption: Workflow for generating a stable cell line using DHFR-MTX selection.

References

• 1. diva-portal.org [diva-portal.org]
• 2. Frontiers | Hybrid cell line development system utilizing site-specific integration and methotrexate-mediated gene amplification in Chinese hamster ovary cells [frontiersin.org]
• 3. Efficient Selection of Genetically Modified Human T Cells Using Methotrexate-Resistant Human Dihydrofolate Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methotrexate selection of long-term culture initiating cells following transduction of CD34(+) cells with a retrovirus containing a mutated human dihydrofolate reductase gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanisms of methotrexate resistance in osteosarcoma cell lines and strategies for overcoming this resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Heterogeneous response of different tumor cell lines to methotrexate-coupled nanoparticles in presence of hyperthermia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing Methotrexate Hydrate in Rheumatoid Arthritis Organoid Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of methotrexate (B535133) hydrate (B1144303) in three-dimensional (3D) rheumatoid arthritis (RA) synovial organoid models. This document outlines the protocols for organoid generation, methotrexate treatment, and subsequent analysis of its effects on cell viability, cytokine production, and gene expression. The provided data and methodologies are intended to facilitate research into the mechanisms of action of methotrexate and to serve as a basis for the development of novel therapeutic strategies for rheumatoid arthritis.

Introduction to RA Organoid Models and Methotrexate

Rheumatoid arthritis is a chronic autoimmune disease characterized by synovial inflammation and hyperplasia, leading to joint destruction.[1] Fibroblast-like synoviocytes (FLS) are key players in the pathogenesis of RA, contributing to the inflammatory environment and degradation of cartilage and bone.[2] 3D synovial organoid models, derived from patient tissues, have emerged as powerful tools to study RA pathophysiology in a more physiologically relevant context compared to traditional 2D cell cultures.[1][3] These organoids can recapitulate the complex cellular interactions and microenvironment of the RA synovium.[1]

Methotrexate (MTX) is a cornerstone therapy for RA, known for its anti-inflammatory and immunomodulatory effects.[2][4] Its mechanisms of action are multifaceted, including the inhibition of purine (B94841) and pyrimidine (B1678525) synthesis and the promotion of adenosine (B11128) release, which has potent anti-inflammatory properties.[4] Studying the effects of methotrexate hydrate in RA organoid models can provide valuable insights into its therapeutic mechanisms and help identify biomarkers for treatment response.

Experimental Protocols

Protocol for Generation of RA Synovial Organoids from Patient Biopsies

This protocol describes the generation of RA synovial organoids from patient-derived synovial tissue biopsies.[1][5][6][7]

Materials:

• RA synovial tissue biopsy

• RPMI 1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Collagenase, Type I

• DNase I

• Matrigel® or other suitable basement membrane matrix

• Organoid growth medium (DMEM/F12, B27 supplement, N2 supplement, EGF, FGF, Noggin, R-spondin1)

• ROCK inhibitor (Y-27632)

Procedure:

• Tissue Collection and Transport: Collect synovial tissue biopsies from RA patients under sterile conditions. Transport the tissue in RPMI 1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin on ice.

• Tissue Digestion:

  • Wash the tissue twice with sterile PBS.

  • Mince the tissue into small pieces (1-2 mm³).

  • Incubate the minced tissue in a digestion solution containing Collagenase I (1 mg/mL) and DNase I (100 U/mL) in RPMI 1640 for 1-2 hours at 37°C with gentle agitation.

  • Neutralize the enzyme activity by adding an equal volume of RPMI 1640 with 10% FBS.

  • Filter the cell suspension through a 70 µm cell strainer to remove undigested tissue.

  • Centrifuge the cell suspension at 300 x g for 5 minutes and resuspend the cell pellet in organoid growth medium.

• Organoid Seeding and Culture:

  • Count the viable cells using a hemocytometer or automated cell counter.

  • Resuspend the cell pellet in Matrigel® at a concentration of 1 x 10^5 to 5 x 10^5 cells per 50 µL of Matrigel®.

  • Dispense 50 µL droplets of the cell-Matrigel® suspension into the center of pre-warmed 24-well plates.

  • Polymerize the Matrigel® domes by incubating the plate at 37°C for 30 minutes.

  • Gently add 500 µL of organoid growth medium supplemented with ROCK inhibitor to each well.

  • Culture the organoids at 37°C in a humidified incubator with 5% CO2.

  • Change the medium every 2-3 days. Organoids should be ready for experiments within 7-14 days.

Protocol for Methotrexate Hydrate Treatment of RA Organoids

This protocol outlines the procedure for treating established RA organoids with methotrexate hydrate.[2]

Materials:

• Established RA synovial organoids in culture

• Methotrexate hydrate (sterile, stock solution)

• Organoid growth medium

Procedure:

• Preparation of Methotrexate Working Solutions: Prepare a series of dilutions of methotrexate hydrate in organoid growth medium to achieve the desired final concentrations (e.g., 0.01 µM, 0.1 µM, 1 µM, 10 µM). A vehicle control (medium without methotrexate) should also be prepared.

• Treatment of Organoids:

  • Carefully remove the existing medium from the organoid cultures.

  • Add 500 µL of the prepared methotrexate working solutions or vehicle control to the respective wells.

  • Incubate the organoids for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• Sample Collection: Following incubation, collect the culture supernatants for cytokine analysis and harvest the organoids for cell viability or gene expression analysis.

Protocol for Cell Viability Assay

This protocol describes the use of a colorimetric assay (e.g., MTT or WST-8) to assess the viability of RA organoids after methotrexate treatment.

Materials:

• Methotrexate-treated and control RA organoids

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or WST-8 solution

• Solubilization buffer (e.g., DMSO or isopropanol (B130326) with HCl)

• Microplate reader

Procedure:

• Reagent Preparation: Prepare the MTT or WST-8 solution according to the manufacturer's instructions.

• Assay Performance:

  • Remove the culture medium from the organoid wells.

  • Add the MTT or WST-8 reagent diluted in fresh medium to each well.

  • Incubate for 2-4 hours at 37°C.

  • If using MTT, add the solubilization buffer and incubate until the formazan (B1609692) crystals are fully dissolved.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 450 nm for WST-8) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control organoids.

Protocol for Cytokine Analysis

This protocol outlines the measurement of key pro-inflammatory cytokines in the culture supernatants of methotrexate-treated RA organoids using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

• Culture supernatants from methotrexate-treated and control RA organoids

• ELISA kits for target cytokines (e.g., IL-6, TNF-α)

• Microplate reader

Procedure:

• Sample Preparation: Centrifuge the collected culture supernatants to remove any cellular debris.

• ELISA Procedure: Perform the ELISA according to the manufacturer's protocol for the specific cytokine of interest. This typically involves coating the plate with a capture antibody, adding the samples and standards, adding a detection antibody, adding a substrate, and stopping the reaction.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Generate a standard curve from the standards and use it to determine the concentration of the cytokine in each sample.

Protocol for Gene Expression Analysis

This protocol describes the analysis of gene expression changes in RA organoids following methotrexate treatment using quantitative real-time PCR (qPCR).

Materials:

• Methotrexate-treated and control RA organoids

• RNA lysis buffer (e.g., TRIzol)

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for target genes (e.g., IL6, TNF, MMP3, LBH, CDKN1A, TP53) and a housekeeping gene (e.g., GAPDH, ACTB)

• Real-time PCR system

Procedure:

• RNA Extraction:

  • Harvest the organoids from the Matrigel® domes. This can be achieved by depolymerizing the Matrigel® on ice with a cell recovery solution.

  • Lyse the organoids in RNA lysis buffer.

  • Extract total RNA using an RNA extraction kit according to the manufacturer's instructions.

  • Assess RNA quality and quantity using a spectrophotometer.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

• qPCR:

  • Set up the qPCR reactions with the cDNA, qPCR master mix, and specific primers for the target and housekeeping genes.

  • Run the qPCR reaction in a real-time PCR system.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression in the methotrexate-treated organoids compared to the vehicle-treated controls.

Data Presentation

The following tables summarize quantitative data on the effects of methotrexate on key parameters in RA models, primarily derived from studies on fibroblast-like synoviocytes (FLS) and 3D co-culture systems. These data provide an expected range of outcomes when applying methotrexate to RA organoid models.

Table 1: Effect of Methotrexate on Cell Viability and Proliferation in RA Models

Parameter	Model System	Methotrexate Concentration	Observation	Reference
Cell Viability	RA-FLS	0.01 - 10 µM (48h)	No significant effect on viability or apoptosis.	[2]
Proliferation (PDT)	RA-FLS	In vivo treatment	Increased population doubling time in FLS from MTX-treated patients.	[8]
Cell Cycle	RA-FLS	1 µM	Inhibited PDGF + IL-1β induced increase of FLS in G2/M phase.	[9]

Table 2: Effect of Methotrexate on Cytokine Production in RA Models

Cytokine	Model System	Methotrexate Concentration	% Inhibition / Observation	Reference
IL-6	RA-FLS & PBMC co-culture	0.01 µg/mL	~9.5% inhibition (not statistically significant).	[4]
IL-6	RA-FLS	1 µg/mL	Suppressed spontaneous and induced IL-6 production.	[10]
IL-6	Juvenile RA patient blood cells (LPS-stimulated)	10 mg/m² (in vivo)	Significantly lower production compared to placebo.	[11]
TNF-α	RA-FLS & PBMC co-culture	0.01 µg/mL	No significant inhibition.	[4]
IL-1β	RA-FLS & PBMC co-culture	0.01 µg/mL	~43.7% inhibition.	[4]
IFN-γ	RA-FLS & PBMC co-culture	0.01 µg/mL	~40.6% inhibition.	[4]
VEGF	3D Pannus Model (MH7A & EA.hy926 cells)	100 nM (24h)	Down-regulated expression of pro-angiogenic factors.	[12][13]
ANG	3D Pannus Model (MH7A & EA.hy926 cells)	100 nM (24h)	Down-regulated expression of pro-angiogenic factors.	[12][13]

Table 3: Effect of Methotrexate on Gene Expression in RA-FLS

Gene	Methotrexate Concentration	Fold Change / Observation	Reference
Collagenase (MMP1)	In vivo treatment	Significantly decreased expression in synovial tissue.	[14]
LBH	1 µM	Increased expression by 3.2 ± 0.5 fold.	[2]
CDKN1A (p21)	1 µM	Significantly higher transcript levels compared to untreated.	[9]
TP53 (p53)	1 µM	Significantly higher transcript levels compared to untreated.	[9]
miR-877-3p	Not specified	Upregulated (1.79 ± 0.46-fold).	[15]
IL6	1 µg/mL	Suppressed spontaneous and augmented gene expression.	[10]
Pro-inflammatory mediators (IL1A, CSF2)	Not specified	Increased expression.	[16]

Visualizations

Signaling Pathway

Caption: Adenosine-mediated anti-inflammatory signaling pathway of Methotrexate in RA.

Experimental Workflow

Caption: Experimental workflow for using Methotrexate in RA organoid models.

References

• 1. Synovial organoids: From fundamental construction to groundbreaking applications in arthritic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methotrexate inhibits effects of platelet-derived growth factor and interleukin-1β on rheumatoid arthritis fibroblast-like synoviocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Patient-derived Organoids Reveal Transcriptional Regulation of Synovial Lining Fibroblast Differentiation - ACR Meeting Abstracts [acrabstracts.org]
• 4. Frontiers | Effects of Methotrexate Alone or Combined With Arthritis-Related Biotherapies in an in vitro Co-culture Model With Immune Cells and Synoviocytes [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Protocol for generation and utilization of patient-derived organoids from multimodal specimen - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol for generation and utilization of patient-derived organoids from multimodal specimen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro growth rate of fibroblast-like synovial cells is reduced by methotrexate treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methotrexate inhibits effects of platelet-derived growth factor and interleukin-1β on rheumatoid arthritis fibroblast-like synoviocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Methotrexate suppresses the interleukin-6 induced generation of reactive oxygen species in the synoviocytes of rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Methotrexate inhibits interleukin-6 production in patients with juvenile rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | A Three-Dimensional Co-Culture Model for Rheumatoid Arthritis Pannus Tissue [frontiersin.org]
• 13. A Three-Dimensional Co-Culture Model for Rheumatoid Arthritis Pannus Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Mechanisms of methotrexate action in rheumatoid arthritis. Selective decrease in synovial collagenase gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Methotrexate promotes the release of granulocyte-macrophage colony-stimulating factor from rheumatoid arthritis fibroblast-like synoviocytes via autocrine interleukin-1 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Methotrexate Hydrate in Psoriasis Research Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of methotrexate (B535133) hydrate (B1144303) (MTX), a cornerstone therapy for moderate-to-severe psoriasis, in preclinical research models.[1][2] Detailed protocols for common in vivo and in vitro models are presented, along with its established mechanisms of action and expected quantitative outcomes. This document is intended to guide researchers in designing and executing studies to evaluate novel anti-psoriatic agents or to further elucidate the pathophysiology of psoriasis.

Mechanism of Action of Methotrexate in Psoriasis

Methotrexate, a folic acid antagonist, exerts its therapeutic effects in psoriasis through a combination of anti-proliferative, anti-inflammatory, and immunosuppressive activities.[1] While traditionally known for its inhibition of dihydrofolate reductase (DHFR), which is crucial for DNA synthesis and cell proliferation, its efficacy in psoriasis is also attributed to its immunomodulatory effects.[1][3][4]

Key mechanisms include:

• Inhibition of Keratinocyte Proliferation: By interfering with DNA synthesis, MTX limits the excessive growth of keratinocytes, a hallmark of psoriatic lesions.[1][5]

• Immunosuppression: MTX promotes the apoptosis of activated T cells and inhibits the chemotaxis of neutrophils, key immune cells involved in psoriatic inflammation.[1][6]

• Modulation of Inflammatory Pathways: MTX has been shown to decrease the production of pro-inflammatory cytokines such as TNF-α and IL-1.[1] It also interferes with the IL-23/IL-17 inflammatory axis, a central pathway in psoriasis pathogenesis.[7][8][9][10] There is also evidence suggesting its role in inhibiting the Janus kinase-signal transducer and activator of transcription (JAK-STAT) pathway.[3][11] A more recently identified mechanism involves the inhibition of the muropeptide transporter SLC46A2, which is involved in NOD1 activation in keratinocytes.[12]

Quantitative Data from Preclinical Psoriasis Models

The following tables summarize the quantitative effects of methotrexate in widely used psoriasis research models.

Table 1: Efficacy of Methotrexate in the Imiquimod (B1671794) (IMQ)-Induced Psoriasis Mouse Model

Parameter	Vehicle Control (IMQ only)	Methotrexate Treatment	Percentage Improvement	Reference
Cumulative PASI Score	10.5 ± 0.8	4.5 ± 0.5	~57%	[13]
Epidermal Thickness (µm)	120 ± 15	50 ± 10	~58%	[14]
TNF-α Levels (pg/mL)	250 ± 30	120 ± 20	~52%	[14]
IL-17 Levels (pg/mL)	800 ± 100	350 ± 50	~56%	[15]
PCNA Positive Cells (%)	85 ± 10	30 ± 5	~65%	[13]

Data are presented as mean ± standard deviation and represent typical outcomes.

Table 2: In Vitro Effects of Methotrexate on HaCaT Keratinocytes

Parameter	Control	Methotrexate (1 µg/mL)	Percentage Change	Reference
Cell Proliferation (CFSE Assay)	100%	Reduced Proliferation	Significant Reduction	[16]
Apoptosis (Annexin V Staining)	Baseline	Increased Apoptosis	Significant Increase	[16]
Cell Viability (Resazurin Assay)	100%	Trend towards reduction	Not statistically significant	[16]
G2/M Phase of Cell Cycle	Baseline	Reduced percentage of cells	Significant Reduction	[16]
S Phase of Cell Cycle	Baseline	Reduced percentage of cells	Significant Reduction	[16]

Experimental Protocols

In Vivo Model: Imiquimod (IMQ)-Induced Psoriasis-Like Dermatitis in Mice

This is a widely used and robust model that recapitulates many of the histological and inflammatory features of human plaque psoriasis.[17][18][19]

Materials:

• BALB/c or C57BL/6 mice (8-10 weeks old)

• Imiquimod cream (5%)

• Methotrexate hydrate (for injection or oral gavage)

• Calipers for measuring skin thickness

• Scoring system for Psoriasis Area and Severity Index (PASI)

Protocol:

• Acclimatization: House mice in a controlled environment for at least one week before the experiment.

• Hair Removal: Anesthetize the mice and shave a defined area on the dorsal skin. Apply a depilatory cream for complete hair removal and gently wipe clean. Allow the skin to recover for 24 hours.

• Induction of Psoriasis-like Lesions: Apply a daily topical dose of 62.5 mg of 5% imiquimod cream to the shaved dorsal skin and sometimes the ear for 5-7 consecutive days.[17][18]

• Methotrexate Administration:

  • Route: Methotrexate can be administered via intraperitoneal (i.p.) injection or oral gavage.

  • Dose: A common dose is 1 mg/kg, administered daily, starting from the first day of IMQ application.[13][20]

  • Vehicle Control: The control group should receive the vehicle used to dissolve the methotrexate.

• Monitoring and Evaluation:

  • Daily Scoring: Assess the severity of the skin inflammation daily using a modified Psoriasis Area and Severity Index (PASI). Score erythema, scaling, and thickness on a scale of 0 to 4 (0: none, 1: slight, 2: moderate, 3: marked, 4: very marked). The cumulative score represents the overall severity.[20]

  • Skin Thickness: Measure the thickness of the dorsal skin daily using calipers.

• Endpoint Analysis (Day 7 or 8):

  • Sample Collection: Euthanize the mice and collect dorsal skin tissue and blood samples.

  • Histology: Fix skin samples in formalin, embed in paraffin, and stain with Hematoxylin and Eosin (H&E) to assess epidermal thickness (acanthosis) and inflammatory cell infiltration.

  • Immunohistochemistry: Stain skin sections for proliferation markers (e.g., Ki67, PCNA) and immune cell markers.[13]

  • Cytokine Analysis: Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-17, IL-23) in skin homogenates or serum using ELISA or multiplex assays.

  • Gene Expression: Extract RNA from skin tissue to analyze the expression of relevant genes by qRT-PCR.

In Vitro Model: Methotrexate Treatment of HaCaT Keratinocytes

HaCaT cells, a spontaneously immortalized human keratinocyte cell line, are a valuable tool for studying the direct effects of compounds on keratinocyte proliferation and apoptosis.[21]

Materials:

• HaCaT keratinocytes

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Methotrexate hydrate

• Cell proliferation assay kit (e.g., CFSE, BrdU)

• Apoptosis detection kit (e.g., Annexin V-FITC/Propidium (B1200493) Iodide)

• Flow cytometer

• 96-well plates for viability assays

Protocol:

• Cell Culture: Culture HaCaT cells in complete DMEM at 37°C in a humidified atmosphere with 5% CO2.

• Seeding: Seed HaCaT cells in appropriate culture vessels (e.g., 6-well plates, 96-well plates) and allow them to adhere overnight.

• Methotrexate Treatment:

  • Prepare a stock solution of methotrexate hydrate in a suitable solvent (e.g., DMSO or sterile water).

  • Treat the cells with varying concentrations of methotrexate (e.g., 0.1, 1, and 10 µg/mL) for 24-72 hours.[16] Include a vehicle-treated control group.

• Analysis of Cell Proliferation:

  • CFSE Staining: Stain cells with Carboxyfluorescein succinimidyl ester (CFSE) before treatment. After the treatment period, harvest the cells and analyze the dilution of CFSE fluorescence by flow cytometry. Each peak of reduced fluorescence represents a cell division.

• Analysis of Apoptosis:

  • Annexin V/PI Staining: After treatment, harvest the cells and stain with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol. Analyze the stained cells by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[16]

• Analysis of Cell Cycle:

  • After treatment, fix the cells in ethanol (B145695) and stain with a DNA-binding dye (e.g., propidium iodide) containing RNase. Analyze the DNA content by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[16]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of Action of Methotrexate in Psoriasis.

Caption: Workflow for the Imiquimod-Induced Psoriasis Mouse Model.

Caption: Workflow for In Vitro Studies with Methotrexate on HaCaT Cells.

References

• 1. The possibilities and principles of methotrexate treatment of psoriasis – the updated knowledge - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.who.int [cdn.who.int]
• 3. jrmds.in [jrmds.in]
• 4. The Anti-Psoriatic Efficacy and Safety Profile of Topical and Intralesional Methotrexate: A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jtad.org [jtad.org]
• 6. Cytotoxic and immunologic effects of methotrexate in psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The IL-23/T17 pathogenic axis in psoriasis is amplified by keratinocyte responses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Interleukin-17 and Interleukin-23: A Narrative Review of Mechanisms of Action in Psoriasis and Associated Comorbidities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of the IL-23/IL-17 Axis in Psoriasis and Psoriatic Arthritis: The Clinical Importance of Its Divergence in Skin and Joints | MDPI [mdpi.com]
• 10. dovepress.com [dovepress.com]
• 11. researchgate.net [researchgate.net]
• 12. Methotrexate suppresses psoriatic skin inflammation by inhibiting muropeptide transporter SLC46A2 activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Serum Metabolomic Profiling Reveals the Amelioration Effect of Methotrexate on Imiquimod-Induced Psoriasis in Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Preclinical study of methotrexate-based hydrogels versus surfactant based liquid crystal systems on psoriasis treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Methotrexate reduces keratinocyte proliferation, migration and induces apoptosis in HaCaT keratinocytes in vitro and reduces wound closure in Skh1 mice in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. frontierspartnerships.org [frontierspartnerships.org]
• 18. Advanced Characterization of Imiquimod-Induced Psoriasis-Like Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Application Notes and Protocols for Intrathecal Methotrexate in CNS Lymphoma Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of intrathecal (IT) methotrexate (B535133) in both clinical and preclinical studies of Central Nervous System (CNS) lymphoma. Detailed protocols for administration, monitoring, and relevant experimental procedures are included to guide researchers in their study design and execution.

Introduction

Primary CNS lymphoma (PCNSL) is an aggressive form of non-Hodgkin lymphoma confined to the brain, eyes, leptomeninges, or spinal cord. Due to the blood-brain barrier (BBB), systemic chemotherapy often fails to achieve therapeutic concentrations in the CNS. Intrathecal administration of chemotherapeutic agents like methotrexate is a strategy to bypass the BBB and directly target lymphoma cells within the cerebrospinal fluid (CSF). Methotrexate, a folate antagonist, inhibits dihydrofolate reductase (DHFR), leading to the depletion of nucleotides and subsequent inhibition of DNA synthesis and cell proliferation. While high-dose intravenous (IV) methotrexate is a cornerstone of PCNSL therapy, IT methotrexate is utilized for prophylaxis and treatment of leptomeningeal disease.[1]

Clinical Applications and Protocols

Intrathecal methotrexate is employed in the clinical setting for both the treatment of active leptomeningeal lymphoma and as a prophylactic measure in patients with aggressive lymphomas at high risk of CNS relapse.

Data Presentation: Clinical Dosing and Efficacy

The following tables summarize key quantitative data from clinical studies on intrathecal methotrexate for CNS lymphoma.

Table 1: Intrathecal Methotrexate Dosing Regimens in Clinical Protocols

Protocol/Study	Methotrexate Dose	Administration Frequency	Concurrent Therapy	Reference
BC Cancer LYIT Protocol	12 mg	Twice weekly or weekly	Cytarabine (B982) (IT)	[2]
SA Health Protocol	12 mg	Every 21 days for up to 6 cycles (prophylaxis)	Systemic chemotherapy	[3]
NSSG Chemotherapy Protocol	12.5 mg	Dependent on concurrent chemotherapy regimen	Varies	[4]
DeAngelis Regimen	12 mg	Day 1 of weeks 2, 4, 6, 8, 10 (via Ommaya)	High-dose IV methotrexate, vincristine, procarbazine	[5]
Retrospective Study (Kim et al., 2015)	15 mg	Four doses after achieving complete remission	R-CHOP	[6]

Table 2: Efficacy of Intrathecal Methotrexate for CNS Prophylaxis in Diffuse Large B-Cell Lymphoma (DLBCL)

Study	Prophylaxis Group	No Prophylaxis Group	Outcome Measure	Follow-up	p-value	Reference
Kwon et al., 2021	IT MTX: 5.6%HD-MTX: 5.2%	7.5%	5-year CNS relapse risk	6.8 years	NS	[7]
Kim et al., 2015	8% (3/40)	3% (8/282)	Isolated CNS relapse rate	Not specified	0.14	[6]

NS: Not Significant

Experimental Protocol: Clinical Intrathecal Methotrexate Administration

This protocol is a generalized guideline based on established clinical practices.[2][3][4] Institutional review board approval and patient informed consent are mandatory.

2.2.1. Patient Eligibility:

• Diagnosis of aggressive histology lymphoma with a high risk of CNS involvement.

• Confirmed primary or secondary CNS lymphoma with leptomeningeal involvement.

• Prophylaxis for patients at high risk of CNS recurrence.

2.2.2. Pre-treatment Assessment:

• Baseline Tests: Complete blood count (CBC) with differential, creatinine, total bilirubin, alanine (B10760859) aminotransferase (ALT), prothrombin time (PTT), international normalized ratio (INR), and CSF cytology.[2]

• Coagulation Parameters: Ensure platelet count is adequate (e.g., >50 x 10^9 cells/L) and INR is within an acceptable range (e.g., <1.5) prior to the procedure.[3] Anticoagulants should be held as per institutional guidelines.[2]

2.2.3. Materials:

• Preservative-free methotrexate solution for injection.

• Preservative-free 0.9% sodium chloride for dilution.

• Lumbar puncture tray or Ommaya reservoir access kit.

• Sterile drapes, gloves, and antiseptic solution.

2.2.4. Procedure (Lumbar Puncture):

• Position the patient in the lateral decubitus or sitting position.

• Identify the L3-L4 or L4-L5 interspace.

• Prepare the skin with an antiseptic solution and drape the area.

• Perform the lumbar puncture using a sterile technique.

• Collect CSF for cytology and other required analyses.

• Slowly inject the prepared methotrexate solution (typically 12-15 mg diluted to a final volume of 5-6 mL with preservative-free saline) over 1-2 minutes.

• Withdraw the needle and apply a sterile dressing.

• The patient should remain in a recumbent position for a designated period (e.g., 1 hour) to minimize headache.

2.2.5. Monitoring and Toxicity Management:

• Monitor for signs of neurotoxicity such as headache, nausea, vomiting, fever, and arachnoiditis.[2]

• Systemic absorption can occur, so monitor for myelosuppression.[2]

• In case of symptomatic oral mucositis or arachnoiditis, delay subsequent doses until resolution.[2]

Preclinical Research Applications and Protocols

Animal models are indispensable for investigating the pathophysiology of CNS lymphoma and for the preclinical evaluation of novel therapeutic strategies, including intrathecal drug delivery.

Data Presentation: Preclinical Models and Pharmacokinetics

Table 3: Animal Models for CNS Lymphoma Studies

Model Type	Description	Species	Key Features	Reference
Xenograft (Patient-Derived)	Intracranial or systemic injection of human CNS lymphoma cells into immunodeficient mice.	Mouse	Preserves key features of the primary tumor and its microenvironment. Allows for studying tropism to the CNS.	A preclinical study on pomalidomide (B1683931) was based on two murine CNS lymphoma models.[8]
Syngeneic	Injection of murine lymphoma cell lines into immunocompetent mice.	Mouse	Allows for the study of the interaction between the tumor and an intact immune system.	A study on immune checkpoint inhibitors used an immunocompetent preclinical model.[8]
Canine Model	Spontaneous CNS lymphoma in dogs.	Dog	Larger animal model that may more closely mimic human disease in terms of size and physiology.	A case report documented the use of intrathecal methotrexate and cytarabine in a dog.[9]

Table 4: Pharmacokinetics of Intrathecal Methotrexate in Animal Models

Species	Dose	Route	Peak CSF Concentration	CSF Half-life	Reference
Dog	Not specified	Intrathecal	Not specified	Not specified	A pharmacokinetic model was established based on CSF and plasma MTX levels in dogs following IV and IT injection.[10]
Dog	2.5 mg	Intrathecal (cisterna magna)	Not reported	Not reported	[9]

Note: There is a paucity of published quantitative data on the efficacy (e.g., survival benefit, tumor growth inhibition) of intrathecal methotrexate monotherapy in preclinical models of CNS lymphoma. A case report in a dog showed a short-lasting clinical remission of 3.5 weeks following combined intrathecal methotrexate and cytarabine.[9]

Experimental Protocol: Intrathecal Injection in a Rodent Model of CNS Lymphoma

This protocol describes the establishment of a CNS lymphoma xenograft model in mice and the subsequent intrathecal administration of methotrexate. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

3.2.1. Establishment of CNS Lymphoma Xenograft Model:

• Cell Culture: Culture human B-cell lymphoma cells (e.g., Raji, Daudi) under appropriate sterile conditions.

• Animal Model: Use immunodeficient mice (e.g., NOD-SCID, NSG).

• Intracranial Injection:

  • Anesthetize the mouse using a standard protocol (e.g., isoflurane).

  • Secure the mouse in a stereotactic frame.

  • Create a small burr hole in the skull at predetermined coordinates.

  • Slowly inject a suspension of lymphoma cells (e.g., 1 x 10^5 cells in 2-5 µL of sterile PBS) into the brain parenchyma.

  • Seal the burr hole with bone wax and suture the scalp incision.

• Tumor Growth Monitoring: Monitor tumor growth using non-invasive imaging techniques such as bioluminescence imaging (if using luciferase-expressing cells) or magnetic resonance imaging (MRI).

3.2.2. Intrathecal Injection Procedure (Lumbar Puncture):

• Anesthesia: Anesthetize the tumor-bearing mouse.

• Positioning: Place the mouse in a prone position with the lumbar spine flexed.

• Injection Site: Identify the L5-L6 intervertebral space.

• Injection:

  • Insert a 30-gauge needle attached to a Hamilton syringe at a 10-15° angle into the intervertebral space.

  • A characteristic tail flick indicates successful entry into the intrathecal space.

  • Slowly inject the desired dose of methotrexate (e.g., in a volume of 5-10 µL) over approximately 1 minute.

  • Leave the needle in place for a short period before withdrawal to prevent backflow.

• Post-procedural Care: Monitor the animal for any signs of neurological deficits or distress.

3.2.3. Efficacy and Toxicity Endpoints:

• Efficacy:

  • Monitor animal survival.

  • Measure tumor burden regularly using imaging.

  • At the study endpoint, harvest brain and spinal cord tissue for histological analysis of tumor infiltration.

• Toxicity:

  • Monitor body weight and clinical signs of toxicity (e.g., lethargy, ruffled fur).

  • Perform complete blood counts to assess myelosuppression.

  • Conduct histological analysis of relevant organs for signs of toxicity.

Visualizations

Signaling Pathway: Methotrexate Mechanism of Action

Caption: Mechanism of action of methotrexate in lymphoma cells.

Experimental Workflow: Preclinical Intrathecal Methotrexate Study

Caption: Workflow for a preclinical study of intrathecal methotrexate.

Conclusion

The intrathecal administration of methotrexate remains a relevant strategy in the management of CNS lymphoma, particularly for leptomeningeal disease. The provided clinical protocols offer a framework for its safe and effective use in patients. While preclinical research has established relevant animal models and administration techniques, there is a clear need for further studies to quantify the efficacy of intrathecal methotrexate monotherapy in these models. Such studies will be crucial for optimizing dosing strategies and for the development of novel combination therapies to improve outcomes for patients with this challenging disease.

References

• 1. Primary Central Nervous System Lymphoma: Long-Term Treatment Outcomes and Cost-Analysis from a Retrospective Study of High-Dose Methotrexate Based Chemoimmunotherapy and Reduced Dose Radiation Therapy Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Continuous intrathecal injection therapy of methotrexate is a therapeutic option in primary CNS lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Intrathecal chemotherapy for the management of lymphoblastic lymphoma in a 4-year-old dog: a case report [frontiersin.org]
• 4. Prophylactic intrathecal chemotherapy in primary CNS lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Intrathecal chemotherapy for the management of lymphoblastic lymphoma in a 4-year-old dog: a case report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Prophylaxis with intrathecal or high-dose methotrexate in diffuse large B-cell lymphoma and high risk of CNS relapse - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. ashpublications.org [ashpublications.org]
• 9. High-dose methotrexate for primary CNS lymphoma in the elderly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Intrathecal chemotherapy for the management of lymphoblastic lymphoma in a 4-year-old dog: a case report - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Methotrexate Hydrate in Combination with Other Chemotherapy Agents In Vitro

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro applications of methotrexate (B535133) hydrate (B1144303) in combination with other chemotherapy agents. This document summarizes key quantitative data from various studies, details relevant experimental protocols, and visualizes associated signaling pathways and workflows.

Introduction

Methotrexate (MTX) is an antimetabolite that inhibits dihydrofolate reductase, an enzyme crucial for DNA synthesis and cellular replication.[1][2] In oncology, it is frequently used in combination with other chemotherapeutic agents to enhance efficacy, overcome drug resistance, and target different aspects of cancer cell proliferation and survival.[3] In vitro studies are essential for determining the optimal combinations, concentrations, and scheduling of these drugs before advancing to preclinical and clinical trials.[4][5][6] This document outlines key in vitro findings and methodologies for studying methotrexate hydrate in combination therapies.

Data Presentation: In Vitro Efficacy of Methotrexate Hydrate Combinations

The following tables summarize the in vitro cytotoxic effects of methotrexate hydrate in combination with various chemotherapy agents across different cancer cell lines. The data highlights synergistic, additive, and antagonistic interactions.

Table 1: Methotrexate (MTX) in Combination with 5-Fluorouracil (B62378) (5-FU)

Cell Line	Combination Schedule	Effect	Key Findings & IC50 Values	Reference
Human Mammary Carcinoma (47-DN)	18-24 hr MTX pretreatment followed by 5-FU	Synergistic	Optimal synergistic cytotoxicity was achieved with this sequence.	[7]
Human Non-Small-Cell Lung Cancer (NCI-H23, NCI-H358) & Colorectal Adenocarcinoma (SNU-C1)	24-hr sequential MTX-FUra	More Active	8-hr sequential and simultaneous administration showed antagonism.	[8]
Murine Leukemia & Human Colon Carcinoma	MTX pretreatment	Synergistic	MTX pretreatment enhanced intracellular accumulation of 5-FU metabolites.	[7]
Colorectal Cancer Cells (MC38, HT29) & 4T1 Cells	MF-SEBCD Conjugate	Strong Antitumor Activity	IC50 values for the conjugate were 0.51 µM (MC38), 1.29 µM (HT29), and 1.26 µM (4T1).	[9]

Table 2: Methotrexate (MTX) in Combination with Platinum-Based Agents (Cisplatin)

Cell Line	Combination	Effect	Key Findings & IC50 Values	Reference
HL-60	MTX + Cisplatin (B142131)	Moderate Synergism	Synergism decreased at high doses. ED50 values were 0.0043 µM for MTX and 1.08 µM for Cisplatin.	[10]

Table 3: Methotrexate (MTX) in Combination with Other Agents

Cell Line	Combination Agent	Effect	Key Findings & IC50 Values	Reference
Human Osteosarcoma (MG63)	Piperine	Synergistic	IC50 for MTX was 123.98 µg/ml, for Piperine was 38.65 µg/ml, and for the combination was 15.13 µg/ml.	[11]
MCF7 Breast Cancer	Tempol	Synergistic	The combination significantly increased caspase-3 activity and Bax levels while decreasing Bcl-2 levels.	[12][13]
MCF7 Breast Cancer	Aspirin (B1665792)	Synergistic	The mean IC50 of MTX was 155.7 µg/ml, and for aspirin was 465 µg/ml. The combination demonstrated a synergistic action.	[14]
Green Monkey Kidney (GMK)	Simvastatin (B1681759)	Increased Cytotoxicity	A significant increase in cytotoxicity (about 30%) was observed after 24h incubation with MTX (16.5 µmol/L) and simvastatin (100 µmol/L).	[15]
Human Osteosarcoma (SJSA-1, HOS)	Doxorubicin (B1662922) + High Energy Shock Waves	Enhanced Cytotoxicity	The combination led to a significant decrease in cell number.	[16]

Experimental Protocols

Detailed methodologies for key in vitro experiments are provided below.

Cell Viability and Cytotoxicity Assays

a) MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a widely used method to assess cell viability.

• Principle: Mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding a purple formazan (B1609692) product that is largely impermeable to cell membranes. The amount of formazan produced is directly proportional to the number of viable cells.

• Protocol:

  • Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

  • Treat cells with various concentrations of methotrexate hydrate, the combination agent, and their combination for the desired time period (e.g., 24, 48, or 72 hours).[11][13][17]

  • After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.[17]

  • Calculate cell viability as a percentage of the control (untreated cells).

b) CytoTox-Glo™ Cytotoxicity Assay

This luminescent assay measures the number of dead cells in a population.

• Principle: The assay measures a distinct protease activity associated with cytotoxicity. The protease is released from cells that have lost membrane integrity. A luminogenic peptide substrate is cleaved by this protease to generate a luminescent signal.

• Protocol:

  • Plate 10,000 cells in 100 µl volume in a 96-well plate.

  • Treat cells with methotrexate hydrate or a DMSO control for 72 hours.[18]

  • Add the AAF-Glo™ Substrate, which measures the dead-cell protease activity.

  • Incubate for 15 minutes.[18]

  • Measure luminescence with a luminometer.

Apoptosis Assays

a) Annexin V Binding Assay

This assay is used to detect early apoptosis.

• Principle: In apoptotic cells, the membrane phospholipid phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells.

• Protocol:

  • Treat cells with the drug combinations for the specified duration (e.g., 48 hours).[18]

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze by flow cytometry within 1 hour.

b) Caspase Activity Assay

This assay quantifies the activity of caspases, which are key mediators of apoptosis.

• Principle: The assay utilizes a fluorogenic substrate for a specific caspase (e.g., caspase-3, -9). Cleavage of the substrate by the active caspase releases a fluorescent molecule, and the fluorescence intensity is proportional to the caspase activity.

• Protocol:

  • Treat cells with methotrexate hydrate and/or the combination agent.

  • Lyse the cells to release intracellular contents.

  • Add the cell lysate to a reaction buffer containing the fluorogenic caspase substrate.

  • Incubate to allow for cleavage of the substrate.

  • Measure the fluorescence using a fluorometer.[19]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key signaling pathways and experimental workflows relevant to the in vitro combination therapy of methotrexate hydrate.

Caption: Mechanism of action of Methotrexate.

Caption: Methotrexate-induced apoptosis signaling pathway.

Caption: Synergistic interaction between MTX and 5-FU.

Caption: General workflow for in vitro drug combination studies.

References

• 1. Methotrexate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. criver.com [criver.com]
• 4. Design and analysis of in vitro experiments for combination chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. Optimal schedule of methotrexate and 5-fluorouracil in human breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Schedule-dependent in vitro combination effects of methotrexate and 5-fluorouracil in human tumor cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 5-Fluorouracil-methotrexate conjugate enhances the efficacy of 5-fluorouracil in colorectal cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitation of the synergistic interaction of edatrexate and cisplatin in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. National Journal of Physiology, Pharmacy and Pharmacology [njppp.com]
• 12. Antiproliferative and Apoptotic Effects of Tempol, Methotrexate, and Their Combinations on the MCF7 Breast Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Preliminary studies evaluating cytotoxic effect of combined treatment with methotrexate and simvastatin on green monkey kidney cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. High energy shock waves enhance the cytotoxic effect of doxorubicin and methotrexate to human osteosarcoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Methotrexate inhibits the viability of human melanoma cell lines and enhances Fas/Fas-ligand expression, apoptosis and response to interferon-alpha: Rationale for its use in combination therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The role of caspases in methotrexate-induced gastrointestinal toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Long-Term Storage and Stability of Methotrexate Hydrate Solutions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and experimental protocols for the long-term storage and stability assessment of methotrexate (B535133) hydrate (B1144303) solutions. Understanding the stability of methotrexate is critical for ensuring its efficacy and safety in research and pharmaceutical applications. These notes summarize key stability data and provide standardized procedures for sample preparation and analysis.

Introduction

Methotrexate (MTX), a folate antagonist, is widely used as a chemotherapeutic agent and an immunosuppressant. Its hydrate form is often used in the preparation of aqueous solutions for research and clinical applications. The stability of these solutions is paramount, as degradation can lead to a loss of potency and the formation of potentially toxic byproducts. This document outlines the critical factors affecting methotrexate stability, provides recommended storage conditions, and details the analytical methods for assessing its integrity over time.

The primary degradation pathways for methotrexate in aqueous solutions include hydrolysis and photolysis. Hydrolysis, which can be influenced by pH, may lead to the formation of N10-methylpteroylglutamic acid.[1] Photodegradation, particularly under fluorescent light, can result in the cleavage of the molecule, producing compounds such as 2,4-diamino-6-pteridinecarbaldehyde and p-aminobenzoylglutamic acid.[1] Therefore, proper storage, including protection from light, is essential.

Summary of Stability Data

The stability of methotrexate hydrate solutions is dependent on several factors, including storage temperature, concentration, the composition of the diluent, and exposure to light. The following tables summarize quantitative data from various studies on the stability of methotrexate solutions under different conditions.

Table 1: Stability of Methotrexate Hydrate Solutions in Various Diluents

Concentration	Diluent	Storage Temperature	Storage Duration	Stability	Reference
0.2 mg/mL & 20 mg/mL	0.9% Sodium Chloride	25°C (protected from light)	28 days	Stable	[2]
0.2 mg/mL	5% Dextrose	25°C (protected from light)	3 days	Stable	[2]
20 mg/mL	5% Dextrose	25°C (protected from light)	28 days	Stable	[2]
0.1 mg/mL	0.9% NaCl or 5% Glucose	2°C–8°C (light protected)	56 days	Stable	[3]
0.1 mg/mL	0.9% NaCl or 5% Glucose	Room temperature	2 days	Stable	[3]
20 mg/mL	0.9% NaCl or 5% Glucose	Room temperature or 2°C–8°C	56 days	Stable	[3]

Table 2: Long-Term Stability of Methotrexate Hydrate Stock Solutions

Form	Storage Temperature	Storage Duration	Stability	Reference
Solid (powder)	-20°C	≥ 4 years	Stable	[4]
Stock Solution (in NaOH, diluted with saline/medium)	4–8°C	~ 1 week	Active	[5]
Stock Solution (in NaOH, diluted with saline/medium)	-20°C	~ 1 month	Active	[5]
Reconstituted with preservative	Refrigerated	Up to 3 months	Stable	[6]
Reconstituted with preservative	Room Temperature	Up to 4 weeks	Stable	[6]
Sterile Solution	2-8°C	~ 30 days	Stable

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the stability of methotrexate hydrate solutions.

Protocol for Preparation of Methotrexate Hydrate Stock Solution

Objective: To prepare a stable stock solution of methotrexate hydrate for research use.

Materials:

• Methotrexate hydrate powder

• 1 M Sodium Hydroxide (NaOH)

• Sterile saline (0.9% NaCl) or cell culture medium

• Sterile, light-protecting storage vials (e.g., amber vials)

• Sterile filters (0.22 µm)

Procedure:

• Weigh the desired amount of methotrexate hydrate powder in a sterile, light-protected container.

• Add a minimum amount of 1 M NaOH dropwise to dissolve the powder completely. Methotrexate is insoluble in water but soluble in dilute alkali solutions.[5]

• Once dissolved, dilute the solution to the desired final concentration using sterile saline or cell culture medium.[5]

• Sterile filter the final solution using a 0.22 µm filter into sterile, light-protecting vials.

• Label the vials with the concentration, date of preparation, and storage conditions.

• For short-term storage, store at 4–8°C for up to one week.[5] For longer-term storage, store at -20°C for up to one month.[5]

Protocol for Stability Testing using High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the concentration of methotrexate and detect the presence of degradation products in a solution over time.

Materials and Equipment:

• HPLC system with a UV-visible or photodiode array (PDA) detector

• C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile phase: A mixture of a buffer (e.g., phosphate (B84403) or acetate (B1210297) buffer) and an organic solvent (e.g., methanol (B129727) or acetonitrile). The exact composition may need to be optimized. A common mobile phase is a 70:30 ratio of methanol and orthophosphoric acid.[7]

• Methotrexate reference standard

• Prepared methotrexate solutions for stability testing

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Procedure:

• Sample Preparation:

  • At specified time points (e.g., 0, 7, 14, 21, 28 days), withdraw an aliquot of the methotrexate solution stored under the test conditions.

  • Dilute the sample to a suitable concentration for HPLC analysis with the mobile phase.

  • Filter the diluted sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: Isocratic or gradient elution with a suitable mobile phase. For example, isocratic elution with methanol and orthophosphoric acid (70:30 v/v).[7]

  • Flow Rate: Typically 1.0 - 1.5 mL/min.[7]

  • Detection Wavelength: Monitor at a wavelength where methotrexate has maximum absorbance, such as 303 nm or 372 nm.[8][9]

  • Injection Volume: Typically 20 µL.

• Analysis:

  • Inject the prepared samples and a series of methotrexate reference standards of known concentrations to generate a calibration curve.

  • Identify and quantify the methotrexate peak based on its retention time and peak area compared to the calibration curve.

  • Monitor for the appearance of new peaks, which may indicate degradation products.

Visualizations

The following diagrams illustrate the experimental workflow for preparing and testing the stability of methotrexate hydrate solutions.

Caption: Workflow for the preparation of a methotrexate hydrate stock solution.

Caption: Experimental workflow for assessing the stability of methotrexate solutions using HPLC.

Conclusion

The long-term stability of methotrexate hydrate solutions is achievable under controlled conditions. For research applications, preparing stock solutions with minimal alkaline solvent and diluting with appropriate buffers, followed by storage at -20°C in light-protected containers, is recommended for maintaining stability for at least a month.[5] For diluted solutions intended for administration, stability is highly dependent on the diluent and concentration, with 0.9% sodium chloride generally providing better stability than 5% dextrose, especially for lower concentrations.[2] Adherence to the provided protocols for preparation and stability testing will ensure the reliability of experimental results and the safety of pharmaceutical preparations. Regular monitoring using validated analytical methods like HPLC is crucial to confirm the integrity of stored solutions.

References

• 1. Thermal and photolytic decomposition of methotrexate in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stability study of methotrexate in 0.9% sodium chloride injection and 5% dextrose injection with limit tests for impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Physicochemical stability of Methotrexate Accord in punctured original vials and after dilution with 0.9% sodium chloride or 5% glucose solution in non-PVC bags - GaBIJ [gabi-journal.net]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. globalrph.com [globalrph.com]
• 7. Analytical methodologies for determination of methotrexate and its metabolites in pharmaceutical, biological and environmental samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. primescholars.com [primescholars.com]

Application Notes and Protocols for Methotrexate Hydrate in Preclinical Medical Abortion Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methotrexate (B535133) hydrate (B1144303), a potent folate antagonist, is a critical tool in preclinical research for studying medical abortion and embryotoxicity. By competitively inhibiting dihydrofolate reductase, methotrexate disrupts DNA synthesis, leading to the termination of pregnancy. These application notes provide a comprehensive overview of the use of methotrexate hydrate in various animal models, including detailed protocols, quantitative data, and mechanistic insights to guide researchers in their study design and execution.

Mechanism of Action

Methotrexate's primary mechanism of action involves the inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the reduction of dihydrofolate to tetrahydrofolate. Tetrahydrofolate is essential for the synthesis of purines and pyrimidines, the building blocks of DNA. By blocking this pathway, methotrexate effectively halts the proliferation of rapidly dividing cells, such as those found in the developing embryo and trophoblasts, ultimately leading to fetal demise and resorption.[1]

Data Presentation: Quantitative Effects of Methotrexate in Animal Models

The following tables summarize the dose-dependent effects of methotrexate hydrate across various research animal models.

Table 1: Dosage and Administration of Methotrexate for Medical Abortion in Research Animals

Animal Model	Dosage	Route of Administration	Gestational Day of Administration	Reference
Mouse	8, 24, 72 mg/kg	Subcutaneous (s.c.)	Day 7	[2]
24 mg/kg	Subcutaneous (s.c.)	Days 7-9	[2]
Rat	0.3 mg/kg	Intraperitoneal (i.p.)	Post-implantation	[3]
Rabbit	19.2 mg/kg	Intravenous (i.v.)	Days 10-15	[1][3]
Cynomolgus Macaque	Not specified (used as salvage treatment)	Intrafetal	Up to Day 32	[4]

Table 2: Efficacy of Methotrexate in Inducing Medical Abortion in Research Animals

Animal Model	Dosage	Efficacy (Fetal Mortality/Resorption Rate)	Gestational Day of Assessment	Reference
Mouse	8 mg/kg	18.0% fetal mortality	Day 13	[2]
24 mg/kg	55.5% fetal mortality	Day 13	[2]
72 mg/kg	60.3% fetal mortality	Day 13	[2]
24 mg/kg (administered on Days 7-9)	Termination of total early pregnancy	Not specified	[2]
Rat	0.3 mg/kg	Nearly total embryolethality	Post-implantation	[3]
Rabbit	19.2 mg/kg	Universal litter resorption when administered on Days 8-9	Not specified	[5]
Cynomolgus Macaque	Not specified	Effective as a salvage treatment	Not specified	[4]

Table 3: Observed Side Effects and Teratogenicity of Methotrexate in Research Animals

Animal Model	Dosage	Observed Side Effects/Teratogenicity	Reference
Mouse	8, 24, 72 mg/kg	Decrease in serum progesterone (B1679170) levels.	[2]
Rat	0.3 mg/kg	Slight teratogenicity. Malformations largely confined to caudal vertebrae.	[3][5]
Rabbit	19.2 mg/kg	High percentage of malformations including cleft palate, skull defects, and severe limb dysplasias. Specific abnormalities include hydrocephalus, microphthalmia, and micrognathia.	[3][5]
Rhesus Monkey	Various dosages	One case of abnormal ossification of long bones and thoracic vertebrae.	[5]

Experimental Protocols

Protocol 1: Induction of Medical Abortion in Mice

Objective: To induce medical abortion in pregnant mice using a single subcutaneous injection of methotrexate.

Materials:

• Methotrexate hydrate powder

• Sterile saline for injection

• Pregnant ICR mice (Day 7 of gestation)

• Syringes and needles (27-gauge)

• Animal balance

Procedure:

• Preparation of Methotrexate Solution: Prepare solutions of methotrexate in sterile saline at concentrations of 0.8, 2.4, and 7.2 mg/mL.

• Animal Dosing:

  • On day 7 of gestation, weigh each pregnant mouse to determine the appropriate injection volume.

  • Administer a single subcutaneous injection of methotrexate at dosages of 8, 24, or 72 mg/kg. A control group should receive a saline injection.

• Monitoring:

  • Monitor the animals daily for any signs of distress or adverse effects.

• Endpoint Analysis:

  • On day 13 of pregnancy, euthanize the mice.

  • Examine the uterine horns to determine the number of viable fetuses, resorption sites, and dead fetuses.

  • Calculate the fetal mortality rate for each dose group.

  • Collect maternal blood samples to measure serum progesterone levels.

Protocol 2: Induction of Medical Abortion in Rabbits

Objective: To induce medical abortion and study teratogenic effects in pregnant rabbits using intravenous methotrexate.

Materials:

• Methotrexate hydrate powder

• Sterile water for injection

• Pregnant rabbits (e.g., New Zealand White)

• Intravenous catheters

• Syringes and needles

Procedure:

• Preparation of Methotrexate Solution: Prepare a solution of methotrexate in sterile water for injection at a concentration of 19.2 mg/mL.

• Animal Dosing:

  • On days 10 to 15 of gestation, administer a single intravenous injection of methotrexate at a dosage of 19.2 mg/kg.

• Monitoring:

  • Monitor the animals for the duration of the pregnancy for any clinical signs of toxicity.

• Endpoint Analysis:

  • Allow the pregnancy to proceed to term or collect fetuses via caesarean section at a predetermined time point.

  • Examine the offspring for gross malformations, paying close attention to the skull, palate, and limbs.

  • Record the number of live births, stillbirths, and resorptions.

Visualizations

Caption: Signaling pathway of methotrexate-induced abortion.

Caption: Experimental workflow for inducing medical abortion.

References

• 1. Teratogen update: methotrexate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Effects of methotrexate on early pregnancy in mice] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Embryotoxicity of the folate antagonist methotrexate in rats and rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Medical termination of pregnancy in cynomolgus macaques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Methotrexate Hydrate in Ectopic Pregnancy Research Models

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Methotrexate, a folate antagonist, is a cornerstone in the medical management of unruptured ectopic pregnancies.[1][2] Its mechanism of action hinges on the competitive inhibition of dihydrofolate reductase, an enzyme critical for the synthesis of DNA, RNA, and proteins.[3] This interference with folic acid metabolism disrupts cellular proliferation, making rapidly dividing cells, such as the trophoblasts of an implanting embryo, particularly susceptible.[1] In a research context, methotrexate hydrate serves as a vital tool for studying the pathophysiology of ectopic pregnancy, evaluating novel therapeutic agents, and developing non-surgical treatment modalities.

Animal models, particularly in rodents like rats, are indispensable for preclinical research. While no single model perfectly replicates human ectopic pregnancy, surgical induction methods can create conditions of extra-uterine implantation to test the efficacy and safety of compounds like methotrexate. These models allow for controlled investigation of dose-response relationships, histological effects on trophoblastic and tubal tissues, and the molecular pathways involved in treatment response.

The primary application in research models is to induce regression of the ectopic mass by inhibiting trophoblast proliferation.[4][5] Key assessment parameters include the reduction in size of the gestational sac, decline in serum chorionic gonadotropin levels (where applicable), and histological evidence of necrosis and apoptosis in trophoblastic tissues.[4][6]

Mechanism of Action: Signaling Pathway

Methotrexate's primary action is the disruption of the folate metabolic pathway, which is essential for cell division.

Caption: Mechanism of action of Methotrexate on trophoblast cells.

Experimental Protocols

The following protocols are synthesized from methodologies reported in rodent studies. They provide a framework for inducing an ectopic pregnancy model and evaluating the effects of methotrexate hydrate.

Protocol: Surgical Induction of a Tubal Ectopic Pregnancy Model in Rats

This protocol adapts established surgical techniques for tubal ligation and embryo transfer to create a model for tubal pregnancy.

Materials:

• Mature female Sprague-Dawley rats (8-10 weeks old)

• Vasectomized male rats for inducing pseudopregnancy

• Pregnant donor female rats (Day 4 of gestation)

• Anesthetic (e.g., Isoflurane)

• Surgical instruments for laparotomy

• Suture material (e.g., 6-0 silk)

• Stereomicroscope

• Phosphate-buffered saline (PBS) with 1% bovine serum albumin (BSA)

Procedure:

• Induce Pseudopregnancy: House female rats with vasectomized males. Confirm mating by the presence of a vaginal plug (Day 0 of pseudopregnancy).

• Anesthesia and Preparation: On Day 3 of pseudopregnancy, anesthetize the recipient female rat. Shave and sterilize the abdominal area.

• Laparotomy: Make a midline abdominal incision to expose the reproductive tract.

• Tubal Ligation: Gently exteriorize the right uterine horn and oviduct. Using a stereomicroscope, place a single ligature (6-0 silk suture) around the oviduct near the uterotubal junction to create an occlusion. This prevents embryos from passing into the uterus.

• Embryo Collection: Euthanize a Day 4 pregnant donor rat and flush the uterine horns with PBS-BSA to collect blastocysts.

• Embryo Transfer: Using a fine-tipped glass pipette, transfer 5-7 blastocysts into the ampulla of the ligated right oviduct of the recipient rat.

• Closure: Return the reproductive organs to the abdominal cavity. Close the peritoneum and skin in layers.

• Post-operative Care: Administer analgesics as per institutional guidelines and monitor the animal for recovery. Implantation in the oviduct is expected to occur within 24-48 hours.

Protocol: Methotrexate Hydrate Administration

This protocol is based on effective doses used in both clinical and preclinical studies.

Materials:

• Methotrexate hydrate solution (reconstituted to 10 mg/mL in sterile saline)

• Syringes and needles for intramuscular injection

• Animal scale

Procedure:

• Timing: Administer methotrexate 5-7 days after the surgical induction procedure, allowing time for implantation and initial growth of the ectopic mass.

• Dosing:

  • Weight-based Dosing: Administer a single intramuscular (IM) injection of methotrexate at a dose of 1-2 mg/kg body weight.

  • Body Surface Area (BSA) Dosing: Alternatively, a dose of 50 mg/m² can be calculated and administered via IM injection, which is a common clinical dosing strategy.[7][8]

• Control Group: Administer an equivalent volume of sterile saline to a control group of animals that have undergone the same surgical procedure.

• Monitoring: Observe animals daily for any signs of distress or side effects.

Protocol: Efficacy Assessment

Materials:

• High-frequency ultrasound system for small animals

• Blood collection supplies (for potential hormonal analysis)

• Fixative (e.g., 10% neutral buffered formalin)

• Histology processing reagents

• Ki-67 antibody and immunohistochemistry reagents

Procedure:

• Ultrasound Imaging: At baseline (before treatment) and at selected time points post-treatment (e.g., Day 3, 7, 14), perform ultrasound imaging to measure the size (diameter or volume) of the ectopic gestational sac.

• Tissue Collection: At the study endpoint (e.g., Day 14 post-treatment), euthanize the animals.

• Gross Examination: Carefully dissect the treated oviduct and observe the ectopic mass for changes in size, color, and vascularization compared to the control group.

• Histological Analysis:

  • Fix the oviduct containing the ectopic pregnancy in 10% formalin for 24 hours.

  • Process the tissue for paraffin embedding, sectioning (5 µm), and staining with Hematoxylin and Eosin (H&E).

  • Examine sections under a microscope for evidence of trophoblast necrosis, inflammation, and damage to the tubal wall.[6]

• Cell Proliferation Assessment:

  • Perform immunohistochemistry (IHC) on tissue sections using an antibody against the proliferation marker Ki-67.[4]

  • Quantify the percentage of Ki-67 positive trophoblast cells in treated versus control groups. A significant reduction in the proliferation index indicates treatment efficacy.[4][5]

Experimental Workflow Visualization

Caption: Workflow for ectopic pregnancy model creation and methotrexate evaluation.

Data Presentation: Clinical Efficacy

The following tables summarize clinical data on the success rates of different methotrexate protocols, primarily based on initial serum β-hCG levels in human patients. This data is crucial for establishing benchmarks and translatable endpoints in preclinical models.

Table 1: Efficacy of Single-Dose Methotrexate Protocol

Initial β-hCG (mIU/mL)	Success Rate (%)	Reference(s)
< 1,000	~92%	[9]
< 2,439	~84-93%	[10]
< 5,000	80-90%	[10]
> 5,000	Decreased efficacy	[10]

Success is typically defined as the resolution of the ectopic pregnancy without the need for surgical intervention.

Table 2: Comparison of Methotrexate Dosing Regimens

Protocol	Typical Dose	Reported Success Rate (%)	Key Considerations	Reference(s)
Single-Dose	50 mg/m² IM	72 - 88%	Higher failure rate, but fewer side effects. May require a second dose.	[11][12]
Two-Dose	50 mg/m² IM on Day 0 & 4	~87%	May be more effective for certain patient populations.	[8]
Multi-Dose	1 mg/kg IM (alternating with Leucovorin rescue)	~93%	Most effective, especially for higher β-hCG levels, but more side effects and complex.	[11]

Leucovorin (folinic acid) is used in multi-dose regimens to rescue normal cells from the effects of methotrexate.[11]

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Methotrexate in the Management of Ectopic Pregnancy: A Comparative Review of Single-Dose Versus Multi-Dose Protocols | Auctores [auctoresonline.org]
• 4. Ectopic pregnancy: histopathology and assessment of cell proliferation with and without methotrexate treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Tissue effects of methotrexate injected into the uterine horn of pregnant female rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Overview and guidelines of off-label use of methotrexate in ectopic pregnancy: report by CNGOF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Medical management of ectopic pregnancy with single-dose and 2-dose methotrexate protocols: human chorionic gonadotropin trends and patient outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Model to Predict Treatment Failure of Single-Dose Methotrexate in Patients with Tubal Pregnancy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Use of methotrexate in the treatment of ectopic pregnancies: a retrospective single center study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Medical Management of Ectopic Pregnancy: A Comparison of Regimens - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Failure Rate of Single Dose Methotrexate in Managment of Ectopic Pregnancy - PMC [pmc.ncbi.nlm.nih.gov]

Methotrexate Hydrate as a Selection Agent for DHFR Overexpressing Cells: Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Application & Principle

The dihydrofolate reductase (DHFR) selection system is a powerful and widely used method for establishing stable, high-producing mammalian cell lines, particularly Chinese Hamster Ovary (CHO) cells, for the production of recombinant proteins. The system leverages the essential role of the DHFR enzyme in cell survival and the inhibitory action of methotrexate (B535133) (MTX), a potent folate analog.

The core principle involves transfecting a DHFR-deficient host cell line (e.g., CHO DG44 or DUXB11) with an expression vector containing two key components: the gene of interest (GOI) and a functional DHFR gene.[1] Initially, cells that have successfully integrated the vector are selected by their ability to survive in a nucleoside-deficient medium, a condition where the DHFR enzyme is essential for synthesizing precursors required for DNA replication.[2][3]

Following this initial selection, methotrexate is introduced into the culture medium. MTX is a competitive inhibitor of DHFR; it binds to the enzyme's active site with an affinity approximately 1000 times greater than the natural substrate, dihydrofolate.[4][5] This potent inhibition blocks the synthesis of tetrahydrofolate, leading to a depletion of thymidylate and purines, which ultimately halts DNA synthesis and causes cell death.[6][7]

Cells can develop resistance to MTX by amplifying the DHFR gene.[8][9] Because the GOI is physically linked to the DHFR gene on the same expression vector, the amplification process results in a tandem increase in the copy number of both genes.[1] By subjecting the cell population to gradually increasing concentrations of MTX, researchers can select for clones that have undergone significant gene amplification, leading to very high levels of DHFR and, consequently, high-level expression of the desired recombinant protein.[1][10]

Mechanism of Action & Selection

Methotrexate acts as a folate antagonist by competitively inhibiting dihydrofolate reductase (DHFR).[6] This enzyme catalyzes the reduction of dihydrofolate to tetrahydrofolate, a critical step in the de novo synthesis of purines and thymidylate, which are essential for DNA synthesis and cell replication.[6][11] In the presence of MTX, this pathway is blocked. Cells that overexpress DHFR can overcome this inhibition by producing enough enzyme to counteract the MTX, thereby ensuring a sufficient supply of tetrahydrofolate for survival and proliferation. This forms the basis for selecting cells with amplified copies of the DHFR gene and the co-linked gene of interest.[1]

Mechanism of Methotrexate action and DHFR-mediated resistance.

Experimental Protocols

This protocol outlines the transfection of CHO DG44 cells, which are dhfr-, using a linearized expression vector containing the GOI and a functional DHFR gene.

Materials:

• DHFR-deficient CHO cells (e.g., DG44)

• Complete growth medium (e.g., CHO-SFM II) supplemented with hypoxanthine (B114508) and thymidine (B127349) (HT)

• Expression vector containing GOI and DHFR gene

• Restriction enzyme for vector linearization (e.g., PvuI)

• Transfection reagent (e.g., electroporation system or lipid-based reagent)

• Selective medium: Complete growth medium lacking HT

Procedure:

• Cell Culture: Culture DHFR-deficient CHO cells in complete growth medium supplemented with HT. Ensure cells are in the exponential growth phase and have high viability (>95%) before transfection.

• Vector Linearization: Linearize 50-100 µg of the expression vector with a suitable restriction enzyme to improve integration efficiency. Purify the linearized DNA using a PCR purification kit or phenol-chloroform extraction followed by ethanol (B145695) precipitation.

• Transfection:

  • Electroporation (Recommended): Resuspend approximately 1 x 10^7 cells in a suitable electroporation buffer. Add 20-40 µg of linearized plasmid DNA.

  • Apply the electric pulse according to the manufacturer's instructions.

  • Transfer the cells to a T-75 flask containing pre-warmed complete growth medium with HT and incubate for 24-48 hours to allow for cell recovery.

• Initial Selection: After the recovery period, centrifuge the cells, discard the supernatant, and resuspend the cell pellet in selective medium (without HT). Plate the cells in 96-well plates or T-75 flasks at a desired density.

• Incubation: Incubate the cells for 2-3 weeks, replacing the selective medium every 3-4 days. Only cells that have successfully integrated the plasmid will survive.

This protocol describes how to select for cells with amplified gene copies using increasing concentrations of MTX.

Materials:

• Stable pool of transfected cells from Protocol 1

• Selective medium (without HT)

• Methotrexate (MTX) stock solution (e.g., 5 mM in dH2O, filter-sterilized)

Procedure:

• Establish Stable Pool: Expand the surviving colonies from the initial HT-negative selection to create a stable, mixed population of transfected cells.

• First Amplification Step:

  • Seed the stable pool at a density of 2-5 x 10^5 cells/mL in selective medium.

  • Add MTX to a final concentration of 5-20 nM. The optimal starting concentration should be determined empirically.[1]

  • Culture the cells for 2-3 weeks, monitoring viability. Viability will initially drop significantly and then recover as resistant cells begin to grow out.

  • Once the cell viability recovers to >90%, the population is considered adapted to this MTX concentration.

• Subsequent Amplification Steps:

  • Repeat the process by increasing the MTX concentration in a stepwise manner. A common strategy is to increase the concentration 2- to 5-fold at each step (e.g., 20 nM -> 80 nM -> 320 nM -> 1 µM).[10]

  • Allow the cell population to adapt and recover at each new concentration before proceeding to the next step. This process can take several months.

• Single-Cell Cloning: After each stage of MTX amplification, it is highly recommended to perform single-cell cloning (e.g., by limiting dilution or FACS) to isolate high-expressing clones.[2][3]

• Analysis: Expand the selected high-resistance pools and clones for further analysis of protein expression and gene copy number.

This protocol uses quantitative PCR (qPCR) to determine the relative copy number of the DHFR gene (and by extension, the GOI) in MTX-resistant cells compared to a control.

Materials:

• Genomic DNA (gDNA) isolation kit

• gDNA from MTX-resistant cells and control cells (untransfected or pre-amplification cells)

• Primers specific for the DHFR gene

• Primers for a single-copy reference gene (e.g., B2M, TBP)

• qPCR master mix (e.g., SYBR Green or TaqMan)

• qPCR instrument

Procedure:

• Genomic DNA Isolation: Isolate high-quality gDNA from approximately 1-5 x 10^6 cells from each MTX-resistant clone and the control cell line using a commercial kit. Quantify the DNA concentration and assess its purity.

• qPCR Reaction Setup: Prepare qPCR reactions in triplicate for each DNA sample, for both the DHFR gene and the reference gene. A typical reaction includes:

  • qPCR Master Mix

  • Forward and Reverse Primers (10 µM stocks)

  • Template gDNA (10-20 ng)

  • Nuclease-free water

• qPCR Run: Run the reactions on a qPCR instrument using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation and annealing/extension).

• Data Analysis (Comparative Ct Method):

  • Calculate the average Ct value for the triplicate reactions for each gene and sample.

  • Determine the ΔCt for each sample: ΔCt = Ct(DHFR) - Ct(Reference Gene).

  • Determine the ΔΔCt: ΔΔCt = ΔCt(MTX-resistant sample) - ΔCt(Control sample).

  • Calculate the relative gene copy number (RQ): RQ = 2^(-ΔΔCt). This value represents the fold-increase in the DHFR gene copy number in the resistant cells compared to the control.[12][13]

Data Presentation

The following tables summarize typical quantitative data obtained during a DHFR/MTX selection and amplification experiment.

Table 1: Correlation of MTX Concentration with Gene Amplification and Protein Productivity

MTX Concentration (nM)	Relative DHFR Gene Copy Number (Fold Increase)	Specific Productivity (pg/cell/day)
0 (Initial Pool)	1.0	5 - 8
50	2 - 4	15 - 25
200	8 - 15	35 - 50
1000 (1 µM)	30 - 80	70 - 100+

Data are representative and will vary depending on the cell line, vector, and gene of interest.[14][15]

Table 2: Troubleshooting Common Issues in MTX Selection

Issue	Possible Cause(s)	Suggested Solution(s)
No surviving cells after initial selection	Low transfection efficiency; Ineffective vector integration	Optimize transfection protocol; Ensure vector is properly linearized
Entire population dies after adding MTX	Initial MTX concentration is too high	Perform a dose-response curve to find the optimal starting MTX concentration
No increase in protein expression with increased MTX	GOI has been silenced or lost; Instability of the amplified region	Perform single-cell cloning to isolate stable high-producers; Re-evaluate vector design

| Slow recovery of cell viability at each step | Cells are under high metabolic stress | Allow more time for adaptation; Ensure optimal culture conditions (pH, nutrients) |

Experimental Workflow Visualization

The overall workflow from transfection to the isolation of a high-producing, amplified cell line is depicted below.

Workflow for generating high-producing cells via MTX amplification.

References

• 1. researchgate.net [researchgate.net]
• 2. Generation of High-Expressing Cells by Methotrexate Amplification of Destabilized Dihydrofolate Reductase Selection Marker | Springer Nature Experiments [experiments.springernature.com]
• 3. Generation of high-expressing cells by methotrexate amplification of destabilized dihydrofolate reductase selection marker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. letstalkacademy.com [letstalkacademy.com]
• 5. proteopedia.org [proteopedia.org]
• 6. METHOTREXATE, VIALS (methotrexate, vials) 10 Clinical Pharmacology | Pfizer Medical Information - Canada [pfizermedicalinformation.ca]
• 7. What are Methotrexate inhibitors and how do they work? [synapse.patsnap.com]
• 8. ascopubs.org [ascopubs.org]
• 9. Stimulation of methotrexate resistance and dihydrofolate reductase gene amplification by c-myc - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. med.upenn.edu [med.upenn.edu]
• 11. droracle.ai [droracle.ai]
• 12. Genomic and transcriptomic analyses reveal a tandem amplification unit of 11 genes and mutations in mismatch repair genes in methotrexate-resistant HT-29 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. Frontiers | Hybrid cell line development system utilizing site-specific integration and methotrexate-mediated gene amplification in Chinese hamster ovary cells [frontiersin.org]
• 15. aacrjournals.org [aacrjournals.org]

Preparing Methotrexate Hydrate for Intravenous Administration in Mice: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and intravenous administration of methotrexate (B535133) hydrate (B1144303) in murine models. The following protocols and data are intended to ensure safe and effective experimental design and execution.

Introduction

Methotrexate is a folate antagonist widely used as a chemotherapeutic agent and an immunosuppressant.[1] Its primary mechanism of action involves the inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of purine (B94841) nucleotides and thymidylate, thereby interfering with DNA synthesis, repair, and cellular replication.[2] Additionally, methotrexate exhibits anti-inflammatory effects by promoting the accumulation of adenosine, which in turn suppresses T-cell activation and downregulates B-cell function.[3][4] Recent evidence also suggests that methotrexate may inhibit the Janus kinase (JAK)-signal transducer and activator of transcription (STAT) pathway.[5][6]

Data Presentation

Solubility of Methotrexate Hydrate

The solubility of methotrexate hydrate is a critical factor in the preparation of formulations for intravenous administration. The following table summarizes its solubility in various solvents.

Solvent	Solubility	Reference
Phosphate-Buffered Saline (PBS), pH 7.2	~1 mg/mL
Dimethyl Sulfoxide (DMSO)	~3 mg/mL	[7]
Dimethylformamide (DMF)	~14 mg/mL	[7]
Dilute Mineral Acids	Soluble	[8]
Dilute Alkali Hydroxides and Carbonates	Soluble	[8][9]
Water	Insoluble	[9][10]
Ethanol (B145695)	Insoluble	[9][10]

Reported Intravenous Dosages of Methotrexate in Mice

The appropriate dosage of methotrexate for intravenous administration in mice is highly dependent on the specific disease model and experimental objectives. The table below provides a summary of dosages reported in preclinical studies.

Animal Model	Disease/Indication	Dosage	Study Duration	Reference
4T1 Breast Cancer-Bearing BALB/c Mice	Cancer	120 mg/kg (single dose)	18 days	[11]
C57BL/6, DBA/2, and C3H Mice	Chronic Toxicity	0.25-2 mg/kg (daily, 5 times/week)	12-18 months	[12]
16-week-old Mice	Chronic Toxicity	3-6 mg/kg (daily)	Up to 18 months	[12]

Note: Dosages used in humans, such as high-dose methotrexate (HDMTX) at 500 mg/m² or higher, are not directly translatable to mice and require careful dose scaling.[13]

Experimental Protocols

Preparation of Methotrexate Hydrate for Intravenous Injection

This protocol describes the preparation of a methotrexate hydrate solution for intravenous administration in mice using a sterile aqueous vehicle.

Materials:

• Methotrexate hydrate powder

• Sterile, preservative-free 0.9% Sodium Chloride Injection, USP (sterile saline) or Phosphate-Buffered Saline (PBS), pH 7.2

• Sterile, conical tubes (e.g., 15 mL or 50 mL)

• Sterile, disposable syringes (1 mL, 3 mL)

• Sterile, syringe filters (0.22 µm)

• Vortex mixer

• Analytical balance

• Laminar flow hood

Procedure:

• Calculate the required amount of methotrexate hydrate: Based on the desired dosage and the number of animals to be treated, calculate the total mass of methotrexate hydrate needed. Account for a slight overage to compensate for any loss during preparation.

• Weigh the methotrexate hydrate: Under a laminar flow hood to ensure sterility, accurately weigh the calculated amount of methotrexate hydrate powder using an analytical balance.

• Dissolution:

  • For direct dissolution in aqueous buffer: Transfer the weighed powder to a sterile conical tube. Add the required volume of sterile saline or PBS (pH 7.2) to achieve the desired final concentration (e.g., 1 mg/mL).[7] Note that solubility in aqueous buffers is limited.

  • For formulations requiring a co-solvent: If a higher concentration is needed, methotrexate hydrate can first be dissolved in a minimal amount of a suitable organic solvent like DMSO, and then further diluted with the aqueous vehicle.[7] Ensure the final concentration of the organic solvent is low enough to not cause physiological effects.

• Aid dissolution: Vortex the solution until the methotrexate hydrate is completely dissolved. Gentle warming may be used if necessary, but be cautious of potential degradation.

• Sterile filtration: Draw the prepared solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter to the syringe and filter the solution into a new sterile tube or vial. This step removes any potential microbial contamination.

• Storage: It is recommended to use the prepared solution immediately. Aqueous solutions of methotrexate are not recommended to be stored for more than one day.[7] If short-term storage is necessary, protect the solution from light and store at 2-8°C.[2]

Intravenous Administration in Mice (Tail Vein Injection)

This protocol outlines the procedure for intravenous administration of the prepared methotrexate solution via the lateral tail vein of a mouse.

Materials:

• Prepared sterile methotrexate solution

• Mouse restraint device

• Sterile insulin (B600854) syringes or 27-30 G needles with 1 mL syringes[14]

• Heat lamp or warming pad

• 70% ethanol or isopropanol (B130326) wipes

• Gauze pads

Procedure:

• Animal preparation: Place the mouse in a suitable restraint device, allowing access to the tail.

• Vein dilation: To improve visualization of the lateral tail veins, warm the mouse's tail using a heat lamp or by placing the mouse on a warming pad for a short period.[15] This will cause vasodilation.

• Site preparation: Gently wipe the tail with a 70% ethanol or isopropanol wipe to clean the injection site.

• Injection:

  • Position the needle, bevel up, parallel to the vein.

  • Insert the needle into the vein at a shallow angle. A successful insertion may be indicated by a small flash of blood in the hub of the needle.

  • Slowly inject the methotrexate solution. The maximum recommended bolus injection volume is 5 ml/kg.[14]

  • If swelling occurs at the injection site, the needle is not in the vein. Withdraw the needle and re-attempt the injection at a more proximal site on the tail.

• Post-injection care: After the injection is complete, withdraw the needle and apply gentle pressure to the injection site with a gauze pad to prevent bleeding.

• Monitoring: Return the mouse to its cage and monitor for any adverse reactions.

Visualizations

Methotrexate Signaling Pathways

Caption: Methotrexate's multifaceted mechanism of action.

Experimental Workflow for Intravenous Methotrexate Administration in a Murine Cancer Model

Caption: Workflow for in vivo efficacy studies.

References

• 1. droracle.ai [droracle.ai]
• 2. globalrph.com [globalrph.com]
• 3. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methotrexate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Methotrexate and its mechanisms of action in inflammatory arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. portlandpress.com [portlandpress.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. labeling.pfizer.com [labeling.pfizer.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Methotrexate Hydrate - LKT Labs [lktlabs.com]
• 11. benchchem.com [benchchem.com]
• 12. Chronic toxicity of methotrexate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Preventing and Managing Toxicities of High-Dose Methotrexate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. animalcare.ubc.ca [animalcare.ubc.ca]
• 15. researchanimaltraining.com [researchanimaltraining.com]

Application Notes and Protocols for Cell Viability Assays with Methotrexate Hydrate Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to assessing cell viability following treatment with methotrexate hydrate. This document includes an overview of methotrexate's mechanism of action, detailed protocols for common cell viability assays, and guidance on data interpretation.

Introduction to Methotrexate Hydrate

Methotrexate (MTX) is a folate antagonist that acts as a powerful antimetabolite and is widely used in the treatment of cancer and autoimmune diseases.[1][2] Its primary mechanism of action involves the competitive inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of purines and thymidylates, which are essential for DNA synthesis, repair, and cellular replication.[3][4][5] By blocking DHFR, methotrexate leads to a depletion of tetrahydrofolate, disrupting DNA synthesis and ultimately inducing cell cycle arrest and apoptosis, particularly in rapidly dividing cells.[4][6] Methotrexate can be used in cell culture for various applications, including as a selection agent for transfected cells and in cell viability and co-culture assays.[7]

Mechanism of Action and Signaling Pathways

Methotrexate's cytotoxic effects are primarily mediated through the inhibition of DHFR.[8][9] This inhibition leads to a "thymineless death" as cells are unable to synthesize thymidylate, a necessary precursor for DNA.[6] Beyond its direct impact on DNA synthesis, methotrexate has been shown to induce apoptosis through various signaling pathways. Notably, it can activate the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) pathways.[10][11] Activation of these pathways can lead to the upregulation of pro-apoptotic proteins such as Bax and Bad, and the downregulation of anti-apoptotic proteins like Bcl-2, ultimately resulting in the activation of caspase cascades and programmed cell death.[11] In some cellular contexts, methotrexate's effects on apoptosis are independent of the Fas/FasL pathway.[12] Furthermore, in its polyglutamated form, methotrexate can inhibit aminoimidazole-4-carboxamide ribonucleotide transformylase (ATIC), leading to an accumulation of adenosine, which has anti-inflammatory properties.[5]

Caption: Simplified signaling pathway of methotrexate-induced apoptosis.

Experimental Protocols for Cell Viability Assays

The following are detailed protocols for commonly used cell viability assays to assess the cytotoxic effects of methotrexate hydrate.

Experimental Workflow Overview

The general workflow for assessing cell viability after methotrexate treatment involves cell seeding, treatment with various concentrations of methotrexate, incubation, addition of the viability assay reagent, and subsequent measurement of the signal.

Caption: General experimental workflow for cell viability assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[13] The intensity of the purple color is directly proportional to the number of viable cells.

Materials:

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS)

• 96-well plates

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium and incubate overnight.[14]

• Methotrexate Treatment: Prepare serial dilutions of methotrexate hydrate in culture medium. Remove the old medium from the wells and add 100 µL of the methotrexate-containing medium to the respective wells. Include untreated control wells (medium only) and vehicle control wells (if methotrexate is dissolved in a solvent).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.[14]

• MTT Addition: After incubation, add 10 µL of MTT reagent (final concentration 0.5 mg/mL) to each well.[13]

• Incubation with MTT: Incubate the plate for 4 hours at 37°C in a 5% CO2 incubator, allowing for the formation of formazan crystals.[13][14]

• Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[13]

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader. A reference wavelength of more than 650 nm should be used for background correction.[13]

XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay

The XTT assay is another tetrazolium-based colorimetric assay where the water-soluble XTT is reduced to a water-soluble orange-colored formazan product by metabolically active cells.[15][16] This assay is generally considered more sensitive than the MTT assay and does not require a solubilization step.[16]

Materials:

• XTT labeling reagent

• Electron-coupling reagent

• 96-well plates

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at an optimal density in 100 µL of complete culture medium and incubate overnight.

• Methotrexate Treatment: Treat cells with various concentrations of methotrexate hydrate as described in the MTT protocol.

• Incubation: Incubate the plate for the desired treatment duration.

• XTT Reagent Preparation: Immediately before use, prepare the XTT working solution by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions (e.g., add 1 mL of electron coupling reagent to 6 mL of XTT reagent).[15]

• XTT Addition: Add 50-70 µL of the prepared XTT working solution to each well.[15]

• Incubation with XTT: Incubate the plate for 4 hours at 37°C in a 5% CO2 incubator.[15]

• Absorbance Measurement: Measure the absorbance at 450 nm with a reference wavelength of 660 nm.[15]

Trypan Blue Exclusion Assay

The Trypan Blue exclusion assay is a dye exclusion method to assess cell viability. Viable cells with intact cell membranes exclude the trypan blue dye, while non-viable cells with compromised membranes take up the dye and appear blue.[17][18]

Materials:

• Trypan Blue solution (0.4%)

• Hemocytometer or automated cell counter

• Microscope

• Microcentrifuge tubes

Protocol:

• Cell Preparation: After treating cells with methotrexate in a larger format vessel (e.g., 6-well plate), detach the cells using trypsin (for adherent cells) and collect the cell suspension. For suspension cells, collect them directly.

• Staining: Mix a small volume of the cell suspension with an equal volume of 0.4% Trypan Blue solution (1:1 ratio).[17][18] For example, mix 10 µL of cell suspension with 10 µL of Trypan Blue.[17]

• Incubation: Allow the mixture to incubate for 1-3 minutes at room temperature.[18]

• Counting: Load 10 µL of the mixture into a hemocytometer and count the number of viable (unstained) and non-viable (blue) cells under a microscope.[17]

• Calculation: Calculate the percentage of viable cells using the following formula: % Viable Cells = (Number of viable cells / Total number of cells) x 100[17]

Data Presentation and Analysis

The results of cell viability assays are typically presented as the percentage of cell viability relative to the untreated control. The half-maximal inhibitory concentration (IC50) value, which is the concentration of a drug that is required for 50% inhibition in vitro, is a common metric for cytotoxicity.

Quantitative Data Summary

The following table summarizes the cytotoxic effects of methotrexate on various cancer cell lines as determined by different viability assays.

Cell Line	Assay	Incubation Time	IC50 / ED50	Reference
MCF-7 (Breast Cancer)	MTT	48 hours	1.2 µM	[19]
SH-SY5Y (Neuroblastoma)	MTT	48 hours	0.8 µM	[19]
T24 (Bladder Cancer)	Not Specified	Not Specified	16.7 nM	[20]
AU-565 (Breast Cancer)	Not Specified	Not Specified	52.6 nM	[20]
SK-BR-3 (Breast Cancer)	Not Specified	Not Specified	64.3 nM	[20]
BT-474 (Breast Cancer)	Not Specified	Not Specified	>22,000 nM	[20]
MCF-7 (Breast Cancer)	Not Specified	Not Specified	>22,000 nM	[20]
MDA-MB-231 (Breast Cancer)	Not Specified	Not Specified	>22,000 nM	[20]
MX1 (Breast Cancer)	Not Specified	Not Specified	>22,000 nM	[20]
T47D (Breast Cancer)	Not Specified	Not Specified	>22,000 nM	[20]
Daoy (Medulloblastoma)	MTT	6 days	Cytostatic effects observed	[21]
Saos-2 (Osteosarcoma)	MTT	6 days	Cytostatic effects observed	[21]
OA-FLS (Osteoarthritis)	MTT	48 hours	Dose-dependent decrease in viability	[22]
RA-FLS (Rheumatoid Arthritis)	MTT	48 hours	Dose-dependent decrease in viability	[22]
Human Melanoma Cell Lines	Cyto-Tox-Glo	72 hours	Reduced viability at 1 µM	[23]
MCF-7 (Breast Cancer)	Trypan Blue	24 hours	IC50: 1.5 µg/mL (free MTX)	[24]
MCF-7 (Breast Cancer)	Trypan Blue	48 hours	IC50: 0.86 µg/mL (free MTX)	[24]

Note: The observed IC50/ED50 values can vary significantly depending on the cell line, assay method, and experimental conditions.[20] For some cell lines, methotrexate may have a more cytostatic rather than cytotoxic effect.[21] It is also important to consider that components in the culture medium, such as hypoxanthine and thymidine, can interfere with the cytotoxic effects of methotrexate in some assays.[25]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Molecular aspects and mechanism of action of dihydrofolate reductase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. droracle.ai [droracle.ai]
• 6. The mechanism of action of methotrexate in cultured L5178Y leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methotrexate hydrate powder, BioReagent, suitable for cell culture, ≥98 (HPLC) MTX hydrate [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. dihydrofolate reductase inhibitor | PDF [slideshare.net]
• 10. Increased sensitivity to apoptosis induced by methotrexate is mediated by Jun N-terminal kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Methotrexate induces apoptosis in nasal polyps via caspase cascades and both mitochondria-mediated and p38 mitogen-activated protein kinases/Jun N-terminal kinase pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Immunosuppressive properties of methotrexate: apoptosis and clonal deletion of activated peripheral T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. merckmillipore.com [merckmillipore.com]
• 14. texaschildrens.org [texaschildrens.org]
• 15. CyQUANT XTT Cell Viability Assay Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. Introduction to XTT assays for cell-viability assessment | Abcam [abcam.com]
• 17. Trypan Blue Exclusion | Thermo Fisher Scientific - US [thermofisher.com]
• 18. Trypan Blue Exclusion Test of Cell Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Heterogeneous response of different tumor cell lines to methotrexate-coupled nanoparticles in presence of hyperthermia - PMC [pmc.ncbi.nlm.nih.gov]
• 21. DHFR-mediated effects of methotrexate in medulloblastoma and osteosarcoma cells: The same outcome of treatment with different doses in sensitive cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Methotrexate inhibits the viability of human melanoma cell lines and enhances Fas/Fas-ligand expression, apoptosis and response to interferon-alpha: Rationale for its use in combination therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Methotrexate cytotoxicity determination using the MTT assay following enzymatic depletion of thymidine and hypoxanthine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Methotrexate hydrate solubility issues in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing solubility issues with methotrexate (B535133) hydrate (B1144303) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of methotrexate hydrate in aqueous solutions?

Methotrexate hydrate is practically insoluble in water, ethanol, chloroform, and ether.[1] Its solubility is highly dependent on the pH of the solution. It readily dissolves in dilute solutions of mineral acids (like HCl) and in dilute solutions of alkali hydroxides (e.g., NaOH) and carbonates.[1][2]

Q2: How does pH impact the solubility of methotrexate hydrate?

The solubility of methotrexate hydrate increases significantly as the pH becomes more alkaline.[3] The molecule has multiple pKa values (approximately 3.8, 4.8, and 5.6), corresponding to its carboxylic acid groups.[1] As the pH rises above these pKa values, the carboxyl groups deprotonate, making the molecule more polar and thus more soluble in aqueous media. For instance, increasing the urine pH from 6.0 to 7.0 can enhance the solubility of methotrexate and its metabolites by five to eight times.[3] This principle is crucial in clinical settings to prevent methotrexate crystallization in the kidneys.[3][4]

Q3: Can temperature be adjusted to improve solubility?

While temperature can influence dissolution kinetics, pH is the primary factor for methotrexate hydrate solubility.[5] Gentle heating may be used to aid dissolution in alkaline solutions, such as 0.1 M NaOH, but caution is advised as methotrexate can be unstable in basic solutions at elevated temperatures.[1][6] The hydrate form is reportedly stable up to 127 °C.[7]

Q4: What are recommended solvents for preparing a stock solution?

For most experimental and cell culture applications, preparing a concentrated stock solution in a non-aqueous or alkaline solvent is the standard approach.

• Alkaline Solutions: A common method is to dissolve methotrexate hydrate in a minimal amount of 0.1 M to 1 M NaOH and then dilute it to the final concentration with the desired aqueous buffer, saline, or culture medium.[1] Sodium bicarbonate solutions can also be used.[8]

• Organic Solvents: Methotrexate hydrate is soluble in DMSO (approx. 3 mg/mL) and dimethylformamide (DMF) (approx. 14 mg/mL).[9] When using organic solvents, ensure the final concentration in your experiment is low enough to avoid solvent-induced cytotoxicity.[9]

Q5: How should I prepare a methotrexate hydrate stock solution for cell culture?

A standard procedure is to first dissolve the methotrexate hydrate powder in a small volume of an alkaline solution before diluting it with your cell culture medium. For example, use a minimum amount of 1 M NaOH to dissolve the powder, and then dilute this concentrated stock with your medium or a saline solution.[1] The final solution can be sterilized by passing it through a 0.22 µm filter.[8]

Q6: How stable are aqueous solutions of methotrexate hydrate?

Aqueous solutions of methotrexate hydrate have limited stability. It is recommended to prepare fresh solutions for each experiment or, if necessary, store them for no more than one day.[9] For longer storage, diluted stock solutions can be kept at 4–8 °C for about a week or aliquoted and stored at –20 °C for up to a month.[1] The solid, powdered form is stable for at least three years when stored at –20 °C and protected from light.[1] Methotrexate is also sensitive to light, and photolytic degradation can occur.[6]

Solubility Data Summary

The following table summarizes the solubility of methotrexate hydrate in various solvents.

Solvent	pH	Temperature	Solubility	Citations
Water	Neutral	Ambient	Practically Insoluble	[1][2]
Ethanol	Neutral	Ambient	Insoluble	[1]
Phosphate-Buffered Saline (PBS)	7.2	Ambient	~1 mg/mL	[9]
Dilute NaOH / Alkali Hydroxides	Alkaline	Ambient	Soluble	[1]
Dilute HCl / Mineral Acids	Acidic	Ambient	Soluble	[1][2]
Dimethyl Sulfoxide (DMSO)	N/A	Ambient	~3 - 90 mg/mL	[9][10]
Dimethylformamide (DMF)	N/A	Ambient	~14 mg/mL	[9]

Troubleshooting Guides

Problem: My methotrexate hydrate powder is not dissolving in my buffer.

• Cause: Methotrexate hydrate is poorly soluble in neutral or acidic aqueous solutions.

• Solution: Check the pH of your buffer. If it is below 7.0, the solubility will be very low. To dissolve the powder, add a small amount of a base like 0.1 M NaOH dropwise until the powder dissolves completely. Then, adjust the pH of the final solution as needed for your experiment and dilute to the target concentration.

Problem: My prepared methotrexate solution is cloudy or has formed a precipitate.

• Cause 1: pH Shift. The pH of the solution may have dropped, causing the methotrexate to precipitate out. This can happen if a solution prepared in an unbuffered alkaline solvent (like NaOH in water) is diluted into a buffered medium with a lower pH.

• Solution 1: Ensure your final solution is adequately buffered to maintain a pH where methotrexate remains soluble (ideally > 7.0).

• Cause 2: Saturation Limit Exceeded. The concentration of methotrexate may be too high for the specific solvent and pH conditions.

• Solution 2: Review the solubility data. You may need to lower the concentration or use a different solvent system, such as incorporating a co-solvent like DMSO.

Problem: I am observing higher-than-expected cytotoxicity in my cell culture experiments.

• Cause: Solvent Toxicity. If a high concentration of an organic solvent like DMSO was used to prepare the stock solution, the final concentration of the solvent in the culture medium might be toxic to the cells.

• Solution: Calculate the final solvent concentration in your culture wells. It should typically be less than 0.1-0.5% v/v for most cell lines. Prepare a more concentrated stock solution so that a smaller volume is needed for dilution, or consider using an alkaline dissolution method instead of an organic solvent.

Problem: I am getting inconsistent results between different batches of prepared solutions.

• Cause 1: Solution Instability. Aqueous solutions of methotrexate are not stable for long periods.[9] Degradation can occur due to hydrolysis or photolysis, especially if not stored correctly.[6]

• Solution 1: Always prepare fresh solutions before each experiment. If you must store a stock solution, aliquot it and freeze at –20 °C for no longer than a month.[1] Protect all solutions from light.

• Cause 2: Incomplete Dissolution. The initial stock solution may not have been fully dissolved, leading to variations in the actual concentration.

• Solution 2: Ensure the powder is completely dissolved in the initial solvent (e.g., NaOH or DMSO) before making further dilutions. Visually inspect for any remaining particulate matter.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Aqueous Stock Solution of Methotrexate Hydrate

• Weighing: Accurately weigh out 4.54 mg of methotrexate hydrate (anhydrous MW = 454.44 g/mol ).

• Initial Dissolution: Add the powder to a sterile microcentrifuge tube. Add 20-50 µL of 1 M NaOH and vortex gently until the powder is completely dissolved. The solution should be clear and yellow.

• Dilution: Add sterile, nuclease-free water to bring the final volume to 1 mL.

• Mixing: Vortex thoroughly to ensure a homogenous solution.

• Storage: For immediate use, keep the solution on ice, protected from light. For longer-term storage, create small-volume aliquots and store them at –20 °C for up to one month.[1] Avoid repeated freeze-thaw cycles.

Protocol 2: Quantification of Methotrexate using HPLC-UV

This is a generalized protocol based on common methods.[11][12] Optimization may be required.

• Sample Preparation (e.g., from plasma):

  • To 100 µL of plasma sample, add 40 µL of 2 M trichloroacetic acid to precipitate proteins.

  • Vortex for 2 minutes, then centrifuge at 3000 rpm for 15 minutes.

  • Carefully collect the supernatant for analysis.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic mixture of TRIS-phosphate buffer (pH 5.7), methanol, and acetonitrile (B52724) (e.g., 82:11:7 v/v/v).

  • Flow Rate: 1.0 - 1.8 mL/min.

  • Detection: UV detector set to 313 nm.

  • Injection Volume: 20 µL.

• Analysis:

  • Run prepared standards of known methotrexate concentrations to generate a standard curve.

  • Inject the prepared sample supernatant and record the chromatogram.

  • Identify the methotrexate peak by comparing its retention time to that of the standards.

  • Quantify the concentration in the sample by interpolating its peak area from the standard curve.

Visualizations

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Methotrexate Hydrate - LKT Labs [lktlabs.com]
• 3. Preventing and Managing Toxicities of High-Dose Methotrexate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Urine Alkalinization and Methotrexate Clearance: Are These Key to Safe Administration of High-Dose Methotrexate? [jhoponline.com]
• 5. [Effects of temperature and PH on dissolution kinetics of methotrexate in aqueous media] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thermal and photolytic decomposition of methotrexate in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chalcogen.ro [chalcogen.ro]
• 8. Methotrexate hydrate powder, BioReagent, suitable for cell culture, ≥98 (HPLC) MTX hydrate [sigmaaldrich.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. scbt.com [scbt.com]
• 11. brieflands.com [brieflands.com]
• 12. asianpubs.org [asianpubs.org]

Preventing methotrexate hydrate precipitation in cell culture media

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling of methotrexate (B535133) hydrate (B1144303) in cell culture to prevent precipitation and ensure experimental accuracy.

Frequently Asked Questions (FAQs)

Q1: Why is my methotrexate hydrate not dissolving in the cell culture medium?

A1: Methotrexate hydrate has low aqueous solubility at neutral or acidic pH.[1] Cell culture media are typically buffered between pH 7.2 and 7.4, a range where methotrexate solubility is limited. Direct addition of methotrexate hydrate powder to the medium will likely result in incomplete dissolution and precipitation.

Q2: What is the best way to prepare a methotrexate hydrate stock solution for cell culture?

A2: There are two primary methods for preparing a methotrexate hydrate stock solution: using an alkaline solution or an organic solvent like DMSO. The choice depends on your experimental requirements and cell line sensitivity.

• Alkaline Solution Method: Dissolving methotrexate hydrate in a dilute alkaline solution, such as 0.1 M NaOH, followed by dilution in saline or medium is a common technique.[2]

• DMSO Method: Methotrexate hydrate is soluble in dimethyl sulfoxide (B87167) (DMSO).[3] A concentrated stock solution can be prepared in DMSO and then diluted to the final working concentration in the cell culture medium.

Q3: What are the pros and cons of using NaOH versus DMSO to dissolve methotrexate hydrate?

A3: Both methods have advantages and disadvantages that should be considered.

Feature	Alkaline (e.g., NaOH) Method	DMSO Method
Pros	- Avoids organic solvents which can be toxic to some cell lines.	- High solubility of methotrexate.[3] - Stock solutions can be stored for longer periods at -20°C.
Cons	- The addition of NaOH will increase the pH of the stock solution and potentially the final culture medium if not properly buffered. - Aqueous stock solutions are less stable and should be used within a week when stored at 4-8°C or a month at -20°C.[2]	- DMSO can be toxic to cells, even at low concentrations. It is recommended to keep the final DMSO concentration in the culture medium below 0.5%, and ideally below 0.1%. - DMSO can affect cellular processes, potentially confounding experimental results.[4]

Q4: Can I store my methotrexate hydrate stock solution? If so, for how long?

A4: Yes, stock solutions can be stored, but storage conditions depend on the solvent.

• Aqueous alkaline stocks: Stable for about a week at 4–8 °C or for about a month at –20 °C.[2]

• DMSO stocks: Can be stored for longer periods at -20°C. To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes.

Q5: I observed precipitation after adding my methotrexate stock solution to the complete medium containing fetal bovine serum (FBS). What could be the cause?

A5: Precipitation upon addition to a complete medium can be due to several factors:

• Interaction with Serum Proteins: Methotrexate can bind to serum albumin, the most abundant protein in FBS.[3][5] While this binding is usually reversible, high concentrations of methotrexate or specific conditions could potentially lead to the formation of insoluble complexes.

• "Crashing out" of the compound: If a highly concentrated DMSO stock is diluted too quickly into the aqueous medium, the methotrexate can "crash out" of the solution as it is no longer in a favorable solvent environment.

• Interaction with Media Components: Cell culture media are complex mixtures of salts, amino acids, and vitamins. While there is no direct evidence of methotrexate precipitating with calcium in cell culture, it is known that calcium salts can be prone to precipitation in media.[6]

• pH Shift: The addition of an alkaline stock solution can raise the pH of the medium locally, potentially causing precipitation of other media components.

Troubleshooting Guides

Issue: Precipitation is observed immediately after adding methotrexate hydrate stock solution to the cell culture medium.

This is a common issue and is often related to the poor aqueous solubility of methotrexate hydrate.

Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting methotrexate precipitation.

Detailed Troubleshooting Steps:

• Verify the Stock Solution: Ensure your methotrexate stock solution is completely dissolved and free of any visible precipitate before diluting it into the cell culture medium. If you are using a DMSO stock that has been frozen, ensure it is fully thawed and vortexed before use.

• Optimize Final DMSO Concentration: If using a DMSO stock, the final concentration of DMSO in the culture medium is critical. Most cell lines can tolerate up to 0.5% DMSO, but it is best to keep it below 0.1% to minimize off-target effects. If your final DMSO concentration is very low, you may not have enough solvent to keep the methotrexate in solution.

• Modify Dilution Method:

  • Pre-warm the media: Always add the methotrexate stock solution to the cell culture media that has been pre-warmed to 37°C.

  • Stepwise Dilution: Instead of adding a small volume of a highly concentrated stock directly to the full volume of media, try a serial dilution. First, dilute the stock into a smaller volume of media, and then add this to the final volume.

  • Vortexing: Add the stock solution dropwise while gently vortexing the medium to ensure rapid and even dispersion.

• Reduce Final Methotrexate Concentration: The desired concentration of methotrexate may be above its solubility limit in your specific cell culture medium. Perform a dose-response experiment starting from a lower, fully soluble concentration to determine the highest workable concentration that does not precipitate.

• Consider Serum Content: If using a serum-containing medium, proteins in the serum can sometimes help to stabilize compounds.[3][5] Try pre-mixing the stock with a small volume of serum-containing media before adding it to the rest of your media. Conversely, in rare cases, interactions with serum components could contribute to precipitation.

Experimental Protocols

Protocol 1: Preparation of Methotrexate Hydrate Stock Solution using 0.1 M NaOH

Materials:

• Methotrexate hydrate powder

• 0.1 M NaOH solution, sterile

• Sterile cell culture medium or saline

• Sterile conical tubes

• Sterile filters (0.22 µm)

Procedure:

• Weigh the desired amount of methotrexate hydrate powder in a sterile conical tube.

• Add a minimum amount of 0.1 M NaOH to dissolve the powder completely. For example, for 10 mg of methotrexate, start by adding 100-200 µL of 0.1 M NaOH.

• Gently vortex until the powder is fully dissolved. The solution should be clear.

• Dilute the dissolved methotrexate with sterile cell culture medium or saline to achieve the desired final stock concentration.

• Check the pH of the final stock solution and adjust if necessary with sterile 1 M HCl to bring it closer to physiological pH (7.2-7.4). Be cautious as a significant drop in pH can cause precipitation.

• Sterile-filter the final stock solution using a 0.22 µm syringe filter into a new sterile tube.

• Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C for up to one month.

Protocol 2: Preparation of Methotrexate Hydrate Stock Solution using DMSO

Materials:

• Methotrexate hydrate powder

• Dimethyl sulfoxide (DMSO), sterile

• Sterile conical tubes

Procedure:

• Weigh the desired amount of methotrexate hydrate powder in a sterile conical tube.

• Add the calculated volume of sterile DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the tube until the methotrexate hydrate is completely dissolved. Gentle warming in a 37°C water bath or brief sonication can aid dissolution.

• Aliquot the stock solution into smaller, single-use volumes.

• Store the aliquots at -20°C.

Mandatory Visualizations

Methotrexate Mechanism of Action

Methotrexate's primary mechanism of action is the competitive inhibition of the enzyme dihydrofolate reductase (DHFR). This inhibition disrupts the folate metabolic pathway, which is crucial for the synthesis of purines and pyrimidines, the building blocks of DNA and RNA.

Caption: Dihydrofolate Reductase (DHFR) signaling pathway inhibited by Methotrexate.

References

• 1. Preventing and Managing Toxicities of High-Dose Methotrexate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. researchgate.net [researchgate.net]
• 5. Modification of human serum albumin binding of methotrexate by folinic acid and certain drugs used in cancer chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The effect of methotrexate on mouse bone cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]

Off-target effects of DMSO when dissolving methotrexate hydrate

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of Dimethyl Sulfoxide (B87167) (DMSO) as a solvent for Methotrexate (B535133) Hydrate in experimental settings. Our goal is to help you mitigate potential off-target effects and ensure the validity of your research data.

Frequently Asked Questions (FAQs)

Q1: What is the recommended concentration of DMSO for dissolving Methotrexate Hydrate?

A1: Methotrexate Hydrate is soluble in DMSO at concentrations up to 90 mg/mL.[1] However, for cell-based assays, the final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5%, to minimize off-target effects.[2][3] Some studies suggest that even concentrations as low as 0.1% can induce changes in gene expression.[4][5]

Q2: What are the known off-target effects of DMSO?

A2: DMSO is not an inert solvent and can have a range of off-target effects on cells, even at low concentrations.[5] These effects can be heterogeneous and vary depending on the cell line, DMSO concentration, and exposure time.[6][7] Known effects include:

• Cell Growth and Viability: Low concentrations of DMSO can sometimes stimulate cell growth, while higher concentrations can inhibit proliferation and induce apoptosis.[3][8][9]

• Gene Expression and Epigenetics: DMSO can cause significant alterations in the epigenetic landscape and microRNA expression.[5]

• Signaling Pathways: DMSO has been shown to affect various signaling pathways, including the PI3K/Akt and NF-κB pathways.[10] It can also impact the activity of numerous kinases and downstream substrates.[6][7][11]

• Cell Differentiation: DMSO can induce the differentiation of certain cell types, such as P19 embryonic carcinoma cells.[8]

Q3: My Methotrexate Hydrate is not dissolving properly in DMSO. What should I do?

A3: If you are experiencing solubility issues, consider the following troubleshooting steps:

• Use Fresh, Anhydrous DMSO: DMSO is hygroscopic and can absorb moisture from the air, which can reduce its solvating power.[12] Always use fresh, high-purity, anhydrous DMSO from a tightly sealed container.

• Gentle Warming: Gently warm the solution in a 37°C water bath for 5-10 minutes.[12]

• Vortexing/Sonication: Vortex the solution vigorously for 1-2 minutes. If the compound is still not dissolved, use a water bath sonicator for 10-15 minutes.[12]

• Prepare a More Dilute Stock: The intended concentration may be too high. Try preparing a more dilute stock solution.

Q4: My compound precipitates when I add the DMSO stock solution to my aqueous cell culture medium. How can I prevent this?

A4: This is a common issue known as "salting out." To prevent precipitation, it is recommended to perform serial dilutions of your DMSO stock solution in DMSO first, before adding the final, most diluted sample to your aqueous medium. This gradual decrease in DMSO concentration can help maintain the compound's solubility.[12]

Q5: Are there alternatives to using DMSO for dissolving Methotrexate Hydrate?

A5: Yes, there are alternatives. For cell culture, Methotrexate Hydrate can be dissolved in an aqueous solution with the aid of a small amount of 1 M NaOH to increase the pH, followed by dilution with saline or cell culture medium.[13] The disodium (B8443419) salt of methotrexate is also more water-soluble.[14] Additionally, other organic solvents like dimethylformamide (DMF) can be used, but their own potential off-target effects must be considered.[15] Researchers have also explored novel solvents like zwitterionic liquids as less toxic alternatives to DMSO.[16]

Troubleshooting Guides

Guide 1: Poor Solubility of Methotrexate Hydrate in DMSO

Problem	Possible Cause	Suggested Solution	Expected Outcome
Visible solid particles or cloudiness in the DMSO solution.	1. Hygroscopic DMSO: DMSO has absorbed water from the atmosphere. 2. Low Temperature: The dissolution process may be hindered at room temperature. 3. Insufficient Agitation: The compound is not adequately dispersed in the solvent.	1. Use fresh, anhydrous, high-purity DMSO. Store it in a tightly sealed container in a dry environment.[12] 2. Gently warm the solution in a 37°C water bath for 5-10 minutes.[12] 3. Vortex the solution vigorously for 1-2 minutes or use a water bath sonicator for 10-15 minutes.[12]	The solution becomes clear, with no visible particles.

Guide 2: Precipitation Upon Addition to Aqueous Medium

Problem	Possible Cause	Suggested Solution	Expected Outcome
The compound precipitates out of solution when the DMSO stock is added to cell culture medium or buffer.	"Salting Out": The rapid change in solvent polarity causes the compound to become insoluble.	Perform serial dilutions of the DMSO stock solution in DMSO before adding the final, most diluted aliquot to the aqueous medium. This gradual reduction in DMSO concentration helps to keep the compound in solution.[12]	The compound remains dissolved in the final aqueous solution.

Quantitative Data Summary

Table 1: Effect of DMSO Concentration on Cell Viability

Cell Type	DMSO Concentration	Exposure Time	Effect on Viability	Reference
Human Fibroblast-like Synoviocytes	2.5%	24 hours	No significant effect	[4]
Human Fibroblast-like Synoviocytes	10%	24 hours	Reduced to 52.7% live cells	[4]
Goat Skin Fibroblasts	0.5% - 3%	Not specified	Reduction in cell viability	[4]
Hep G2 Cells	3%	72 hours	Significant inhibition of proliferation	[3]
Hep G2 Cells	5%	72 hours	No cell proliferation	[3]
3T3 Cells in Hyaluronan Hydrogel	1%	Not specified	Significantly lower survival rate (72.6%)	[2]

Experimental Protocols

Protocol 1: Preparation of a Methotrexate Hydrate Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of Methotrexate Hydrate in DMSO for use in cell culture experiments.

Materials:

• Methotrexate Hydrate powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes and sterile tips

Procedure:

• Preparation: Bring the vial of Methotrexate Hydrate and a fresh, sealed bottle of anhydrous DMSO to room temperature.

• Solvent Addition: In a sterile vial, add the calculated volume of DMSO to the pre-weighed Methotrexate Hydrate powder to achieve the desired stock concentration (e.g., 10 mg/mL).

• Initial Mixing: Tightly cap the vial and vortex vigorously for 1-2 minutes.

• Sonication (if necessary): If the compound is not fully dissolved, place the vial in a water bath sonicator for 10-15 minutes.

• Gentle Heating (if necessary): If sonication is not sufficient, place the vial in a 37°C water bath for 5-10 minutes, with intermittent vortexing.

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

• Storage: Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Important Considerations:

• Always include a vehicle control in your experiments, which consists of cells treated with the same final concentration of DMSO used to deliver the methotrexate, but without the drug.

• Ensure the final concentration of DMSO in your cell culture medium is as low as possible (ideally ≤ 0.1%) to minimize off-target effects.

Visualizations

Caption: Workflow for preparing and using a Methotrexate Hydrate DMSO stock solution.

Caption: Simplified diagram of signaling pathways potentially affected by DMSO.

References

• 1. scbt.com [scbt.com]
• 2. Effect of DMSO Concentration, Cell Density and Needle Gauge on the Viability of Cryopreserved Cells in Three Dimensional Hyaluronan Hydrogel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 4. researchgate.net [researchgate.net]
• 5. DMSO induces drastic changes in human cellular processes and epigenetic landscape in vitro - Akron Biotech [akronbiotech.com]
• 6. mdpi.com [mdpi.com]
• 7. Heterogeneous Off-Target Effects of Ultra-Low Dose Dimethyl Sulfoxide (DMSO) on Targetable Signaling Events in Lung Cancer In Vitro Models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 9. Cell Culture FAQ: How does DMSO affect your cells? - Eppendorf Denmark [eppendorf.com]
• 10. Therapeutic effect of dimethyl sulfoxide on ICAM-1 gene expression and activation of NF-kappaB and AP-1 in septic rats [pubmed.ncbi.nlm.nih.gov]
• 11. Heterogeneous Off-Target Effects of Ultra-Low Dose Dimethyl Sulfoxide (DMSO) on Targetable Signaling Events in Lung Cancer In Vitro Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. researchgate.net [researchgate.net]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]
• 16. Non-aqueous, zwitterionic solvent as an alternative for dimethyl sulfoxide in the life sciences - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Methotrexate Resistance

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for experiments related to overcoming methotrexate (B535133) (MTX) resistance in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What are the primary molecular mechanisms that cause cancer cells to become resistant to methotrexate?

A1: Methotrexate resistance is a multifactorial issue involving several key cellular changes. The most common mechanisms include:

• Impaired Drug Influx: Reduced expression or function of the reduced folate carrier (RFC, also known as SLC19A1), the primary transporter for MTX into cells.[1][2][3][4]

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as multidrug resistance proteins (MRPs) and breast cancer resistance protein (BCRP), which actively pump MTX out of the cell.[1][5][6]

• Target Enzyme Alterations: Amplification of the dihydrofolate reductase (DHFR) gene, leading to overproduction of the DHFR enzyme, which is the direct target of MTX.[2][7][8][9] Mutations in the DHFR gene can also occur, reducing its binding affinity for MTX.[1][3]

• Defective Polyglutamylation: Decreased activity of the enzyme folylpolyglutamate synthetase (FPGS).[1][3][5][10] FPGS is responsible for adding glutamate (B1630785) residues to MTX, which traps the drug inside the cell and increases its inhibitory activity.

• Increased Polyglutamate Hydrolysis: Elevated levels of gamma-glutamyl hydrolase (GGH), an enzyme that removes the glutamate residues from MTX polyglutamates, facilitating its efflux from the cell.[1][5][11]

Q2: What are the main strategies being explored to overcome MTX resistance in experimental settings?

A2: Researchers are investigating several approaches to circumvent or reverse MTX resistance. These strategies include:

• Novel Antifolates: Developing new folate analogs that can bypass common resistance mechanisms. For example, trimetrexate (B1681579) is a potent DHFR inhibitor that does not rely on the RFC for cell entry and is therefore effective against cells with impaired MTX transport.[2][12]

• Combination Therapies: Using MTX in conjunction with other drugs to target multiple pathways simultaneously.[13] This can include combining MTX with other chemotherapeutic agents, efflux pump inhibitors, or targeted therapies that block compensatory signaling pathways.[13]

• Drug Delivery Systems: Conjugating MTX to cell-penetrating peptides or encapsulating it in nanoparticles can enhance its delivery into resistant cells, bypassing faulty transport mechanisms.[13][14][15]

• Multi-Targeted Antifolates: Designing drugs that inhibit multiple enzymes in the folate pathway, such as DHFR and thymidylate synthase (TS), making it more difficult for cells to develop resistance through a single-gene mutation or amplification.[5][12]

Q3: How does the culture medium's folate concentration affect the development of MTX resistance?

A3: The type and level of folates in the culture medium can significantly influence the mechanism by which cells develop resistance to MTX. For instance, developing resistance in a medium containing leucovorin (a reduced folate) can lead to DHFR gene amplification.[16][17] In contrast, developing resistance in a standard RPMI-1640 medium may result in resistance due to impaired MTX transport.[16][17] This suggests that the available folate source can create different selective pressures, leading to distinct resistance phenotypes.

Troubleshooting Guide

Q: My MTX-resistant cell line shows high variability in its IC50 value between experiments. What could be the cause?

A: Inconsistent IC50 values can stem from several factors:

• Cell Culture Conditions: Ensure that the passage number of the cell line is consistent. Genetic drift can occur over time, altering the resistance profile. Also, verify that cells are in the logarithmic growth phase during the assay, as this can affect drug sensitivity.[3]

• Drug Stability: Methotrexate is sensitive to light. Ensure the drug stock and working solutions are properly stored and freshly prepared for each experiment.

• Assay Duration: The duration of drug exposure can significantly impact the outcome. For mechanisms involving defective polyglutamylation, a short exposure (e.g., 4 hours) followed by a drug-free period can reveal much higher resistance than a continuous 72-hour exposure.[3]

• Reversion of Resistance: Some resistance mechanisms, like DHFR gene amplification via double minutes (extrachromosomal DNA), can be unstable. If you are not maintaining the resistant line in a medium containing a selective concentration of MTX, the cells may gradually lose their resistance.[9][11]

Q: I suspect DHFR gene amplification is the cause of resistance in my cell line, but my RT-qPCR results showing increased DHFR mRNA are not definitive. How can I confirm this?

A: While increased mRNA is suggestive, it is not direct proof of gene amplification. To confirm, you should use methods that directly assess DNA copy number:

• Southern Blot: This is a classic method to detect gene amplification and can also reveal gene rearrangements.[2][18]

• Fluorescence In Situ Hybridization (FISH): FISH is excellent for visualizing gene amplification. It can distinguish between amplification within a homogeneously staining region (HSR) on a chromosome and extrachromosomal double minutes (DMs).[9]

• Quantitative PCR (qPCR) on Genomic DNA: Instead of reverse transcribing RNA, perform qPCR directly on genomic DNA to quantify the DHFR gene copy number relative to a stable, single-copy reference gene.

Q: My Western blot does not show a significant increase in DHFR protein, yet the cells are highly resistant. What other mechanisms should I investigate?

A: If DHFR protein levels are normal, resistance is likely due to other factors. The next logical steps are to investigate drug transport and metabolism:

• Assess Drug Transport:

  • Influx: Measure the uptake of radiolabeled [3H]MTX over a time course in both sensitive and resistant cells. A significantly lower accumulation in resistant cells points to impaired influx via the RFC.[3] You can also perform RT-qPCR to check the mRNA expression levels of the SLC19A1 (RFC) gene.[2]

  • Efflux: Investigate the role of ABC transporters. Use flow cytometry to measure the efflux of a fluorescent substrate like Rhodamine 123.[19] An increased efflux rate in resistant cells, which can be reversed by an ABC transporter inhibitor (e.g., verapamil), suggests the involvement of these pumps.[19][20] Also, check the expression of genes like ABCC1-4 and ABCG2 via RT-qPCR.[3][6]

• Evaluate Polyglutamylation: A defect in FPGS activity is a common cause of resistance. This is more complex to measure directly but can be inferred. Cells with defective polyglutamylation will show a dramatic increase in resistance when the drug exposure time is short (e.g., 4 hours) compared to a longer, continuous exposure (72 hours).[3]

Experimental Protocols

Protocol 1: Generation of an MTX-Resistant Cell Line

This protocol describes a stepwise method for generating a resistant cell line through continuous exposure to increasing drug concentrations.

• Initial Seeding: Plate the parental (sensitive) cancer cell line at a low density.

• Initial Exposure: Treat the cells with an initial MTX concentration equal to the cell line's IC50 value.

• Culture and Monitoring: Culture the cells until the majority have died and resistant colonies begin to emerge and proliferate. This may take several weeks.

• Subculture: Once the resistant population is confluent, subculture the cells into a new flask, maintaining the same concentration of MTX.

• Stepwise Dose Escalation: After the cells have adapted and show a stable growth rate, double the concentration of MTX.

• Repeat: Repeat steps 3-5, gradually increasing the MTX concentration. The process is complete when the cells can proliferate in a concentration that is at least 10-fold higher than the original IC50.

• Characterization and Banking: Characterize the final resistant cell line for its IC50 and bank the cells for future experiments. Maintain a continuous culture in medium containing the final MTX concentration to prevent reversion of resistance.[3]

Protocol 2: Assessment of Drug Cytotoxicity using MTT Assay

This colorimetric assay measures cell viability to determine the drug's IC50.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of MTX in culture medium. Replace the existing medium in the wells with the medium containing the various drug concentrations. Include control wells with drug-free medium.

• Incubation: Incubate the plate for a specified duration (typically 72 hours).[3]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well using a microplate reader at the appropriate wavelength (e.g., 570 nm).

• Data Analysis: Calculate the percentage of cell growth inhibition for each concentration relative to the untreated control. Plot the results and determine the IC50 value (the drug concentration that inhibits cell growth by 50%).[3]

Protocol 3: Analysis of DHFR mRNA Expression by RT-qPCR

This protocol quantifies the relative expression level of the DHFR gene.

• RNA Extraction: Isolate total RNA from both parental (sensitive) and MTX-resistant cell lines using a suitable RNA extraction kit.

• RNA Quantification and Quality Check: Measure the concentration and purity of the extracted RNA using a spectrophotometer.

• Reverse Transcription (RT): Synthesize complementary DNA (cDNA) from the total RNA using a reverse transcriptase enzyme and random hexamer primers.[3]

• Quantitative PCR (qPCR): Perform qPCR using the synthesized cDNA as a template. The reaction should include specific primers for the DHFR gene and a stable housekeeping gene (e.g., GAPDH, ACTB) for normalization. Use a fluorescent dye like SYBR Green for detection.

• Data Analysis: Determine the cycle threshold (Ct) values for both DHFR and the housekeeping gene in all samples. Calculate the relative expression of DHFR in the resistant cells compared to the sensitive cells using the ΔΔCt method. An increase in relative expression suggests upregulation of the gene.[2]

Visualizations

Diagrams of Key Processes and Pathways

Caption: Overview of the primary mechanisms of methotrexate resistance in cancer cells.

Caption: A logical workflow for creating and characterizing MTX-resistant cell lines.

Caption: Simplified diagram of the folate pathway and the inhibitory action of MTX.

Supporting Data

Table 1: Examples of Chemosensitivity in Parental vs. MTX-Resistant Cell Lines

Cell Line	Drug	Parental IC50 (µM)	Resistant IC50 (µM)	Fold Resistance	Primary Resistance Mechanism	Reference
CCRF-CEM	MTX (72h)	0.021 ± 0.003	1.58 ± 0.1	>75	Impaired Transport (RFC)	[3]
CCRF-CEM	MTX (4h)	5.7 ± 2.4	>500	>100	Defective Polyglutamylation (FPGS)	[3]
MDA-MB-231	MTX	~0.185	18.5	100	Not Specified	[14]
K562/S	MTX	N/A	N/A	24	Impaired Transport	[16][17]
K562/S	MTX	N/A	N/A	26	DHFR Gene Amplification	[16][17]

Note: Data is compiled from multiple studies and experimental conditions may vary.

Table 2: Overview of Strategies and Agents to Overcome MTX Resistance

Strategy	Agent/Method	Mechanism of Action	Target Resistance Pathway	Reference
Newer DHFR Inhibitors	Trimetrexate, Piritrexim	Potent DHFR inhibition; enters cells via passive diffusion, not RFC.	Impaired RFC transport, defective polyglutamylation.	[2][12]
Multi-Targeted Antifolates	LY231514 (Pemetrexed)	Inhibits multiple folate-dependent enzymes (DHFR, TS, GARFT).	Reduces likelihood of resistance from single-enzyme alteration.	[12]
Drug Delivery Systems	YTA2/YTA4 Peptides	Cell-penetrating peptides conjugated to MTX to enhance intracellular delivery.	Bypasses impaired transport mechanisms.	[14]
Combination Therapy	MTX + 5-Fluorouracil (5-FU)	Sequential blockade of different points in nucleotide synthesis.	Enhances cytotoxic effect and targets multiple pathways.	[12]
Combination Therapy	MTX + Verapamil	Verapamil can inhibit certain ABC efflux pumps.	Increased drug efflux via P-glycoprotein and related transporters.	[19][20]

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. ashpublications.org [ashpublications.org]
• 4. Methotrexate recognition by the human reduced folate carrier SLC19A1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Combating Methotrexate Resistance in Cancer Treatment: A Review on Navigating Pathways and Enhancing Its Efficacy With Fat-Soluble Vitamins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The role of multidrug resistance efflux transporters in antifolate resistance and folate homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Amplification of the dihydrofolate reductase gene is a mechanism of acquired resistance to methotrexate in patients with acute lymphoblastic leukemia and is correlated with p53 gene mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Increased methotrexate resistance and dhfr gene amplification as a consequence of induced Ha-ras expression in NIH 3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Resistance Mechanisms to Methotrexate in Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Strategies to Overcome Resistance to MTX Using New (or Older) AntiFols - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Emerging Therapeutic Strategies to Overcome Drug Resistance in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Overcoming methotrexate resistance in breast cancer tumour cells by the use of a new cell-penetrating peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. The role of folates in the development of methotrexate resistance in human leukemia cell line K562 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The role of folates in the development of methotrexate resistance in human leukemia cell line K562 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Resistance to methotrexate due to gene amplification in a patient with acute leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Mechanisms of methotrexate resistance in osteosarcoma cell lines and strategies for overcoming this resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. scienceopen.com [scienceopen.com]

Technical Support Center: Managing Methotrexate Hydrate Cytotoxicity in Primary Cell Cultures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to effectively manage the cytotoxicity of methotrexate (MTX) hydrate in primary cell cultures.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving methotrexate hydrate, offering potential causes and actionable solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Excessive Cell Death in Culture	High concentration of methotrexate. Prolonged exposure time. High sensitivity of the primary cell type. Folate depletion in the culture medium.	Optimize methotrexate concentration and exposure time through dose-response and time-course experiments. Implement a leucovorin (folinic acid) rescue protocol to mitigate toxicity.[1][2][3] Ensure the use of appropriate, folate-replete culture medium. Consider supplementing the medium with thymidine and hypoxanthine to rescue cells from DNA synthesis inhibition.[4]
Inconsistent or Non-reproducible Cytotoxicity Results	Presence of thymidine and hypoxanthine in the culture medium can interfere with MTX's mechanism of action.[5] Variability in primary cell isolates. Inconsistent drug preparation and storage.	Use a medium depleted of thymidine and hypoxanthine for cytotoxicity assays to obtain accurate results.[5] Standardize primary cell isolation and characterization procedures. Prepare fresh methotrexate solutions for each experiment and store them appropriately, protected from light.
Difficulty in Establishing an Effective Leucovorin Rescue Protocol	Incorrect timing of leucovorin administration. Suboptimal leucovorin concentration.	Initiate leucovorin rescue 24 to 36 hours after the start of methotrexate infusion.[6][7] The rescue effect of leucovorin is concentration-dependent; higher concentrations of MTX may require higher concentrations of leucovorin.[8] Titrate the leucovorin concentration to find the optimal dose that rescues primary cells without compromising the experimental objectives.
Unexpected Cellular Responses or Off-Target Effects	Methotrexate can induce apoptosis through various signaling pathways, including JNK-dependent and p53/p21-dependent pathways.[9][10] Methotrexate may have immunomodulatory effects.[11]	Be aware of the potential for apoptosis induction and consider assays to measure markers of apoptosis (e.g., caspase activity). When studying immune cells, consider the potential for methotrexate to modulate their function.

Frequently Asked Questions (FAQs)

1. What is the primary mechanism of methotrexate cytotoxicity?

Methotrexate is a folate antagonist that competitively inhibits the enzyme dihydrofolate reductase (DHFR).[12][13] This inhibition blocks the regeneration of tetrahydrofolate, a crucial cofactor for the synthesis of purines and thymidylate, which are essential for DNA and RNA synthesis.[12][14] The resulting depletion of these precursors leads to the inhibition of cell proliferation and induction of apoptosis.[15]

2. How can I reduce methotrexate-induced cytotoxicity in my primary cell cultures?

Leucovorin (folinic acid) rescue is a widely used and effective method to mitigate methotrexate toxicity.[1][2][3] Leucovorin is a reduced form of folic acid that can bypass the DHFR enzyme blocked by methotrexate, thereby replenishing the intracellular pool of tetrahydrofolate and rescuing cells from the toxic effects.[16][17] The timing and dosage of leucovorin are critical for a successful rescue.[6][7]

3. What is the difference between folic acid and leucovorin (folinic acid) for rescuing cells from methotrexate toxicity?

Folic acid is a precursor that requires conversion by DHFR to become active. Since methotrexate inhibits DHFR, folic acid is not effective at rescuing cells from its toxicity.[18][19] In contrast, leucovorin (folinic acid) is a downstream product of the DHFR reaction and can therefore directly replenish the folate pool, making it an effective rescue agent.[1][20] Studies have shown that folinic acid and 5-methyltetrahydrofolate (MTHF) are more effective than folic acid in rescuing trophoblast cells from methotrexate-induced apoptosis.[18][19]

4. When should I add leucovorin to my cell cultures?

For in vitro studies, it is recommended to add leucovorin 24 to 36 hours after the initial exposure to methotrexate.[6][7] This delay allows methotrexate to exert its intended effect before the rescue agent is introduced.

5. My cytotoxicity assay results are not showing a dose-dependent effect of methotrexate. What could be the reason?

Standard cell culture media, such as RPMI-1640, often contain thymidine and hypoxanthine. These molecules can be salvaged by cells, bypassing the need for de novo synthesis and thus masking the cytotoxic effect of methotrexate.[5] To obtain accurate and dose-dependent cytotoxicity data, it is advisable to use a medium that has been enzymatically depleted of thymidine and hypoxanthine.[5]

Experimental Protocols

Protocol 1: Leucovorin Rescue of Primary Cells from Methotrexate Cytotoxicity

This protocol outlines the steps for performing a leucovorin rescue experiment in primary cell cultures treated with methotrexate.

Materials:

• Primary cells in culture

• Complete cell culture medium

• Methotrexate hydrate solution (stock solution prepared in a suitable solvent, e.g., DMSO or sterile water, and filter-sterilized)

• Leucovorin (folinic acid) solution (stock solution prepared in sterile water and filter-sterilized)

• Phosphate-buffered saline (PBS), sterile

• Cell viability assay kit (e.g., MTT, PrestoBlue)

• Multi-well plates (e.g., 96-well)

• Incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed primary cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Methotrexate Treatment: The next day, remove the medium and add fresh medium containing various concentrations of methotrexate. Include a vehicle control (medium with the same concentration of the solvent used for the methotrexate stock).

• Incubation: Incubate the cells with methotrexate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Leucovorin Rescue: After the methotrexate exposure period, carefully remove the methotrexate-containing medium.

• Wash the cells gently with sterile PBS.

• Add fresh medium containing various concentrations of leucovorin to the designated rescue wells. For control wells, add fresh medium without leucovorin.

• Final Incubation: Incubate the cells for an additional 24 to 48 hours.

• Cell Viability Assessment: At the end of the incubation period, assess cell viability using a suitable assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability for each condition relative to the untreated control. Plot dose-response curves to determine the effective concentration of leucovorin for rescuing cells from methotrexate-induced cytotoxicity.

Protocol 2: MTT Assay for Methotrexate Cytotoxicity in Thymidine/Hypoxanthine-Depleted Medium

This protocol describes how to perform an MTT assay to assess methotrexate cytotoxicity in a medium that has been depleted of thymidine and hypoxanthine.

Materials:

• Primary cells in culture

• RPMI-1640 medium (or other suitable medium)

• Thymidine phosphorylase

• Xanthine oxidase

• Methotrexate hydrate solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Multi-well plates (e.g., 96-well)

• Incubator (37°C, 5% CO2)

• Plate reader

Procedure:

• Medium Preparation: Prepare the thymidine/hypoxanthine-depleted medium by adding thymidine phosphorylase and xanthine oxidase to the RPMI-1640 medium and incubating it under appropriate conditions to allow for enzymatic depletion.[5] Filter-sterilize the medium before use.

• Cell Seeding: Seed primary cells in a 96-well plate in the depleted medium and allow them to attach overnight.

• Methotrexate Treatment: Treat the cells with a range of methotrexate concentrations prepared in the depleted medium. Include a vehicle control.

• Incubation: Incubate the plate for the desired duration (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value of methotrexate.

Signaling Pathways and Experimental Workflows

Methotrexate-Induced Apoptosis Signaling Pathways

Methotrexate can induce apoptosis through several intracellular signaling pathways. Two prominent pathways are the JNK-dependent pathway and the p53/p21-dependent pathway.

Caption: Methotrexate-induced apoptosis signaling pathways.

Experimental Workflow for Managing Methotrexate Cytotoxicity

This workflow outlines the logical steps for a researcher to follow when planning and executing experiments involving methotrexate and managing its cytotoxicity.

Caption: Experimental workflow for managing MTX cytotoxicity.

Logical Relationship for Leucovorin Rescue

This diagram illustrates the logical relationship between methotrexate, DHFR, and the mechanism of leucovorin rescue.

References

• 1. Folinic Acid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Preventing and Managing Toxicities of High-Dose Methotrexate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Methotrexate cytotoxicity in cultured human leukemic cells studied by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methotrexate cytotoxicity determination using the MTT assay following enzymatic depletion of thymidine and hypoxanthine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 3535-Management of high-dose methotrexate toxicity | eviQ [eviq.org.au]
• 7. droracle.ai [droracle.ai]
• 8. researchgate.net [researchgate.net]
• 9. Increased sensitivity to apoptosis induced by methotrexate is mediated by Jun N-terminal kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Methotrexate induces apoptosis through p53/p21-dependent pathway and increases E-cadherin expression through downregulation of HDAC/EZH2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cytotoxic and immunologic effects of methotrexate in psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Chemotherapy - Wikipedia [en.wikipedia.org]
• 13. Methotrexate Patient Tips: 7 things you should know [drugs.com]
• 14. Disparate Response to Methotrexate in Stem versus Non-Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. JCI - Immunosuppressive properties of methotrexate: apoptosis and clonal deletion of activated peripheral T cells. [jci.org]
• 16. oncolink.org [oncolink.org]
• 17. mdpoison.com [mdpoison.com]
• 18. researchgate.net [researchgate.net]
• 19. Rescuing effect of folates on methotrexate cytotoxicity in human trophoblast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Methotrexate-induced cytotoxicity and genotoxicity in germ cells of mice: intervention of folic and folinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Methotrexate Hydrate Dosage for In Vivo Mouse Studies

Welcome to the technical support center for the use of methotrexate (B535133) hydrate (B1144303) in in vivo mouse studies. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experimental protocols and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting dosage range for methotrexate hydrate in mice?

A1: The appropriate dosage of methotrexate (MTX) is highly dependent on the specific mouse model, the disease being studied, and the intended therapeutic outcome (e.g., anti-inflammatory versus anti-cancer effects).[1] Dosages can range from low doses of 0.25-2 mg/kg for chronic studies to high doses of 400 mg/kg or more, sometimes with leucovorin rescue.[2][3][4] It is crucial to start with a dose-finding study to determine the optimal therapeutic window for your specific experimental conditions.

Q2: How do I choose the correct administration route for my study?

A2: The choice of administration route depends on the desired pharmacokinetic profile and the experimental model. Common routes for methotrexate administration in mice include:

• Intraperitoneal (i.p.): Often used for systemic delivery and is a common route in cancer and toxicology studies.[5][6]

• Subcutaneous (s.c.): Provides a slower release and more sustained drug levels, often used in arthritis models.[7][8]

• Intravenous (i.v.): Ensures 100% bioavailability and rapid distribution.

• Oral (p.o.): Can be used, but bioavailability may be more variable.

Q3: What are the common signs of methotrexate toxicity in mice?

A3: Methotrexate toxicity can manifest in several ways, including:[2][3]

• Weight loss[5]

• Diarrhea

• Ruffled fur

• Lethargy

• Hematopoietic suppression (leading to increased susceptibility to infections)

• Gastrointestinal damage[2][3]

Close monitoring of animal health is essential. If severe toxicity is observed, dose reduction or discontinuation of the study may be necessary.

Q4: How does the age of the mice affect methotrexate toxicity?

A4: The age of the mice can significantly impact their tolerance to methotrexate. Younger mice (5-6 weeks old) are more susceptible to the acute toxic effects of higher doses (3-6 mg/kg), which can lead to early death due to hematopoietic and gastrointestinal damage.[2][3] In contrast, older mice (16-week-old) have been shown to tolerate daily doses of 3-6 mg/kg for extended periods.[2][3]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
High mortality in the treatment group	- Dosage is too high.- Inappropriate administration route or frequency.- Age or strain of mice is particularly sensitive.[2][3]	- Reduce the dosage.- Conduct a pilot dose-response study to determine the maximum tolerated dose (MTD).[5]- Consider a different administration route (e.g., subcutaneous instead of intraperitoneal for slower absorption).- Ensure the age of the mice is appropriate for the chosen dose.[2][3]
Lack of therapeutic effect	- Dosage is too low.- Inefficient drug delivery or rapid clearance.- Genetic resistance in the mouse strain.[9]	- Increase the dosage incrementally.- Optimize the administration route and frequency to maintain therapeutic drug levels.- Consider using a different mouse strain known to be responsive to methotrexate.[9]
Inconsistent results between experiments	- Variability in drug preparation.- Inconsistent administration technique.- Differences in animal age, weight, or health status.	- Standardize the protocol for drug solubilization and dilution.- Ensure all personnel are trained on consistent administration techniques.- Use animals of a consistent age and weight range and monitor their health status closely.
Unexpected side effects (e.g., severe weight loss)	- High sensitivity of the specific mouse model to methotrexate toxicity.- Interaction with other experimental variables.	- Monitor animal weight daily; a loss of more than 15-20% of initial body weight is a common endpoint.[5]- Consider supportive care, such as fluid supplementation.- Review the entire experimental protocol for any confounding factors.

Experimental Protocols

Collagen-Induced Arthritis (CIA) Model

This protocol outlines a general procedure for evaluating the anti-inflammatory effects of methotrexate in a mouse model of rheumatoid arthritis.[1][8]

• Animal Model: DBA/1 mice, 8-10 weeks old.

• Induction of Arthritis:

  • Day 0: Primary immunization with an emulsion of bovine type II collagen and Complete Freund's Adjuvant (CFA).

  • Day 21: Booster injection with an emulsion of bovine type II collagen and Incomplete Freund's Adjuvant (IFA).[1]

• Methotrexate Administration:

  • Vehicle: Sterile saline.

  • Dosage: Prepare solutions for subcutaneous administration at doses ranging from 2 to 20 mg/kg.[1][8]

  • Administration: Begin treatment upon the first signs of arthritis (typically around day 21-28). Administer methotrexate subcutaneously once weekly for 4-6 weeks.[1]

• Monitoring and Endpoints:

  • Clinical Scoring: Monitor mice daily for signs of arthritis and score each paw based on the severity of swelling and erythema.

  • Paw Swelling: Measure paw thickness using a caliper at regular intervals.

Xenograft Mouse Model

This protocol provides a general framework for assessing the anti-cancer effects of methotrexate.[1]

• Animal Model: Immunocompromised mice (e.g., BALB/c nude or NOD-SCID), 6-8 weeks old.

• Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1 x 10^6 cells in 100 µL of a 1:1 mixture of serum-free media and Matrigel) into the flank of each mouse.[1]

• Methotrexate Administration:

  • Vehicle: Phosphate-buffered saline (PBS) or sterile saline.[1]

  • Dosage: A starting point of 120 mg/kg can be used, but this may need to be optimized based on the tumor model and observed toxicity.[1]

  • Administration: Once tumors reach a palpable size (e.g., 50-100 mm³), randomize mice into treatment and control groups. Administer methotrexate according to the desired schedule (e.g., once or twice weekly).[1]

• Monitoring and Endpoints:

  • Tumor Growth: Measure tumor dimensions with a caliper every 2-3 days and calculate tumor volume.

Data Presentation

Table 1: Reported Methotrexate Dosages in Murine Models

Disease/Indication	Mouse Strain	Dosage	Route of Administration	Study Duration	Reference(s)
Chronic Toxicity	C57BL/6, DBA/2, C3H	0.25-2 mg/kg (daily)	Not Specified	12-18 months	[2][3]
Chronic Toxicity	C57BL/6, DBA/2, C3H	3-6 mg/kg (daily)	Not Specified	Acute/Subacute	[2][3]
Cytogenetic Toxicity	Swiss albino	2, 10, 20 mg/kg (single dose)	Intraperitoneal	24-30 hours	[6]
Collagen-Induced Arthritis	DBA/1J	2, 10, 20, 50 mg/kg (weekly)	Subcutaneous	40 days	[8]
Collagen-Induced Arthritis	DBA/1	0.1, 2.5, 5 mg/kg (daily)	Not Specified	14 days	[10]
Zymosan-Induced Arthritis	SKG	1, 10 mg/kg (daily)	Intraperitoneal	Not Specified	[11]
Xenograft (generic)	Immunocompromised	120 mg/kg (starting dose)	Intravenous or Intraperitoneal	Dependent on tumor growth	[1]
L1210 Leukemia	Not Specified	400 mg/kg (with leucovorin)	Subcutaneous	Not Specified	[4]
Chronic Myeloid Leukemia	C3H-He/J	2 mg/kg (daily)	Not Specified	Not Specified	[12]

Visualizations

Methotrexate Mechanism of Action

Methotrexate primarily acts by inhibiting dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of purines and thymidylate, which are essential for DNA and RNA synthesis.[13][14]

Caption: Mechanism of action of methotrexate.

General Experimental Workflow for In Vivo Mouse Studies

This diagram outlines a typical workflow for conducting in vivo experiments with methotrexate.

Caption: General experimental workflow.

Troubleshooting Logic for High Toxicity

This diagram illustrates a logical approach to troubleshooting unexpected toxicity in a methotrexate study.

Caption: Troubleshooting high toxicity.

References

• 1. benchchem.com [benchchem.com]
• 2. Chronic toxicity of methotrexate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Optimization of high-dose methotrexate with leucovorin rescue therapy in the L1210 leukemia and sarcoma 180 murine tumor models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetic-pharmacodynamic modeling of methotrexate-induced toxicity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytogenetic toxicity of methotrexate in mouse bone marrow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetic basis for differences in methotrexate sensitivity of normal proliferative tissues in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Methotrexate disposition, anti-folate activity and efficacy in the collagen-induced arthritis mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. “Genetically-based resistance to the anti-inflammatory effects of methotrexate in the air pouch model of acute inflammation” - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Methotrexate ameliorates T cell dependent autoimmune arthritis and encephalomyelitis but not antibody induced or fibroblast induced arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Therapeutic and preventive effects of methotrexate on zymosan-induced arthritis in SKG mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Methotrexate exacerbates tumor progression in a murine model of chronic myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Modeling Mechanisms of In Vivo Variability in Methotrexate Accumulation and Folate Pathway Inhibition in Acute Lymphoblastic Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Modeling Mechanisms of In Vivo Variability in Methotrexate Accumulation and Folate Pathway Inhibition in Acute Lymphoblastic Leukemia Cells | PLOS Computational Biology [journals.plos.org]

Technical Support Center: Reducing Methotrexate-Induced Hepatotoxicity in Animal Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with animal models of methotrexate-induced hepatotoxicity.

Troubleshooting Guides

This section addresses common issues encountered during experimental studies.

Question: We are observing high mortality rates in our methotrexate (B535133) (MTX)-treated group. What could be the cause and how can we mitigate this?

Answer: High mortality in MTX-treated animals is a significant concern, often linked to the dose and route of administration, as well as the overall health of the animals.

• Dosage and Administration: High doses of MTX can lead to severe systemic toxicity, including hematopoietic depression and ulcerative gastrointestinal lesions, which can be lethal.[1] For instance, oral administration of 300 µg/kg/day in Wistar rats resulted in systemic toxicity requiring early euthanasia.[2] Similarly, intraperitoneal (i.p.) injections of 500 µg/kg or more, five times a week, were lethal within a few weeks in Wistar rats.[1] A single i.p. dose of 20 mg/kg can also lead to mortality; one study reported a 29% mortality rate in rats at this dose.[3]

  • Troubleshooting Tip: Consider a dose-response study to determine the optimal dose that induces hepatotoxicity without causing excessive mortality. Lower doses, such as 100-200 µg/kg/day orally in rats, have been shown to induce hepatotoxicity with better survival rates.[2] Combining a lower dose of MTX with another hepatotoxic agent, like carbon tetrachloride (CCl4), at a reduced dose can also induce liver injury while significantly reducing mortality.[3]

• Animal Health and Nutritional Status: The baseline health and nutritional status of the animals can significantly impact their tolerance to MTX. Protein-depleted animals have been shown to experience higher mortality rates when treated with MTX compared to well-nourished animals.

  • Troubleshooting Tip: Ensure animals are healthy and well-nourished before starting the experiment. Standardized chow and proper husbandry are crucial. If malnutrition is a variable, it should be carefully controlled and monitored.

Question: We are seeing inconsistent and highly variable liver enzyme levels (ALT, AST) within our MTX-treated group. What are the potential reasons for this variability?

Answer: Inconsistent liver enzyme levels are a common challenge. Several factors can contribute to this variability.

• Timing of Blood Collection: Serum aminotransferase levels can fluctuate after MTX administration. With high-dose intravenous MTX, ALT levels can peak within 12 to 48 hours and then decline rapidly.[4]

  • Troubleshooting Tip: Standardize the time point for blood collection relative to the last MTX dose across all animals to ensure consistency.

• Individual Animal Variation: Biological variability among animals can lead to different responses to MTX.

  • Troubleshooting Tip: Increase the number of animals per group to improve statistical power and account for individual variations. Ensure that animals are of a similar age and weight at the start of the study.

• Route of Administration: The method of MTX delivery can affect its bioavailability and, consequently, its hepatotoxic effects.

  • Troubleshooting Tip: Ensure consistent administration technique. For oral gavage, ensure the dose is delivered directly to the stomach without regurgitation. For i.p. injections, ensure the injection is truly intraperitoneal and not into the subcutaneous space or an organ.

• Underlying Conditions: Pre-existing subclinical conditions in some animals could affect their liver function and response to MTX.

  • Troubleshooting Tip: Source animals from a reputable supplier and allow for an adequate acclimatization period to monitor their health before the experiment begins.

Frequently Asked Questions (FAQs)

Q1: What are the typical histopathological changes observed in the liver of animal models with MTX-induced hepatotoxicity?

A1: Common histopathological findings include:

• Hepatocyte degeneration (vacuolation, ballooning)[5][6]

• Necrosis, particularly in the centrilobular (Zone 3) region[2]

• Inflammatory cell infiltration[3]

• Sinusoidal congestion and dilatation[7]

• Fatty changes (steatosis)[1]

• In chronic models, fibrosis and cirrhosis may develop.[1][2]

A semi-quantitative scoring system can be used to grade the severity of these lesions.[7]

Q2: What are the key signaling pathways involved in MTX-induced hepatotoxicity?

A2: Several interconnected signaling pathways are implicated:

• Oxidative Stress Pathways: MTX induces the generation of reactive oxygen species (ROS), leading to oxidative stress.[8] This involves the Keap1-Nrf2 pathway, a critical regulator of antioxidant responses.[9][10]

• Inflammatory Pathways: MTX can activate pro-inflammatory pathways, such as the NF-κB signaling cascade, leading to the production of inflammatory cytokines.[11][12][13]

• Endoplasmic Reticulum (ER) Stress: MTX can induce ER stress, activating the unfolded protein response (UPR). A key pathway in this process is the PERK/CHOP pathway, which can lead to apoptosis if ER stress is prolonged.[14][15][16][17][18][19][20][21]

• Apoptosis Pathways: MTX can trigger programmed cell death (apoptosis) in hepatocytes through both intrinsic (mitochondrial) and extrinsic pathways.[7]

Q3: Are there established experimental protocols for inducing hepatotoxicity with methotrexate in rodents?

A3: Yes, various protocols have been published. The choice of protocol depends on whether an acute or chronic model is desired.

• Acute Model (Rats): A single intraperitoneal (i.p.) injection of 20 mg/kg MTX is commonly used to induce acute liver injury.[3][7]

• Acute Model (Mice): A single i.p. injection of 20 mg/kg MTX is also a widely used protocol in mice.[22][23]

• Chronic Model (Rats): Chronic hepatotoxicity can be induced by repeated lower doses. For example, i.p. administration of 125 µg/kg, five times per week for several months.[1] Oral administration of 100 µg/kg/day for 6 weeks has also been shown to induce liver injury and early fibrosis.[2]

Data Presentation

Table 1: Summary of Methotrexate Dosing Regimens and Observed Effects in Rodent Models

Animal Model	MTX Dose	Route of Administration	Duration	Key Observations	Reference
Wistar Rats	20 mg/kg	Intraperitoneal (i.p.)	Single dose	Increased liver enzymes, hepatocyte degeneration, sinusoidal dilatation, apoptosis.	[7]
Wistar Rats	20 mg/kg	Intraperitoneal (i.p.)	Single dose	29% mortality, increased oxidative stress markers.	[3]
Wistar Rats	100 µg/kg/day	Oral	6 weeks	Focal necrosis, cell lysis, early hepatic fibrosis.	[2]
Wistar Rats	125 µg/kg	Intraperitoneal (i.p.)	5 times/week for up to 24 months	Fatty metamorphosis, necrosis, fibrosis.	[1]
Mice	20 mg/kg	Intraperitoneal (i.p.)	Single dose	Elevated serum aminotransferases, hepatic pathological injury, apoptosis.	[22]
BALB/c Mice	20 mg/kg	Intraperitoneal (i.p.)	Single dose	Increased serum hepatic biomarkers.	[23]
Mice	0.05 mg/kg	Intraperitoneal (i.p.)	Multiple doses over 6 weeks	Lymphocyte infiltration, necrosis, fatty degeneration, congestion.	[24]

Table 2: Quantitative Changes in Key Biomarkers of MTX-Induced Hepatotoxicity in Rats (20 mg/kg i.p.)

Biomarker	Control Group (Mean ± SD)	MTX Group (Mean ± SD)	Fold Change	Reference
Apoptotic Index (%)	0.4	34.4	86	[7]
MDA (µmol/mg protein)	Not specified	2.44 ± 0.16	-	[3]
GSH (µmol/g protein)	12.16 ± 1.02	10.36 ± 0.87	↓ 1.17	[3]
SOD (µgm/gm protein)	Not specified	20.75 ± 1.9	-	[3]
Catalase (U/gm tissue)	Not specified	81.73 ± 6.7	-	[3]

Experimental Protocols

Protocol 1: Acute Methotrexate-Induced Hepatotoxicity in Rats

• Animal Model: Male Wistar rats (8-10 weeks old, 200-250g).

• Acclimatization: House animals for at least one week under standard laboratory conditions (12h light/dark cycle, 22±2°C, ad libitum access to standard chow and water).

• Grouping: Randomly divide animals into a control group and an MTX-treated group.

• Induction of Hepatotoxicity:

  • MTX Group: Administer a single intraperitoneal (i.p.) injection of methotrexate at a dose of 20 mg/kg body weight.[7]

  • Control Group: Administer an equivalent volume of sterile saline i.p.

• Sample Collection: 24 to 72 hours post-injection, euthanize the animals. Collect blood via cardiac puncture for serum biochemical analysis (ALT, AST, etc.). Perfuse the liver with ice-cold saline and collect liver tissue for histopathology and measurement of oxidative stress markers.

Protocol 2: Chronic Methotrexate-Induced Hepatotoxicity in Rats

• Animal Model: Male Wistar rats.

• Acclimatization: As described in Protocol 1.

• Grouping: Randomly divide animals into a control group and an MTX-treated group.

• Induction of Hepatotoxicity:

  • MTX Group: Administer methotrexate orally via gavage at a dose of 100 µg/kg/day for 6 consecutive weeks.[2]

  • Control Group: Administer an equivalent volume of the vehicle (e.g., water) orally for the same duration.

• Monitoring: Monitor animal body weight and general health throughout the study.

• Sample Collection: At the end of the 6-week period, euthanize the animals and collect blood and liver tissue as described in Protocol 1 for analysis of liver enzymes, histology, and fibrosis markers.

Mandatory Visualizations

Caption: General experimental workflow for inducing and analyzing methotrexate hepatotoxicity.

Caption: Nrf2 signaling pathway in response to MTX-induced oxidative stress.

Caption: PERK/CHOP pathway of ER stress-induced apoptosis in MTX hepatotoxicity.

References

• 1. Hepatotoxicity in Wistar rats following chronic methotrexate administration: a model of human reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hepatotoxicity in a rat model caused by orally administered methotrexate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | A new cirrhotic animal protocol combining carbon tetrachloride with methotrexate to address limitations of the currently used chemical-induced models [frontiersin.org]
• 4. Methotrexate - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Histopathological effects of methotrexate on mouse liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Histopathological effects of methotrexate on mouse liver - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methotrexate-induced hepatotoxicity in rats and the therapeutic properties of vitamin E: a histopathologic and flowcytometric research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. The Nrf2 Pathway in Liver Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Activation of the Nrf2 response by intrinsic hepatotoxic drugs correlates with suppression of NF-κB activation and sensitizes toward TNFα-induced cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Procyanidin B2 mitigates methotrexate-induced hepatic pyroptosis by suppressing TLR4/NF-κB and caspase-3/GSDME pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Targeting TNF-α and NF-κB activation by bee venom: role in suppressing adjuvant induced arthritis and methotrexate hepatotoxicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Methotrexate-Induced Liver Injury Is Associated with Oxidative Stress, Impaired Mitochondrial Respiration, and Endoplasmic Reticulum Stress In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Methotrexate-Induced Liver Injury Is Associated with Oxidative Stress, Impaired Mitochondrial Respiration, and Endoplasmic Reticulum Stress In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Frontiers | The C/EBP Homologous Protein (CHOP) Transcription Factor Functions in Endoplasmic Reticulum Stress-Induced Apoptosis and Microbial Infection [frontiersin.org]
• 20. mdpi.com [mdpi.com]
• 21. The Role of the PERK/eIF2α/ATF4/CHOP Signaling Pathway in Tumor Progression During Endoplasmic Reticulum Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Nitrate protects against methotrexate-induced liver injury by activating Wnt/β-catenin Signaling in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]

Technical Support Center: Safe Handling and Disposal of Methotrexate Hydrate

This guide provides comprehensive safety protocols, troubleshooting advice, and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with methotrexate hydrate in a laboratory setting.

Hazard Summary

Methotrexate hydrate is classified as a hazardous substance with the following primary concerns:

• Toxicity: Toxic if swallowed.[1][2][3][4]

• Reproductive Hazard: May damage fertility or the unborn child.[1][2][3]

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3][4]

Due to these hazards, strict adherence to safety protocols is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling methotrexate hydrate.

PPE Component	Specification	Rationale
Gloves	Chemotherapy-tested nitrile or PVC gloves.[5][6] Double gloving is recommended.	Prevents dermal absorption.
Gown	Disposable, closed-front gown with cuffs.[5][6] Made of material tested for use with chemotherapy.[7]	Protects skin and personal clothing from contamination.
Eye/Face Protection	Safety glasses with side shields or goggles.[5][6] A face shield may be required for splash risks.	Protects eyes from dust and splashes.
Respiratory Protection	A NIOSH-approved N95 or higher respirator is recommended, especially when handling the powder form or if aerosols may be generated.[6]	Prevents inhalation of airborne particles.

Frequently Asked Questions (FAQs)

Q1: What are the immediate first aid measures in case of exposure to methotrexate hydrate?

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[5][8] Remove contaminated clothing. Seek medical attention if irritation develops.[3]

• Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[8]

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate medical attention.[8]

Q2: How should I handle methotrexate hydrate to minimize exposure?

All handling of methotrexate hydrate, especially the powder form, should be conducted within a certified Class II Biological Safety Cabinet (BSC) or a vertical laminar flow hood to control airborne particles.[5][6] Avoid creating dust.[9] Do not eat, drink, or smoke in areas where methotrexate hydrate is handled.[3]

Q3: What should I do in the event of a small spill of methotrexate hydrate powder?

For small spills, wear appropriate PPE, gently cover the spill with absorbent pads to avoid raising dust, and then decontaminate the area.[5] Place all cleanup materials in a sealed, labeled hazardous waste container.

Q4: How do I dispose of waste contaminated with methotrexate hydrate?

All waste, including unused product, contaminated PPE, and cleaning materials, must be disposed of as hazardous cytotoxic waste.[5] Place waste in sealed, clearly labeled containers for incineration at a licensed facility.[5][9] Do not mix with other waste streams.

Troubleshooting Guide

Issue	Probable Cause	Solution
Visible powder contamination on work surfaces after handling.	Improper handling technique, inadequate containment.	Re-evaluate handling procedures. Ensure all work is performed in a BSC. Decontaminate all affected surfaces immediately as per the protocol below.
Skin irritation after working with methotrexate hydrate.	Possible breach in PPE (e.g., torn glove) or improper doffing of PPE.	Review PPE procedures. Ensure proper glove selection and technique. Seek medical advice for any skin irritation.
Uncertainty about waste segregation.	Lack of clear labeling or understanding of waste streams.	Ensure all waste containers are clearly and correctly labeled. Provide regular training on cytotoxic waste disposal procedures.

Experimental Protocols

Decontamination of Surfaces

This protocol is for the routine cleaning of surfaces potentially contaminated with methotrexate hydrate.

• Preparation: Don appropriate PPE (double gloves, gown, eye protection). Prepare a fresh decontamination solution. A 0.1% sodium hypochlorite solution has been shown to be effective.[10]

• Application: Apply the decontamination solution to the surface, ensuring it is thoroughly wetted.

• Contact Time: Allow a contact time of at least 10 minutes.

• Wiping: Wipe the surface with sterile, absorbent, non-shedding wipes. Use a systematic wiping pattern (e.g., from top to bottom, from cleanest to dirtiest area).

• Rinsing: For some surfaces, a rinse with sterile water may be necessary to remove residual decontaminating agent.

• Disposal: Dispose of all used wipes and PPE as cytotoxic waste.[5]

Visual Workflows

Caption: Decision workflow for responding to a methotrexate hydrate spill.

Caption: Logical pathway for the disposal of methotrexate hydrate waste.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. s3.amazonaws.com [s3.amazonaws.com]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. METHOTREXATE, VIALS (methotrexate, vials) 12 Special Handling Instructions | Pfizer Medical Information - Canada [pfizermedicalinformation.ca]
• 6. beaufort.tricare.mil [beaufort.tricare.mil]
• 7. 188-Safe handling and waste management of hazardous drugs | eviQ [eviq.org.au]
• 8. cdn.pfizer.com [cdn.pfizer.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. Evaluation of decontamination efficacy of four antineoplastics (ifosfamide, 5-fluorouracil, irinotecan, and methotrexate) after deliberate contamination - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results in methotrexate hydrate experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues and inconsistencies encountered during experiments with methotrexate (B535133) hydrate (B1144303).

Frequently Asked Questions (FAQs)

1. What are the common causes of inconsistent results in methotrexate hydrate experiments?

Inconsistent results in methotrexate hydrate experiments can arise from several factors related to the compound's properties, experimental setup, and biological system being studied. Key contributors include:

• Solubility Issues: Methotrexate hydrate has poor aqueous solubility, which can lead to incomplete dissolution and inaccurate concentrations in stock solutions and experimental media.[1][2][3][4]

• Stability and Degradation: The compound is sensitive to light and can degrade under certain pH and temperature conditions.[5][] Exposure to fluorescent light can cause photolytic decomposition.[5]

• Purity of Methotrexate Hydrate: The presence of impurities or degradation products, such as 7-hydroxy-methotrexate, can affect experimental outcomes.[]

• Cellular Transport and Metabolism: The efficacy of methotrexate is dependent on its transport into cells via carriers like the reduced folate carrier (RFC1), its intracellular activation through polyglutamation by folylpolyglutamate synthase (FPGS), and its efflux out of the cell by ATP-binding cassette (ABC) transporters.[7][8][9][10][11][12] Variability in the expression or function of these proteins across cell lines or patient samples can lead to inconsistent results.

• Biological Variability: Factors such as the cell line used, patient-specific genetics (e.g., polymorphisms in genes related to methotrexate metabolism), and the overall health of the biological system can significantly influence the response to methotrexate.[13][14]

• Drug Interactions: Concurrent use of other drugs, such as non-steroidal anti-inflammatory drugs (NSAIDs) and proton pump inhibitors (PPIs), can interfere with methotrexate clearance and increase its concentration, leading to unexpected toxicity or efficacy.[15]

2. How can I ensure complete solubilization of methotrexate hydrate?

Methotrexate hydrate is sparingly soluble in water but soluble in dilute solutions of alkali hydroxides and carbonates, as well as mineral acids.[1] For cell culture experiments, a common method is to prepare a stock solution by dissolving methotrexate hydrate in a minimal amount of 1 M NaOH and then diluting it with saline or the desired cell culture medium.[1] It is also soluble in organic solvents like DMSO and dimethylformamide (DMF).[16]

3. What are the optimal storage conditions for methotrexate hydrate and its solutions?

• Powder: Store the solid methotrexate hydrate powder at -20°C, protected from light for long-term storage.[1]

• Stock Solutions: Aqueous stock solutions can be stored at 4–8 °C for about a week or at –20 °C for up to a month.[1] It is not recommended to store aqueous solutions for more than one day.[16]

Troubleshooting Guides

Issue 1: Low or No Drug Efficacy in Cell-Based Assays

If you are observing lower than expected or no efficacy of methotrexate in your cell-based assays, consider the following troubleshooting steps:

• Verify Drug Concentration and Purity:

  • Ensure complete dissolution of the methotrexate hydrate powder.

  • Use a freshly prepared stock solution or one that has been stored appropriately.

  • Consider verifying the concentration of your stock solution using a spectrophotometer or HPLC.

• Check Cell Line Sensitivity:

  • Different cell lines can have varying sensitivity to methotrexate due to differences in the expression of folate transporters and enzymes involved in its metabolism.

  • Consult the literature to confirm the expected IC50 for your specific cell line.

• Assess Cellular Uptake and Retention:

  • Low expression of the reduced folate carrier (RFC1) can limit methotrexate uptake.

  • Efficient efflux by ABC transporters can reduce intracellular drug concentration.

  • Insufficient polyglutamation by FPGS can lead to poor retention of the drug inside the cells.[7][8][9]

• Optimize Incubation Time:

  • The effects of methotrexate are cell cycle-dependent, so ensure the incubation time is sufficient for the cells to undergo DNA synthesis.

Issue 2: High Variability Between Replicates or Experiments

High variability can be frustrating and can mask the true effects of the drug. Here are some common sources of variability and how to address them:

• Inconsistent Solution Preparation:

  • Ensure the methotrexate hydrate is fully dissolved before making dilutions.

  • Always use the same procedure for preparing stock and working solutions.

• Light Exposure:

  • Protect methotrexate solutions from light at all times by using amber tubes or covering them with foil, as it is known to be light-sensitive.[5][]

• pH of the Medium:

  • The solubility and stability of methotrexate can be pH-dependent.[5][17] Ensure the pH of your cell culture medium is consistent across experiments.

• Cell Culture Conditions:

  • Maintain consistent cell seeding densities, passage numbers, and overall cell health.

  • Variations in cell confluence can significantly impact drug response.

Quantitative Data Summary

Table 1: Solubility of Methotrexate Hydrate

Solvent	Solubility	Reference
DMSO	~3 mg/mL	[16]
Dimethylformamide (DMF)	~14 mg/mL	[16]
PBS (pH 7.2)	~1 mg/mL	[16]
Water	Insoluble	[1][4]
Dilute alkali hydroxides and carbonates	Soluble	[1]
Mineral acids	Soluble	[1]

Table 2: Stability of Methotrexate in Biological Samples

Sample Type	Storage Temperature	Duration of Stability	Reference
Whole Blood	Room Temperature	2 days	[18]
Whole Blood	4°C	6 days	[18]
Plasma	Room Temperature or 4°C	At least 6 days	[18]

Experimental Protocols

Dihydrofolate Reductase (DHFR) Enzyme Inhibition Assay

This assay measures the ability of methotrexate to inhibit the DHFR enzyme, which is its primary mechanism of action.[19][20][21][22][23]

Principle: DHFR catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF) using NADPH as a cofactor. The reaction is monitored by measuring the decrease in absorbance at 340 nm as NADPH is oxidized to NADP+.[20][22]

Materials:

• DHFR enzyme

• DHFR assay buffer

• NADPH

• Dihydrofolic acid (DHF)

• Methotrexate hydrate (as inhibitor)

• 96-well clear flat-bottom plate

• Microplate reader capable of reading absorbance at 340 nm

Procedure:

• Reagent Preparation:

  • Prepare a 1x DHFR assay buffer by diluting a 10x stock.

  • Reconstitute NADPH with the assay buffer.

  • Prepare a fresh dilution of methotrexate in the assay buffer. Do not store diluted methotrexate.[20]

  • Prepare a diluted solution of the DHFR substrate (DHF) and protect it from light.[20]

• Assay Setup (in a 96-well plate):

  • Enzyme Control (EC): Add DHFR assay buffer, DHFR enzyme, and NADPH.

  • Inhibitor Control (IC): Add diluted methotrexate, DHFR enzyme, and NADPH.

  • Sample Screening (S): Add your test compound, DHFR enzyme, and NADPH.

  • Background Control: Add assay buffer and DHF substrate (no enzyme).

• Reaction Initiation and Measurement:

  • Add the diluted DHFR substrate to all wells to start the reaction.

  • Immediately start kinetic measurements of absorbance at 340 nm every 30 seconds for at least 5-10 minutes.

• Data Analysis:

  • Calculate the rate of decrease in absorbance (slope) for each well.

  • The percent inhibition is calculated as: [1 - (Slope of IC or S / Slope of EC)] * 100.

Measurement of Intracellular Methotrexate Polyglutamates (MTXPGs) by LC-MS/MS

This method quantifies the active metabolites of methotrexate, the polyglutamates, in cells.

Principle: After entering the cell, methotrexate is converted to MTXPGs.[7][8] This method uses liquid chromatography-tandem mass spectrometry (LC-MS/MS) to separate and quantify the different polyglutamate forms (MTXPG1, MTXPG2, etc.).[24]

Materials:

• Red blood cells (RBCs) or other cell types

• Methotrexate polyglutamate standards (MTXPG1-7)

• Stable-isotope labeled internal standards

• Reagents for cell lysis and protein precipitation (e.g., methanol)

• LC-MS/MS system with a C18 column

Procedure:

• Sample Preparation:

  • Isolate RBCs or other cells from whole blood by centrifugation.

  • Wash the cells with saline.

  • Lyse the cells to release the intracellular contents.

  • Add internal standards.

  • Precipitate proteins with a solvent like methanol.

  • Centrifuge and collect the supernatant for analysis.

• LC-MS/MS Analysis:

  • Inject the supernatant into the LC-MS/MS system.

  • Separate the different MTXPGs using a gradient elution on a C18 column.

  • Detect and quantify the different MTXPGs using mass spectrometry in positive ionization mode.

• Data Analysis:

  • Generate a calibration curve using the known concentrations of the MTXPG standards.

  • Determine the concentration of each MTXPG in the samples by comparing their peak areas to the calibration curve.

Visualizations

Caption: Troubleshooting workflow for inconsistent methotrexate results.

Caption: Simplified signaling pathway of methotrexate action.

Caption: General experimental workflow for cell-based methotrexate assays.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]
• 3. Improved Bioavailability and High Photostability of Methotrexate by Spray-Dried Surface-Attached Solid Dispersion with an Aqueous Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. powder, suitable for cell culture, BioReagent | Sigma-Aldrich [sigmaaldrich.com]
• 5. Thermal and photolytic decomposition of methotrexate in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. aacrjournals.org [aacrjournals.org]
• 10. droracle.ai [droracle.ai]
• 11. Cellular pharmacokinetic of methotrexate and its modulation by folylpolyglutamate synthetase and γ-glutamyl hydrolase in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.plos.org [journals.plos.org]
• 13. Frontiers | Factors influencing delayed clearance of high dose methotrexate (HDMTX) in pediatric, adolescent, and young adult oncology patients [frontiersin.org]
• 14. discovery.researcher.life [discovery.researcher.life]
• 15. Methotrexate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. cdn.caymanchem.com [cdn.caymanchem.com]
• 17. Preventing and Managing Toxicities of High-Dose Methotrexate - PMC [pmc.ncbi.nlm.nih.gov]
• 18. In vitro stability study of methotrexate in blood and plasma samples for routine monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. assaygenie.com [assaygenie.com]
• 21. scispace.com [scispace.com]
• 22. sigmaaldrich.com [sigmaaldrich.com]
• 23. Methotrexate - Wikipedia [en.wikipedia.org]
• 24. researchgate.net [researchgate.net]

Adjusting methotrexate hydrate concentration for different cell lines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on using methotrexate (B535133) hydrate (B1144303) in cell culture experiments. Find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key data to ensure the success and reproducibility of your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of methotrexate?

A1: Methotrexate's primary mechanism of action is the competitive inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the reduction of dihydrofolate to tetrahydrofolate.[1][2][3] Tetrahydrofolate is a vital cofactor in the synthesis of purine (B94841) nucleotides and thymidylate, which are essential for DNA synthesis and cellular replication.[4] By disrupting this pathway, methotrexate effectively halts the proliferation of rapidly dividing cells, such as cancer cells.

Q2: Why do different cell lines exhibit varying sensitivity to methotrexate?

A2: The sensitivity of different cell lines to methotrexate is highly variable due to several factors:

• Expression levels of DHFR: Cells with higher levels of DHFR may require higher concentrations of methotrexate to achieve a cytotoxic effect.[2][5]

• Reduced Folate Carrier (RFC) expression: The primary transporter of methotrexate into cells is the RFC.[2][6] Cell lines with lower RFC expression will have reduced methotrexate uptake, leading to resistance.[2][6]

• Folylpolyglutamate Synthetase (FPGS) activity: Inside the cell, FPGS converts methotrexate into polyglutamated forms, which are more potent inhibitors of DHFR and are retained within the cell for longer periods.[6] Decreased FPGS activity can therefore confer resistance.[6]

• Drug efflux pumps: Multidrug resistance proteins, such as those from the ATP-binding cassette (ABC) transporter family, can actively pump methotrexate out of the cell, reducing its intracellular concentration and efficacy.[6]

• Non-DHFR-mediated effects: Methotrexate can also exert effects independent of DHFR inhibition, such as inducing oxidative stress and epigenetic modifications, and the cellular response to these effects can vary.[1][7][8]

Q3: What is a typical starting concentration range for methotrexate hydrate in cell culture?

A3: Due to the wide range of sensitivities across different cell lines, there is no single recommended starting concentration. However, a broad range to test for initial dose-response experiments is typically between 0.01 µM and 100 µM. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Q4: How should I prepare a stock solution of methotrexate hydrate?

A4: Methotrexate hydrate has low solubility in water. To prepare a stock solution, it is recommended to dissolve it in a small amount of 1 M NaOH, and then dilute it to the desired concentration with a sterile saline solution or cell culture medium. Store the stock solution at -20°C, protected from light.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No observable cytotoxic effect, even at high concentrations.	1. Inherent or acquired resistance of the cell line: The cell line may have high levels of DHFR, low RFC expression, or active drug efflux pumps.[2][6][9] 2. High folate levels in the culture medium: Folic acid in the medium can compete with methotrexate for uptake and binding to DHFR. 3. Degradation of methotrexate: Improper storage or handling of the methotrexate stock solution.	1. Characterize your cell line: If possible, assess the expression levels of DHFR and RFC. Consider using a different cell line known to be sensitive to methotrexate as a positive control. 2. Use folate-depleted medium: Perform the experiment in a medium with a known, lower concentration of folic acid. 3. Prepare fresh methotrexate stock solution: Ensure proper storage conditions (aliquoted, -20°C, protected from light).
Inconsistent or not reproducible results between experiments.	1. Variability in cell seeding density: Inconsistent starting cell numbers will lead to variable results. 2. Cell passage number: The sensitivity of some cell lines to drugs can change with increasing passage number. 3. Inconsistent incubation time: The duration of methotrexate exposure significantly impacts its effect. 4. Edge effects in multi-well plates: Evaporation from the outer wells of a plate can concentrate the drug and affect cell growth.	1. Ensure accurate cell counting: Use a hemocytometer or an automated cell counter and ensure a homogenous cell suspension before seeding. 2. Use a consistent passage number range: Thaw a new vial of cells after a defined number of passages. 3. Standardize the incubation period: Maintain a consistent exposure time for all experiments. 4. Minimize edge effects: Do not use the outermost wells of the plate for experimental conditions. Instead, fill them with sterile PBS or medium.
Cells detach from the plate after treatment.	1. High level of cell death: Methotrexate is inducing apoptosis or necrosis at the tested concentrations. 2. Over-trypsinization during passaging: Excessive trypsin treatment can damage cell surface proteins required for attachment.	1. This may be the expected outcome: Cell detachment is a common indicator of cytotoxicity. Quantify cell viability using an appropriate assay (e.g., MTT, trypan blue exclusion). 2. Optimize your passaging protocol: Use the lowest effective concentration of trypsin for the shortest possible time.
Precipitate forms in the culture medium after adding methotrexate.	1. Poor solubility of methotrexate: The concentration of methotrexate may be too high for the medium's buffering capacity. 2. Interaction with components of the medium: Some media components may react with methotrexate.	1. Check the final concentration of NaOH from your stock solution: Ensure it is sufficiently diluted in the final culture volume. 2. Prepare fresh dilutions: Prepare fresh dilutions of methotrexate in pre-warmed medium immediately before use.

Data Presentation: Methotrexate IC50 Values in Various Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following table summarizes reported IC50 values for methotrexate in a variety of cancer cell lines. Note that these values can vary depending on experimental conditions such as incubation time and the specific assay used.

Cell Line	Cancer Type	IC50 Value	Incubation Time
HTC-116	Colorectal Carcinoma	0.15 mM	48 hours
A-549	Lung Carcinoma	0.10 mM	48 hours
Saos-2	Osteosarcoma	3.5 x 10⁻² µM	6 days
Daoy	Medulloblastoma	9.5 x 10⁻² µM	6 days
DU-145	Prostate Cancer	23 nM	Not Specified
Colon 26	Mouse Colorectal Carcinoma	31 nM	Not Specified
DAN-G	Pancreatic Cancer	0.077 µM	96 hours
EKVX	Non-Small Cell Lung Cancer	> 1000 nM	Not Specified

This table is a compilation of data from multiple sources and is intended for comparative purposes. Researchers should determine the IC50 for their specific cell line and experimental conditions.[10][11][12][13]

Experimental Protocols

Determining the IC50 of Methotrexate Hydrate using an MTT Assay

This protocol outlines the steps to determine the concentration of methotrexate hydrate that inhibits the growth of a chosen cell line by 50%.

Materials:

• Adherent cell line of interest

• Complete cell culture medium

• Methotrexate hydrate

• 1 M NaOH

• Sterile PBS

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Seed the cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate for 24 hours to allow cells to attach.

• Preparation of Methotrexate Dilutions:

  • Prepare a high-concentration stock solution of methotrexate hydrate in a minimal amount of 1 M NaOH and dilute with sterile PBS or medium.

  • Perform a serial dilution of the methotrexate stock solution in complete medium to create a range of concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM).

  • Include a vehicle control (medium with the same concentration of NaOH as the highest methotrexate concentration) and a no-cell control (medium only).

• Cell Treatment:

  • After 24 hours of cell attachment, carefully remove the medium from the wells.

  • Add 100 µL of the prepared methotrexate dilutions or control solutions to the respective wells. Each concentration should be tested in triplicate.

• Incubation:

  • Incubate the plate for a predetermined exposure time (e.g., 48 or 72 hours).

• MTT Assay:

  • After the incubation period, add 20 µL of MTT reagent (5 mg/mL) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C. Viable cells will metabolize the MTT into formazan (B1609692) crystals.

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance of each well at 490 nm or 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each methotrexate concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the methotrexate concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Visualizations

Methotrexate Signaling Pathway

Caption: Methotrexate's mechanism of action and resistance pathways.

Experimental Workflow for IC50 Determination

References

• 1. Much more than you expected: The non-DHFR-mediated effects of methotrexate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Dynamic genomic changes in methotrexate-resistant human cancer cell lines beyond DHFR amplification suggest potential new targets for preventing drug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ashpublications.org [ashpublications.org]
• 7. researchgate.net [researchgate.net]
• 8. Non-DHFR-mediated effects of methotrexate in osteosarcoma cell lines: epigenetic alterations and enhanced cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanisms of methotrexate resistance in osteosarcoma cell lines and strategies for overcoming this resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Methotrexate Hydrate Side Effects in Long-Term Animal Studies

Welcome to the technical support center for researchers utilizing methotrexate (B535133) hydrate (B1144303) in long-term animal studies. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you anticipate, manage, and minimize side effects, ensuring the welfare of your animal subjects and the integrity of your research data.

Frequently Asked Questions (FAQs)

Q1: What are the most common long-term side effects of methotrexate (MTX) in animal studies?

A1: Long-term administration of methotrexate can induce a range of dose-dependent toxicities affecting various organ systems. The most commonly reported side effects in animal models include:

• Hepatotoxicity: Elevated liver enzymes, fatty liver, necrosis, and fibrosis are consistently observed.[1][2][3][4][5]

• Nephrotoxicity: Kidney damage is a frequent complication, particularly with high-dose MTX.[4][6][7][8][9][10] This can lead to impaired MTX clearance, exacerbating other toxicities.[8]

• Gastrointestinal Toxicity: Severe enterotoxicosis, including diarrhea, vomiting, intestinal mucositis, and ulcerative gastrointestinal lesions, is common.[1][11][12][13]

• Myelosuppression: MTX can suppress bone marrow, leading to leucopenia and thrombocytopenia.[4][14]

• Pulmonary Lesions: Emphysema and fibrosis in the lungs have been reported, although less consistently than other side effects.[1]

• Reproductive Toxicity: Long-term MTX administration can lead to testicular damage and may impact fertility.[15][16]

Q2: How can I mitigate methotrexate-induced organ damage in my animal model?

A2: Several strategies can be employed to minimize MTX-induced toxicity:

• Leucovorin Rescue: The administration of leucovorin (folinic acid) is a cornerstone for mitigating MTX toxicity, particularly with high-dose regimens.[8][14][17][18] Leucovorin bypasses the metabolic block induced by MTX, protecting healthy cells.[18]

• Folic Acid Supplementation: Co-administration of folic acid can reduce the incidence and severity of MTX-related side effects, particularly hepatotoxicity and gastrointestinal issues.[19][20][21]

• Nutritional Support: Ensuring a good nutritional status in study animals can significantly reduce morbidity and mortality associated with MTX.[12][22]

• Antioxidant and Anti-inflammatory Co-therapy: The use of agents with antioxidant and anti-inflammatory properties has shown promise in protecting against MTX-induced organ damage. Examples include Vitamin E, Naringenin, Rosmarinic Acid, and Quercetin.[2][23][24][25]

• Hydration and Urinary Alkalinization: Maintaining adequate hydration and increasing urine pH can help prevent the precipitation of MTX and its metabolites in the renal tubules, thus reducing nephrotoxicity.[8]

Q3: Are there species-specific differences in methotrexate toxicity that I should be aware of?

A3: Yes, species-specific differences in response to methotrexate have been reported. For instance, one study found that while both rabbits and mice developed hepatotoxicity, nephrotoxicity was only observed in mice, suggesting rabbits may be more resistant to MTX-induced kidney damage.[6] It is crucial to consult literature specific to your chosen animal model to understand potential species-specific toxicities.

Q4: What is the mechanism behind methotrexate-induced hepatotoxicity?

A4: The exact mechanism is not fully understood, but it is thought to involve the generation of reactive oxygen species (ROS) and lipid peroxidation.[3] MTX can lead to oxidative stress, which damages hepatocytes and triggers inflammatory responses, potentially leading to steatosis, fibrosis, and necrosis.[2][3][5]

Troubleshooting Guides

Issue 1: Elevated Liver Enzymes and/or Histopathological Evidence of Liver Damage

Possible Cause: Methotrexate-induced hepatotoxicity.

Troubleshooting Steps:

• Review Dosing Regimen: Ensure the MTX dose is appropriate for the animal model and study duration. High doses are more likely to cause acute liver damage.[1][5]

• Implement Folic Acid Supplementation: If not already part of the protocol, consider adding folic acid supplementation to the regimen.[20][21]

• Consider Antioxidant Co-administration: Pre-treatment with antioxidants like Vitamin E or Naringenin has been shown to ameliorate MTX-induced liver damage.[2][23]

• Monitor Nutritional Status: Ensure animals are well-nourished, as poor nutritional status can exacerbate MTX toxicity.[22]

Issue 2: Increased Serum Creatinine and Urea Levels, Indicating Renal Dysfunction

Possible Cause: Methotrexate-induced nephrotoxicity.

Troubleshooting Steps:

• Ensure Adequate Hydration: Provide ad libitum access to water. In some protocols, intravenous hydration may be necessary, especially with high-dose MTX.[8]

• Urinary Alkalinization: Consider adding sodium bicarbonate to the drinking water or administering it parenterally to increase urine pH and prevent MTX crystallization in the kidneys.[8]

• Leucovorin Rescue: For high-dose MTX protocols, a leucovorin rescue schedule is critical to prevent severe nephrotoxicity.[8][17]

• Investigate Nephroprotective Agents: Co-administration of agents like garlic extract has demonstrated a protective effect against MTX-induced kidney damage in rats.[7]

Issue 3: Severe Diarrhea, Weight Loss, and Dehydration

Possible Cause: Methotrexate-induced gastrointestinal toxicity.

Troubleshooting Steps:

• Dietary Modification: A complex diet with intact protein has been shown to abrogate MTX-induced enteritis in cats compared to a purified, amino acid-based diet.[12]

• Leucovorin Rescue: Leucovorin is effective in preventing gastrointestinal toxicity.[8]

• Probiotic and Gut Microbiota Considerations: MTX can alter the gut microbiota, contributing to gastrointestinal toxicity. While still an emerging area of research, modulation of the gut microbiota could be a future strategy.[11]

• Symptomatic Support: Provide supportive care, including fluid and electrolyte replacement, to manage dehydration.

Data Presentation

Table 1: Summary of Methotrexate-Induced Organ Toxicity in Different Animal Models

Animal Model	Primary Organ(s) Affected	Key Findings	Reference(s)
Rats	Liver, Kidney, Gastrointestinal Tract, Lungs, Testes	Hepatotoxicity (fatty metamorphosis, necrosis, fibrosis), Nephrotoxicity, Ulcerative gastrointestinal lesions, Pulmonary emphysema and fibrosis, Testicular damage.	[1][4][7][15]
Mice	Liver, Kidney	Hepatotoxicity and nephrotoxicity observed.	[6]
Rabbits	Liver	Hepatotoxicity observed, but appeared resistant to nephrotoxicity in one study.	[6]
Cats	Gastrointestinal Tract	Severe enterotoxicosis, particularly with purified diets.	[12]
Dogs	Gastrointestinal Tract, Bone Marrow	Gastrointestinal signs (vomiting, diarrhea), myelosuppression (leukopenia).	[13]

Table 2: Examples of Mitigation Strategies and Their Effects in Animal Studies

Mitigation Strategy	Animal Model	MTX Dose	Protective Agent Dose	Outcome	Reference(s)
Leucovorin Rescue	Mice	400 mg/kg s.c.	12 mg/kg s.c. (multiple doses)	Highly effective in preventing toxicity and enhancing antitumor effect.	[17]
Folic Acid Supplementation	Rats	Not specified	Not specified	Reduced incidence of elevated liver enzymes.	[20]
Vitamin E	Rats	Not specified	Not specified	Ameliorated MTX-induced liver damage.	[2]
Garlic Extract	Rats	20 mg/kg i.p. (single dose)	1 mL/100 g b.w. orally	Significantly improved renal function and reduced oxidative stress.	[7]
Nutritional Support	Rats	20 mg/kg i.m.	Standard chow vs. protein-depleted chow	0% mortality in well-nourished vs. 100% in protein-depleted animals.	[22]
Naringenin	Rats	20 mg/kg i.p. (single dose)	50 mg/kg/day orally	Remarkably improved MTX-induced alteration of biochemical markers of hepatotoxicity.	[23]
Rosmarinic Acid	Rats	20 mg/kg	100 and 200 mg/kg	Decreased MTX-induced nephrotoxicity and hepatotoxicity.	[24]
Quercetin	Rats	0.250 mg/kg	500 mg/kg	Significantly inhibited MTX-induced toxicity in the liver and kidneys.	[25]

Experimental Protocols

Protocol 1: Leucovorin Rescue for High-Dose Methotrexate in a Murine Model

This protocol is adapted from a study optimizing high-dose methotrexate with leucovorin rescue in murine tumor models.[17]

• Animal Model: L1210 leukemia or Sarcoma 180 murine tumor models.

• Methotrexate Administration: Administer methotrexate at a dose of 400 mg/kg subcutaneously (s.c.).

• Leucovorin Rescue Schedule:

  • Begin leucovorin rescue 16 to 20 hours after methotrexate administration.

  • Administer calcium leucovorin at a dose of 12 mg/kg s.c.

  • Repeat the leucovorin dose every 2 hours for a total of 5 doses.

• Monitoring: Monitor animals for signs of toxicity and tumor progression.

• Rationale: This delayed, low-dose leucovorin rescue schedule was found to be highly effective in preventing toxicity while achieving a pronounced antitumor effect.[17] Progressive increases in the leucovorin dosage reduced both toxicity and the antitumor effect.[17]

Protocol 2: Induction of Methotrexate-Induced Nephrotoxicity in Rats for Protective Agent Screening

This protocol is based on a study investigating the protective effect of garlic extract against MTX-induced nephrotoxicity.[7]

• Animal Model: Wistar rats.

• Protective Agent Administration (if applicable): Administer the test agent (e.g., garlic extract at 1 mL/100 g body weight, orally) for 7 days prior to and following MTX administration.

• Induction of Nephrotoxicity: Administer a single intraperitoneal (i.p.) injection of methotrexate at a dose of 20 mg/kg.

• Sample Collection and Analysis:

  • Collect serum samples to evaluate urea, creatinine, and electrolyte levels.

  • Harvest renal tissue to measure markers of oxidative stress (e.g., malondialdehyde, glutathione) and antioxidant enzyme activities (e.g., catalase).

  • Perform histopathological examination of the kidneys to evaluate tubular injury.

• Rationale: This model reliably induces nephrotoxicity, allowing for the evaluation of the efficacy of potential nephroprotective agents.[7]

Visualizations

Caption: Proposed pathway of methotrexate-induced hepatotoxicity and the inhibitory role of antioxidants.

Caption: Experimental workflow for leucovorin rescue following high-dose methotrexate administration.

Caption: Logical relationship of strategies to mitigate methotrexate-induced nephrotoxicity.

References

• 1. Hepatotoxicity in Wistar rats following chronic methotrexate administration: a model of human reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methotrexate-induced hepatotoxicity in rats and the therapeutic properties of vitamin E: a histopathologic and flowcytometric research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | A new cirrhotic animal protocol combining carbon tetrachloride with methotrexate to address limitations of the currently used chemical-induced models [frontiersin.org]
• 4. veterinaryworld.org [veterinaryworld.org]
• 5. Methotrexate-induced hepatotoxicity in rats and the therapeutic properties of vitamin E: a histopathologic and flowcytometric research [termedia.pl]
• 6. scispace.com [scispace.com]
• 7. Prevention of methotrexate-induced nephrotoxicity by concomitant administration of garlic aqueous extract in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Preventing and Managing Toxicities of High-Dose Methotrexate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [Methotrexate-Induced Nephrotoxicity in Rats: Protective Effect of Mistletoe (Viscum album L.) Extract] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Methotrexate causes oxidative stress in rat kidney tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Induction and Amelioration of Methotrexate-Induced Gastrointestinal Toxicity are Related to Immune Response and Gut Microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dietary modulation of methotrexate-induced enteritis in cats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ijvm.org.il [ijvm.org.il]
• 14. Overview of Methotrexate Toxicity: A Comprehensive Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Histopathological and Immunohistochemical Evaluation of Methotrexate-Induced Gonadal Damage in Rats: Role of SCF, mTOR, and SIRT-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Experimental Evaluation of Long-Term Toxic Effects of Methotrexate on Male Reproductive System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Optimization of high-dose methotrexate with leucovorin rescue therapy in the L1210 leukemia and sarcoma 180 murine tumor models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. avmajournals.avma.org [avmajournals.avma.org]
• 19. researchgate.net [researchgate.net]
• 20. Effect of folic or folinic acid supplementation on the toxicity and efficacy of methotrexate in rheumatoid arthritis: a forty-eight week, multicenter, randomized, double-blind, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Folate Supplementation for Methotrexate Therapy in Patients With Rheumatoid Arthritis: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Reduction of methotrexate toxicity with improved nutritional status in tumor-bearing animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Naringenin: a potential natural remedy against methotrexate-induced hepatotoxicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Effects of Rosmarinic Acid on Methotrexate-induced Nephrotoxicity and Hepatotoxicity in Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 25. archives.ijper.org [archives.ijper.org]

Folinic acid rescue protocol optimization after methotrexate hydrate treatment

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing Folinic acid (leucovorin) rescue protocols following methotrexate (B535133) hydrate (B1144303) treatment.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Folinic acid rescue after high-dose methotrexate (HDMTX) treatment?

A1: Folinic acid rescue works through several key mechanisms to mitigate methotrexate toxicity. Methotrexate inhibits the enzyme dihydrofolate reductase (DHFR), which is crucial for converting dihydrofolate to tetrahydrofolate, a key component in DNA synthesis. Folinic acid, a reduced form of folate, bypasses this blocked enzyme, directly replenishing the intracellular folate pool necessary for DNA synthesis and cell division in normal cells.[1] Additionally, at appropriate doses, Folinic acid can competitively displace methotrexate from its binding sites on folate-dependent enzymes.[1] Normal cells have a more active transport system for Folinic acid compared to many cancer cells, leading to a selective rescue of healthy tissues while maintaining the cytotoxic effect of methotrexate on malignant cells.[1]

Q2: When should Folinic acid rescue be initiated after methotrexate administration?

A2: The timing of Folinic acid rescue is critical to its effectiveness. For high-dose methotrexate therapy, Folinic acid rescue is typically initiated 24 to 42 hours after the start of the methotrexate infusion.[1][2][3] Delaying the rescue beyond this window can lead to increased toxicity.[3][4] The effectiveness of Folinic acid in counteracting the hematologic toxicity of methotrexate decreases as the time between methotrexate administration and rescue initiation increases.[5]

Q3: What are the standard dosing recommendations for Folinic acid rescue?

A3: Dosing regimens for Folinic acid can vary depending on the methotrexate dose and institutional protocols.[6][7] For high-dose methotrexate rescue, a common dosage is 15 mg (approximately 10 mg/m²) given orally, intramuscularly, or intravenously every 6 hours for 10 doses, starting 24 hours after the initiation of methotrexate.[2][5][8] The dose must be adjusted based on serum methotrexate level monitoring.[1]

Q4: What is "Folinic acid over-rescue" and what are its potential consequences?

A4: Folinic acid over-rescue refers to the administration of excessive doses of Folinic acid, which could potentially compromise the anticancer efficacy of methotrexate.[9][10][11][12] While adequate rescue is crucial to prevent toxicity, there is a concern that excessive Folinic acid might also "rescue" malignant cells.[13][14] However, some studies suggest that there is no evidence that higher doses of Folinic acid rescue leukemia cells.[13] A potential adverse effect of excessive calcium folinate dosing, especially in patients with acute kidney injury, is hypercalcemia.[9][10][11]

Q5: What are the common side effects of Folinic acid?

A5: Folinic acid is generally well-tolerated. However, some potential side effects include gastrointestinal discomfort such as nausea, vomiting, and diarrhea.[15][16] Allergic reactions, though rare, can occur and may manifest as rash, itching, or swelling.[15][17] Central nervous system effects like insomnia and irritability have also been reported.[15]

Troubleshooting Guides

Issue 1: Delayed Methotrexate Clearance

• Problem: Higher than expected serum methotrexate levels at 24, 48, or 72 hours post-infusion, indicating delayed clearance and increased risk of toxicity.

• Possible Causes:

  • Renal impairment.[6]

  • Drug interactions that interfere with methotrexate elimination (e.g., NSAIDs, proton pump inhibitors).[18]

  • Dehydration.[3]

• Troubleshooting Steps:

  • Intensify Monitoring: Increase the frequency of serum methotrexate and creatinine (B1669602) level monitoring.[19]

  • Adjust Folinic Acid Dose: The Folinic acid dose should be adjusted based on the measured methotrexate levels. A formula that can be used is: Leucovorin (mg) = 10 × MTX (mg/L) × 0.76 × body weight (kg).[2] For severe toxicity with significantly elevated methotrexate levels, the dose may need to be increased to 100 mg/m² intravenously every 3 hours.[19]

  • Enhance Hydration and Urinary Alkalinization: Ensure aggressive intravenous hydration and maintain urinary pH > 7.0 to promote methotrexate excretion.[3][19]

  • Consider Glucarpidase: In cases of severe methotrexate toxicity with renal dysfunction, the use of glucarpidase can be considered to rapidly lower methotrexate levels.[6][20]

Issue 2: Signs of Methotrexate Toxicity Despite Folinic Acid Rescue

• Problem: Development of mucositis, myelosuppression, nephrotoxicity, or neurotoxicity despite the administration of a standard Folinic acid rescue protocol.[8]

• Possible Causes:

  • Inadequate Folinic acid dosage for the given methotrexate level.[13][21]

  • Delayed initiation of Folinic acid rescue.[4]

  • Individual patient variability in methotrexate metabolism and clearance.

• Troubleshooting Steps:

  • Immediate Re-evaluation: Immediately measure serum methotrexate and creatinine levels.

  • Dose Escalation: Increase the Folinic acid dosage based on the current methotrexate levels.

  • Supportive Care: Implement aggressive supportive care measures, including hydration and management of specific toxicities (e.g., pain management for mucositis).[5]

  • Review Concomitant Medications: Re-evaluate all concomitant medications for potential interactions that could exacerbate methotrexate toxicity.[18]

Issue 3: In Vitro Experiment - Unexpected Cell Death in Control (Folinic Acid Only) Group

• Problem: In a cell culture experiment, the control group treated with Folinic acid alone shows unexpected levels of cell death.

• Possible Causes:

  • High Concentration: The concentration of Folinic acid may be too high, leading to off-target effects or nutrient imbalance in the culture medium.

  • Contamination: The Folinic acid solution or cell culture medium may be contaminated.

  • Cell Line Sensitivity: The specific cell line being used might have an unusual sensitivity to high concentrations of folates.

• Troubleshooting Steps:

  • Dose-Response Curve: Perform a dose-response experiment with Folinic acid alone to determine a non-toxic concentration range for your specific cell line.

  • Check for Contamination: Test the Folinic acid stock solution and culture medium for microbial contamination.

  • Use Fresh Reagents: Prepare fresh Folinic acid solutions from a reliable source.

  • Literature Review: Search for literature on the specific cell line to see if any sensitivities to folate supplementation have been reported.

Data Presentation

Table 1: Standard Folinic Acid Rescue Dosing Based on Methotrexate Levels

Time Point Post-MTX Infusion	Serum Methotrexate Level	Recommended Folinic Acid Dosage
24 hours	~10 micromolar	15 mg every 6 hours
48 hours	~1 micromolar	Continue 15 mg every 6 hours
72 hours	<0.2 micromolar	Continue 15 mg every 6 hours
Delayed Early Elimination / Acute Renal Injury	> 1 micromolar at 48 hours	150 mg IV every 3 hours until MTX level is < 1 micromolar, then 15 mg IV every 3 hours until MTX level is < 0.05 micromolar[5]
Delayed Late Elimination	> 0.05 micromolar	15 mg every 6 hours until MTX level is < 0.05 micromolar[5]

Table 2: Monitoring Parameters for Methotrexate Treatment and Folinic Acid Rescue

Parameter	Baseline	During Treatment	Post-Treatment	Frequency
Complete Blood Count (CBC) with differential	Yes	Yes	Yes	Before each cycle and as clinically indicated[18]
Liver Function Tests (ALT, AST, Bilirubin, Albumin)	Yes	Yes	Yes	Before each cycle and as clinically indicated[18][22]
Renal Function Tests (BUN, Creatinine)	Yes	Yes	Yes	Before each cycle and at 24, 48, 72 hours post-MTX[18][23]
Serum Methotrexate Levels	No	Yes	Yes	At 24, 48, and 72 hours post-infusion, and more frequently if delayed clearance is suspected[20][24]
Urine pH	No	Yes	No	Every voiding during and after MTX infusion[25]

Experimental Protocols

Protocol 1: In Vitro Assessment of Folinic Acid Rescue Efficacy

• Cell Culture: Culture the chosen cancer cell line (e.g., HTR-8/SVneo) and a non-malignant control cell line in appropriate media.[26][27]

• Methotrexate Treatment: Seed cells in 96-well plates and treat with a range of methotrexate concentrations to determine the IC50 (half-maximal inhibitory concentration).

• Folinic Acid Rescue: Treat cells with the IC50 concentration of methotrexate, followed by the addition of varying concentrations of Folinic acid at different time points (e.g., 0, 6, 12, 24 hours) after methotrexate administration.

• Cell Viability Assay: After a predetermined incubation period (e.g., 72 hours), assess cell viability using a standard method such as the MTT assay.[26][27]

• Apoptosis Assay: To confirm the mechanism of cell death, perform an apoptosis assay (e.g., Annexin V/Propidium Iodide staining followed by flow cytometry) on cells treated with methotrexate with and without Folinic acid rescue.[26][27]

• Data Analysis: Calculate the percentage of cell viability and apoptosis in each treatment group. A successful rescue will show a significant increase in viability and a decrease in apoptosis in the cells treated with both methotrexate and Folinic acid compared to those treated with methotrexate alone.

Mandatory Visualizations

Caption: Methotrexate and Folinic Acid interaction in the folate metabolic pathway.

Caption: Workflow for in vitro assessment of Folinic acid rescue efficacy.

References

• 1. droracle.ai [droracle.ai]
• 2. droracle.ai [droracle.ai]
• 3. m.youtube.com [m.youtube.com]
• 4. How long can folinic acid rescue be delayed after high-dose methotrexate without toxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]
• 6. researchgate.net [researchgate.net]
• 7. Leucovorin (folinic acid) rescue for high‐dose methotrexate: A review | Semantic Scholar [semanticscholar.org]
• 8. Folinic Acid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. New recommendations for reversal of high-dose methotrexate cytotoxicity with folinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. New recommendations for reversal of high-dose methotrexate cytotoxicity with folinic acid: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 12. Folinic acid over rescue of high dose methotrexate: How problematic citations conserve discredited concepts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Changes in intracellular folate metabolism during high-dose methotrexate and Leucovorin rescue therapy in children with acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. What are the side effects of Folinic Acid? [synapse.patsnap.com]
• 16. Biofol | 5 mg | Tablet | বায়োফল ৫ মি.গ্রা. ট্যাবলেট | Incepta Pharmaceuticals Ltd. | Indications, Pharmacology, Dosage, Side Effects and more | MedEx [medex.com.bd]
• 17. drugs.com [drugs.com]
• 18. droracle.ai [droracle.ai]
• 19. droracle.ai [droracle.ai]
• 20. Navigating methotrexate toxicity: Examining the therapeutic roles of folinic acid and glucarpidase - PMC [pmc.ncbi.nlm.nih.gov]
• 21. A Comprehensive Review of Neuropsychologic Studies Supports the Concept That Adequate Folinic Acid Rescue Prevents Post Methotrexate Neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. whittington.nhs.uk [whittington.nhs.uk]
• 23. gpnotebook.com [gpnotebook.com]
• 24. oncologyradiotherapy.com [oncologyradiotherapy.com]
• 25. Reduced dose folinic acid rescue after rapid high-dose methotrexate clearance is not associated with increased toxicity in a pediatric cohort - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Rescuing effect of folates on methotrexate cytotoxicity in human trophoblast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]

Technical Support Center: High-Dose Methotrexate Hydrate and Renal Toxicity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to mitigate the risk of renal toxicity when working with high-dose methotrexate (B535133) (HDMTX) hydrate (B1144303) in a research setting.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving high-dose methotrexate, providing actionable steps to resolve them.

Issue 1: Elevated Serum Creatinine (B1669602) Levels Post-HDMTX Administration

• Question: We observed a significant increase in serum creatinine in our animal models 24 hours after administering a high dose of methotrexate. What could be the cause and how should we proceed?

• Answer: An increase in serum creatinine is a primary indicator of acute kidney injury (AKI), a known complication of HDMTX.[1][2][3] The most common cause is the precipitation of methotrexate and its metabolites in the renal tubules, leading to crystal nephropathy and tubular obstruction.[1][4]

  Immediate Actions:

  • Confirm Renal Dysfunction: Re-measure serum creatinine and monitor urine output. A rising creatinine level or decreased urine output confirms renal impairment.[1]

  • Assess Methotrexate Clearance: If possible, measure plasma methotrexate concentrations. Elevated levels alongside rising creatinine are indicative of delayed clearance due to renal dysfunction.[5][6]

  • Enhance Hydration and Alkalinization: Increase the rate of intravenous fluid administration to promote high urinary flow.[1] Ensure the urine pH is maintained at or above 7.0 to increase the solubility of methotrexate and its metabolites.[1][7][8]

  • Administer Leucovorin Rescue: Leucovorin (folinic acid) is crucial to counteract the systemic toxic effects of methotrexate on normal cells.[2][9] The dosage of leucovorin should be adjusted based on the measured methotrexate levels.[10][11]

  • Consider Glucarpidase: In cases of severe AKI and significantly delayed methotrexate clearance (plasma levels >1 µmol/L), the use of glucarpidase should be considered.[12][13][14][15] Glucarpidase is a recombinant enzyme that rapidly hydrolyzes methotrexate into inactive metabolites, providing a non-renal pathway for its elimination.[12][16]

Issue 2: Difficulty in Achieving and Maintaining Target Urine pH

• Question: Our experimental protocol requires a urine pH of ≥7.0 before and during HDMTX administration, but we are struggling to achieve this consistently. What are the potential reasons and solutions?

• Answer: Maintaining adequate urinary alkalinization is critical for preventing methotrexate precipitation in the renal tubules.[1] An increase in urine pH from 6.0 to 7.0 can increase methotrexate solubility by five to eightfold.[1]

  Potential Causes and Solutions:

  • Inadequate Bicarbonate Administration: The amount of sodium bicarbonate in the hydration fluid may be insufficient. Standard protocols often recommend 40 mEq/L of sodium bicarbonate in the intravenous fluids.[1]

  • Metabolic Acidosis: The underlying condition of the experimental animal or concurrent medications might be contributing to a lower systemic pH.

  • Monitoring Frequency: Urine pH should be checked with each void during the infusion to ensure there are no extended periods of acidic urine.[1]

  Troubleshooting Steps:

  • Verify Bicarbonate Concentration: Double-check the concentration of sodium bicarbonate in the intravenous fluids.

  • Increase Bicarbonate Infusion: If the urine pH remains below 7.0, the rate of bicarbonate-containing fluid infusion can be increased, or a bolus of sodium bicarbonate may be administered.

  • Oral Supplementation (if applicable): In some research settings, oral sodium bicarbonate can be used as an alternative or supplement to intravenous administration.[17][18]

  • Rule out Confounding Factors: Assess for any other experimental variables that might be influencing systemic pH.

Issue 3: Unexpectedly High Methotrexate Plasma Concentrations

• Question: We are observing methotrexate plasma concentrations that are significantly higher than anticipated based on the administered dose. What factors could be contributing to this?

• Answer: Higher-than-expected methotrexate levels can be a sign of impaired clearance, which significantly increases the risk of both renal and systemic toxicities.[1][2]

  Potential Causes:

  • Pre-existing Renal Dysfunction: Even mild, pre-existing renal impairment can significantly delay methotrexate excretion.[19] It is crucial to assess baseline renal function before HDMTX administration.

  • Drug Interactions: Concomitant administration of drugs that inhibit renal elimination of methotrexate can lead to elevated levels. Common examples include non-steroidal anti-inflammatory drugs (NSAIDs), salicylates, and certain antibiotics like sulfa drugs.[7][20] Proton pump inhibitors have also been reported to potentially interact with methotrexate.[7]

  • Dehydration: Inadequate hydration leading to low urine output can concentrate methotrexate in the renal tubules and impair its clearance.[1]

  • "Third Spacing" of Fluids: Conditions like ascites or pleural effusions can act as a reservoir for methotrexate, leading to its slow release back into the circulation and prolonged elevated levels.[11]

  Troubleshooting and Prevention:

  • Thorough Pre-treatment Screening: Always assess baseline renal function (e.g., serum creatinine, GFR) before initiating HDMTX experiments.[21]

  • Review Concomitant Medications: Carefully review all medications being administered to the experimental animals to avoid drugs known to interfere with methotrexate clearance.

  • Ensure Adequate Hydration: Implement a rigorous hydration protocol before, during, and after HDMTX administration.[1]

  • Intensified Monitoring: For animals with risk factors, more frequent monitoring of methotrexate levels and renal function is warranted.[5]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of high-dose methotrexate-induced renal toxicity?

A1: The primary mechanism is crystal nephropathy.[1] Methotrexate and its less soluble metabolite, 7-hydroxymethotrexate, can precipitate in the acidic environment of the distal renal tubules. This crystallization leads to the formation of obstructive casts, causing intratubular obstruction, direct tubular cell injury, and an inflammatory response, ultimately resulting in acute kidney injury (AKI).[1][4]

Q2: What are the key preventative strategies to avoid renal toxicity in our research models?

A2: The cornerstone of prevention involves a multi-faceted approach:

• Vigorous Hydration: Maintaining a high urine output dilutes methotrexate in the tubular fluid, reducing the likelihood of precipitation. Hyperhydration should begin before, continue during, and be maintained after HDMTX infusion.[1]

• Urinary Alkalinization: Keeping the urine pH at or above 7.0 significantly increases the solubility of methotrexate and its metabolites, preventing crystal formation.[1][8] This is typically achieved by adding sodium bicarbonate to the intravenous fluids.

• Leucovorin Rescue: Leucovorin (folinic acid) is administered to rescue normal cells from the cytotoxic effects of methotrexate.[9] It does not prevent renal toxicity directly but is essential for managing systemic toxicity that can be exacerbated by renal impairment.

• Avoidance of Nephrotoxic Co-medications: Drugs that can impair renal function or interfere with methotrexate excretion should be avoided.[2][7]

Q3: What are the critical parameters to monitor during and after high-dose methotrexate administration?

A3: Close monitoring is essential for early detection of renal dysfunction and delayed methotrexate clearance.

• Serum Creatinine: Should be measured at baseline and at least daily after HDMTX administration. An increase of more than 50% from baseline is a strong indicator of renal injury.[2]

• Urine Output: Should be monitored continuously to ensure adequate hydration and renal perfusion.

• Urine pH: Must be checked frequently, ideally with each void, to ensure it remains ≥7.0.[1]

• Plasma Methotrexate Levels: Serial monitoring of methotrexate concentrations is crucial to assess clearance.[5] Delayed clearance indicates a high risk for both renal and systemic toxicity and guides the dosing of leucovorin rescue.[6]

Q4: When is the use of glucarpidase indicated in a research setting?

A4: Glucarpidase is a therapeutic intervention for cases of severe methotrexate toxicity characterized by delayed clearance due to renal impairment.[12][13] In a research context, its use would be indicated in experimental models where there is a toxic plasma methotrexate concentration (typically >1 µmol/L) in the presence of acute kidney injury.[14][15] It provides a rapid, alternative, non-renal pathway for methotrexate elimination.[16] It is important to note that leucovorin rescue must be continued after glucarpidase administration, as glucarpidase does not penetrate cells and therefore does not counteract intracellular methotrexate.[15]

Q5: Are there established animal models for studying methotrexate-induced nephrotoxicity?

A5: Yes, rodent models, particularly rats and mice, are commonly used to study methotrexate-induced nephrotoxicity.[1][22][23] These models allow for the investigation of the mechanisms of injury and the evaluation of potential protective agents.[24][25] It's important to be aware of species differences; for instance, some research suggests that rabbits may be more resistant to methotrexate-induced nephrotoxicity compared to mice.[22][26]

Data Presentation

Table 1: Key Monitoring Parameters and Target Values

Parameter	Baseline	During/Post-HDMTX	Rationale
Serum Creatinine	Establish Baseline	Monitor daily; >50% increase from baseline indicates AKI[2]	Primary indicator of renal function
Urine Output	Establish Baseline	Maintain high flow (e.g., >100-150 mL/m²/hr in pediatric protocols)[1]	Ensures adequate hydration and MTX dilution
Urine pH	< 7.0	Maintain ≥ 7.0[1][7]	Increases MTX solubility, prevents crystallization
Plasma MTX Levels	N/A	Monitor at 24, 48, 72 hours post-infusion	Assesses MTX clearance and guides leucovorin rescue

Table 2: Leucovorin Rescue Dosing Guidelines Based on Methotrexate Levels (Illustrative Example)

Time Post-HDMTX	Methotrexate Level	Leucovorin Dose Adjustment
24 hours	> 5 µmol/L (short infusion)	Increase leucovorin dose (e.g., to 100 mg/m²)[11]
48 hours	> 1 µmol/L	Continue or increase leucovorin dose
72 hours	> 0.1 µmol/L	Continue leucovorin until levels are safe (<0.05-0.1 µmol/L)[2][27]
Note: These are generalized guidelines. Specific protocols may vary. Consult detailed institutional or published protocols for precise dosing.

Experimental Protocols

Protocol: Induction and Monitoring of Methotrexate-Induced Nephrotoxicity in a Rat Model

This protocol provides a general framework. Doses and time points should be optimized for specific experimental goals.

• Animal Model: Male Wistar or Sprague-Dawley rats (200-250g).

• Acclimatization: House animals in standard conditions for at least one week before the experiment.

• Baseline Measurements:

  • Collect blood samples via tail vein for baseline serum creatinine and blood urea (B33335) nitrogen (BUN) analysis.

  • Record baseline body weight.

• Induction of Nephrotoxicity:

  • Administer a single intraperitoneal (i.p.) injection of methotrexate hydrate at a dose known to induce nephrotoxicity (e.g., 20 mg/kg).[23]

  • The control group receives an equivalent volume of saline i.p.

• Post-Induction Monitoring:

  • 24, 48, and 72 hours post-MTX injection:

    • Record body weight.

    • Collect blood samples for serum creatinine and BUN analysis.

  • At 72 hours (or desired endpoint):

    • Anesthetize the animals.

    • Collect a final blood sample via cardiac puncture.

    • Euthanize the animals and harvest the kidneys.

• Kidney Tissue Analysis:

  • One kidney can be fixed in 10% neutral buffered formalin for histopathological examination (H&E staining) to assess tubular necrosis, cast formation, and inflammation.

  • The other kidney can be snap-frozen in liquid nitrogen and stored at -80°C for molecular analyses, such as measuring levels of oxidative stress markers (e.g., malondialdehyde, glutathione) or inflammatory markers.[23]

Visualizations

Caption: Mechanism of Methotrexate-Induced Renal Toxicity.

Caption: Clinical Monitoring and Intervention Workflow.

References

• 1. Preventing and Managing Toxicities of High-Dose Methotrexate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. karger.com [karger.com]
• 3. researchgate.net [researchgate.net]
• 4. Prevention and Treatment of Acute Kidney Injury Associated with High-Dose Methotrexate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ascopubs.org [ascopubs.org]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. bccancer.bc.ca [bccancer.bc.ca]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. reference.medscape.com [reference.medscape.com]
• 11. hemonc.medicine.ufl.edu [hemonc.medicine.ufl.edu]
• 12. Glucarpidase (Voraxaze), a Carboxypeptidase Enzyme for Methotrexate Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. reference.medscape.com [reference.medscape.com]
• 15. Consensus Guideline for Use of Glucarpidase in Patients with High‐Dose Methotrexate Induced Acute Kidney Injury and Delayed Methotrexate Clearance - PMC [pmc.ncbi.nlm.nih.gov]
• 16. app.utu.ac.in [app.utu.ac.in]
• 17. Oral sodium bicarbonate protocol for high-dose methotrexate urine alkalinization: A pediatric experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Evaluation of methotrexate clearance with an enteral urine alkalinization protocol for patients receiving high-dose methotrexate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. droracle.ai [droracle.ai]
• 20. A Family Physician's Guide to Monitoring Methotrexate | AAFP [aafp.org]
• 21. Methotrexate monitoring – NHS SPS - Specialist Pharmacy Service – The first stop for professional medicines advice [sps.nhs.uk]
• 22. scispace.com [scispace.com]
• 23. mdpi.com [mdpi.com]
• 24. Methotrexate induced nephrotoxicity: possible underlying mechanisms and promising natural protective agents in experimental models [journals.ekb.eg]
• 25. wjbphs.com [wjbphs.com]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Methotrexate Hydrate vs. Anhydrous Methotrexate: A Physicochemical Comparison and Efficacy Implications

This guide offers an objective comparison based on available data, focusing on the physicochemical characteristics that influence bioavailability and, by extension, therapeutic effect.

Physicochemical Properties: A Comparative Analysis

The fundamental difference between methotrexate (B535133) hydrate (B1144303) and anhydrous methotrexate lies in the presence of water molecules within the crystal lattice of the hydrate form. This variation in molecular structure can lead to differences in key physical properties such as solubility and stability.

Property	Methotrexate Hydrate	Anhydrous Methotrexate
Molecular Formula	C20H22N8O5 • xH2O[1][2][3]	C20H22N8O5[4]
Molecular Weight	454.44 g/mol (anhydrous basis)[2][3]	454.44 g/mol [4]
Appearance	Yellow crystalline powder[1][5]	Yellow to orange-brown crystalline powder[4]
Solubility	- Water: Insoluble[2] - PBS (pH 7.2): ~1 mg/mL[1] - DMSO: ~3 mg/mL[1] - Dimethylformamide: ~14 mg/mL[1] - Dilute HCl & Alkaline Solutions: Soluble[5]	- Water: Practically insoluble[6] - Ethanol (95%), Acetonitrile, Diethyl Ether: Practically insoluble[6] - Dilute Sodium Hydroxide & Sodium Carbonate solutions: Dissolves[6]
Stability (Solid)	Stable for ≥4 years at -20°C[1]	Data not readily available in a directly comparable format. Generally stable when protected from light.[6]
Stability (Aqueous Solution)	Not recommended for storage for more than one day.[1]	Gradually affected by light.[6] Unstable in acidic solutions.[7]

Note: The solubility and stability of the anhydrous form are often reported without direct comparison to the hydrate form under identical experimental conditions, making a precise head-to-head comparison challenging. Generally, anhydrates tend to have higher aqueous solubility and faster dissolution rates than their corresponding hydrates because the water molecules in the hydrate's crystal lattice must first be overcome.[8]

Experimental Protocols

Detailed experimental protocols for direct comparison are scarce. However, based on product datasheets and stability studies, the following methodologies are typically employed:

Solubility Determination

A standard method for determining solubility involves adding an excess amount of the methotrexate solid (either hydrate or anhydrous) to a known volume of the solvent of interest (e.g., water, PBS, DMSO). The suspension is then agitated at a constant temperature for a sufficient period to ensure equilibrium is reached. After equilibration, the undissolved solid is removed by filtration or centrifugation. The concentration of methotrexate in the clear supernatant is then quantified using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Stability Assessment

For solid-state stability, samples of methotrexate hydrate and anhydrous methotrexate would be stored under controlled conditions of temperature and humidity. At specified time points, the samples would be analyzed for degradation products and changes in physical form using techniques like HPLC and X-ray powder diffraction (XRPD).

For solution stability, a known concentration of each form is dissolved in the desired aqueous vehicle (e.g., 0.9% sodium chloride or 5% dextrose injection).[9] These solutions are then stored under specific temperature and light conditions.[9] Aliquots are withdrawn at various intervals and assayed by HPLC to determine the remaining concentration of the parent drug and to quantify any degradation products that may have formed.[9]

Mandatory Visualizations

To illustrate the relationships between the physical form of methotrexate and its potential therapeutic efficacy, as well as a typical experimental workflow for comparing bioequivalence, the following diagrams are provided.

Caption: Logical pathway from physical form to therapeutic efficacy.

Caption: Workflow for a typical bioequivalence study.

Conclusion

While direct comparative efficacy data between methotrexate hydrate and anhydrous methotrexate is lacking, an analysis of their physicochemical properties provides a foundation for informed decision-making in research and formulation. The presence of water in the crystal lattice of methotrexate hydrate can influence its solubility and stability, which are critical parameters affecting bioavailability. As a general principle, the anhydrous form of a drug often exhibits higher solubility and a faster dissolution rate than its hydrate counterpart.[8] This could theoretically translate to improved oral bioavailability, a known challenge with methotrexate.

For researchers and drug development professionals, the choice between methotrexate hydrate and anhydrous methotrexate should be guided by the intended application, the desired formulation characteristics, and the route of administration. Further studies directly comparing the dissolution profiles and in vivo bioavailability of well-characterized hydrate and anhydrous forms of methotrexate would be invaluable to the scientific community. Until such data is available, a thorough understanding of the fundamental physicochemical differences is paramount for optimizing the delivery and therapeutic potential of this vital medication.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Methotrexate = 98 HPLC, powder 133073-73-1 [sigmaaldrich.com]
• 3. powder, suitable for cell culture, BioReagent | Sigma-Aldrich [sigmaaldrich.com]
• 4. Methotrexate | C20H22N8O5 | CID 126941 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Methotrexate Hydrate - LKT Labs [lktlabs.com]
• 6. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 7. Study of stability of methotrexate in acidic solution spectrofluorimetric determination of methotrexate in pharmaceutical preparations through acid-catalyzed degradation reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. Stability study of methotrexate in 0.9% sodium chloride injection and 5% dextrose injection with limit tests for impurities - PubMed [pubmed.ncbi.nlm.nih.gov]

Methotrexate Hydrate vs. Aminopterin: A Comparative Guide for Cancer Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methotrexate (B535133) hydrate (B1144303) and aminopterin (B17811), two closely related antifolate agents that have played pivotal roles in the history of cancer chemotherapy. By examining their mechanisms of action, preclinical and clinical efficacy, and toxicity profiles, this document aims to equip researchers with the necessary information to make informed decisions in their cancer research endeavors.

At a Glance: Key Differences and Historical Context

Aminopterin was the first antifolate to demonstrate clinical activity, inducing temporary remissions in children with acute lymphoblastic leukemia (ALL) in the late 1940s.[1][2] However, due to its unpredictable and sometimes severe toxicity, it was largely replaced by methotrexate in the 1950s.[2][3][4] Methotrexate, a derivative of aminopterin, was found to have a better therapeutic index in preclinical models and has since become a cornerstone in the treatment of various cancers, including ALL, lymphoma, and certain solid tumors.[3][5][6]

Despite its historical replacement, recent research has revisited aminopterin, suggesting potential advantages in specific contexts due to its greater potency and more efficient cellular uptake in some cancer cells.[7][8][9] This has sparked renewed interest in directly comparing these two foundational chemotherapeutic agents.

Mechanism of Action: Targeting Folate Metabolism

Both methotrexate and aminopterin are folic acid antagonists that competitively inhibit the enzyme dihydrofolate reductase (DHFR).[3][5][10] This inhibition blocks the conversion of dihydrofolate (DHF) to tetrahydrofolate (THF), a crucial cofactor for the synthesis of purines and thymidylate, which are essential building blocks for DNA and RNA.[5][10][11] The depletion of these precursors ultimately leads to the inhibition of cell division and induction of apoptosis in rapidly proliferating cancer cells.[1][12]

While their primary target is the same, subtle structural differences may influence their binding affinity to DHFR and other folate-dependent enzymes. Both drugs are transported into cells via the reduced folate carrier (RFC) and are retained intracellularly through polyglutamylation, a process that adds glutamate (B1630785) residues and enhances their inhibitory activity.[2][10]

Fig 1. Mechanism of action for Methotrexate and Aminopterin.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies comparing methotrexate hydrate and aminopterin.

Table 1: In Vitro Cytotoxicity (IC50) in Pediatric Leukemia and Lymphoma Cell Lines

Cell Line	Methotrexate (nM)	Aminopterin (nM)
NALM-6	100	20
NALM-16	80	15
JURKAT	78	17
CEM	90	25
RAMOS	70	10
NAMALWA	50	18
Median	78	17

Data adapted from a study comparing the in vitro cytotoxicity after a 120-hour drug exposure.[13]

Table 2: Cellular Accumulation in Acute Lymphoblastic Leukemia (ALL) Cells

Drug (1 µM)	Mean Accumulation (pmol/10⁶ cells)
Methotrexate	0.7 ± 0.7
Aminopterin	1.47 ± 0.9

Data from an in vitro study incubating radiolabeled drugs with ALL cells.[3][7]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the comparison of methotrexate and aminopterin.

In Vitro Cytotoxicity Assessment using Sulforhodamine B (SRB) Assay

This protocol is designed to compare the growth-inhibitory effects of methotrexate and aminopterin on adherent cancer cell lines.

Materials:

• Pediatric leukemia and lymphoma cell lines (e.g., NALM-6, JURKAT)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Methotrexate hydrate and Aminopterin stock solutions (in DMSO)

• 96-well microtiter plates

• Trichloroacetic acid (TCA), 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Tris base solution, 10 mM

• Microplate reader

Procedure:

• Cell Plating: Seed cells in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Drug Treatment: Prepare serial dilutions of methotrexate and aminopterin in complete culture medium. Add 100 µL of the drug solutions to the respective wells to achieve final concentrations ranging from 0.001 µM to 10 µM. Include wells with vehicle control (DMSO) and untreated cells.

• Incubation: Incubate the plates for 120 hours at 37°C in a 5% CO₂ incubator.[13]

• Cell Fixation: Gently add 50 µL of cold 10% TCA to each well and incubate at 4°C for 1 hour to fix the cells.[10]

• Staining: Wash the plates five times with slow-running tap water and allow them to air dry. Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.[10]

• Washing: Remove the SRB solution and wash the plates four times with 1% acetic acid to remove unbound dye. Allow the plates to air dry.[10]

• Solubilization and Absorbance Reading: Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye. Measure the optical density (OD) at 540 nm using a microplate reader.[10]

• Data Analysis: Calculate the percentage of cell growth inhibition for each drug concentration compared to the untreated control. Determine the IC50 value (the concentration of drug that inhibits cell growth by 50%) for both methotrexate and aminopterin.

Fig 2. Workflow for the Sulforhodamine B (SRB) cytotoxicity assay.

In Vivo Xenograft Model for Efficacy Assessment

This protocol outlines a general procedure for comparing the in vivo efficacy of methotrexate and aminopterin in a leukemia xenograft model.

Materials:

• Immunocompromised mice (e.g., NOD/SCID or NSG)

• Human acute lymphoblastic leukemia (ALL) cell line (e.g., REH)

• Methotrexate hydrate and Aminopterin for injection

• Phosphate-buffered saline (PBS)

• Calipers for tumor measurement (if applicable for solid tumors)

• Flow cytometry reagents for monitoring human cell engraftment

Procedure:

• Cell Preparation and Injection: Culture the ALL cells and resuspend them in sterile PBS at a concentration of 5 x 10⁶ cells/100 µL. Inject 100 µL of the cell suspension intravenously into each mouse.

• Monitoring Engraftment: Starting 10-14 days post-injection, monitor the engraftment of human leukemia cells in the peripheral blood of the mice using flow cytometry for human CD45 or other relevant markers.

• Treatment Initiation: Once engraftment reaches a predetermined level (e.g., >1% human CD45+ cells in peripheral blood), randomize the mice into treatment and control groups.

• Drug Administration: Administer methotrexate or aminopterin via an appropriate route (e.g., intraperitoneal or oral) at clinically relevant doses and schedules. A control group should receive a vehicle control. For example, aminopterin could be given orally at 4 mg/m² in two divided doses 12 hours apart, while methotrexate could be administered at 100 mg/m² in four divided doses.[14]

• Monitoring and Efficacy Endpoints: Monitor the mice for signs of toxicity (e.g., weight loss, changes in behavior). Periodically assess the leukemia burden in the peripheral blood. The primary efficacy endpoint is typically overall survival.

• Data Analysis: Compare the survival curves of the different treatment groups using Kaplan-Meier analysis. Analyze the changes in leukemia burden over time.

Fig 3. General workflow for an in vivo leukemia xenograft study.

Toxicity and Clinical Considerations

Historically, the primary reason for the shift from aminopterin to methotrexate was the latter's perceived better therapeutic index and more predictable toxicity profile.[2][3][4] Both drugs can cause significant side effects, including myelosuppression, mucositis, and gastrointestinal toxicity.[7][15] Leucovorin (folinic acid) rescue can be used to mitigate the toxic effects of both agents by bypassing the DHFR-inhibited step.[3][10]

Recent clinical trials have re-evaluated aminopterin, suggesting that at appropriate doses and with careful monitoring, it can be safely administered and may offer advantages in patients with methotrexate resistance.[7][14][15] Aminopterin has been shown to have greater bioavailability and more consistent accumulation in leukemic blasts compared to methotrexate.[7][9]

Conclusion and Future Directions

While methotrexate remains the standard of care in many cancer regimens, the historical and recent data on aminopterin suggest that it may be a more potent antifolate with potential clinical utility, particularly in the context of methotrexate resistance. The higher cellular uptake of aminopterin in some cancer cells is a significant advantage that warrants further investigation.

Future research should focus on:

• Direct, head-to-head clinical trials comparing the efficacy and toxicity of methotrexate and aminopterin in well-defined patient populations.

• Studies to identify biomarkers that can predict which patients are more likely to respond to aminopterin.

• Further elucidation of the mechanisms of resistance to both drugs to develop strategies to overcome them.

By leveraging modern pharmacological tools and a deeper understanding of folate metabolism, the full potential of both methotrexate and its parent compound, aminopterin, can be harnessed for the benefit of cancer patients.

References

• 1. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Sulforhodamine B (SRB) Cell Cytotoxicity Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. researchgate.net [researchgate.net]
• 7. A case for the use of aminopterin in treatment of patients with leukemia based on metabolic studies of blasts in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A robust and rapid xenograft model to assess efficacy of chemotherapeutic agents for human acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. Pharmacodynamic properties of methotrexate and Aminotrexate during weekly therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A mathematical model of in vivo methotrexate accumulation in acute lymphoblastic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Clinical potency of methotrexate, aminopterin, talotrexin and pemetrexed in childhood leukemias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Phase 2B trial of aminopterin in multiagent therapy for children with newly diagnosed acute lymphoblastic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Methotrexate and aminopterin exhibit similar in vitro and in vivo preclinical activity against acute lymphoblastic leukaemia and lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Methotrexate Hydrate and Other DMARDs in Preclinical Arthritis Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic efficacy of methotrexate (B535133) hydrate (B1144303) against other prominent Disease-Modifying Antirheumatic Drugs (DMARDs), specifically leflunomide (B1674699) and tofacitinib (B832), in established preclinical models of arthritis. The data presented is derived from various experimental studies, offering insights into the differential effects of these agents on inflammatory and destructive aspects of arthritic disease.

Executive Summary

Methotrexate remains a cornerstone therapy for rheumatoid arthritis, and its efficacy is well-replicated in animal models. This guide synthesizes experimental data from collagen-induced arthritis (CIA) and adjuvant-induced arthritis (AIA) models, demonstrating the comparative performance of methotrexate, the pyrimidine (B1678525) synthesis inhibitor leflunomide, and the Janus kinase (JAK) inhibitor tofacitinib. The presented data highlights variations in their impact on clinical signs of arthritis, joint inflammation, and systemic inflammatory markers.

Comparative Efficacy in Arthritis Models

The following tables summarize quantitative data from studies evaluating the effects of methotrexate, leflunomide, and tofacitinib on key outcome measures in rodent models of arthritis. It is important to note that direct head-to-head comparisons across all three drugs in a single study are limited; therefore, data is compiled from separate, though methodologically similar, experiments.

Table 1: Comparison of Methotrexate and Leflunomide in Adjuvant-Induced Arthritis (AIA) in Rats

Parameter	Control (AIA)	Methotrexate (1 mg/kg)	Leflunomide (10 mg/kg)
Paw Thickness (mm)	4.8 ± 0.3	2.9 ± 0.2	3.1 ± 0.2
Arthritic Index (0-4)	3.5 ± 0.4	1.5 ± 0.3	1.8 ± 0.3
Serum TNF-α (pg/mL)	112 ± 15	65 ± 10	72 ± 12
Histopathological Score (0-5)	4.1 ± 0.5	2.2 ± 0.4	2.5 ± 0.4

Data are presented as mean ± standard deviation. Data is synthesized from a comparative study in a rat model of adjuvant-induced arthritis.[1]

Table 2: Efficacy of Tofacitinib in Collagen-Induced Arthritis (CIA) in Mice

Parameter	Vehicle (CIA)	Tofacitinib (15 mg/kg)
Clinical Arthritis Score (0-16)	10.2 ± 1.5	4.5 ± 1.1
Hind Paw Edema (mm)	1.2 ± 0.2	0.5 ± 0.1
Histological Score (Inflammation)	3.8 ± 0.6	1.7 ± 0.4

Data are presented as mean ± standard deviation. Data is derived from studies evaluating tofacitinib in a murine collagen-induced arthritis model.[2][3]

Table 3: Methotrexate Efficacy in Collagen-Induced Arthritis (CIA) in Rats

Parameter	Vehicle (CIA)	Methotrexate (1.5 mg/kg)
Bone Volume (micro-CT)	Decreased	Recovered
Trabecular Number (micro-CT)	Decreased	Recovered
Histological Score (Joint Destruction)	Severe	Reduced

This table summarizes qualitative and semi-quantitative outcomes from a study of methotrexate in a rat CIA model.[4]

Mechanisms of Action and Signaling Pathways

The therapeutic effects of these DMARDs are mediated through distinct molecular pathways.

Methotrexate: Primarily, methotrexate increases extracellular adenosine (B11128) levels by inhibiting aminoimidazole-4-carboxamide ribonucleotide (AICAR) transformylase.[5] Adenosine, acting through its receptors, exerts potent anti-inflammatory effects.

Leflunomide: Its active metabolite, A77 1726, inhibits dihydroorotate (B8406146) dehydrogenase (DHODH), a key enzyme in the de novo pyrimidine synthesis pathway.[6] This leads to the arrest of proliferating lymphocytes, which are crucial in the pathogenesis of rheumatoid arthritis.

Tofacitinib: As a Janus kinase (JAK) inhibitor, tofacitinib interferes with the JAK-STAT signaling pathway, which is downstream of several cytokine receptors implicated in arthritis, including those for interleukins and interferons.[7] This blockade prevents the cellular responses to these pro-inflammatory cytokines.

Figure 1: Simplified signaling pathways of Methotrexate, Leflunomide, and Tofacitinib.

Experimental Protocols

The following are detailed methodologies for the key animal models cited in this guide.

Collagen-Induced Arthritis (CIA) in Rodents

This is a widely used autoimmune model of rheumatoid arthritis.

• Induction:

  • Animals (typically DBA/1 mice or Wistar rats) are immunized with an emulsion of type II collagen (bovine or chicken) and Complete Freund's Adjuvant (CFA) via intradermal injection at the base of the tail.[8]

  • A booster injection of type II collagen in Incomplete Freund's Adjuvant (IFA) is administered 21 days after the primary immunization.[8]

• Drug Administration:

  • Methotrexate: Administered orally at doses ranging from 1.5 to 3 mg/kg, typically starting after the onset of clinical signs (around day 21) and continuing for several weeks.[4][9]

  • Tofacitinib: Administered orally or via subcutaneous osmotic pump at doses around 15 mg/kg/day, often initiated before or at the onset of arthritis.[2][3]

• Assessment of Arthritis:

  • Clinical Scoring: The severity of arthritis in each paw is graded on a scale of 0-4, based on the degree of erythema, swelling, and ankylosis. The total score per animal can reach a maximum of 16.[2]

  • Paw Swelling/Thickness: Measured using a plethysmometer or digital calipers at regular intervals.[10]

  • Histopathology: At the end of the study, joints are harvested, sectioned, and stained (e.g., with Hematoxylin and Eosin) to assess synovial inflammation, cartilage damage, and bone erosion, which are then scored semi-quantitatively.[4]

Figure 2: General experimental workflow for the Collagen-Induced Arthritis (CIA) model.

Adjuvant-Induced Arthritis (AIA) in Rats

This model is characterized by a rapid and severe inflammatory response.

• Induction:

  • Arthritis is induced by a single intradermal injection of Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis into the footpad or base of the tail of susceptible rat strains (e.g., Lewis rats).[1]

• Drug Administration:

  • Methotrexate: Typically administered orally or intraperitoneally at doses ranging from 0.1 to 1 mg/kg, either prophylactically or therapeutically.[2][7]

  • Leflunomide: Administered orally at doses around 10 mg/kg/day.[1]

• Assessment of Arthritis:

  • Paw Volume/Thickness: The primary injected paw and the contralateral non-injected paw are measured regularly to assess primary and secondary inflammation.[9]

  • Arthritic Index: A scoring system similar to the CIA model is used to evaluate the severity of arthritis in all four paws.[1]

  • Biochemical Markers: Serum levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and acute phase proteins (e.g., C-reactive protein) are quantified at the end of the study.

  • Histopathology: Joints are examined for signs of inflammation, pannus formation, and bone and cartilage destruction.[1]

Conclusion

The experimental data from preclinical arthritis models demonstrate that methotrexate, leflunomide, and tofacitinib are all effective in mitigating the signs and symptoms of arthritis, albeit through different mechanisms of action. Methotrexate and leflunomide show comparable efficacy in reducing paw inflammation and arthritic scores in the AIA model. Tofacitinib exhibits potent anti-inflammatory effects in the CIA model, significantly reducing clinical scores and paw edema.

The choice of DMARD in a research setting will depend on the specific scientific question being addressed. For studies focused on T-cell proliferation and pyrimidine synthesis, leflunomide is a relevant comparator. For investigations into cytokine signaling and the JAK-STAT pathway, tofacitinib is the more appropriate choice. Methotrexate remains the gold standard for comparison due to its widespread clinical use and well-characterized effects in these preclinical models. This guide provides a foundational framework for researchers to design and interpret studies aimed at further elucidating the nuances of these important anti-arthritic agents.

References

• 1. Anti-arthritic effect of β-caryophyllene and its ameliorative role on methotrexate and/or leflunomide-induced side effects in arthritic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MTX affects inflammation and tissue destruction differently in the rat AA model. | The Journal of Rheumatology [jrheum.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Immunomodulation of rat antigen-induced arthritis by leflunomide alone and in combination with cyclosporin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Adjuvant-Induced Arthritis Model [chondrex.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

A Head-to-Head Battle: Methotrexate Hydrate vs. Novel Antifolate Drugs in Cancer Therapy

For Immediate Release

In the landscape of cancer chemotherapy, antifolate drugs have long been a cornerstone of treatment regimens. Methotrexate (B535133), a stalwart in this class, has been instrumental in managing a spectrum of malignancies. However, the advent of new-generation antifolate agents, such as pemetrexed (B1662193) and pralatrexate (B1268), has prompted a re-evaluation of the therapeutic arsenal. This comprehensive guide provides a head-to-head comparison of methotrexate hydrate (B1144303) with these newer alternatives, presenting key experimental data, detailed methodologies, and visual representations of their mechanisms of action to inform researchers, scientists, and drug development professionals.

Executive Summary

This guide delves into the comparative efficacy and mechanisms of methotrexate, pemetrexed, and pralatrexate. Pemetrexed distinguishes itself by targeting multiple enzymes in the folate pathway, while pralatrexate exhibits a significantly higher affinity for the primary cellular uptake transporter, the reduced folate carrier 1 (RFC-1), and is more efficiently polyglutamylated within cancer cells, leading to enhanced intracellular retention and cytotoxicity. These fundamental differences in pharmacology translate to variations in clinical efficacy and toxicity profiles, which are explored in detail throughout this report.

Comparative Analysis of In Vitro Efficacy and Cellular Pharmacology

The following tables summarize key quantitative data from preclinical studies, offering a direct comparison of the biochemical and cellular activities of methotrexate, pemetrexed, and pralatrexate.

Table 1: Comparative In Vitro Cytotoxicity (IC50, nM)

Cell Line	Cancer Type	Methotrexate	Pemetrexed	Pralatrexate
H2052	Mesothelioma	80	-	0.625[1]
RL	Transformed Follicular Lymphoma	30-50	-	3-5[2]
HT	Diffuse Large B-cell Lymphoma	30-50	-	3-5[2]
SKI-DLBCL-1	Diffuse Large B-cell Lymphoma	30-50	-	3-5[2]
Raji	Burkitt's Lymphoma	30-50	-	3-5[2]
Hs445	Hodgkin's Disease	30-50	-	3-5[2]
Pediatric Leukemia/Lymphoma (Median)	Leukemia/Lymphoma	78	155	-[3]

Table 2: Comparative Enzyme Inhibition and Cellular Transport/Metabolism

Parameter	Target/Transporter/Enzyme	Methotrexate	Pemetrexed	Pralatrexate
Ki app (nM)	Dihydrofolate Reductase (DHFR)	26	>200	45[4]
Km (µmol/L)	Reduced Folate Carrier 1 (RFC-1)	4.8	-	0.3[2]
Vmax/Km	Reduced Folate Carrier 1 (RFC-1)	0.9	-	12.6[2]
Km (µmol/L)	Folylpolyglutamate Synthetase (FPGS)	32.3	Lower than MTX	5.9[2]
Vmax/Km	Folylpolyglutamate Synthetase (FPGS)	2.2	-	23.2[2]

Signaling Pathways and Mechanisms of Action

The primary mechanism of action for antifolate drugs is the disruption of folate metabolism, which is crucial for the synthesis of nucleotides necessary for DNA and RNA replication. However, these agents also exert their effects through other signaling pathways.

The Folate Synthesis Pathway and Antifolate Inhibition

Methotrexate, pemetrexed, and pralatrexate all interfere with the folate metabolic pathway, but they do so with different target specificities and efficiencies. This diagram illustrates the key enzymes in the pathway and the points of inhibition for each drug.

References

• 1. researchgate.net [researchgate.net]
• 2. Safety and efficacy of pralatrexate in the treatment of patients with relapsed or refractory peripheral T-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Clinical potency of methotrexate, aminopterin, talotrexin and pemetrexed in childhood leukemias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Distinct mechanistic activity profile of pralatrexate in comparison to other antifolates in in vitro and in vivo models of human cancers - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Nano-formulations of Methotrexate Versus Standard Methotrexate Hydrate for Researchers and Drug Development Professionals

An In-depth Analysis of Efficacy, Bioavailability, and Cellular Interactions

Methotrexate (B535133) (MTX), a cornerstone in the treatment of rheumatoid arthritis and other autoimmune diseases, often faces limitations due to its systemic toxicity and variable patient response.[1] The emergence of nanotechnology in drug delivery has paved the way for novel methotrexate nano-formulations designed to enhance therapeutic efficacy while minimizing adverse effects. This guide provides a comprehensive comparison of various nano-formulations of methotrexate against the standard methotrexate hydrate, supported by experimental data, detailed protocols, and visual representations of key biological and experimental processes.

Quantitative Data Presentation: A Comparative Analysis

The following tables summarize the key quantitative data from various studies, offering a side-by-side comparison of different methotrexate formulations.

Table 1: Physicochemical and In Vitro Release Characteristics of Methotrexate Formulations

Formulation Type	Particle Size (nm)	Polydispersity Index (PDI)	Entrapment Efficiency (%)	In Vitro Release Profile	Reference
Standard MTX Hydrate	N/A	N/A	N/A	Rapid release (e.g., ~81% in 6h)	[2]
Lipid-Core Nanocapsules (LNC)	175 ± 17	1.6 ± 0.2	Not Reported	Sustained release	[3]
Gold Nanoparticles (GNP)	60.62 ± 2.41	0.31 ± 0.03	87.53 ± 1.10	Slower release than free MTX (34.91 ± 1.96% release)	[4][5][6]
PLGA Nanoparticles	163.7 ± 10.25	Not Reported	93.3 ± 0.5	Sustained release	[7]
PLGA Nanoparticles	227.2 ± 1	0.139 ± 0.041	76.6 ± 4.9	Sustained release	[8]
Nanoemulsion	87.89 ± 2.86	0.27	87 ± 0.25	Sustained release (96.77 ± 0.63% after 72h)	[9]
Solid Lipid Nanoparticles (SLN)	Not Reported	Not Reported	Not Reported	Slower, sustained release (~50% between 4-6h, 80.26% at 12h)	[2]

Table 2: Pharmacokinetic Parameters of Methotrexate Formulations

Formulation Type	Administration Route	Cmax (µg/mL)	Tmax (h)	AUC (µg/mL·h)	Half-life (h)	Clearance	Reference
Free MTX Solution	Oral / IV	Lower	Shorter	Lower	Shorter	Higher	[7][10]
MTX-loaded Nanoparticles	Oral / IV	Significantly Higher	Longer	Significantly Higher	Significantly Higher	Significantly Lower	[7][10]
MTX-loaded Nanoemulsions	Oral / IV	Significantly Higher	Longer	Significantly Higher	Significantly Higher	Significantly Lower	[10]
MTX-Nanoemulsion Gel (Topical)	Topical	FNEG6: 9.1 ± 0.21	Not Reported	FNEG6: 173.8 ± 21.7	FNEG6: 9.1 ± 0.21	Lower elimination rate	[11]

Table 3: In Vivo Efficacy in Adjuvant-Induced Arthritis (AIA) Models

Formulation	Key Findings	Reference
MTX-Lipid-Core Nanocapsules (MTX-LNC)	Achieved arthritis inhibition earlier (day 21) and at a 75% lower dose than standard MTX. Significantly reduced TNF-α and IL-1α serum levels.	[3]
MTX-Gold Nanoparticles (MTX-GNP)	Intra-articular MTX-GNPs inhibited IL-6 by 36.52%, ACCP by 63.25%, and RANKL by 63.67%, while increasing IL-10 by 190.18%.	[4][5][6][12]
MTX-Nanoemulsion	Showed superior anti-inflammatory effects in the synovia of arthritic joints compared to commercial MTX preparation.	[1]
MTX-loaded Chitosan Nanoparticles	Significantly reduced paw thickness and levels of pro-inflammatory markers TNF-α and IL-6.	[13]
MTX-loaded PLGA Nanoparticles	Ameliorated experimental autoimmune arthritis by regulating the balance of Th17 and regulatory T cells.	[8]

Experimental Protocols

1. Preparation of Methotrexate-Loaded Gold Nanoparticles (MTX-GNPs)

• Method: Chemical reduction technique.

• Procedure: Gold nanoparticles (GNPs) are fabricated utilizing sodium citrate (B86180) and tween 20. Methotrexate is then conjugated to the GNPs.

• Characterization: The resulting MTX-GNPs are characterized for entrapment efficiency, particle size, polydispersity index (PDI), and zeta potential.[4][5][6][12]

2. Preparation of Methotrexate-Loaded PLGA Nanoparticles

• Method: Double emulsion solvent evaporation method.

• Procedure: Poly(lactic-co-glycolic acid) (PLGA) is dissolved in an organic solvent. An aqueous solution of methotrexate is emulsified in the polymer solution, which is then emulsified in a larger aqueous phase containing a stabilizer. The organic solvent is then evaporated, leading to the formation of nanoparticles.

• Purification: Non-encapsulated MTX is removed by dialysis.[8]

• Characterization: Particle size, PDI, zeta potential, and encapsulation efficiency are determined.[7][8]

3. In Vitro Drug Release Study

• Apparatus: Dialysis bag method.

• Procedure: A known amount of the methotrexate formulation (nano-formulation or standard solution) is placed in a dialysis bag with a specific molecular weight cut-off. The bag is then immersed in a release medium (e.g., phosphate-buffered saline, pH 7.4) and kept under constant stirring at a controlled temperature.

• Sampling: At predetermined time intervals, aliquots of the release medium are withdrawn and analyzed for methotrexate content using a suitable analytical method, such as UV-Vis spectrophotometry. The withdrawn volume is replaced with fresh medium to maintain sink conditions.[4][9][14]

4. In Vivo Adjuvant-Induced Arthritis (AIA) Model in Rats

• Induction: Arthritis is induced in rats (e.g., Wistar or Lewis rats) by a subplantar injection of Freund's Complete Adjuvant (FCA) into one of the hind paws.

• Treatment: After the onset of arthritis (typically around day 14), animals are treated with different formulations of methotrexate (e.g., standard MTX, MTX nano-formulations) or a control vehicle, often via intravenous or intraperitoneal administration.

• Evaluation: The severity of arthritis is assessed by measuring paw volume/thickness at regular intervals. At the end of the study, serum and tissue samples can be collected for the analysis of inflammatory markers (e.g., TNF-α, IL-6) and histological examination of the joints.[3][9][13]

Visualizing the Mechanisms and Workflows

Methotrexate's Anti-inflammatory Signaling Pathway

Methotrexate exerts its anti-inflammatory effects through multiple mechanisms, primarily by increasing extracellular adenosine (B11128) levels. This diagram illustrates the key steps in this pathway.

Caption: Methotrexate inhibits enzymes leading to AICAR accumulation, which in turn increases intracellular and extracellular adenosine, ultimately resulting in anti-inflammatory effects.[15][16][17][18]

Experimental Workflow for Comparing Methotrexate Formulations

This diagram outlines a typical experimental workflow for the preclinical evaluation of methotrexate nano-formulations.

Caption: A streamlined workflow for the development and testing of methotrexate nano-formulations, from initial preparation to in vivo efficacy studies.

Logical Relationship of Nanoparticle Properties to Therapeutic Outcome

The enhanced therapeutic effect of methotrexate nano-formulations is a result of their unique physicochemical properties. This diagram illustrates this relationship.

Caption: Key nanoparticle characteristics lead to improved biological effects, culminating in enhanced therapeutic outcomes for methotrexate delivery.

Conclusion

The collective evidence strongly suggests that nano-formulations of methotrexate offer significant advantages over the standard methotrexate hydrate. These advantages include improved bioavailability, sustained drug release, and enhanced anti-inflammatory effects, often at lower doses.[3][10] The ability to passively target inflamed tissues through the enhanced permeability and retention (EPR) effect, coupled with potentially reduced systemic toxicity, makes nano-formulations a promising avenue for future drug development in the treatment of rheumatoid arthritis and other inflammatory conditions.[8][19] Further research, particularly well-designed head-to-head clinical trials, is warranted to fully elucidate the clinical benefits of these advanced drug delivery systems.

References

• 1. Anti-inflammatory effects of intravenous methotrexate associated with lipid nanoemulsions on antigen-induced arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of solid-lipid nanoparticles formulation of methotrexate for anti-psoriatic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methotrexate-loaded lipid-core nanocapsules are highly effective in the control of inflammation in synovial cells and a chronic arthritis model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nano Methotrexate versus Methotrexate in Targeting Rheumatoid Arthritis [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Nano Methotrexate versus Methotrexate in Targeting Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Methotrexate-loaded nanoparticles ameliorate experimental model of autoimmune arthritis by regulating the balance of interleukin-17-producing T cells and regulatory T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. mdpi.com [mdpi.com]
• 12. Nano Methotrexate versus Methotrexate in Targeting Rheumatoid Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. clinmedjournals.org [clinmedjournals.org]
• 15. researchgate.net [researchgate.net]
• 16. Methotrexate mechanism in treatment of rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Anti-inflammatory mechanisms of methotrexate in rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Polymeric Nanoscale Drug Carriers Mediate the Delivery of Methotrexate for Developing Therapeutic Interventions Against Cancer and Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle: Oral Versus Injectable Methotrexate Hydrate in In Vivo Settings

An objective comparison of the in vivo performance of oral and injectable methotrexate (B535133) hydrate (B1144303), supported by experimental data for researchers, scientists, and drug development professionals.

Methotrexate (MTX), a cornerstone therapy for a variety of autoimmune diseases and cancers, is commonly administered in its hydrate form through both oral and injectable routes. The choice between these delivery methods is a critical consideration in clinical practice and drug development, with significant implications for therapeutic efficacy, patient safety, and adherence. This guide provides a comprehensive in vivo comparison of oral versus injectable methotrexate hydrate, summarizing key performance data, detailing experimental protocols, and visualizing relevant biological and procedural pathways.

Data Presentation: A Quantitative Comparison

The in vivo performance of oral and injectable methotrexate hydrate can be quantitatively assessed through pharmacokinetic parameters, clinical efficacy measures, and safety profiles. The following tables summarize data from various studies, offering a clear comparison between the two formulations.

Pharmacokinetic Profile

Pharmacokinetic studies reveal significant differences in the bioavailability and absorption of oral versus injectable methotrexate. Injectable formulations, particularly subcutaneous (SC) injections, consistently demonstrate higher and more predictable bioavailability compared to oral administration. This difference becomes more pronounced at higher doses, where the absorption of oral methotrexate can become saturated.[1][2]

Parameter	Oral Methotrexate	Injectable (Subcutaneous) Methotrexate	Key Findings
Bioavailability	Variable, decreases with increasing doses (plateaus >15 mg/week)[1]	High and predictable, linear dose-proportional increase[1]	Subcutaneous administration leads to significantly higher and more consistent drug exposure, especially at doses above 15 mg/week.[1]
Mean Relative Bioavailability (vs. SC)	~64% - 86%[3][4]	Not Applicable	Oral bioavailability is, on average, lower than subcutaneous bioavailability.[3][4]
Maximum Plasma Concentration (Cmax)	Generally lower and more variable	Generally higher and more consistent	Injectable route leads to a higher peak concentration of the drug in the bloodstream.
Time to Maximum Concentration (Tmax)	Typically 1-2 hours	Typically 0.5-1 hour	Injectable methotrexate reaches its peak concentration in the blood faster than the oral form.
Area Under the Curve (AUC)	Lower, especially at higher doses[5]	Higher and dose-proportional[5]	The total drug exposure over time is greater with subcutaneous administration.[5]

Clinical Efficacy in Rheumatoid Arthritis (RA)

In the context of rheumatoid arthritis, numerous studies have demonstrated the superior clinical efficacy of injectable methotrexate over its oral counterpart. This is often attributed to the enhanced bioavailability of the injectable form.

Efficacy Endpoint	Oral Methotrexate	Injectable (Subcutaneous) Methotrexate	Odds Ratio (Injectable vs. Oral) for ACR20
ACR20 Response	Lower response rates	Higher response rates	3.02 (95% CI 1.41, 6.46)[6]
ACR50 Response	Lower response rates	Higher response rates	-
ACR70 Response	Lower response rates	Higher response rates	-
DAS28 Remission	Lower rates of remission	Higher rates of remission	-

ACR20/50/70 represents a 20%/50%/70% improvement in the American College of Rheumatology criteria. DAS28 is the Disease Activity Score in 28 joints.

Clinical Efficacy in Psoriasis

Similar to rheumatoid arthritis, studies in patients with psoriasis have shown that subcutaneous methotrexate can lead to a faster and greater improvement in disease severity.

Efficacy Endpoint	Oral Methotrexate	Injectable (Subcutaneous) Methotrexate	Key Findings
PASI 75 Response	Slower and lower response rates	Faster and higher response rates	Subcutaneous methotrexate may lead to a more rapid achievement of a 75% reduction in the Psoriasis Area and Severity Index (PASI).[7]
PASI 90 Response	Lower response rates	Higher response rates	A higher proportion of patients on subcutaneous methotrexate achieve a 90% reduction in PASI scores.[8]
Time to PASI 90	Longer	Shorter (p < 0.001)[8]	Patients on subcutaneous methotrexate reach the PASI 90 milestone significantly faster.[8]

Safety and Tolerability

While both formulations share a similar overall side effect profile, some studies suggest that injectable methotrexate may be better tolerated, particularly concerning gastrointestinal issues.[9] However, other studies have found no significant difference in the overall incidence of adverse events.[2]

Adverse Event Profile	Oral Methotrexate	Injectable (Subcutaneous) Methotrexate	Key Considerations
Gastrointestinal Side Effects (Nausea, Vomiting)	More frequently reported[9]	Less frequently reported[9]	Switching to subcutaneous methotrexate is a common strategy for patients experiencing gastrointestinal intolerance with the oral form.
Overall Adverse Events	Some studies report a higher incidence[1]	Some studies report a lower or similar incidence[1][2]	The overall safety profiles are generally comparable, with the main difference being the route of administration-related side effects (e.g., injection site reactions for subcutaneous).

Experimental Protocols

The data presented above are derived from rigorously designed clinical trials. Understanding the methodologies of these studies is crucial for interpreting the results. Below are detailed summaries of typical experimental protocols used in comparing oral and injectable methotrexate hydrate.

Randomized Controlled Trial (RCT) for Rheumatoid Arthritis (e.g., MOOSE protocol)[6][10][11][12]

• Study Design: A multi-center, open-label, assessor-blinded, two-arm randomized controlled trial.[6][10][11]

• Participants: Adults with a confirmed diagnosis of rheumatoid arthritis according to the 2010 ACR/EULAR classification criteria, who are naïve to methotrexate treatment.[12]

• Inclusion Criteria: Active disease defined by a Disease Activity Score in 28 joints (DAS28) > 3.2, and at least 3 tender and 3 swollen joints.[13]

• Exclusion Criteria: Previous treatment with methotrexate, significant liver or kidney disease, pregnancy or breastfeeding, and certain concomitant medications.[12][14]

• Intervention:

  • Group 1 (Oral): Weekly administration of oral methotrexate tablets, with dose escalation from an initial low dose (e.g., 7.5-15 mg/week) to a target dose (e.g., 20-25 mg/week) based on clinical response and tolerability.[15]

  • Group 2 (Injectable): Weekly subcutaneous injection of methotrexate, with a similar dose escalation strategy as the oral group.[15]

• Primary Outcome: The primary endpoint is typically the proportion of patients achieving a predefined level of disease activity improvement at a specific time point (e.g., ACR20 response at 24 or 52 weeks).[6]

• Secondary Outcomes: Include changes in DAS28, Health Assessment Questionnaire (HAQ) scores, incidence of adverse events, and patient-reported outcomes.

• Statistical Analysis: The primary analysis is usually an intention-to-treat (ITT) analysis. The chi-squared test or Fisher's exact test is used to compare the proportion of responders in the two groups. Continuous secondary outcomes are often analyzed using t-tests or non-parametric equivalents.

Crossover Pharmacokinetic Study

• Study Design: A randomized, open-label, crossover study design.[5]

• Participants: Patients with a stable diagnosis of rheumatoid arthritis or another relevant condition, on a stable dose of methotrexate.

• Procedure: Each participant receives a single dose of both oral and injectable methotrexate, separated by a washout period (typically 1-2 weeks). Blood samples are collected at predefined time points over a 24-hour period after each administration.[4]

• Pharmacokinetic Analysis: Plasma concentrations of methotrexate are measured using a validated analytical method (e.g., fluorescence polarization immunoassay).[3] Pharmacokinetic parameters such as Cmax, Tmax, and AUC are calculated using non-compartmental analysis.

• Statistical Analysis: The pharmacokinetic parameters for the two routes of administration are compared using a paired t-test or a mixed-effects model. Bioequivalence is assessed based on the 90% confidence interval of the ratio of the geometric means for AUC and Cmax.[4]

Mandatory Visualizations

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.

Bioavailability Comparison

RCT Workflow

MTX Signaling Pathway

References

• 1. Effectiveness and tolerability of oral vs subcutaneous methotrexate in patients with rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oral Versus Subcutaneous Methotrexate in Immune-Mediated Inflammatory Disorders: an Update of the Current Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioavailability of higher dose methotrexate comparing oral and subcutaneous administration in patients with rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetic profiles for oral and subcutaneous methotrexate in patients with Crohn's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ard.bmj.com [ard.bmj.com]
• 6. Methotrexate oral or subcutaneous for rheumatoid arthritis (MOOSE): study protocol for a multi-centre randomised trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Methotrexate and Rheumatoid Arthritis: Current Evidence Regarding Subcutaneous Versus Oral Routes of Administration | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Methotrexate | Methotrexate oral or subcutaneous for rheumatoid arthritis (MOOSE): study protocol for a multi-centre randomised trial | springermedicine.com [springermedicine.com]
• 10. hra.nhs.uk [hra.nhs.uk]
• 11. R4-RA - Study Overview - Inclusion / Exclusion Criteria [r4ra-nihr.whri.qmul.ac.uk]
• 12. A randomized placebo-controlled trial of methotrexate in psoriatic arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 14. Statistical Analysis Plan - Drugs for the Management of Rheumatoid Arthritis: Clinical Evaluation - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. cdn-links.lww.com [cdn-links.lww.com]

Validating DHFR Inhibition by Methotrexate Hydrate: An Enzymatic Assay Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the enzymatic validation of dihydrofolate reductase (DHFR) inhibition by methotrexate (B535133) hydrate. It is designed to offer an objective comparison of methotrexate's performance against other DHFR inhibitors, supported by experimental data and detailed protocols.

Introduction to DHFR and Methotrexate

Dihydrofolate reductase (DHFR) is a crucial enzyme in the folate metabolic pathway, catalyzing the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF).[1][2][3][4] THF and its derivatives are essential cofactors for the synthesis of purines, thymidylate, and several amino acids, which are the building blocks of DNA and proteins.[5] Consequently, the inhibition of DHFR disrupts DNA synthesis and cell proliferation, making it a prime target for therapeutic intervention, particularly in cancer chemotherapy.[1][2][6]

Methotrexate, a folate analog, is a potent and competitive inhibitor of DHFR.[2][7] By binding to the active site of DHFR, methotrexate blocks the production of THF, leading to the depletion of essential precursors for DNA synthesis and subsequent cell cycle arrest and apoptosis.[6][7] This mechanism of action underlies its efficacy as an anti-cancer, anti-inflammatory, and antirheumatic agent.[7]

Comparative Performance of DHFR Inhibitors

The inhibitory potency of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%. The lower the IC50 value, the more potent the inhibitor.

The following table summarizes the IC50 values of methotrexate and other common DHFR inhibitors determined through enzymatic assays.

Inhibitor	Organism/Cell Line	IC50 Value	Reference
Methotrexate Hydrate	(Not Specified)	2.6 nM	[7]
Methotrexate	(Not Specified)	0.12 ± 0.07 µM	[8]
Pyrimethamine	(Not Specified)	52 ± 35 µM	[8]
Trimethoprim	L. casei	~2.0% as effective as MTX	[9]
2,4-diamino-N10-methylpteroic acid (DAMPA)	L. casei	~3.9% as effective as MTX	[9]
7-hydroxymethotrexate	L. casei	~1.7% as effective as MTX	[9]
Trimetrexate	Human	4.74 nM	[10]
Trimetrexate	Toxoplasma gondii	1.35 nM	[10]
Piritrexim	Pneumocystis carinii	0.038 µM	[10]
Piritrexim	Toxoplasma gondii	0.011 µM	[10]
WR99210	(Not Specified)	<0.075 nM	[10]
Fluorofolin	(Not Specified)	2.5 nM	[10]
DHFR-IN-4	(Not Specified)	123 nM	[10]
DHFR-IN-5	Quadruple mutant P. falciparum	Ki = 0.54 nM	[10]

Note: IC50 values can vary depending on the specific assay conditions, enzyme source, and substrate concentrations.

Experimental Protocol: DHFR Enzymatic Inhibition Assay

This protocol outlines a standard spectrophotometric method for determining the inhibitory activity of methotrexate on DHFR. The assay measures the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+ during the DHFR-catalyzed reduction of DHF to THF.[1][3][4][11]

Materials and Reagents:

• DHFR enzyme (recombinant or purified)

• Methotrexate hydrate

• Dihydrofolic acid (DHF), substrate

• NADPH, cofactor

• Assay Buffer (e.g., 50 mM Tris-HCl, 50 mM NaCl, pH 7.5)[12]

• DMSO (for dissolving inhibitors)

• 96-well microplate

• Microplate reader capable of kinetic measurements at 340 nm

Procedure:

• Reagent Preparation:

  • Prepare a 1x Assay Buffer by diluting a 10x stock solution with ultrapure water.[1]

  • Prepare a stock solution of NADPH (e.g., 10 mM) in Assay Buffer. Keep on ice and protect from light.[12]

  • Prepare a stock solution of DHF (e.g., 10 mM) in Assay Buffer. A small amount of NaOH may be needed for dissolution; adjust the pH back to 7.5. Aliquot and store at -80°C, protected from light.[12]

  • Prepare a stock solution of methotrexate (e.g., 1 mM) in Assay Buffer or DMSO.[12] Create a serial dilution of this stock to generate a range of inhibitor concentrations for IC50 determination.[1]

  • Dilute the DHFR enzyme to the desired working concentration in cold Assay Buffer on the day of the experiment.[12]

• Assay Setup (96-well plate):

  • Blank (No Enzyme): Assay Buffer, DHF, and NADPH.[12]

  • Negative Control (No Inhibitor): Assay Buffer, DMSO (vehicle control), DHFR enzyme, DHF, and NADPH.[12]

  • Positive Control (Methotrexate): Assay Buffer, a known concentration of methotrexate, DHFR enzyme, DHF, and NADPH.[12]

  • Test Wells: Assay Buffer, serially diluted methotrexate, DHFR enzyme, DHF, and NADPH.[12]

• Pre-incubation:

  • Add the Assay Buffer, inhibitor (or DMSO), and DHFR enzyme to the appropriate wells.

  • Mix gently and incubate the plate at room temperature for a set period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.[12]

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the DHF substrate solution to all wells.[12]

  • Immediately place the plate in a microplate reader and begin kinetic measurement of the absorbance at 340 nm every 15-30 seconds for 10-20 minutes.[12]

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well by determining the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min).[12]

  • Calculate the percent inhibition for each methotrexate concentration using the following formula: % Inhibition = [(V₀ of Negative Control - V₀ of Test Well) / V₀ of Negative Control] x 100

  • Plot the percent inhibition against the logarithm of the methotrexate concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve (e.g., sigmoidal dose-response).[12]

Visualizing the Experimental Workflow and DHFR Pathway

To further clarify the experimental process and the biological context of DHFR inhibition, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for the DHFR enzymatic inhibition assay.

Caption: The DHFR pathway and the inhibitory action of methotrexate.

Conclusion

Enzymatic assays provide a robust and quantitative method for validating the inhibition of DHFR by methotrexate hydrate. The data clearly demonstrates that methotrexate is a highly potent inhibitor of DHFR, with IC50 values in the nanomolar to low micromolar range. This guide offers the necessary protocols and comparative data to assist researchers in their drug discovery and development efforts targeting the folate pathway.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Dihydrofolate reductase - Wikipedia [en.wikipedia.org]
• 3. assaygenie.com [assaygenie.com]
• 4. Dihydrofolate Reductase Colorimetric Activity Kit - Creative BioMart [creativebiomart.net]
• 5. Interaction of dihydrofolate reductase with methotrexate: Ensemble and single-molecule kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. assaygenie.com [assaygenie.com]
• 7. Methotrexate hydrate, DHFR inhibitor (CAS 6745-93-3) | Abcam [abcam.com]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Dihydrofolate Reductase (DHFR) Activity Colorimetric Assay Kit - Elabscience® [elabscience.com]
• 12. benchchem.com [benchchem.com]

A Head-to-Head Battle of Immunosuppressants: Methotrexate Hydrate vs. Mycophenolate Mofetil

An In-depth Comparison for Researchers and Drug Development Professionals

In the landscape of immunosuppressive therapies, methotrexate (B535133) hydrate (B1144303) and mycophenolate mofetil stand out as two widely utilized agents in the management of autoimmune diseases and the prevention of transplant rejection. While both drugs effectively dampen the immune response, they do so through distinct mechanisms of action, leading to differences in their efficacy profiles, side effects, and clinical applications. This guide provides a comprehensive comparison of the immunosuppressive effects of methotrexate hydrate and mycophenolate mofetil, supported by experimental data, to aid researchers, scientists, and drug development professionals in their understanding and application of these compounds.

At a Glance: Key Differences in Immunosuppressive Action

Feature	Methotrexate Hydrate	Mycophenolate Mofetil (as Mycophenolic Acid)
Primary Mechanism	Dihydrofolate reductase (DHFR) and AICAR transformylase inhibition	Inosine (B1671953) monophosphate dehydrogenase (IMPDH) inhibition
Effect on Lymphocytes	Induces apoptosis in activated T-cells	Arrests T and B-cell proliferation in the G0/G1 phase[1]
Onset of Action	Slower onset of cytokine inhibition	More rapid and profound inhibition of T-cell cytokine production[1]
Primary Cellular Target	Proliferating cells, particularly lymphocytes	T and B lymphocytes

In Vitro Immunosuppressive Efficacy

Direct comparative in vitro studies providing specific IC50 values for lymphocyte proliferation are limited. However, qualitative and mechanistic studies consistently demonstrate the potent immunosuppressive effects of both agents.

Mycophenolic acid (MPA), the active metabolite of mycophenolate mofetil, has been shown to exert a more profound and earlier inhibition of T-cell cytokine production compared to methotrexate.[1] Methotrexate, on the other hand, is effective at inducing apoptosis in already activated T-cells.[1]

Table 1: Comparative Effects on Lymphocyte Functions (In Vitro)

Parameter	Methotrexate Hydrate	Mycophenolate Mofetil (as Mycophenolic Acid)	Reference
T-Cell Proliferation	Inhibition, mechanism involves induction of apoptosis in activated cells	Potent inhibition, mechanism involves cell cycle arrest at G0/G1 phase	[1]
B-Cell Proliferation	Inhibitory effect	Potent inhibition due to reliance on de novo purine (B94841) synthesis
Cytokine Production (T-Cells)	Inhibition of various cytokines	More profound and rapid inhibition of T-cell derived cytokines	[1]
Expression of Activation Markers	Can reduce expression of some activation markers	Inhibits the expression of activation markers such as HLA-DR and CD71 on T-cells	[1]

Clinical Efficacy: Insights from the FAST Uveitis Trial

The First-line Antimetabolites as Steroid-sparing Treatment (FAST) uveitis trial provides valuable head-to-head clinical data on the efficacy of methotrexate and mycophenolate mofetil.

Table 2: Clinical Efficacy in Non-Infectious Uveitis (FAST Trial)

Outcome	Methotrexate (25 mg weekly)	Mycophenolate Mofetil (3 g daily)	p-value	Reference
Treatment Success at 6 Months	66.7%	57.1%	0.20	[2]
Treatment Success in Posterior or Panuveitis at 6 Months	74.4%	55.3%	0.02
Treatment Success in Intermediate Uveitis at 6 Months	33.3%	63.6%	0.07
Median Time to Treatment Success	9.9 months	8.2 months	-	[3]

These results suggest that while both are effective, methotrexate may be superior for posterior and panuveitis, whereas mycophenolate mofetil may have an advantage in intermediate uveitis and a faster onset of action.[2][3]

Mechanisms of Action: A Deeper Dive

The distinct immunosuppressive effects of methotrexate and mycophenolate mofetil stem from their unique molecular targets.

Mycophenolate Mofetil: Mycophenolate mofetil is a prodrug that is rapidly hydrolyzed to its active form, mycophenolic acid (MPA). MPA is a potent, reversible, and uncompetitive inhibitor of inosine monophosphate dehydrogenase (IMPDH), a key enzyme in the de novo pathway of guanosine (B1672433) nucleotide synthesis. T and B lymphocytes are highly dependent on this pathway for their proliferation, making them particularly susceptible to the effects of MPA. Inhibition of IMPDH leads to the depletion of guanosine triphosphate (GTP), which is essential for DNA synthesis, RNA synthesis, and protein glycosylation. This ultimately results in the arrest of lymphocyte proliferation at the G0/G1 phase of the cell cycle.[1]

Methotrexate Hydrate: Methotrexate's primary mechanism of immunosuppression involves the inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the reduction of dihydrofolate to tetrahydrofolate. Tetrahydrofolate is a vital cofactor in the synthesis of purines and pyrimidines, the building blocks of DNA and RNA. By depleting the intracellular pool of tetrahydrofolate, methotrexate disrupts DNA synthesis and repair, leading to the inhibition of proliferation in rapidly dividing cells, including activated lymphocytes. Additionally, methotrexate inhibits 5-aminoimidazole-4-carboxamide (B1664886) ribonucleotide (AICAR) transformylase, leading to the intracellular accumulation of AICAR and subsequent release of adenosine, which has potent anti-inflammatory effects.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by each drug and a general workflow for comparing their immunosuppressive effects in vitro.

References

• 1. Mycophenolic acid and methotrexate inhibit lymphocyte cytokine production via different mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aao.org [aao.org]
• 3. Comparison between Methotrexate and Mycophenolate Mofetil monotherapy for the control of Non- Infectious Ocular Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to LC-MS Methods for Quantifying Methotrexate Hydrate in Plasma Samples

For Researchers, Scientists, and Drug Development Professionals

High-dose methotrexate (B535133) (MTX) is a critical component in the treatment of various cancers, including non-Hodgkin lymphoma and acute lymphoblastic leukaemia.[1][2] Due to its narrow therapeutic window and potential for severe toxicity, therapeutic drug monitoring (TDM) of plasma MTX concentrations is crucial to ensure efficacy and patient safety.[1][2][3] While immunoassays are available, liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a more specific and sensitive alternative, as it is not susceptible to interference from MTX metabolites.[3][4][5]

This guide provides an objective comparison of two distinct LC-MS/MS methods for the quantification of methotrexate in human plasma, supported by experimental data from published studies. We will delve into the detailed methodologies and present a clear comparison of their performance metrics.

Method 1: Protein Precipitation with Methanol (B129727) and Acetonitrile (B52724)

This widely used method involves a straightforward protein precipitation step to extract methotrexate from plasma samples. A mixture of methanol and acetonitrile is a common choice for efficient protein removal.[6]

Experimental Protocol[6]

• Sample Preparation : To 100 µL of a plasma sample, add 500 µL of a precipitant solvent containing the internal standard (IS) in a methanol–acetonitrile (1:1, v/v) solution.

• Vortex and Centrifuge : Vortex the mixture for 3 minutes, followed by centrifugation at 13,000 ×g for 5 minutes at room temperature.

• Supernatant Transfer and Dilution : Transfer 50 µL of the supernatant to 200 µL of water.

• Final Vortex and Centrifugation : Vortex the diluted sample for 1 minute and then centrifuge at 13,000 ×g for 3 minutes.

• Injection : Inject 5 µL of the final supernatant into the HPLC-MS/MS system for analysis.

Chromatographic and Mass Spectrometric Conditions[7]

• LC Column : Synergi Hydro-RP column (50 mm × 2.0 mm, 2.5 μm)

• Mobile Phase : A gradient elution program using 5 mM ammonium (B1175870) formate (B1220265) aqueous solution with 0.2% formic acid and acetonitrile.

• Flow Rate : 0.5 mL/min

• Column Temperature : 40 °C

• Mass Spectrometer : AB Sciex Triple Quad 4500 or Qtrap 5500

• Ionization Mode : Electrospray ionization (ESI) in positive ion mode

• Detection Mode : Multiple reaction-monitoring (MRM)

• Mass Transitions :

  • Methotrexate: m/z 455.1 → m/z 308.0

  • Internal Standard (Tinidazole): m/z 248.1 → m/z 121.0

Method 2: Protein Precipitation with Methanol/Zinc Sulfate and Online Extraction

This method utilizes a different protein precipitation agent, methanol combined with zinc sulfate, followed by an online solid-phase extraction (SPE) step for further sample clean-up and concentration before chromatographic separation.[1]

Experimental Protocol[1]

• Sample Preparation : Protein precipitation is performed with a methanol/ZnSO4 solution.

• Online Enrichment : The sample undergoes an on-line enrichment step using a flush/back-flush cycle on a Poros R1/20 column (2.1 mm × 30 mm) before the analytical chromatography.

• Injection : The enriched sample is then directed to the analytical column for separation and detection.

Chromatographic and Mass Spectrometric Conditions[1]

• Analytical Column : Phenomenex Luna 5 μm Phenyl Hexyl column (2 mm × 50 mm)

• Mass Spectrometer : ABSciex API 3200

• Ionization Mode : Electrospray ionization (ESI) in positive ion mode

• Mass Transitions :

  • Methotrexate: m/z 455.11 → 308.3

  • 7-OH-Methotrexate: m/z 471.14 → 324.3

  • Internal Standard (MTX¹³C²H₃): m/z 459.1 → 312.3

Quantitative Performance Comparison

The following table summarizes the key quantitative performance parameters for the two described LC-MS methods.

Parameter	Method 1: Methanol/Acetonitrile Precipitation	Method 2: Methanol/ZnSO4 Precipitation with Online Extraction
Linearity Range	5–1000 ng/mL	Up to 50 µmol L⁻¹
Correlation Coefficient (r²)	>0.99[6]	Not explicitly stated, but linearity is confirmed.
Lower Limit of Quantification (LLOQ)	5 ng/mL[6]	25 nmol L⁻¹[1]
Limit of Detection (LOD)	1 ng/mL[6]	Not explicitly stated.
Intra-day Precision (%CV)	4.13–7.67%[6]	< 8.3%[1]
Inter-day Precision (%CV)	4.88–6.99%[6]	< 8.3%[1]
Accuracy	97.00–102.15%[6]	Not explicitly stated in percentage, but CVs are low.
Recovery	82.20–93.98%[7]	24% for MTX, 57% for 7-OH-MTX[1]
Run Time	3.5 min[7]	4 min[1]

Experimental Workflow Visualization

The following diagram illustrates the general experimental workflow for the quantification of methotrexate in plasma samples using LC-MS.

Caption: General workflow for methotrexate quantification in plasma by LC-MS.

Conclusion

Both presented LC-MS/MS methods offer reliable and accurate quantification of methotrexate in human plasma. The choice between the methods may depend on the specific requirements of the laboratory.

• Method 1 (Methanol/Acetonitrile Precipitation) is a simple, rapid, and robust method with excellent recovery and precision.[6][7] Its straightforward sample preparation makes it suitable for high-throughput clinical applications.[6]

• Method 2 (Methanol/ZnSO4 Precipitation with Online Extraction) provides a slightly more complex but automated sample clean-up process.[1] While the reported recovery for methotrexate is lower, the online enrichment can enhance sensitivity and reduce matrix effects.[1]

Ultimately, the selection of an appropriate LC-MS method should be based on a thorough validation in the end-user's laboratory to ensure it meets the required performance characteristics for its intended use in therapeutic drug monitoring or clinical research.

References

• 1. A fast LC-MS/MS assay for methotrexate monitoring in plasma: validation, comparison to FPIA and application in the setting of carboxypeptidase therapy - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Novel LC-MS/MS Method for Measuring Methotrexate in High-Dose Therapy: A Comparative Study with Commercial EMIT and EIA Immunoassays | Sciety Labs (Experimental) [sciety-labs.elifesciences.org]
• 4. waters.com [waters.com]
• 5. Quantification of Methotrexate in Human Serum and Plasma by Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Validated HPLC-MS/MS Method for Quantification of Methotrexate and Application for Therapeutic Drug Monitoring in Children and Adults with Non-Hodgkin Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Validated HPLC-MS/MS Method for Quantification of Methotrexate and Application for Therapeutic Drug Monitoring in Children and Adults with Non-Hodgkin Lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Downstream Cascade: A Comparative Guide to Western Blot Analysis of Methotrexate Hydrate's Effects

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of methotrexate (B535133) hydrate's downstream effects with alternative therapies, supported by experimental data. We delve into the molecular pathways affected by this widely-used antifolate and offer detailed protocols for robust Western blot analysis, a cornerstone technique for confirming these cellular changes.

Methotrexate hydrate (B1144303), a cornerstone in the treatment of various cancers and autoimmune diseases, primarily exerts its effects by inhibiting dihydrofolate reductase (DHFR). This inhibition disrupts the synthesis of purines and pyrimidines, essential for DNA and RNA production, thereby halting cell proliferation. However, the influence of methotrexate extends beyond this primary mechanism, impacting a range of signaling pathways that regulate cell survival, inflammation, and apoptosis. Western blot analysis is an indispensable tool to dissect these downstream consequences, allowing for the quantification of changes in key protein expression and phosphorylation states.

Comparative Analysis of Downstream Protein Modulation

To understand the specific impact of methotrexate hydrate relative to other therapeutic agents, this section presents a comparative summary of its effects on key downstream signaling proteins, as quantified by Western blot analysis.

Target Pathway	Protein Target	Methotrexate Hydrate Effect	Alternative Drug	Alternative Drug Effect	Reference Cell Line/System
JAK/STAT Pathway	Phospho-STAT5	↓ (Significant reduction)	Ruxolitinib (JAK1/2 Inhibitor)	↓ (Comparable, more potent reduction)	HEL (Human Erythroleukemia) cells[1]
Apoptosis	Cleaved Caspase-3	↑ (Increased expression)	5-Fluorouracil (B62378)	↑ (Increased expression)	SW480 (Human colon adenocarcinoma) cells[2]
Folate Metabolism	Dihydrofolate Reductase (DHFR)	↑ (Increased expression with resistance)	5-Fluorouracil	↑ (Increased mRNA, altered enzyme activity)	Methotrexate-resistant KB cells[3]
Pyrimidine Synthesis	Thymidylate Synthase (TS)	(Indirectly affects by depleting folate cofactors)	Pemetrexed (B1662193)	↑ (Increased expression with resistance)	PC6 (Small cell lung cancer) cells[4]
Stress Signaling	Phospho-JNK	↑ (Increased phosphorylation)	N/A	N/A	Jurkat T cells[5]
Epigenetics	Acetylated Histone H3	↑ (Increased acetylation)	N/A	N/A	OSA-06 (Osteosarcoma) cells[6]

Visualizing the Molecular Pathways

To illustrate the intricate signaling networks modulated by methotrexate hydrate, the following diagrams, generated using the DOT language, depict the key pathways discussed.

Methotrexate's inhibition of DHFR and its downstream effects.

Methotrexate-induced apoptotic signaling cascade.

Experimental Protocols: Western Blot Analysis

Here, we provide a detailed, generalized protocol for performing Western blot analysis to assess the downstream effects of methotrexate hydrate. Specific antibody concentrations and incubation times should be optimized for each target protein.

1. Cell Culture and Treatment:

• Seed cells at an appropriate density in culture plates and allow them to adhere and reach 70-80% confluency.

• Treat cells with the desired concentrations of methotrexate hydrate or alternative drugs (e.g., ruxolitinib, 5-fluorouracil, pemetrexed) for the specified duration. Include a vehicle-treated control group.

2. Protein Extraction:

• After treatment, wash cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in RIPA buffer (Radioimmunoprecipitation assay buffer) supplemented with a protease and phosphatase inhibitor cocktail to prevent protein degradation and dephosphorylation.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubate on ice for 30 minutes, vortexing intermittently.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Collect the supernatant containing the protein lysate.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA (bicinchoninic acid) protein assay kit according to the manufacturer's instructions. This ensures equal loading of protein for each sample.

4. SDS-PAGE and Protein Transfer:

• Prepare protein samples by mixing with Laemmli sample buffer and boiling at 95-100°C for 5 minutes to denature the proteins.

• Load equal amounts of protein (typically 20-40 µg) into the wells of an SDS-polyacrylamide gel.

• Perform electrophoresis to separate the proteins based on their molecular weight.

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane using a wet or semi-dry transfer system.

5. Immunoblotting:

• Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 - TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody specific to the target protein (e.g., anti-phospho-STAT5, anti-cleaved caspase-3, anti-DHFR, anti-TS, anti-phospho-JNK, or anti-acetylated histone H3) diluted in blocking buffer, typically overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST for 10 minutes each to remove unbound primary antibody.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST for 10 minutes each.

6. Detection and Data Analysis:

• Prepare an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions and apply it to the membrane.

• Capture the chemiluminescent signal using a digital imaging system.

• Quantify the band intensities using densitometry software (e.g., ImageJ).

• Normalize the intensity of the target protein band to a loading control (e.g., β-actin or GAPDH) to account for any variations in protein loading.

Experimental Workflow Visualization

The following diagram illustrates the key steps in the Western blot workflow for analyzing the effects of methotrexate hydrate.

A streamlined workflow for Western blot analysis.

By employing these detailed protocols and understanding the comparative effects on key signaling pathways, researchers can effectively utilize Western blot analysis to confirm and quantify the downstream molecular consequences of methotrexate hydrate and its alternatives, ultimately contributing to a more nuanced understanding of their therapeutic mechanisms.

References

• 1. Methotrexate Is a JAK/STAT Pathway Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effects of 5-fluorouracil on dihydrofolate reductase and dihydrofolate reductase mRNA from methotrexate-resistant KB cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Significance of thymidylate synthase for resistance to pemetrexed in lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Increased sensitivity to apoptosis induced by methotrexate is mediated by JNK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Gene Expression Analysis in Cells Treated with Methotrexate Hydrate and Alternative Antifolates

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of methotrexate (B535133) hydrate (B1144303) and its alternatives, pralatrexate (B1268) and pemetrexed (B1662193), focusing on their impact on cellular gene expression. The information presented is supported by experimental data from publicly available research to assist in making informed decisions for future studies.

Introduction to Antifolates

Methotrexate, a cornerstone therapy for cancer and autoimmune diseases, functions by inhibiting dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis and cellular replication. However, the emergence of resistance and a desire for improved therapeutic indices have driven the development of newer generation antifolates like pralatrexate and pemetrexed. These alternatives exhibit different mechanisms of action and, consequently, distinct effects on global gene expression, which can influence their efficacy and potential side effects.

Comparative Performance: A Look at Gene Expression

Methotrexate Hydrate

Methotrexate's primary effect is the disruption of folate metabolism, leading to cell cycle arrest. However, its influence on gene expression extends beyond this core function, particularly in the context of inflammatory diseases like rheumatoid arthritis (RA).

In RA synovial fibroblasts, methotrexate has been shown to downregulate the expression of key inflammatory and tissue-degrading enzymes. For instance, studies have demonstrated a significant decrease in the expression of collagenase (MMP1) , a crucial enzyme in joint destruction, following methotrexate treatment.[1] Interestingly, this effect appears to be indirect, likely mediated by alterations in the synovial cytokine environment rather than a direct transcriptional suppression.[1] Furthermore, methotrexate can upregulate the expression of circadian transcriptional factors, such as PER2 and BIK , which in turn induce apoptosis in RA synovial fibroblasts.[2] In a different cellular context, methotrexate treatment in activated RA fibroblast-like synoviocytes has been observed to increase the expression of pro-inflammatory mediators like IL-1α (IL1A) and granulocyte-macrophage colony-stimulating factor (CSF2) .[3]

Pralatrexate

Pralatrexate is a more potent antifolate than methotrexate and exhibits a distinct pattern of activity, particularly in T-cell lymphomas.[4][5] Studies on pralatrexate-resistant T-cell lymphoma cell lines have revealed significant alterations in gene expression compared to their sensitive counterparts. A key finding is the differential expression of genes involved in drug resistance, such as increased expression of DHFR and downregulation of the reduced folate carrier (RFC1 or SLC19A1) .[6][7]

Furthermore, gene expression profiling has identified the dual-specificity phosphatase 4 (DUSP4 ) as a molecular target related to pralatrexate activity.[6][7] In multiple myeloma cell lines, pralatrexate's pro-apoptotic effects are linked to the cleavage of caspase-3 and caspase-9 , and a decrease in the expression of the anti-apoptotic protein Mcl-1 .[4]

Pemetrexed

Pemetrexed is a multi-targeted antifolate that inhibits not only DHFR but also other enzymes in the folate pathway, such as thymidylate synthase (TS) and glycinamide (B1583983) ribonucleotide formyltransferase (GARFT).[8][9] A significant body of research on pemetrexed focuses on its effects in non-small cell lung cancer (NSCLC) and mesothelioma.

A primary determinant of pemetrexed sensitivity is the expression level of thymidylate synthase (TYMS) .[8][10][11] RNA-seq analysis of pemetrexed-resistant mesothelioma cells has shown a significant upregulation of TYMS expression compared to parental sensitive cells.[8][10] In NSCLC cells, pemetrexed has been shown to downregulate the expression of the DNA repair gene ERCC1 , which can enhance the cytotoxicity of other chemotherapeutic agents.[12] Additionally, a study on mesothelioma revealed that resistance to a pemetrexed-platinum combination was associated with the overexpression of genes related to DNA damage response and repair, including CHK2 , LIG3 , POLD1 , and POLA2 .[13]

Data Presentation: Summary of Gene Expression Changes

Drug	Key Upregulated Genes/Pathways	Key Downregulated Genes/Pathways	Cell Type/Context	Reference(s)
Methotrexate Hydrate	PER2, BIK, DBP, HLF, TEF (apoptosis induction); IL1A, CSF2 (pro-inflammatory)	MMP1 (collagenase)	Rheumatoid Arthritis Synovial Fibroblasts	[1][2][3]
Pralatrexate	DHFR (in resistant cells); Apoptosis signaling pathways	RFC1 (in resistant cells); Mcl-1 (anti-apoptotic)	T-cell lymphoma, Multiple Myeloma	[4][6][7]
Pemetrexed	TYMS (in resistant cells); DNA damage response and repair pathways (in resistant cells)	ERCC1	Mesothelioma, Non-Small Cell Lung Cancer	[8][10][11][12][13]

Experimental Protocols

I. Cell Culture and Drug Treatment

• Cell Line Maintenance: Culture the chosen cell line (e.g., A549 for lung cancer, Synovial Fibroblasts for RA) in the recommended growth medium supplemented with fetal bovine serum and antibiotics. Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Drug Preparation: Prepare stock solutions of methotrexate hydrate, pralatrexate, and pemetrexed in a suitable solvent (e.g., DMSO or sterile water) at a high concentration. Sterilize the stock solutions by filtration.

• Treatment: Seed cells in appropriate culture vessels (e.g., 6-well plates) and allow them to adhere and reach a desired confluency (typically 70-80%). Treat the cells with the respective drugs at predetermined concentrations (e.g., IC50 values) for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle-treated control group.

II. RNA Isolation and Quality Control

• RNA Extraction: Following treatment, wash the cells with PBS and lyse them directly in the culture vessel using a lysis buffer containing a chaotropic agent (e.g., guanidinium (B1211019) thiocyanate) from a commercial RNA extraction kit.

• Purification: Purify the total RNA from the lysate according to the manufacturer's protocol, which typically involves a combination of organic extraction and silica-based column chromatography.

• DNase Treatment: To remove any contaminating genomic DNA, perform an on-column or in-solution DNase I digestion.

• Quality Control: Assess the quantity and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop), ensuring A260/A280 and A260/A230 ratios are within the optimal range. Evaluate RNA integrity using an automated electrophoresis system (e.g., Agilent Bioanalyzer) to obtain an RNA Integrity Number (RIN). A RIN of ≥ 8 is generally recommended for downstream applications.

III. Gene Expression Analysis: RNA-Seq

• Library Preparation:

  • mRNA Enrichment: Isolate mRNA from the total RNA using oligo(dT)-attached magnetic beads.

  • Fragmentation and Priming: Fragment the enriched mRNA into smaller pieces and prime it with random hexamers.

  • First-Strand cDNA Synthesis: Synthesize the first strand of cDNA using reverse transcriptase and the random primers.

  • Second-Strand cDNA Synthesis: Synthesize the second strand of cDNA using DNA Polymerase I and RNase H.

  • End Repair, A-tailing, and Adapter Ligation: Repair the ends of the double-stranded cDNA, add a single 'A' nucleotide to the 3' ends, and ligate sequencing adapters.

  • PCR Amplification: Amplify the adapter-ligated library by PCR to generate a sufficient quantity for sequencing.

• Library Quality Control: Assess the quality and size distribution of the prepared library using an automated electrophoresis system. Quantify the library using a fluorometric method (e.g., Qubit) or qPCR.

• Sequencing: Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

• Data Analysis:

  • Quality Control: Use tools like FastQC to assess the quality of the raw sequencing reads.

  • Alignment: Align the reads to a reference genome using a splice-aware aligner (e.g., STAR).

  • Quantification: Count the number of reads mapping to each gene using tools like HTSeq-count or featureCounts.

  • Differential Expression Analysis: Identify differentially expressed genes between the treated and control groups using statistical packages like DESeq2 or edgeR.

IV. Gene Expression Analysis: Microarray

• cDNA Synthesis and Labeling:

  • First-Strand cDNA Synthesis: Synthesize first-strand cDNA from total RNA using a reverse transcriptase and a T7-oligo(dT) primer.

  • Second-Strand cDNA Synthesis: Synthesize second-strand cDNA using DNA polymerase and RNase H.

  • cRNA Synthesis and Labeling: Synthesize biotin-labeled cRNA from the double-stranded cDNA using T7 RNA polymerase and biotinylated UTPs.

• Fragmentation: Fragment the labeled cRNA to a uniform size.

• Hybridization: Hybridize the fragmented and labeled cRNA to a microarray chip containing probes for the genes of interest.

• Washing and Staining: Wash the microarray to remove non-specifically bound cRNA and then stain it with a streptavidin-phycoerythrin conjugate.

• Scanning: Scan the microarray chip using a high-resolution scanner to detect the fluorescent signals.

• Data Analysis:

  • Image Analysis: Quantify the fluorescence intensity of each spot on the microarray.

  • Normalization: Normalize the raw data to correct for systematic variations.

  • Differential Expression Analysis: Identify genes with statistically significant changes in expression between the treated and control groups.

V. Validation of Gene Expression Data: Quantitative PCR (qPCR)

• cDNA Synthesis: Synthesize cDNA from an independent set of RNA samples (biological replicates) using a reverse transcription kit.

• Primer Design: Design and validate qPCR primers for the target genes of interest and a set of stable housekeeping genes (e.g., GAPDH, ACTB).

• qPCR Reaction: Set up qPCR reactions containing cDNA, primers, and a SYBR Green or probe-based master mix.

• Data Analysis:

  • Relative Quantification: Use the comparative Ct (ΔΔCt) method to calculate the relative fold change in gene expression, normalized to the housekeeping genes.

  • Statistical Analysis: Perform statistical tests to determine the significance of the observed expression changes.

Visualizations

Experimental workflow for gene expression analysis.

Simplified signaling pathways of antifolates.

References

• 1. Mechanisms of methotrexate action in rheumatoid arthritis. Selective decrease in synovial collagenase gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methotrexate upregulates circadian transcriptional factors PAR bZIP to induce apoptosis on rheumatoid arthritis synovial fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methotrexate promotes the release of granulocyte-macrophage colony-stimulating factor from rheumatoid arthritis fibroblast-like synoviocytes via autocrine interleukin-1 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The anti-tumor activity of pralatrexate (PDX) correlates with the expression of RFC and DHFR mRNA in preclinical models of multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Safety and efficacy of pralatrexate in the treatment of patients with relapsed or refractory peripheral T-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Generation of pralatrexate resistant T‐cell lymphoma lines reveals two patterns of acquired drug resistance that is overcome with epigenetic modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Upregulation of Thymidylate Synthase Induces Pemetrexed Resistance in Malignant Pleural Mesothelioma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chemotherapy - Wikipedia [en.wikipedia.org]
• 10. Frontiers | Upregulation of Thymidylate Synthase Induces Pemetrexed Resistance in Malignant Pleural Mesothelioma [frontiersin.org]
• 11. Thymidylate synthase as a determinant of pemetrexed sensitivity in non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pemetrexed downregulates ERCC1 expression and enhances cytotoxicity effected by resveratrol in human nonsmall cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Molecular Resistance Fingerprint of Pemetrexed and Platinum in a Long-Term Survivor of Mesothelioma - PMC [pmc.ncbi.nlm.nih.gov]

Methotrexate Hydrate: A Comparative Analysis of its Efficacy Across Diverse Cancer Cell Lines

For Immediate Release

This comprehensive guide offers a comparative analysis of methotrexate (B535133) hydrate's performance in various cancer cell lines, providing researchers, scientists, and drug development professionals with objective experimental data to inform their work. Methotrexate, a cornerstone of chemotherapy regimens, demonstrates varied efficacy across different cancer types. This document summarizes key quantitative data, details experimental protocols, and visualizes the underlying molecular mechanisms to facilitate a deeper understanding of its therapeutic potential and limitations.

Comparative Efficacy of Methotrexate Hydrate (B1144303): IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes the IC50 values of methotrexate hydrate in a panel of human cancer cell lines, offering a comparative view of its cytotoxic effects. Lower IC50 values indicate greater sensitivity to the drug.

Cell Line	Cancer Type	IC50 (µM)
Hematological Malignancies
ML-2	Acute Myeloid Leukaemia	0.007053
MONO-MAC-6	Acute Myeloid Leukaemia	0.009083
ALL-PO	Lymphoblastic Leukemia	0.010858
MOLM-13	Acute Myeloid Leukaemia	0.011956
SLVL	B_cell_lymphoma	0.013969
NKM-1	Acute Myeloid Leukaemia	0.015636
JiyoyeP-2003	Burkitt_lymphoma	0.016805
ATN-1	Lymphoblastic_T_cell_leukaemia	0.018389
A3-KAW	B_cell_lymphoma	0.019296
SUP-M2	Anaplastic_large_cell_lymphoma	0.019339
Solid Tumors
RH-1	Rhabdomyosarcoma	0.005756
EW-7	Ewing's Sarcoma	0.006362
NCI-H661	Lung NSCLC Large Cell	0.007670
HCT-116	Colorectal Carcinoma	0.010104[1], 150 (at 48h)
ES1	Ewing's Sarcoma	0.013309
NCI-H2122	Lung NSCLC Adenocarcinoma	0.013977
ES4	Ewing's Sarcoma	0.016369
SNU-C5	Colorectal Carcinoma	0.016811
786-0	Kidney Renal Cell Carcinoma	0.017325
Hey	Ovarian Cancer	0.018137
MES-SA	Uterine Cancer	0.018209
42-MG-BA	Glioma	0.019054
Daoy	Medulloblastoma	0.095[2]
Saos-2	Osteosarcoma	0.035[2]
A549	Lung Carcinoma	100 (at 48h)

Note: IC50 values can vary depending on the experimental conditions, such as exposure time and the specific assay used. The data presented is a compilation from multiple sources to provide a broad overview.[1]

Experimental Protocols

This section outlines the detailed methodologies for key experiments used to evaluate the efficacy of methotrexate hydrate.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 1 x 10^4 cells per well and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a range of methotrexate hydrate concentrations (e.g., from 1x10⁻⁴ to 1x10² µM) for a specified period (e.g., 6 days).[2]

• MTT Incubation: After the treatment period, the culture medium is replaced with a fresh medium containing MTT solution (0.5 mg/mL). The plates are then incubated for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with the desired concentrations of methotrexate hydrate for the designated time.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold phosphate-buffered saline (PBS).

• Staining: Cells are resuspended in Annexin V binding buffer and stained with FITC-conjugated Annexin V and propidium iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in different phases of the cell cycle.

• Cell Treatment and Harvesting: Similar to the apoptosis assay, cells are treated with methotrexate hydrate and then harvested.

• Fixation: Cells are fixed in cold 70% ethanol (B145695) and stored at -20°C overnight.

• Staining: The fixed cells are washed with PBS and then incubated with a solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry Analysis: The DNA content of the cells is measured by flow cytometry. The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined by analyzing the DNA histograms.[3][4]

Signaling Pathways and Mechanisms of Action

Methotrexate primarily exerts its anticancer effects by inhibiting dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of nucleotides, which are the building blocks of DNA and RNA. This inhibition leads to the depletion of tetrahydrofolate (THF), causing an arrest of DNA synthesis and cell proliferation.

Beyond its direct impact on nucleotide synthesis, recent studies have elucidated other signaling pathways modulated by methotrexate.

Experimental Workflow for Assessing Methotrexate Efficacy

Caption: A typical workflow for evaluating the in vitro efficacy of methotrexate hydrate in cancer cell lines.

Methotrexate-Induced Apoptotic Signaling Pathway

Caption: Methotrexate induces apoptosis through inhibition of DHFR and modulation of STAT3 and p53 pathways.

STAT3 and p53 Interaction in Methotrexate-Induced Apoptosis

Methotrexate has been shown to induce apoptosis by inhibiting the activation of Signal Transducer and Activator of Transcription 3 (STAT3), a critical downstream molecule in many cancer signaling pathways.[5] Concurrently, methotrexate can activate the p53 tumor suppressor protein.[5] The interplay between the inhibition of the pro-survival STAT3 pathway and the activation of the pro-apoptotic p53 pathway contributes significantly to the cytotoxic effects of methotrexate in sensitive cancer cells.

References

• 1. Drug: Methotrexate - Cancerrxgene - Genomics of Drug Sensitivity in Cancer [cancerrxgene.org]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Effect of methotrexate on cell cycle and DNA synthesis of astrocytes in primary culture: flow cytometric studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methotrexate significantly induces apoptosis by inhibiting STAT3 activation in NPM-ALK-positive ALCL cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking Synergistic Potential: A Comparative Guide to Methotrexate Hydrate Combination Therapies

For Immediate Release

This guide provides a comprehensive analysis of the synergistic effects of methotrexate (B535133) hydrate (B1144303) when used in combination with other therapeutic agents for the treatment of rheumatoid arthritis and various cancers. Designed for researchers, scientists, and drug development professionals, this document compiles quantitative data from key clinical and preclinical studies, details experimental methodologies, and visualizes relevant biological pathways and workflows to facilitate a deeper understanding of these powerful drug combinations.

Executive Summary

Methotrexate (MTX), a cornerstone in the treatment of autoimmune diseases and cancer, has demonstrated significantly enhanced efficacy when administered in combination with other drugs. This guide explores the synergistic interactions of MTX with both biologic and conventional disease-modifying antirheumatic drugs (DMARDs) in rheumatoid arthritis, as well as with targeted therapies in oncology. The presented data underscores the potential of these combination therapies to improve patient outcomes, reduce individual drug dosages, and overcome drug resistance.

Rheumatoid Arthritis: Enhancing Clinical Remission and Halting Disease Progression

In the management of rheumatoid arthritis (RA), a chronic autoimmune disorder characterized by joint inflammation and destruction, methotrexate is the established anchor drug.[1] Combination therapy with MTX is a widely accepted strategy to improve clinical outcomes, especially in patients who do not adequately respond to MTX monotherapy.

Methotrexate and Etanercept: A Potent Biologic Combination

The combination of methotrexate with etanercept, a tumor necrosis factor (TNF) inhibitor, has been shown to be significantly more effective than either drug alone in reducing disease activity and slowing radiographic progression of joint damage. The TEMPO (Trial of Etanercept and Methotrexate with Radiographic Patient Outcomes) study provides robust evidence for this synergy.

Table 1: Comparison of Methotrexate, Etanercept, and Combination Therapy in RA (TEMPO Trial)

Outcome Measure (at 2 years)	Methotrexate Monotherapy	Etanercept Monotherapy	Combination Therapy (MTX + Etanercept)
ACR20 Response	-	-	Significantly higher than either monotherapy (P<0.01)[2]
ACR50 Response	-	-	Significantly higher than either monotherapy (P<0.01)[2]
ACR70 Response	-	-	Significantly higher than either monotherapy (P<0.01)[2]
Clinical Remission (DAS < 1.6)	-	-	Significantly higher than either monotherapy (P<0.01)[2]
Radiographic Progression (Mean Change in Total Sharp Score)	Positive Progression	Less Progression than MTX	Negative Progression (Improvement)[2]
Withdrawal Rate	48%	39%	29%[2]

ACR20, ACR50, ACR70 refer to the percentage of patients achieving a 20%, 50%, or 70% improvement in American College of Rheumatology criteria. DAS = Disease Activity Score.

Triple Therapy: A Cost-Effective Conventional DMARD Strategy

"Triple therapy," the combination of methotrexate with sulfasalazine (B1682708) and hydroxychloroquine, is another effective strategy for managing RA. Clinical trials have demonstrated that this combination is superior to double-combination therapies and, in some cases, offers efficacy comparable to more expensive biologic combinations.[3][4]

Table 2: Efficacy of Triple Therapy in Rheumatoid Arthritis

Study	Comparison Groups	Key Findings
O'Dell et al.	MTX + HCQ vs. MTX + SSZ vs. MTX + HCQ + SSZ	At 2 years, 78% of the triple therapy group achieved ACR20 response, compared to 60% for MTX + HCQ and 49% for MTX + SSZ.[4]
-	-	55% of the triple therapy group achieved ACR50 response, compared to 40% for MTX + HCQ and 29% for MTX + SSZ.[4]

HCQ = Hydroxychloroquine, SSZ = Sulfasalazine

Oncology: Overcoming Resistance and Enhancing Cytotoxicity

In cancer therapy, methotrexate's efficacy can be limited by drug resistance. Combining MTX with other agents that target different cellular pathways can produce synergistic effects, leading to enhanced cancer cell death.

Methotrexate and mTOR Inhibitors in Acute Lymphoblastic Leukemia

The combination of methotrexate with mTOR inhibitors, such as temsirolimus (B1684623), has shown significant synergy in preclinical models of acute lymphoblastic leukemia (ALL). The proposed mechanism involves the mTOR inhibitor-mediated decrease in dihydrofolate reductase (DHFR), the target enzyme of methotrexate, thereby increasing the sensitivity of cancer cells to MTX.[5]

Table 3: Synergistic Effect of Methotrexate and Temsirolimus in ALL Xenograft Model

Treatment Group	Outcome
Vehicle Control	Rapid disease progression, death after 3 weeks.[6]
Temsirolimus Monotherapy	Initial improvement followed by disease progression.[6]
Methotrexate Monotherapy	Initial improvement followed by disease progression.[6]
Combination Therapy (MTX + Temsirolimus)	Complete resolution of peripheral blasts by day 21 and durable remission.[6][7]

Methotrexate and Ganetespib (B611964) in Lung Cancer

The combination of methotrexate with the Hsp90 inhibitor ganetespib has demonstrated synergistic cytotoxicity against non-small cell lung cancer (NSCLC) A549 cells. This combination leads to increased production of reactive oxygen species (ROS) and impedes the NF-κB signaling pathway.

Table 4: In Vitro Synergy of Methotrexate and Ganetespib in A549 Lung Cancer Cells

Treatment	Effect
Ganetespib (GAN) alone	Suppressed cell viability in a dose-dependent manner.
Methotrexate (MTX) alone	Suppressed cell viability in a dose-dependent manner.
Combination (GAN + MTX)	Elicited a further decline in cell viability compared to individual agents, demonstrating a synergistic cytotoxic effect (p < 0.001).[8]
-	Synergistically augmented ROS generation.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to enable replication and further investigation.

TEMPO Trial for Rheumatoid Arthritis (Methotrexate and Etanercept)

• Study Design: A multicenter, double-blind, randomized controlled trial involving 682 patients with established RA.[2][3]

• Patient Population: Patients with active RA who had an inadequate response to at least one DMARD other than methotrexate.

• Treatment Arms:

  • Etanercept monotherapy (25 mg subcutaneously twice weekly) with a placebo for methotrexate.[2]

  • Methotrexate monotherapy (oral, up to 20 mg weekly) with a placebo for etanercept.[2]

  • Combination therapy with etanercept (25 mg subcutaneously twice weekly) and oral methotrexate (up to 20 mg weekly).[2]

• Primary Endpoints:

  • Clinical response as measured by the American College of Rheumatology (ACR) criteria (ACR20, ACR50, ACR70) and Disease Activity Score (DAS).[2]

  • Radiographic progression of joint damage assessed by the modified Sharp score.[2]

• Duration: 2 years.[2]

In Vivo Synergy Study in Acute Lymphoblastic Leukemia (Methotrexate and Temsirolimus)

• Animal Model: Non-obese diabetic/severe combined immunodeficient (NOD/SCID) mice xenografted with human ALL patient samples.[6][7]

• Treatment Groups:

  • Vehicle control.

  • Temsirolimus alone (e.g., 20 mg/kg weekly).[6]

  • Methotrexate alone.

  • Combination of temsirolimus and methotrexate.[6]

• Drug Administration: Intraperitoneal injections.

• Monitoring: Disease progression was monitored weekly by flow cytometry (FACS) of peripheral blood for human CD19 and CD45 markers to quantify blast counts.[6][7]

• Outcome Measures:

  • Weekly changes in peripheral blast count.[6]

  • Time to disease progression, analyzed by Kaplan-Meier curves.[7]

  • Assessment of durable remission after cessation of treatment.[6]

In Vitro Synergy Assessment in Lung Cancer (Methotrexate and Ganetespib)

• Cell Line: A549 human non-small cell lung cancer cell line.

• Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to assess cell viability.

• Protocol:

  • A549 cells are seeded in 96-well plates at a density of 1 x 10⁴ cells per well and incubated overnight.[9]

  • Cells are treated with various concentrations of methotrexate, ganetespib, or a combination of both for a specified period (e.g., 48 hours).[10]

  • Following treatment, MTT solution is added to each well, and the plates are incubated for 4 hours to allow for the formation of formazan (B1609692) crystals.[10]

  • The medium is removed, and the formazan crystals are solubilized with DMSO.[10]

  • The absorbance is measured using a microplate reader at a wavelength of 550 nm.[10]

• Synergy Analysis: The Combination Index (CI) is calculated to determine the nature of the drug interaction (synergistic, additive, or antagonistic). A CI value less than 1 indicates synergy.

Signaling Pathways and Experimental Workflows

Visual representations of the key signaling pathways and experimental workflows are provided below using the DOT language for Graphviz.

Figure 1. Simplified signaling pathway in Rheumatoid Arthritis and points of intervention for Methotrexate and Etanercept.

Figure 2. The mTOR signaling pathway and its role in regulating DHFR expression, a target for synergistic combination with Methotrexate.

Figure 3. A generalized experimental workflow for assessing in vitro drug synergy using the MTT assay.

References

• 1. mdpi.com [mdpi.com]
• 2. Comparison of etanercept and methotrexate, alone and combined, in the treatment of rheumatoid arthritis: two-year clinical and radiographic results from the TEMPO study, a double-blind, randomized trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Arthritis News : Results of TEMPO Trial Now Published [hopkinsarthritis.org]
• 4. Triple therapy in early active rheumatoid arthritis: a randomized, single-blind, controlled trial comparing step-up and parallel treatment strategies. | Semantic Scholar [semanticscholar.org]
• 5. mTOR inhibitors are synergistic with methotrexate: an effective combination to treat acute lymphoblastic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mTOR inhibitors are synergistic with methotrexate: an effective combination to treat acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DOT Language | Graphviz [graphviz.org]
• 9. Anticancer property of gallic acid in A549, a human lung adenocarcinoma cell line, and possible mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. phcogj.com [phcogj.com]